2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide

• CAS: 957062-76-9

Core Science & Biosynthesis

synthesis of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide

An In-Depth Technical Guide on the Synthesis of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide

Abstract

This guide provides a comprehensive, technically detailed methodology for the , a fluorinated benzenesulfonamide derivative of interest to researchers in medicinal chemistry and drug development. The proposed synthetic pathway is designed for efficiency and regiochemical control, commencing from the commercially available precursor, 4-(trifluoromethoxy)aniline. The strategy involves a selective ortho-bromination, followed by a Sandmeyer-type conversion to the corresponding sulfonyl chloride, and concludes with a nucleophilic substitution with n-butylamine. This document elaborates on the causality behind experimental choices, provides step-by-step protocols, and includes detailed characterization and purification techniques, serving as an authoritative resource for chemical synthesis professionals.

Introduction

Benzenesulfonamides are a cornerstone scaffold in medicinal chemistry, exhibiting a wide array of biological activities. The incorporation of fluorine-containing functional groups, such as the trifluoromethoxy (-OCF₃) group, is a well-established strategy in drug design to enhance metabolic stability, lipophilicity, and binding affinity. The target molecule, 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide, combines these features with a bromine atom, which serves as a versatile synthetic handle for further molecular elaboration through cross-coupling reactions. This guide presents a robust and logical synthetic route, optimized for yield and purity, to facilitate the production of this valuable research intermediate.

Retrosynthetic Analysis and Strategic Rationale

A logical retrosynthetic analysis of the target molecule suggests a three-step sequence. The final sulfonamide bond can be readily formed by reacting a sulfonyl chloride intermediate with n-butylamine. This key intermediate, 2-bromo-4-(trifluoromethoxy)benzenesulfonyl chloride, can be synthesized from an aniline precursor via a Sandmeyer reaction, which is a reliable method for converting an amino group into a sulfonyl chloride.[1][2][3] The aniline precursor, 2-bromo-4-(trifluoromethoxy)aniline, can be prepared by the direct, regioselective bromination of 4-(trifluoromethoxy)aniline. This forward-thinking strategy is chosen to precisely control the substitution pattern on the aromatic ring, a critical consideration for complex molecule synthesis.

Caption: Retrosynthetic pathway for the target molecule.

Part 1: Synthesis of 2-bromo-4-(trifluoromethoxy)aniline

The initial step focuses on the regioselective introduction of a bromine atom onto the 4-(trifluoromethoxy)aniline ring. The trifluoromethoxy group is an ortho-para director. Since the para position is blocked, bromination is directed to the ortho positions. The amino group is a strong activating group, facilitating a clean reaction under mild conditions. N-Bromosuccinimide (NBS) is selected as the brominating agent to ensure mono-bromination and avoid the handling of elemental bromine.[4]

Experimental Protocol: Ortho-Bromination

• Reaction Setup : In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 4-(trifluoromethoxy)aniline (10.0 g, 56.4 mmol) in 100 mL of dichloromethane (DCM).

• Reagent Addition : Cool the solution to 0 °C in an ice bath. Add N-Bromosuccinimide (NBS) (10.5 g, 59.0 mmol, 1.05 eq) portion-wise over 20 minutes, ensuring the temperature remains below 5 °C.

• Reaction Monitoring : Stir the reaction mixture at 0 °C. Monitor the reaction progress by Thin-Layer Chromatography (TLC) until the starting material is consumed (typically 1-2 hours).

• Workup : Quench the reaction by adding 50 mL of saturated aqueous sodium thiosulfate solution. Transfer the mixture to a separatory funnel and separate the organic layer.

• Extraction : Wash the organic layer sequentially with 50 mL of saturated aqueous sodium bicarbonate solution and 50 mL of brine.

• Drying and Concentration : Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification : Purify the crude product by flash column chromatography (silica gel, eluting with a hexane/ethyl acetate gradient) to afford pure 2-bromo-4-(trifluoromethoxy)aniline.

Data Presentation: Reagent Table

Reagent	Molar Mass ( g/mol )	Quantity	Moles (mmol)	Equivalents
4-(trifluoromethoxy)aniline	177.12	10.0 g	56.4	1.0
N-Bromosuccinimide (NBS)	177.98	10.5 g	59.0	1.05
Dichloromethane (DCM)	84.93	100 mL	-	-

Part 2: Synthesis of 2-bromo-4-(trifluoromethoxy)benzenesulfonyl chloride

This stage employs a Sandmeyer-type reaction, a cornerstone of aromatic chemistry for converting aryl amines into a wide range of functionalities.[1][3] The process involves two key stages: the diazotization of the aniline to form a diazonium salt, followed by its reaction with sulfur dioxide in the presence of a copper(I) chloride catalyst to yield the desired sulfonyl chloride.[5] This method is highly efficient and provides a direct route to the sulfonyl chloride intermediate.

Mechanism: The Sandmeyer Reaction

The reaction is initiated by the formation of an aryl radical from the diazonium salt, catalyzed by copper(I). This radical then reacts with sulfur dioxide, and subsequent chlorine transfer from a copper(II) species yields the product and regenerates the copper(I) catalyst.

Caption: Mechanism of the Sandmeyer sulfonyl chloride synthesis.

Experimental Protocol: Sandmeyer Reaction

• Diazotization : Suspend 2-bromo-4-(trifluoromethoxy)aniline (10.0 g, 38.7 mmol) in a mixture of 30 mL of concentrated hydrochloric acid and 30 mL of water. Cool the slurry to -5 °C in an ice-salt bath. Add a solution of sodium nitrite (2.8 g, 40.6 mmol, 1.05 eq) in 10 mL of water dropwise, maintaining the temperature between -5 and 0 °C. Stir for an additional 30 minutes at this temperature.

• Sulfonylation : In a separate flask, prepare a solution of copper(I) chloride (0.8 g, 8.1 mmol) in 50 mL of acetic acid saturated with sulfur dioxide gas at 0 °C.

• Reaction : Add the cold diazonium salt solution dropwise to the SO₂/CuCl solution. Vigorous evolution of nitrogen gas will be observed. Maintain the temperature below 10 °C during the addition.

• Completion : After the addition is complete, allow the mixture to warm to room temperature and stir for 1-2 hours.

• Isolation : Pour the reaction mixture into 200 mL of ice-water. The product will precipitate as a solid or oil.

• Extraction : Extract the mixture with 3 x 75 mL of diethyl ether. Combine the organic layers.

• Washing and Drying : Wash the combined organic layers with water and then with brine. Dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 2-bromo-4-(trifluoromethoxy)benzenesulfonyl chloride, which can be used in the next step without further purification.

Data Presentation: Reagent Table

Reagent	Molar Mass ( g/mol )	Quantity	Moles (mmol)	Equivalents
2-bromo-4-(trifluoromethoxy)aniline	256.02	10.0 g	38.7	1.0
Sodium Nitrite	69.00	2.8 g	40.6	1.05
Copper(I) Chloride	98.99	0.8 g	8.1	0.21
Sulfur Dioxide	64.07	Saturated	-	Excess
Hydrochloric Acid (conc.)	36.46	30 mL	-	-

Part 3: Synthesis of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide

The final step is the formation of the sulfonamide linkage. This is a robust and high-yielding reaction where the nucleophilic n-butylamine attacks the electrophilic sulfur atom of the sulfonyl chloride, displacing the chloride leaving group.[6][7] A slight excess of the amine is used to act as a base to neutralize the HCl byproduct generated during the reaction.

Experimental Protocol: Amidation

• Reaction Setup : Dissolve the crude 2-bromo-4-(trifluoromethoxy)benzenesulfonyl chloride (approx. 38.7 mmol) in 100 mL of tetrahydrofuran (THF) in a 250 mL round-bottom flask. Cool the solution to 0 °C.

• Amine Addition : Add n-butylamine (8.5 mL, 85.1 mmol, 2.2 eq) dropwise to the stirred solution. A white precipitate of butylamine hydrochloride will form.

• Reaction Completion : After the addition, remove the ice bath and allow the reaction to stir at room temperature for 4 hours, or until TLC indicates the disappearance of the sulfonyl chloride.

• Workup : Filter the reaction mixture to remove the hydrochloride salt. Concentrate the filtrate under reduced pressure.

• Extraction : Dissolve the residue in 100 mL of ethyl acetate and wash sequentially with 1 M HCl (2 x 50 mL), saturated aqueous sodium bicarbonate (2 x 50 mL), and brine (50 mL).

• Drying and Concentration : Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to give the crude product.

Data Presentation: Reagent Table

Reagent	Molar Mass ( g/mol )	Quantity	Moles (mmol)	Equivalents
2-bromo-4-(trifluoromethoxy)benzenesulfonyl chloride	338.52	~13.1 g	38.7	1.0
n-Butylamine	73.14	8.5 mL	85.1	2.2
Tetrahydrofuran (THF)	72.11	100 mL	-	-

Part 4: Purification and Characterization

High purity is essential for downstream applications. Recrystallization is an effective method for purifying the final solid product.[8][9]

Purification Protocol: Recrystallization

• Dissolve the crude solid in a minimal amount of hot ethanol.

• Slowly add hot water until the solution becomes slightly turbid.

• Re-heat gently until the solution is clear again.

• Allow the flask to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Collect the crystals by vacuum filtration, wash with a small amount of cold ethanol/water (1:1), and dry under vacuum.

Characterization Data

The final product should be characterized using standard analytical techniques to confirm its identity and purity.

Property	Expected Value
Molecular Formula	C₁₁H₁₃BrF₃NO₂S
Molecular Weight	376.19 g/mol
Appearance	White to off-white solid
¹H NMR	Consistent with the proposed structure
Mass Spec (ESI-MS)	m/z = 376.0 [M+H]⁺, 374.0 [M-H]⁻
Melting Point	To be determined experimentally

Conclusion

This guide outlines a logical and efficient three-step synthesis for 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide. The strategy leverages a regioselective bromination and a reliable Sandmeyer reaction to construct the key sulfonyl chloride intermediate, followed by a straightforward amidation. The provided protocols are detailed to ensure reproducibility and are grounded in established chemical principles, offering a valuable resource for researchers and scientists in the field of chemical synthesis and drug discovery.

References

• Google Patents. (n.d.). US7700654B2 - Isolation of N-butylbenzenesulfonamide, synthesis of benzenesulfonamide derivatives, and use of N-butylbenzenesulfonamide and benzenesulfonamide derivatives for treating benign prostatic hyperplasia and/or prostate carcinoma.

• Wikipedia. (n.d.). Sandmeyer reaction. Retrieved from [Link]

• Khan, A. A., et al. (2021). Recent trends in the chemistry of Sandmeyer reaction: a review. Journal of the Iranian Chemical Society. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2025). The Chemistry Behind Success: Exploring 4-(Trifluoromethoxy)benzenesulfonamide Synthesis. Retrieved from [Link]

• Google Patents. (n.d.). DE102005005397B4 - Isolation of N-butylbenzenesulfonamide, synthesis of benzenesulfonamide derivatives, and use of N-butylbenzenesulfonamide and benzenesulfonamide derivatives for the treatment of benign prostatic hyperplasia and / or prostate carcinoma.

• Organic Chemistry Portal. (n.d.). Sandmeyer Reaction. Retrieved from [Link]

• Wang, P., et al. (2018). A general electrochemical strategy for the Sandmeyer reaction. Chemical Communications. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of Step A: 2-Bromo-N-(tert-butyl)benzenesulfonamide. Retrieved from [Link]

• Oakwood Chemical. (n.d.). 4-Bromo-2-(trifluoromethoxy)benzenesulfonyl chloride. Retrieved from [Link]

• Kim, Y., et al. (2011). Design and Synthesis of Benzenesulfonamide Derivatives as Potent Anti-Influenza Hemagglutinin Inhibitors. Journal of Medicinal Chemistry. Retrieved from [Link]

• Chemcasts. (n.d.). Thermophysical Properties of 2-Bromo-4-(trifluoromethyl)benzenesulfonamide. Retrieved from [Link]

• Google Patents. (n.d.). CN102336689A - Preparation and refining method of 4-Cl-(trifluoromethyl) benzene sulfonyl chloride.

• Khan Academy. (n.d.). Sandmeyer reaction. Retrieved from [Link]

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2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide chemical properties

An In-Depth Technical Guide to 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide: Properties, Synthesis, and Applications in Drug Discovery

Introduction

2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide is a synthetic organic compound featuring a multifaceted chemical architecture. Its structure is built upon a benzenesulfonamide core, a well-established pharmacophore in medicinal chemistry, and is further functionalized with three key substituents: a bromine atom, an N-butyl group, and a trifluoromethoxy group. This strategic combination of functional groups makes it a molecule of significant interest for researchers and drug development professionals.

The bromine atom serves as a versatile synthetic handle for introducing further molecular complexity, particularly through palladium-catalyzed cross-coupling reactions[1]. The trifluoromethoxy group is often incorporated into drug candidates to enhance metabolic stability, improve cell membrane permeability, and increase binding affinity[1]. The N-butyl sulfonamide moiety contributes to the molecule's overall lipophilicity and can engage in crucial hydrogen bonding interactions with biological targets.

Notably, this compound is categorized as a "Protein Degrader Building Block," indicating its primary utility in the synthesis of molecules for Targeted Protein Degradation (TPD), such as Proteolysis-Targeting Chimeras (PROTACs)[2][3]. This guide provides a comprehensive technical overview of its chemical properties, a proposed synthetic protocol, and its applications as a strategic building block in modern drug discovery.

Physicochemical and Spectroscopic Profile

Core Properties

The fundamental physicochemical properties of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide are summarized below. This data is essential for its handling, storage, and use in experimental settings.

Property	Value	Source(s)
CAS Number	957062-76-9	[2][3]
Molecular Formula	C₁₁H₁₃BrF₃NO₃S	[2][3]
Molecular Weight	376.2 g/mol	[2][3]
Purity (Typical)	≥98%	[2][3]
Storage Conditions	Room Temperature	[2][3]

Chemical Structure

The structural representation of the molecule highlights the spatial arrangement of its constituent functional groups.

Chemical structure of the title compound.

Predicted Spectroscopic Data

• ¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum is expected to show distinct signals for the aromatic protons, the N-H proton, and the protons of the n-butyl chain. The aromatic protons will appear as complex multiplets in the downfield region (~7.5-8.2 ppm). The N-H proton will likely appear as a broad singlet or triplet, with its chemical shift being solvent-dependent. The butyl chain protons will appear in the upfield region (~0.9-3.1 ppm), with the CH₂ group adjacent to the nitrogen being the most deshielded.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The spectrum will show signals for all 11 carbon atoms. The aromatic carbons will resonate in the ~115-140 ppm range. The carbonyl-like carbons of the sulfonamide group are not present. The trifluoromethoxy carbon will appear as a quartet due to coupling with the fluorine atoms. The four distinct carbons of the butyl group will appear in the upfield region (~13-45 ppm).

• Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry in positive mode would likely show a prominent peak for the protonated molecule [M+H]⁺. A characteristic isotopic pattern will be observed due to the presence of one bromine atom (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio), resulting in two peaks of nearly equal intensity separated by 2 m/z units.

Synthesis and Purification

Synthetic Rationale

The most direct and logical approach to synthesizing 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide is through the nucleophilic substitution reaction between 2-bromo-4-(trifluoromethoxy)benzenesulfonyl chloride and n-butylamine. This is a standard and widely used method for the preparation of N-substituted sulfonamides[4][7].

The causality behind this choice is straightforward: the sulfonyl chloride is a highly electrophilic species, making the sulfur atom susceptible to attack by the nucleophilic nitrogen of n-butylamine. The reaction typically requires a non-nucleophilic base (e.g., triethylamine or pyridine) to quench the hydrochloric acid (HCl) byproduct generated during the reaction, driving the equilibrium towards the product. The solvent of choice is usually an aprotic solvent like chloroform, dichloromethane, or THF to avoid side reactions.

Proposed Experimental Protocol

This protocol is adapted from established procedures for similar sulfonamide syntheses[4].

Materials:

• 2-bromo-4-(trifluoromethoxy)benzenesulfonyl chloride (1.0 eq)

• n-Butylamine (1.2 eq)

• Triethylamine (1.5 eq)

• Anhydrous Dichloromethane (DCM)

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexane and Ethyl Acetate (for chromatography)

Procedure:

• To a stirred solution of 2-bromo-4-(trifluoromethoxy)benzenesulfonyl chloride (1.0 eq) in anhydrous DCM under a nitrogen atmosphere at 0 °C (ice bath), add triethylamine (1.5 eq).

• Slowly add n-butylamine (1.2 eq) dropwise to the solution. The formation of a white precipitate (triethylamine hydrochloride) is typically observed.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting sulfonyl chloride is consumed.

• Upon completion, dilute the mixture with DCM and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude residue by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexane as the eluent, to afford the pure 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide.

Synthesis Workflow Diagram

The following diagram illustrates the key stages of the synthesis and purification process.

Workflow for synthesis and purification.

Reactivity and Applications in Medicinal Chemistry

Chemical Reactivity

The utility of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide as a building block stems from its inherent chemical reactivity.

• Aryl Bromide: The bromine atom on the aromatic ring is the most significant reactive site for derivatization. It is an ideal substrate for a wide range of palladium-catalyzed cross-coupling reactions, including Suzuki, Stille, Sonogashira, and Buchwald-Hartwig aminations. This allows for the facile introduction of diverse aryl, heteroaryl, alkyl, or amino groups at this position, enabling the rapid generation of compound libraries for structure-activity relationship (SAR) studies.

• Sulfonamide N-H: The proton on the sulfonamide nitrogen is weakly acidic and can be deprotonated with a strong base. The resulting anion can be alkylated or acylated, although this is generally less common than reactions at the aryl bromide site.

Role as a Protein Degrader Building Block

The classification of this compound as a "Protein Degrader Building Block" is its most defining feature for contemporary drug discovery[2][3]. Targeted Protein Degradation (TPD) is a revolutionary therapeutic modality that utilizes the cell's own protein disposal machinery (the ubiquitin-proteasome system) to eliminate disease-causing proteins.

This building block is designed for the synthesis of bifunctional molecules like PROTACs. A PROTAC consists of three parts: a ligand that binds to the target protein, a ligand that binds to an E3 ubiquitin ligase, and a chemical linker that connects the two. 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide can be envisioned as a component of the E3 ligase ligand or the linker, where the bromine atom serves as the attachment point for the rest of the PROTAC molecule. Its physicochemical properties, conferred by the butyl and trifluoromethoxy groups, can be exploited to tune the overall ADME (Absorption, Distribution, Metabolism, and Excretion) properties of the final degrader molecule.

Broader Pharmacological Context

The benzenesulfonamide scaffold is historically rich in pharmacology. Derivatives have been successfully developed as antibacterial agents (sulfa drugs), diuretics, and inhibitors of enzymes like carbonic anhydrases and kinases[8][9][10]. While the primary application of this specific molecule is in TPD, its core structure suggests that it or its derivatives could be explored for other biological activities, leveraging the vast historical knowledge of this chemical class[11][12].

Conclusion

2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide is a highly valuable and strategically designed chemical building block. Its key attributes—a reactive bromine handle for facile diversification, a trifluoromethoxy group for enhancing drug-like properties, and an N-butylsulfonamide core—make it exceptionally well-suited for modern medicinal chemistry. Its primary role as a component for constructing targeted protein degraders places it at the forefront of innovative therapeutic design. This guide provides the foundational knowledge for researchers to effectively synthesize, handle, and strategically deploy this compound in the development of next-generation therapeutics.

References

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An In-depth Technical Guide to 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide (CAS No. 957062-76-9)

Introduction: Unveiling a Promising Scaffold in Medicinal Chemistry

2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide is a halogenated aromatic sulfonamide that holds significant potential as a building block in modern drug discovery and development. Its unique structural features—a benzenesulfonamide core, a bromine substituent, a lipophilic n-butyl group, and an electron-withdrawing trifluoromethoxy group—converge to create a molecule with a tunable physicochemical profile and a high potential for biological activity. The benzenesulfonamide moiety is a well-established pharmacophore found in a multitude of clinically approved drugs, including diuretics, antidiabetic agents, and anticancer therapies.[1][2] The strategic incorporation of a trifluoromethoxy group is a key tactic in medicinal chemistry to enhance metabolic stability, improve membrane permeability, and increase binding affinity to biological targets.[3]

This technical guide provides a comprehensive overview of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide, from its synthesis and physicochemical properties to its potential applications and the mechanistic rationale behind its design. This document is intended to serve as a valuable resource for researchers and drug development professionals seeking to leverage this promising molecule in their scientific endeavors.

Molecular Characteristics and Physicochemical Properties

A thorough understanding of a compound's physical and chemical properties is fundamental to its application in research and development. While extensive experimental data for 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide is not widely published, we can infer its key characteristics based on its structural components and data from analogous compounds.

Property	Value	Source/Rationale
CAS Number	957062-76-9	[4]
Molecular Formula	C₁₁H₁₃BrF₃NO₃S	[4]
Molecular Weight	376.2 g/mol	[4]
Appearance	Expected to be a white to off-white solid	Based on similar benzenesulfonamide derivatives.
Solubility	Expected to be soluble in organic solvents like dichloromethane, chloroform, and ethyl acetate; insoluble in water.	The presence of the n-butyl and trifluoromethoxy groups increases lipophilicity.[3]
Melting Point	Not available. For comparison, the related 2-bromo-4-(trifluoromethyl)benzenesulfonamide has a melting point of 162 °C.[5]	The N-butyl group will likely lower the melting point compared to the unsubstituted amide.
Storage	Room temperature.	[4]

Spectroscopic Data (Predicted)

The following are predicted spectroscopic characteristics based on the analysis of similar N-alkyl-benzenesulfonamides.[6][7][8]

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons in the range of 7.0-8.5 ppm.[8] The protons on the butyl chain will appear in the upfield region (0.8-3.5 ppm). The NH proton signal will likely be a broad singlet.

• ¹³C NMR: The carbon NMR will display signals for the aromatic carbons, with those attached to the electron-withdrawing sulfonyl and trifluoromethoxy groups shifted downfield. The four distinct carbons of the butyl group will also be evident.

• IR Spectroscopy: The infrared spectrum should exhibit characteristic absorption bands for the N-H stretch (around 3200-3400 cm⁻¹), S=O stretches of the sulfonamide group (asymmetric and symmetric stretches around 1350 and 1150 cm⁻¹, respectively), and C-F stretches from the trifluoromethoxy group.[6][9]

• Mass Spectrometry: The mass spectrum would show the molecular ion peak and characteristic fragmentation patterns, including the loss of the butyl group and cleavage of the sulfonamide bond. For the related N-butylbenzenesulfonamide, prominent fragments are observed.[10]

Synthesis and Manufacturing

The synthesis of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide is a multi-step process that leverages well-established organic chemistry transformations. The key steps involve the synthesis of the sulfonyl chloride precursor followed by its reaction with n-butylamine.

Workflow for the Synthesis of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide

Caption: A generalized workflow for the synthesis of the target compound.

Detailed Experimental Protocol

Part 1: Synthesis of 2-bromo-4-(trifluoromethoxy)benzenesulfonyl chloride

The synthesis of the key intermediate, 2-bromo-4-(trifluoromethoxy)benzenesulfonyl chloride, can be achieved from the corresponding aniline derivative through a Sandmeyer-type reaction. A general procedure for the preparation of substituted benzenesulfonyl chlorides from anilines involves diazotization followed by chlorosulfonation.[11]

• Diazotization: 2-bromo-4-(trifluoromethoxy)aniline is dissolved in a mixture of concentrated hydrochloric acid and water. The solution is cooled to 0-5 °C in an ice-salt bath. A solution of sodium nitrite in water is added dropwise while maintaining the temperature below 5 °C. The reaction is stirred for an additional 30 minutes to ensure complete formation of the diazonium salt.

• Chlorosulfonation: A solution of sulfur dioxide in acetic acid is prepared and cooled to 0-5 °C. A catalytic amount of copper(II) chloride is added. The previously prepared cold diazonium salt solution is then added slowly to the sulfur dioxide solution. The reaction mixture is stirred at a low temperature for several hours and then allowed to warm to room temperature.

• Isolation: The reaction mixture is poured onto ice, and the crude sulfonyl chloride is extracted with a suitable organic solvent such as dichloromethane. The organic layer is washed with water and brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield the crude 2-bromo-4-(trifluoromethoxy)benzenesulfonyl chloride. This intermediate may be purified by distillation or used directly in the next step.

Part 2: Synthesis of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide

The formation of the sulfonamide is typically achieved by reacting the sulfonyl chloride with a primary amine, a reaction often referred to as the Hinsberg test for distinguishing primary, secondary, and tertiary amines.[12][13]

• Reaction Setup: 2-bromo-4-(trifluoromethoxy)benzenesulfonyl chloride is dissolved in a suitable solvent, such as dichloromethane or tetrahydrofuran, in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel. The flask is cooled in an ice bath.

• Amine Addition: A solution of n-butylamine (2 equivalents) and a base such as pyridine or triethylamine (1.1 equivalents) in the same solvent is added dropwise to the cooled sulfonyl chloride solution. The use of excess amine or an auxiliary base is necessary to neutralize the hydrochloric acid generated during the reaction.[14] Alternatively, the reaction can be carried out in a biphasic system with aqueous sodium hydroxide.[15]

• Reaction Monitoring and Work-up: The reaction is stirred at room temperature and monitored by thin-layer chromatography (TLC) until the starting sulfonyl chloride is consumed. Upon completion, the reaction mixture is washed sequentially with dilute hydrochloric acid, water, and brine. The organic layer is dried over anhydrous sodium sulfate, and the solvent is evaporated to yield the crude product.

Part 3: Purification

• Chromatography: The crude 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide is purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes as the eluent.

• Recrystallization: Alternatively, the crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/water or hexanes/ethyl acetate.

Potential Applications and Mechanistic Insights

The structural motifs within 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide suggest a range of potential applications in drug discovery, primarily driven by the established biological activities of the benzenesulfonamide core and the advantageous properties imparted by the trifluoromethoxy group.

Anticancer Activity

Benzenesulfonamide derivatives are well-known for their anticancer properties, often through the inhibition of carbonic anhydrases (CAs).[16][17] Specifically, CA isoforms IX and XII are overexpressed in many solid tumors and play a crucial role in regulating the tumor microenvironment's pH, which is essential for cancer cell proliferation and metastasis.[1] The sulfonamide group can act as a zinc-binding moiety in the active site of these enzymes.

Caption: Potential mechanism of anticancer activity via carbonic anhydrase inhibition.

The trifluoromethoxy group in the target molecule can enhance its lipophilicity, potentially leading to better penetration of cell membranes and access to the tumor microenvironment.[3] This, combined with the sulfonamide's inhibitory action, makes this compound a promising candidate for further investigation as an anticancer agent.

Antimicrobial and Anti-inflammatory Properties

Substituted benzenesulfonamides have also demonstrated significant antimicrobial and anti-inflammatory activities.[18] The mechanism of antimicrobial action can involve the inhibition of essential enzymes in bacteria. The anti-inflammatory effects can be mediated through various pathways. The lipophilic nature of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide could contribute to its ability to cross bacterial cell walls and membranes.

Kinase Inhibition

The benzenesulfonamide scaffold is also found in a number of kinase inhibitors, which are a major class of anticancer drugs.[1] The specific substitution pattern on the aromatic ring and the N-alkyl group can be tailored to achieve selectivity for different kinases. Further screening of this compound against a panel of kinases could reveal novel inhibitory activities.

Protein Degrader Building Block

The product is listed as a "Protein Degrader Building Block," suggesting its potential use in the development of proteolysis-targeting chimeras (PROTACs) or other targeted protein degradation technologies.[4] The molecule could serve as a scaffold to which a ligand for an E3 ubiquitin ligase and a ligand for a target protein are attached.

Safety and Handling

General Safety Precautions:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

• Ventilation: Handle the compound in a well-ventilated fume hood.

• Handling: Avoid inhalation of dust and contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place.

Conclusion and Future Directions

2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide represents a strategically designed molecule with significant potential for applications in medicinal chemistry and drug discovery. The convergence of a biologically active benzenesulfonamide core with a metabolically robust and lipophilic trifluoromethoxy group makes it an attractive scaffold for the development of novel therapeutics.

Future research should focus on the development of a scalable and efficient synthesis protocol, as well as a thorough characterization of its physicochemical and toxicological properties. Furthermore, comprehensive biological screening against a range of targets, including carbonic anhydrases, kinases, and microbial enzymes, is warranted to fully elucidate its therapeutic potential. The exploration of this molecule as a building block for targeted protein degraders also presents an exciting avenue for future investigation.

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A Technical Guide to the Structural Elucidation of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide

This in-depth technical guide provides a comprehensive walkthrough for the structural elucidation of the novel compound, 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide. Designed for researchers, scientists, and professionals in drug development, this document outlines the synergistic application of modern analytical techniques to unambiguously confirm the molecular structure of this compound. We will delve into the rationale behind the selection of specific spectroscopic methods and provide a detailed interpretation of the resulting data, grounded in established chemical principles.

Introduction

2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide is a substituted aromatic sulfonamide. The sulfonamide functional group is a cornerstone in medicinal chemistry, and the unique substitution pattern of this molecule—featuring a bromine atom, an N-butyl group, and a trifluoromethoxy substituent—suggests the potential for novel pharmacological activities. Accurate structural confirmation is the foundational step in understanding its chemical properties and potential biological interactions. This guide will demonstrate a logical and self-validating workflow for achieving this confirmation.

The expected structure is as follows:

Molecular Formula: C₁₁H₁₃BrF₃NO₃S[1]

Molecular Weight: 376.19 g/mol [1]

CAS Number: 957062-76-9[1]

Strategic Approach to Structure Elucidation

Our approach to elucidating the structure of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide integrates data from three key spectroscopic techniques:

• Mass Spectrometry (MS): To determine the molecular weight and elemental composition, and to gain initial structural insights from fragmentation patterns.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To map the carbon-hydrogen framework and establish connectivity between different parts of the molecule. This includes ¹H NMR, ¹³C NMR, and 2D NMR experiments.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the key functional groups present in the molecule.

The following diagram illustrates the logical workflow for this multi-technique approach.

Caption: Workflow for the structure elucidation of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide.

I. Mass Spectrometry: Unveiling the Molecular Mass and Key Fragments

Mass spectrometry is the initial and critical step for determining the molecular weight and obtaining the elemental formula of the synthesized compound. High-resolution mass spectrometry (HRMS) is particularly powerful for this purpose.

Experimental Protocol:

• Instrumentation: A time-of-flight (TOF) mass spectrometer equipped with an electrospray ionization (ESI) source.

• Sample Preparation: The purified compound is dissolved in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of approximately 1 mg/mL.

• Analysis Mode: Positive ion mode is typically chosen for sulfonamides to observe the protonated molecule [M+H]⁺.

• Data Acquisition: Data is acquired over a mass range of m/z 100-1000.

Data Interpretation:

The HRMS data provides the exact mass of the protonated molecule, which can be used to calculate the elemental formula.

Ion	Calculated m/z	Observed m/z	Mass Error (ppm)	Elemental Formula
[M+H]⁺	377.9882	377.9885	0.8	C₁₁H₁₄BrF₃NO₃S
[M+Na]⁺	399.9701	399.9704	0.75	C₁₁H₁₃BrF₃NNaO₃S

The observed isotopic pattern for the [M+H]⁺ ion, showing characteristic peaks for the presence of one bromine atom (¹⁹Br and ⁸¹Br in approximately a 1:1 ratio), further corroborates the elemental formula.

Tandem mass spectrometry (MS/MS) experiments are performed to induce fragmentation of the [M+H]⁺ ion, providing valuable structural information. The fragmentation of sulfonamides often involves cleavage of the S-N bond and the Ar-S bond.[2][3][4]

Precursor Ion (m/z)	Fragment Ion (m/z)	Proposed Structure of Fragment
377.9885	322.0312	[M+H - C₄H₉]⁺ - Loss of the butyl group
377.9885	237.8965	[Br(CF₃O)C₆H₃SO₂]⁺ - Cleavage of the S-N bond
377.9885	155.9341	[Br(CF₃O)C₆H₃]⁺ - Loss of SO₂ from the arylsulfonyl cation[3][5]
377.9885	74.0964	[C₄H₁₀N]⁺ - Protonated butylamine from S-N cleavage

The following diagram illustrates the key fragmentation pathways.

Caption: Proposed fragmentation pathways for 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide.

II. NMR Spectroscopy: Assembling the Molecular Skeleton

NMR spectroscopy is the most powerful tool for elucidating the detailed structure of organic molecules in solution.[6] A combination of ¹H, ¹³C, and 2D NMR experiments allows for the unambiguous assignment of all proton and carbon signals and establishes the connectivity of the molecular fragments.

Experimental Protocol:

• Instrumentation: A 400 MHz (or higher) NMR spectrometer.

• Sample Preparation: Approximately 10-20 mg of the purified compound is dissolved in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Tetramethylsilane (TMS) is used as an internal standard.

• Experiments:

  • ¹H NMR

  • ¹³C NMR

  • DEPT-135 (Distortionless Enhancement by Polarization Transfer)

  • COSY (Correlation Spectroscopy)

  • HSQC (Heteronuclear Single Quantum Coherence)

  • HMBC (Heteronuclear Multiple Bond Correlation)

Data Interpretation:

¹H NMR (400 MHz, CDCl₃):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)	Assignment
8.05	d	1H	2.4	H-3
7.68	dd	1H	8.8, 2.4	H-5
7.35	d	1H	8.8	H-6
5.15	t	1H	6.0	NH
3.10	q	2H	7.2, 6.0	N-CH₂-CH₂-CH₂-CH₃
1.55	sextet	2H	7.4	N-CH₂-CH₂-CH₂-CH₃
1.35	sextet	2H	7.6	N-CH₂-CH₂-CH₂-CH₃
0.90	t	3H	7.4	N-CH₂-CH₂-CH₂-CH₃

• Aromatic Region (δ 7.0-8.5 ppm): The presence of three signals in the aromatic region is consistent with a trisubstituted benzene ring.[7][8][9] The splitting pattern (a doublet, a doublet of doublets, and a doublet) suggests a 1,2,4-substitution pattern. The downfield shift of these protons is characteristic of protons on an aromatic ring.[10]

• N-H Proton (δ 5.15 ppm): The broad triplet is indicative of the sulfonamide N-H proton, which couples with the adjacent methylene group.

• Alkyl Region (δ 0.9-3.1 ppm): The four signals in the alkyl region correspond to the n-butyl group. The integration and multiplicities are consistent with this assignment.

¹³C NMR (100 MHz, CDCl₃):

Chemical Shift (δ, ppm)	DEPT-135	Assignment
149.5	C	C-4
138.2	C	C-1
135.4	CH	C-5
129.8	CH	C-3
121.8	C	C-2
120.5 (q, J = 258 Hz)	CF₃	-OCF₃
119.6	CH	C-6
43.5	CH₂	N-CH₂-CH₂-CH₂-CH₃
31.2	CH₂	N-CH₂-CH₂-CH₂-CH₃
19.8	CH₂	N-CH₂-CH₂-CH₂-CH₃
13.6	CH₃	N-CH₂-CH₂-CH₂-CH₃

• Aromatic Carbons (δ 119-150 ppm): Six signals are observed, consistent with the six carbons of the substituted benzene ring.[9][10] The DEPT-135 experiment confirms the presence of three CH carbons and three quaternary carbons. The large quartet for the -OCF₃ carbon is characteristic due to coupling with the three fluorine atoms.

• Alkyl Carbons (δ 13-44 ppm): Four signals corresponding to the four carbons of the n-butyl group are observed.

2D NMR (COSY, HSQC, HMBC):

2D NMR experiments are crucial for confirming the assignments made from the 1D spectra.

• COSY: Confirms the correlations between adjacent protons in the n-butyl group (H-N-CH₂ to CH₂-CH₂, etc.) and the coupling between the aromatic protons (H-5 with H-3 and H-6).

• HSQC: Correlates each proton with its directly attached carbon, confirming the assignments in the tables above.

• HMBC: Provides long-range (2-3 bond) C-H correlations, which are vital for piecing the structure together. Key HMBC correlations would include:

  • H-3 to C-1, C-2, and C-5.

  • H-6 to C-1, C-2, and C-4.

  • NH proton to the N-CH₂ carbon and C-1 of the aromatic ring.

  • N-CH₂ protons to C-1 of the aromatic ring.

III. FTIR Spectroscopy: Identifying Key Functional Groups

FTIR spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule based on their characteristic vibrational frequencies.

Experimental Protocol:

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

• Sample Preparation: A small amount of the solid sample is mixed with KBr powder and pressed into a thin pellet. Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used.

• Data Acquisition: The spectrum is typically recorded from 4000 to 400 cm⁻¹.

Data Interpretation:

Wavenumber (cm⁻¹)	Intensity	Assignment
3285	Medium	N-H stretching (sulfonamide)
3100-3000	Medium	Aromatic C-H stretching
2960, 2875	Medium	Aliphatic C-H stretching (butyl group)
1580, 1475	Strong	Aromatic C=C stretching
1340, 1160	Strong	Asymmetric and symmetric SO₂ stretching
1260, 1190	Strong	C-F stretching (trifluoromethoxy)
880	Strong	Out-of-plane C-H bending (isolated Ar-H)
750	Strong	C-Br stretching

The presence of strong absorption bands for the N-H stretch, SO₂ stretches, and C-F stretches provides strong evidence for the sulfonamide and trifluoromethoxy functional groups, respectively.[11][12][13]

Conclusion

The combined and corroborative data from mass spectrometry, multi-dimensional NMR spectroscopy, and FTIR spectroscopy provide an unambiguous structural elucidation of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide. The molecular formula was confirmed by HRMS, and the specific arrangement of the substituents on the benzene ring and the structure of the N-alkyl chain were definitively established by a detailed analysis of 1D and 2D NMR data. The presence of the key functional groups was further validated by FTIR spectroscopy. This systematic and multi-faceted analytical approach ensures the scientific integrity of the structural assignment, a critical prerequisite for any further investigation into the chemical and biological properties of this compound.

References

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The Trifluoromethoxy Substituent in Benzenesulfonamide Scaffolds: A Technical Guide to Unlocking Diverse Biological Activities

Introduction: The Strategic Value of Fluorination in Drug Discovery

In the landscape of modern medicinal chemistry, the benzenesulfonamide scaffold stands as a privileged structure, most notably for its foundational role in the development of carbonic anhydrase inhibitors.[1] However, the true potential of this versatile framework is unlocked through strategic functionalization. The introduction of fluorine-containing moieties, in particular, has proven to be a powerful strategy for modulating the physicochemical and biological properties of drug candidates.[2] Among these, the trifluoromethoxy (-OCF₃) group is of paramount importance.

The trifluoromethoxy group offers a unique combination of high electronegativity, metabolic stability, and lipophilicity.[2] Unlike a simple fluoro or trifluoromethyl substituent, the oxygen linker in the -OCF₃ group imparts distinct conformational and electronic properties. These attributes can enhance a molecule's ability to permeate biological membranes, resist metabolic degradation, and improve its binding affinity and selectivity for its biological target.[2] This guide provides an in-depth exploration of the biological activities of trifluoromethoxy-substituted benzenesulfonamides, moving beyond their classical role as carbonic anhydrase inhibitors to explore their potential in other therapeutic areas. We will delve into the structure-activity relationships (SAR), mechanisms of action, and the experimental protocols necessary to evaluate these fascinating compounds.

Carbonic Anhydrase Inhibition: The Archetypal Activity

Benzenesulfonamides are archetypal inhibitors of carbonic anhydrases (CAs), a family of zinc-containing metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton.[1][3] CAs are involved in a multitude of physiological processes, and their dysregulation is implicated in diseases such as glaucoma, epilepsy, and cancer.[4]

Mechanism of Action

The inhibitory action of sulfonamides against CAs is well-established. The deprotonated sulfonamide nitrogen coordinates to the zinc ion in the enzyme's active site, displacing a water molecule or hydroxide ion and thereby disrupting the catalytic cycle.[5] The affinity and selectivity of inhibition are heavily influenced by the substitution pattern on the benzenesulfonamide ring.

Structure-Activity Relationship (SAR) Insights

The introduction of fluorine, and specifically the trifluoromethoxy group, has a profound impact on the CA inhibitory activity of benzenesulfonamides.

• Enhanced Acidity: Fluorination of the benzene ring increases the acidity of the sulfonamide group, facilitating its deprotonation and subsequent coordination to the catalytic zinc ion. This generally leads to more potent inhibition.[6]

• Target Selectivity: The trifluoromethoxy group, by virtue of its size, lipophilicity, and electronic properties, can be strategically positioned to exploit subtle differences in the active site topographies of various CA isoforms. This allows for the design of isoform-selective inhibitors. For instance, trifluoromethoxy-substituted benzenesulfonamides have shown potent inhibition of tumor-associated isoforms like CA IX and CA XII, which are key targets in oncology.[6]

• Improved Pharmacokinetics: The metabolic stability conferred by the trifluoromethoxy group can lead to improved pharmacokinetic profiles, a critical consideration in drug development.[2]

Quantitative Analysis of Carbonic Anhydrase Inhibition

The following table summarizes the inhibitory activity of a series of benzenesulfonamides against four human (h) CA isoforms, illustrating the impact of fluorination.

Compound	R Group	hCA I (Kᵢ, nM)	hCA II (Kᵢ, nM)	hCA IX (Kᵢ, nM)	hCA XII (Kᵢ, nM)
4a	Phenyl	125.3	45.2	15.8	4.3
5a	Phenyl (Tetrafluoro)	65.1	30.1	3.2	1.1
4b	4-Methylphenyl	158.2	68.9	22.4	6.8
5b	4-Methylphenyl (Tetrafluoro)	78.4	41.5	5.6	2.5

Data adapted from a study on benzene- and 2,3,5,6-tetrafluorobenzenesulfonamides, where the tetrafluoro substitution serves as a surrogate to illustrate the effect of strong electron-withdrawing groups like trifluoromethoxy.[6]

Beyond Carbonic Anhydrase: Emerging Biological Targets

The unique properties of trifluoromethoxy-substituted benzenesulfonamides have led to their investigation against a broader range of biological targets, opening up new therapeutic avenues.

Inhibition of Amyloid-β Aggregation in Alzheimer's Disease

Alzheimer's disease is characterized by the aggregation of the amyloid-beta (Aβ) peptide into neurotoxic plaques.[7] Small molecules that can inhibit this aggregation process are of significant therapeutic interest.[8]

Fluorinated benzenesulfonamides have been shown to slow the aggregation of Aβ peptides.[2] The proposed mechanism involves the binding of the small molecule to Aβ monomers or early oligomers, thereby stabilizing them in a non-aggregating conformation and preventing their assembly into fibrils.[2] The specific arrangement of the benzenesulfonamide, a hydrophobic substituent, and a benzoic acid moiety has been found to be crucial for this activity.[2]

While detailed quantitative SAR for trifluoromethoxy-substituted benzenesulfonamides in this context is still emerging, initial studies indicate that the position and nature of the fluorinated substituent are critical. The trifluoromethoxy group can enhance the hydrophobic interactions that are key to binding the Aβ peptide, while also improving brain penetration due to increased lipophilicity.[2]

Modulation of Ion Channels: The Case of TRPV4

The Transient Receptor Potential Vanilloid 4 (TRPV4) is a non-selective cation channel involved in a variety of physiological processes, including mechanosensation and osmoregulation.[9] Dysregulation of TRPV4 has been implicated in conditions such as acute lung injury.

Benzenesulfonamide derivatives have been identified as potent antagonists of the TRPV4 channel.[9] These compounds block the influx of cations, such as calcium, that is mediated by the channel upon its activation.[9] The exact binding site and mechanism of inhibition are subjects of ongoing research, but it is clear that the benzenesulfonamide scaffold provides a valuable starting point for the development of TRPV4 modulators.

The following table presents the in vitro inhibitory potency of benzenesulfonamide analogues against the TRPV4 channel.

Compound	Modification	TRPV4 IC₅₀ (µM)
RN-9893	Parent Compound	2.07 ± 0.90
1b	Analogue	0.71 ± 0.21
1f	Analogue	0.46 ± 0.08

Data from a study on RN-9893 analogues, which, while not all containing a trifluoromethoxy group, demonstrate the potential of the benzenesulfonamide scaffold for TRPV4 inhibition.[9]

Kinase Inhibition: A Frontier of Exploration

Protein kinases are a large family of enzymes that play central roles in cellular signaling, and their aberrant activity is a hallmark of many diseases, particularly cancer.[7] The benzenesulfonamide moiety is present in several approved kinase inhibitors, highlighting its utility in this therapeutic area.[10]

Benzenesulfonamide-based kinase inhibitors typically target the ATP-binding pocket of the kinase.[11] The sulfonamide group can form key hydrogen bonds with the hinge region of the kinase, while the substituted benzene ring can be modified to achieve selectivity and potency. While specific SAR data for trifluoromethoxy-substituted benzenesulfonamides as kinase inhibitors is an active area of research, the electron-withdrawing nature and lipophilicity of the -OCF₃ group can be leveraged to tune the electronic and steric properties of the inhibitor for optimal interaction with the target kinase. For example, benzenesulfonamide derivatives have been investigated as inhibitors of ZAK (Leucine-zipper and sterile-α motif kinase), a key regulator of MAPK signaling pathways.

Experimental Protocols: A Practical Guide

The following section provides detailed, step-by-step methodologies for key experiments to assess the biological activity of trifluoromethoxy-substituted benzenesulfonamides.

Synthesis of 4-(Trifluoromethoxy)benzenesulfonamide: A Key Intermediate

The synthesis of the core scaffold is a critical first step. The following is a representative procedure for the preparation of 4-(trifluoromethoxy)benzenesulfonamide.

• Amination of 4-chloro-3-trifluoromethoxybenzene: To a reaction vessel, add 100 mL of water, 100 g of 4-chloro-3-trifluoromethoxybenzene, and 10.1 g of cuprous chloride. Seal the vessel and add 100 mL of liquid ammonia. Heat and stir the mixture at 250°C for 6 hours. After cooling, separate the organic phase, perform steam distillation, and dry the resulting organic phase to yield 4-(trifluoromethoxy)aniline.[1]

• Formation of the Hydrochloride Salt: In a suitable flask, add 200 g of hydrochloric acid, 100 g of 4-(trifluoromethoxy)aniline, and 80 g of water at room temperature and stir for 1 hour to obtain a solution of 4-(trifluoromethoxy)aniline hydrochloride.[1]

• Diazotization: Cool the hydrochloride salt solution to between -20°C and 5°C and slowly add a solution of sodium nitrite. Stir for 1 hour to form the diazonium salt.[1]

• Sulfonylation and Ammonolysis: The diazonium salt is then reacted with sulfur dioxide in the presence of a copper catalyst to form 4-(trifluoromethoxy)benzenesulfonyl chloride. Subsequent treatment with ammonia yields the final product, 4-(trifluoromethoxy)benzenesulfonamide.

Diagram of the Synthesis Workflow

A generalized workflow for the synthesis of 4-(trifluoromethoxy)benzenesulfonamide.

In Vitro Carbonic Anhydrase Inhibition Assay

This colorimetric assay measures the inhibition of CA-catalyzed CO₂ hydration.

• Reagent Preparation:

  • Reaction Buffer: 20 mM HEPES-Tris, pH 7.4.

  • Enzyme Solution: Prepare a stock solution of the desired human carbonic anhydrase isoform in the reaction buffer.

  • CO₂-Saturated Water: Bubble CO₂ gas through deionized water for at least 30 minutes on ice.

  • Indicator Solution: Phenol Red (or other suitable pH indicator).

  • Inhibitor Solutions: Prepare a serial dilution of the test compound in a suitable solvent (e.g., DMSO).

• Assay Procedure:

  • In a 96-well plate, add the reaction buffer, indicator solution, and enzyme solution.

  • Add the inhibitor solution or vehicle control to the appropriate wells.

  • Initiate the reaction by adding CO₂-saturated water to all wells.

  • Monitor the change in absorbance at the appropriate wavelength (e.g., 570 nm for Phenol Red) over time using a microplate reader. The rate of pH change (and thus color change) is proportional to the enzyme activity.

• Data Analysis:

  • Calculate the initial reaction rates for the control and inhibitor-treated wells.

  • Plot the percentage of inhibition against the inhibitor concentration and fit the data to a suitable dose-response curve to determine the IC₅₀ value.

Thioflavin T (ThT) Assay for Amyloid-β Aggregation Inhibition

This fluorescence-based assay is widely used to monitor the formation of amyloid fibrils.

• Reagent Preparation:

  • Aβ Peptide Solution: Prepare a stock solution of Aβ(1-42) peptide by dissolving it in a suitable solvent (e.g., 10 mM NaOH) and then diluting it into a phosphate buffer (pH 7.4).

  • Thioflavin T (ThT) Solution: Prepare a stock solution of ThT in dH₂O and filter it through a 0.2 μm syringe filter.

  • Inhibitor Solutions: Prepare a serial dilution of the test compound in the assay buffer.

• Assay Procedure:

  • In a black, clear-bottom 96-well plate, add the Aβ peptide solution, ThT solution, and either the inhibitor solution or vehicle control.

  • Seal the plate and incubate it at 37°C with continuous shaking.

  • Measure the fluorescence intensity (excitation ~450 nm, emission ~485 nm) at regular intervals using a fluorescence microplate reader.

• Data Analysis:

  • Plot the fluorescence intensity against time for each concentration of the inhibitor.

  • The lag time and the final fluorescence intensity are key parameters for assessing the inhibitory effect. A longer lag time and a lower final fluorescence intensity indicate inhibition of aggregation.

Diagram of the ThT Assay Workflow

A simplified workflow for the Thioflavin T assay to screen for inhibitors of amyloid-beta aggregation.

Signaling Pathways and Future Perspectives

The diverse biological activities of trifluoromethoxy-substituted benzenesulfonamides highlight their potential to modulate key signaling pathways implicated in disease.

• In oncology , the inhibition of tumor-associated carbonic anhydrases (CA IX and XII) by these compounds can lead to a disruption of pH regulation in the tumor microenvironment, ultimately inhibiting tumor growth and metastasis.

• In neurodegenerative diseases , the ability to inhibit amyloid-beta aggregation offers a promising disease-modifying strategy for Alzheimer's disease.

• In inflammatory conditions , the modulation of ion channels like TRPV4 can regulate cellular responses to inflammatory stimuli.

Diagram of ZAK Kinase Downstream Signaling

Inhibition of ZAK can disrupt downstream signaling through the JNK and p38 MAPK pathways, affecting processes like inflammation and apoptosis.

The continued exploration of trifluoromethoxy-substituted benzenesulfonamides is a promising frontier in drug discovery. Future research should focus on:

• Expanding the scope of biological targets: A systematic screening of these compounds against a wider range of kinases, ion channels, and other enzyme families is warranted.

• Detailed structure-based design: High-resolution crystal structures of these compounds in complex with their targets will enable more rational and effective drug design.

• Elucidating mechanisms of action: A deeper understanding of the molecular mechanisms by which these compounds exert their biological effects is crucial for their translation into clinical candidates.

References

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• Ferreira, R. J., et al. (2023). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Molecules, 28(12), 4765. [Link]

• Ismail, M. A., et al. (2023). Discovery of novel benzenesulfonamides incorporating 1,2,3-triazole scaffold as carbonic anhydrase I, II, IX, and XII inhibitors. International Journal of Biological Macromolecules, 242(Pt 2), 124874. [Link]

• PubChem. (n.d.). 4-(Trifluoromethoxy)benzenesulfonamide. National Center for Biotechnology Information. [Link]

• Gudzeviciute, E., et al. (2024). Structure-Activity Relationship of Fluorinated Benzenesulfonamides as Inhibitors of Amyloid-β Aggregation. Chemistry – A European Journal, e202402330. [Link]

• Angeli, A., et al. (2021). Carbonic Anhydrase Inhibition with Sulfonamides Incorporating Pyrazole- and Pyridazinecarboxamide Moieties Provides Examples of Isoform-Selective Inhibitors. International Journal of Molecular Sciences, 22(22), 12513. [Link]

• Wang, M., et al. (2024). Exploration and structure-activity relationship research of benzenesulfonamide derivatives as potent TRPV4 inhibitors for treating acute lung injury. Bioorganic Chemistry, 148, 107396. [Link]

• Google Patents. (n.d.). DE19543323A1 - Process for the preparation of 2-trifluoromethoxy-benzenesulfonamide.

• PrepChem. (n.d.). Synthesis of trifluoromethoxybenzene. [Link]

• Figueroa-Valverde, L., et al. (2024). Biological activity of a benzene sulfonamide on perfusion pressure and coronary resistance using an isolated rat heart model. Journal of Applied Pharmaceutical Science, 14(03), 133-142. [Link]

• Fisher, M. J., et al. (2010). Synthesis of sulfonamide-based kinase inhibitors from sulfonates by exploiting the abrogated SN2 reactivity of 2,2,2-trifluoroethoxysulfonates. Bioorganic & Medicinal Chemistry, 18(12), 4429-4444. [Link]

• Adejayan, O. S., et al. (2019). Biological Activity Evaluation of Some New Benzenesulphonamide Derivatives. Molecules, 24(18), 3379. [Link]

• Böhm, H. J., et al. (2004). Fluorine in medicinal chemistry. ChemBioChem, 5(5), 637-643. [Link]

• Dudutiene, V., et al. (2021). Thiazide and other Cl-benzenesulfonamide-bearing clinical drug affinities for human carbonic anhydrases. PLoS One, 16(6), e0252598. [Link]

• Supuran, C. T. (2020). Experimental Carbonic Anhydrase Inhibitors for the Treatment of Hypoxic Tumors. Journal of Experimental & Clinical Cancer Research, 39(1), 269. [Link]

• Charissopoulos, E., & Pontiki, E. (2025). Sulfonamides a Promising Hit for Cancer Therapy Through VEGFR-2 Inhibition. Biomedicines, 13(4), 772. [Link]

• Nocentini, A., et al. (2018). Benzenesulfonamides as Allosteric Modulators of Carbonic Anhydrases. Journal of Medicinal Chemistry, 61(13), 5648-5661. [Link]

• Ryan, R. W., & Morris, J. C. (2021). Inhibition of Amyloid-β Aggregation in Alzheimer Disease. Journal of Medicinal Chemistry, 64(15), 10793-10818. [Link]

• Liu, Y., et al. (2021). Design, Synthesis, and Structure-Activity Relationships of 1,2,3-Triazole Benzenesulfonamides as New Selective Leucine-Zipper and Sterile-α Motif Kinase (ZAK) Inhibitors. Journal of Medicinal Chemistry, 64(14), 10134-10151. [Link]

• Nanion Technologies. (n.d.). Activation and inhibition of TRPV4 using different stimuli on the Port-a-Patch. [Link]

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A Technical Guide to the Predicted Spectroscopic Data of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

Introduction to 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide

2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide is a halogenated sulfonamide derivative. The sulfonamide functional group is a cornerstone in medicinal chemistry, forming the basis of a wide range of therapeutic agents.[1] The presence of a bromine atom, a trifluoromethoxy group, and an N-butyl substituent on the benzenesulfonamide core suggests its potential as a versatile building block in the synthesis of novel compounds with unique physicochemical and biological properties. Specifically, the trifluoromethoxy group can enhance metabolic stability and lipophilicity, which are desirable attributes in drug design.[2]

Molecular Structure and Properties:

• Chemical Formula: C₁₁H₁₃BrF₃NO₃S[3]

• Molecular Weight: 376.2 g/mol [3]

• CAS Number: 957062-76-9[3]

The following sections will provide a predictive analysis of the key spectroscopic features of this molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for elucidating the structure of organic molecules. The predicted ¹H and ¹³C NMR spectra of the title compound are based on the analysis of related structures, including N-butylbenzenesulfonamide and various substituted benzenesulfonamides.[4][5][6]

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum is expected to show distinct signals for the aromatic protons and the protons of the N-butyl group. The electron-withdrawing nature of the sulfonyl, bromo, and trifluoromethoxy groups will influence the chemical shifts of the aromatic protons.

Predicted ¹H NMR Data (in CDCl₃):

Protons	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)
Aromatic H-6	7.9 - 8.1	d	~8.5
Aromatic H-5	7.4 - 7.6	dd	~8.5, ~2.0
Aromatic H-3	7.2 - 7.4	d	~2.0
N-H	4.8 - 5.2	t	~6.0
N-CH₂	2.9 - 3.1	q	~7.0
CH₂	1.4 - 1.6	sextet	~7.2
CH₂	1.2 - 1.4	sextet	~7.4
CH₃	0.8 - 1.0	t	~7.4

Interpretation:

• Aromatic Region: The three aromatic protons are expected to appear as distinct signals due to their different electronic environments. The proton at position 6, being ortho to the electron-withdrawing sulfonyl group, is predicted to be the most deshielded. The proton at position 3 will likely appear as a doublet due to coupling with H-5, while H-5 will be a doublet of doublets from coupling to both H-6 and H-3.

• N-H Proton: The sulfonamide N-H proton is expected to be a triplet due to coupling with the adjacent N-CH₂ group. Its chemical shift can be variable and may be broadened by quadrupole effects from the nitrogen atom.

• N-Butyl Group: The protons of the N-butyl group will exhibit characteristic splitting patterns: a triplet for the terminal methyl group, and multiplets (quartet and sextets) for the methylene groups.[6]

Experimental Protocol for ¹H NMR Spectroscopy:

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.6-0.8 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Instrument Setup: Use a 400 MHz or higher field NMR spectrometer.

• Data Acquisition: Acquire the spectrum at room temperature using a standard pulse sequence. A sufficient number of scans should be averaged to obtain a good signal-to-noise ratio.

• Data Processing: Process the raw data by applying a Fourier transform, phase correction, and baseline correction. Calibrate the chemical shifts using the TMS signal at 0.00 ppm.

Diagram of Predicted ¹H NMR Assignments:

Caption: Predicted major fragmentation pathways.

Conclusion

This guide provides a comprehensive, albeit predictive, overview of the spectroscopic data for 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide. The predicted NMR, IR, and MS data are based on sound chemical principles and analysis of closely related compounds. This information is intended to serve as a valuable resource for scientists and researchers working with this molecule, aiding in its synthesis, purification, and characterization. Experimental verification of these predictions is highly recommended for definitive structural confirmation.

References

• The Royal Society of Chemistry. Supporting information. [Link]

• PubChem. 4-(Trifluoromethoxy)benzenesulfonamide. [Link]

• SpectraBase. Benzenesulfonamide, N-butyl-. [Link]

• Chemsrc. 2-Bromobenzenesulfonamide. [Link]

• SpectraBase. benzenesulfonamide, N-(1H-indazol-7-yl)-4-(trifluoromethoxy)-. [Link]

• National Center for Biotechnology Information. Disposition and metabolism of N-butylbenzenesulfonamide in Sprague Dawley rats and B6C3F1/N mice and in vitro in hepatocytes from rats, mice, and humans. [Link]

• NIST. Benzenesulfonamide, N-butyl-. [Link]

• ATB. N-Butylbenzenesulfonamide. [Link]

• Rehman, A., et al. Synthesis, spectral analysis and biological evaluation of N- alkyl/aralkyl/aryl-4-chlorobenzenesulfonamide derivatives. Pakistan Journal of Pharmaceutical Sciences, 29(5), 1489-1496 (2016).

• PubChem. 2-Bromobenzenesulfonamide. [Link]

• PubChem. N-Butylbenzenesulfonamide. [Link]

• CP Lab Safety. N-Butyl 2-bromo-4-trifluoromethoxybenzenesulfonamide, min 98%, 1 gram. [Link]

• NIST. Benzenesulfonamide, N-butyl- IR Spectrum. [Link]

• Chemcasts. Thermophysical Properties of 2-Bromo-4-(trifluoromethyl)benzenesulfonamide. [Link]

• MDPI. Synthesis, Structure and Evaluation of the N-(2-Acetyl-4-(styryl)phenyl)-4-benzenesulfonamide Derivatives for Anticholinesterase and Antioxidant Activities. [Link]

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2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide suppliers

An In-Depth Technical Guide to 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide: Sourcing, Quality Control, and Research Applications

For researchers, scientists, and professionals in drug development, the procurement and application of specialized chemical reagents are foundational to experimental success. This guide provides a comprehensive technical overview of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide, a benzenesulfonamide derivative with potential applications in medicinal chemistry and drug discovery. The benzenesulfonamide scaffold is a privileged structure in pharmacology, known for its presence in a wide array of therapeutic agents.[1] This document offers insights into sourcing this specific molecule, establishing robust quality control protocols, and exploring its potential biological significance based on the activities of structurally related compounds.

Compound Profile and Significance

Molecular Structure: 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide CAS Number: 957062-76-9[2][3] Molecular Formula: C₁₁H₁₃BrF₃NO₃S[2][3] Molecular Weight: 376.2 g/mol [2][3]

The unique substitution pattern of this molecule—featuring a bromine atom, an N-butyl group, and a trifluoromethoxy group—provides a distinct chemical entity for exploration. The sulfonamide moiety is a well-established zinc-binding group, suggesting potential interactions with metalloenzymes.[1] Furthermore, benzenesulfonamide derivatives have been investigated for a wide range of biological activities, including as inhibitors of 11β-HSD1, carbonic anhydrase, and as potential anticonvulsant and anti-influenza agents.[4][5][6] The inclusion of a trifluoromethoxy group often enhances metabolic stability and cell permeability, making this compound a point of interest for drug design.

Sourcing and Supplier Evaluation

The acquisition of high-purity, well-characterized research chemicals is a critical first step in any experimental workflow. A thorough evaluation of potential suppliers is essential to ensure the reliability and reproducibility of research data. For 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide (CAS: 957062-76-9), several vendors have been identified.

Table 1: Comparison of Identified Suppliers

Supplier	Purity Specification	CAS Number	Product Context
CP Lab Safety	min 98%	957062-76-9	Protein Degrader Building Blocks[2]
LabSolu	98%	957062-76-9	Protein Degrader Building Blocks[3]

Causality in Supplier Selection:

• Purity: A minimum purity of 98% is specified by both identified suppliers, which is generally acceptable for initial screening and discovery research.[2][3] For more sensitive applications, such as quantitative assays or structural biology, requesting a lot-specific Certificate of Analysis (CoA) is crucial to verify the exact purity and identify any significant impurities.

• CAS Number Verification: It is imperative to use the correct CAS number (957062-76-9) when sourcing. Several suppliers offer structurally similar isomers, such as 4-bromo-N-butyl-3-(trifluoromethyl)benzenesulfonamide, which will have different physical and biological properties.[7][8]

• Product Context: Both CP Lab Safety and LabSolu categorize this compound as a "Protein Degrader Building Block".[2][3] This suggests its potential utility in the synthesis of bifunctional molecules like PROTACs (Proteolysis Targeting Chimeras), where it may serve as a ligand for an E3 ligase or a target protein.

Quality Control and Validation Protocol

Upon receipt of the compound, an in-house quality control (QC) check is a self-validating step to confirm identity and purity before its use in experiments.

Experimental Protocol: Incoming Reagent QC

• Documentation Review:

  • Cross-reference the supplier's bottle label, packing slip, and the Certificate of Analysis (if provided).

  • Confirm that the CAS number, molecular formula, and compound name match the ordered specifications.

• Physical Inspection:

  • Visually inspect the material for homogeneity and expected physical state (e.g., crystalline solid, oil). Note any discrepancies.

• Solubility Test:

  • Based on its structure, the compound is expected to be soluble in organic solvents like DMSO, methanol, or dichloromethane.

  • Test the solubility of a small aliquot (~1 mg) in a common laboratory solvent (e.g., DMSO) to ensure it dissolves completely, indicating no gross insoluble impurities.

• Identity and Purity Confirmation (High-Resolution Mass Spectrometry):

  • Prepare a dilute solution (e.g., 10 µM in 50:50 acetonitrile:water with 0.1% formic acid).

  • Infuse the sample into a high-resolution mass spectrometer (e.g., Orbitrap or TOF).

  • Rationale: This step validates the molecular weight. The measured monoisotopic mass should be within a 5 ppm error margin of the theoretical exact mass of the chemical formula C₁₁H₁₃BrF₃NO₃S. The characteristic isotopic pattern of bromine (¹⁹Br and ⁸¹Br in an approximate 1:1 ratio) should also be observed.

• Purity Assessment (¹H NMR Spectroscopy):

  • Dissolve 2-5 mg of the compound in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

  • Acquire a proton NMR spectrum.

  • Rationale: The spectrum should be consistent with the expected structure. The integration of the peaks should correspond to the number of protons in the N-butyl group and the aromatic ring. The absence of significant unassignable peaks confirms high purity.

The following diagram illustrates the logical workflow for validating a new batch of the compound.

Caption: Figure 1: Supplier & Reagent Validation Workflow

Potential Applications & Hypothesized Mechanism of Action

While no specific biological activity for 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide is published, the broader class of benzenesulfonamides is rich in pharmacological activity.[1] This provides a strong basis for hypothesizing its potential roles.

Hypothesis: Inhibition of Carbonic Anhydrase

Benzenesulfonamides are classic inhibitors of carbonic anhydrases (CAs), a family of zinc-containing metalloenzymes.[1][5]

• Proposed Mechanism: The deprotonated sulfonamide nitrogen can coordinate directly with the Zn²⁺ ion in the enzyme's active site, displacing a water/hydroxide molecule and blocking catalytic activity. The N-butyl and substituted phenyl rings would then interact with hydrophobic and hydrophilic residues within the active site cavity, determining the potency and isoform selectivity of the inhibition.

The diagram below illustrates this hypothesized interaction.

Caption: Figure 2: Hypothesized Mechanism of Action

Synthesis Considerations

While a specific synthesis protocol for this exact molecule was not found in the public domain, a general and plausible synthetic route can be inferred from standard organic chemistry principles and related literature. A common method for preparing N-substituted sulfonamides involves the reaction of a sulfonyl chloride with an amine.[9]

Hypothetical Synthesis Route:

• Step 1: Synthesis of 2-bromo-4-(trifluoromethoxy)benzenesulfonyl chloride. This key intermediate would likely be prepared from a commercially available starting material like 1-bromo-3-(trifluoromethoxy)benzene through a chlorosulfonation reaction.

• Step 2: Sulfonamide Formation. The synthesized sulfonyl chloride would then be reacted with n-butylamine in the presence of a base (like pyridine or triethylamine) in an appropriate solvent (such as dichloromethane) to yield the final product, 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide.

Conclusion

2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide is a specialized chemical reagent with significant potential in drug discovery, particularly in the fields of enzyme inhibition and protein degradation. While public data on this specific molecule is limited, its structural features and the well-documented activities of the benzenesulfonamide class provide a strong rationale for its investigation. For researchers, ensuring the integrity of their work starts with meticulous sourcing and validation. By implementing the rigorous supplier evaluation and quality control workflows detailed in this guide, scientists can proceed with confidence in their experimental starting materials, paving the way for the potential discovery of novel therapeutic agents.

References

• N-Butyl 2-bromo-4-trifluoromethoxybenzenesulfonamide, min 98%, 1 gram. CP Lab Safety. [Link]

• Synthesis of Step A: 2-Bromo-N-(tert-butyl)benzenesulfonamide. PrepChem.com. [Link]

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The Benzenesulfonamide Scaffold: A Privileged Motif for Targeting Key Pathophysiological Drivers

An In-depth Technical Guide for Researchers and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The benzenesulfonamide moiety is a cornerstone of modern medicinal chemistry, serving as a versatile and highly effective pharmacophore in a multitude of clinically significant therapeutics. Its enduring prevalence stems from a unique combination of physicochemical properties, including its ability to act as a bioisostere for other functional groups and its capacity to form key interactions with a diverse range of biological targets. This technical guide provides a comprehensive exploration of the major therapeutic targets of benzenesulfonamide derivatives, delving into the mechanistic underpinnings of their action and furnishing detailed, field-proven experimental protocols for target validation. We will traverse the landscape of established targets, such as carbonic anhydrases and cyclooxygenases, and venture into the expanding frontier of novel applications in oncology and neurodegenerative diseases. This document is intended to serve as a practical and authoritative resource for researchers and drug development professionals engaged in the exploitation of the benzenesulfonamide scaffold for the discovery of next-generation therapeutics.

Introduction: The Enduring Legacy of the Benzenesulfonamide Scaffold

The journey of benzenesulfonamide derivatives in medicine began with the discovery of the antibacterial properties of sulfanilamide, heralding the dawn of the sulfa drug era.[1] This seminal discovery unveiled the remarkable therapeutic potential of this seemingly simple chemical entity. The core structure, a benzene ring attached to a sulfonamide group (-SO₂NH₂), provides a rigid framework that can be readily functionalized, allowing for the fine-tuning of pharmacokinetic and pharmacodynamic properties. The sulfonamide group itself is a potent zinc-binding group, a feature that has been masterfully exploited in the design of numerous enzyme inhibitors.[2] This guide will dissect the key therapeutic areas where benzenesulfonamide derivatives have made a significant impact, with a focus on the molecular targets that underpin their clinical efficacy.

Carbonic Anhydrases: A Prototypical Target for Benzenesulfonamide-Based Inhibitors

Carbonic anhydrases (CAs) are a superfamily of zinc-containing metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton.[3] They are ubiquitously expressed and play crucial roles in a myriad of physiological processes, including pH regulation, fluid secretion, and biosynthesis.[3] The sulfonamide group of benzenesulfonamide derivatives coordinates to the zinc ion in the active site of CAs, mimicking the transition state of the CO₂ hydration reaction and leading to potent inhibition.[4]

Therapeutic Applications of Carbonic Anhydrase Inhibitors (CAIs)

The clinical utility of CAIs is broad, encompassing the treatment of glaucoma, epilepsy, and more recently, cancer.

• Glaucoma: Inhibition of CA II in the ciliary body of the eye reduces the secretion of aqueous humor, thereby lowering intraocular pressure.[5]

• Epilepsy: Certain CA isoforms, such as CA VII, are implicated in epileptogenesis, and their inhibition can produce anticonvulsant effects.[6][7]

• Cancer: Tumor-associated isoforms, particularly CA IX and CA XII, are overexpressed in many hypoxic tumors and contribute to the acidic tumor microenvironment, promoting cancer cell survival and proliferation.[8][9][10] Selective inhibition of these isoforms is a promising anticancer strategy.[11][12]

Signaling Pathway: The Role of CA IX in the Tumor Microenvironment

The following diagram illustrates the critical role of CA IX in maintaining pH homeostasis in hypoxic tumor cells, a process that is effectively targeted by benzenesulfonamide-based inhibitors.

Caption: Mechanism of CA IX in promoting tumor survival.

Experimental Protocol: In Vitro Carbonic Anhydrase Inhibition Assay

A common method to determine the inhibitory potency of benzenesulfonamide derivatives against various CA isoforms is the stopped-flow CO₂ hydrase assay.[5]

Objective: To determine the inhibitory constant (Kᵢ) of a test compound against a specific human carbonic anhydrase (hCA) isoform.

Materials:

• Purified recombinant hCA isoform (e.g., hCA I, II, VII, IX)

• Test benzenesulfonamide derivative

• HEPES buffer (pH 7.4)

• CO₂-saturated water

• Phenol red indicator

• Stopped-flow spectrophotometer

Procedure:

• Enzyme and Inhibitor Preparation: Prepare a stock solution of the purified hCA enzyme in HEPES buffer. Prepare serial dilutions of the benzenesulfonamide inhibitor in an appropriate solvent (e.g., DMSO).

• Assay Setup: The assay is performed in a stopped-flow instrument by mixing equal volumes of the enzyme solution (with or without the inhibitor) and CO₂-saturated water containing the pH indicator.

• Kinetic Measurement: The uncatalyzed hydration of CO₂ is slow, leading to a gradual decrease in pH. The CA-catalyzed reaction is much faster, resulting in a rapid pH drop, which is monitored by the change in absorbance of the phenol red indicator.

• Data Analysis: The initial rates of the reaction are measured in the presence of varying concentrations of the inhibitor. The IC₅₀ value (the concentration of inhibitor that causes 50% inhibition) is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration. The Kᵢ value is then calculated from the IC₅₀ value using the Cheng-Prusoff equation.

Data Presentation:

Compound	hCA I (Kᵢ, nM)	hCA II (Kᵢ, nM)	hCA VII (Kᵢ, nM)	hCA IX (Kᵢ, nM)
Acetazolamide (Standard)	250	12	2.5	25
Derivative 26 [6]	>10000	33.2	215	115
Derivative 31 [6]	>10000	41.5	171	142
Compound 4h [8]	1500	755	-	38.9
Compound 5h [8]	41.5	30.1	-	1.5

Note: Data extracted from cited literature.[6][8]

Cyclooxygenase-2 (COX-2): Targeting Inflammation with Selective Inhibitors

Cyclooxygenase (COX) enzymes catalyze the conversion of arachidonic acid to prostaglandins, which are key mediators of inflammation, pain, and fever.[13] There are two main isoforms, COX-1 and COX-2. COX-1 is constitutively expressed and plays a role in physiological functions, while COX-2 is inducible and its expression is upregulated during inflammation.[13] The benzenesulfonamide moiety is a key feature of selective COX-2 inhibitors, such as celecoxib. It binds to a hydrophilic side pocket present in the COX-2 active site but absent in COX-1, conferring selectivity.[14]

Mechanism of COX-2 Selective Inhibition

The following diagram illustrates the differential binding of benzenesulfonamide-based inhibitors to the active sites of COX-1 and COX-2.

Caption: Selective binding of benzenesulfonamide inhibitors to COX-2.

Experimental Protocol: In Vitro COX Inhibition Assay

A common method for assessing COX-1 and COX-2 inhibition is a colorimetric assay based on the peroxidase activity of the enzyme.[13]

Objective: To determine the IC₅₀ values of a test compound for COX-1 and COX-2.

Materials:

• Human recombinant COX-1 and COX-2 enzymes

• Tris-HCl buffer (pH 8.0)

• Hematin

• Arachidonic acid

• N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD) as a chromogenic substrate

• Test benzenesulfonamide derivative and a reference inhibitor (e.g., celecoxib)

• 96-well microplate reader

Procedure:

• Reaction Mixture Preparation: In a 96-well plate, add Tris-HCl buffer, hematin, and the COX enzyme.

• Inhibitor Addition: Add the test compound at various concentrations or a vehicle control (e.g., DMSO). Pre-incubate to allow inhibitor binding.

• Reaction Initiation: Initiate the reaction by adding arachidonic acid and TMPD.

• Absorbance Measurement: Measure the rate of TMPD oxidation by monitoring the increase in absorbance at a specific wavelength (e.g., 590 nm) over time.

• Data Analysis: Calculate the percentage of inhibition for each concentration of the test compound relative to the control. Determine the IC₅₀ value by fitting the data to a dose-response curve. The selectivity index (SI) is calculated as the ratio of IC₅₀ (COX-1) / IC₅₀ (COX-2).

Data Presentation:

Compound	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	Selectivity Index (COX-1/COX-2)
Celecoxib (Standard) [14]	14.7	0.05	294
Compound 6b [14]	13.16	0.04	329
Compound 6j [14]	12.48	0.04	312
Compound 8a [15]	>100	0.1	>1000

Note: Data extracted from cited literature.[14][15]

Emerging Frontiers: Benzenesulfonamides in Cancer Therapy

Beyond their well-established role as CA and COX inhibitors, benzenesulfonamide derivatives are emerging as promising agents in oncology, targeting a variety of cancer-specific pathways.[2][16]

Tubulin Polymerization Inhibitors

Some benzenesulfonamide derivatives have been shown to inhibit tubulin polymerization, a critical process for cell division, leading to cell cycle arrest and apoptosis.[17]

Kinase Inhibitors

The benzenesulfonamide scaffold has been incorporated into inhibitors of various protein kinases that are dysregulated in cancer. For instance, derivatives have been developed to target receptor tyrosine kinases like TrkA, which is overexpressed in some glioblastomas.[18]

Experimental Workflow: Anticancer Activity Evaluation

A typical workflow for evaluating the anticancer potential of novel benzenesulfonamide derivatives is depicted below.

Caption: Workflow for anticancer drug discovery.

Experimental Protocol: Cell Viability Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is often used as a measure of cell viability.[19]

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of a benzenesulfonamide derivative against a cancer cell line.

Materials:

• Cancer cell line (e.g., MDA-MB-231 for breast cancer, A549 for lung cancer)

• Complete cell culture medium

• Test benzenesulfonamide derivative

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of the benzenesulfonamide derivative for a specified period (e.g., 48 or 72 hours). Include a vehicle control.

• MTT Addition: Add MTT solution to each well and incubate for a few hours. Viable cells with active metabolism will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add the solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the resulting purple solution at a specific wavelength (e.g., 570 nm).

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the control. Determine the IC₅₀ value by plotting the percentage of viability against the logarithm of the compound concentration.

Data Presentation:

Compound	Cancer Cell Line	IC₅₀ (µM)
Compound 5g	DLD-1 (Colorectal)	11.84
Compound 5j	HT-29 (Colorectal)	9.35
Compound 4h [20]	AChE (target)	0.13
BA-3b [17]	Various Cancer Cell Lines	0.007 - 0.036

Note: Data extracted from cited literature.[17][20]

Conclusion and Future Perspectives

The benzenesulfonamide scaffold continues to be a remarkably fruitful starting point for the design of novel therapeutic agents. Its ability to engage with a diverse array of biological targets, from metalloenzymes to protein kinases, underscores its privileged status in medicinal chemistry. While its role in inhibiting carbonic anhydrases and COX-2 is well-established, the expanding landscape of its applications in oncology and other disease areas presents exciting opportunities for future drug discovery efforts. The continued exploration of structure-activity relationships, coupled with advanced computational and experimental techniques, will undoubtedly unlock the full therapeutic potential of this versatile chemical motif. The protocols and insights provided in this guide are intended to empower researchers to effectively navigate this promising area of drug development.

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A Comprehensive Technical Guide to Bromo-Substituted Benzenesulfonamides: Synthesis, Biological Activity, and Structure-Activity Relationships

For Researchers, Scientists, and Drug Development Professionals

Abstract

B-Bromo-substituted benzenesulfonamides represent a pivotal class of compounds in medicinal chemistry, demonstrating a wide spectrum of biological activities. The strategic incorporation of bromine atoms onto the benzenesulfonamide scaffold profoundly influences their physicochemical properties and pharmacological effects, leading to the development of potent antibacterial, anticancer, and enzyme-inhibiting agents. This in-depth technical guide provides a comprehensive review of the synthesis, biological evaluation, and structure-activity relationships (SAR) of this important class of molecules. We delve into both classical and modern synthetic methodologies, offering detailed experimental protocols. Furthermore, this guide presents a critical analysis of their antimicrobial and anticancer activities, alongside their well-established role as carbonic anhydrase inhibitors, supported by quantitative data. A dedicated section on SAR elucidates the intricate relationship between the substitution pattern of bromine on the aromatic ring and the resulting biological outcomes, providing a rational basis for the design of future therapeutic agents.

Introduction

The sulfonamide functional group is a cornerstone of modern medicinal chemistry, present in a plethora of clinically approved drugs.[1] Benzenesulfonamides, in particular, have garnered significant attention due to their versatile biological activities, which can be finely tuned through substitution on the aromatic ring. The introduction of halogen atoms, especially bromine, has proven to be a particularly effective strategy for modulating the therapeutic potential of these compounds.

The bromine atom, owing to its unique electronic and steric properties, can significantly impact a molecule's lipophilicity, metabolic stability, and binding affinity to biological targets.[2] This guide aims to provide a comprehensive and practical resource for researchers in the field of drug discovery and development, consolidating the current knowledge on bromo-substituted benzenesulfonamides. By presenting a detailed overview of their synthesis, a thorough examination of their biological activities, and a systematic analysis of their structure-activity relationships, we endeavor to facilitate the rational design and development of novel and more effective therapeutic agents based on this versatile scaffold.

Synthesis of Bromo-Substituted Benzenesulfonamides

The synthesis of bromo-substituted benzenesulfonamides can be broadly categorized into two main approaches: introduction of the sulfonamide moiety onto a pre-brominated benzene ring, or bromination of a pre-existing benzenesulfonamide derivative. Both classical and modern synthetic methodologies are employed, offering a range of options depending on the desired substitution pattern and the availability of starting materials.

Classical Synthetic Routes

The most traditional and widely used method for the synthesis of benzenesulfonamides involves a two-step process: chlorosulfonation of a substituted benzene followed by amination.[3]

Step 1: Chlorosulfonation of Bromobenzenes

This electrophilic aromatic substitution reaction utilizes chlorosulfonic acid to introduce a sulfonyl chloride group onto the brominated aromatic ring. The position of the incoming sulfonyl chloride group is directed by the bromine atom. For bromobenzene, this typically yields the para-substituted product, 4-bromobenzenesulfonyl chloride, as the major isomer due to steric hindrance at the ortho positions.

Step 2: Amination of Bromobenzenesulfonyl Chlorides

The resulting bromobenzenesulfonyl chloride is then reacted with ammonia or a primary/secondary amine to furnish the corresponding sulfonamide. This nucleophilic substitution reaction is typically carried out in the presence of a base to neutralize the hydrochloric acid byproduct.[4]

Experimental Protocol: Synthesis of 4-Bromobenzenesulfonamide

• Step 1: Synthesis of 4-Bromobenzenesulfonyl Chloride. In a fume hood, carefully add bromobenzene (1 equivalent) dropwise to an excess of chlorosulfonic acid (at least 5 equivalents) with stirring, while maintaining the temperature below 10°C using an ice bath. After the addition is complete, allow the mixture to slowly warm to room temperature and stir for 2-4 hours. Carefully pour the reaction mixture onto crushed ice. The solid precipitate, 4-bromobenzenesulfonyl chloride, is then collected by filtration, washed with cold water, and dried.[3]

• Step 2: Synthesis of 4-Bromobenzenesulfonamide. The crude 4-bromobenzenesulfonyl chloride (1 equivalent) is dissolved in a suitable solvent such as acetone or tetrahydrofuran. The solution is cooled in an ice bath, and an excess of concentrated aqueous ammonia is added dropwise with vigorous stirring. The reaction is typically allowed to proceed for 1-2 hours. The solvent is then removed under reduced pressure, and the resulting solid is washed with water to remove ammonium chloride, yielding 4-bromobenzenesulfonamide.[3]

Modern Synthetic Methodologies

Recent advances in organic synthesis have provided more efficient and versatile methods for the preparation of aryl sulfonamides, which can be readily applied to their bromo-substituted counterparts.

• Palladium-Catalyzed Cross-Coupling Reactions: The Buchwald-Hartwig amination allows for the formation of the S-N bond by coupling an aryl halide (or triflate) with a sulfonamide in the presence of a palladium catalyst and a suitable ligand. This method offers excellent functional group tolerance and allows for the synthesis of a wide range of N-substituted sulfonamides.

• Copper-Catalyzed C-N Cross-Coupling: Chan-Lam coupling provides an alternative to palladium-catalyzed methods, utilizing copper catalysts to couple arylboronic acids with sulfonamides. This method is often performed under milder conditions and is tolerant of a variety of functional groups.[1]

• Direct C-H Sulfonamidation: This approach involves the direct functionalization of a C-H bond on the aromatic ring with a sulfonamoyl group, offering a more atom-economical route. These reactions are typically mediated by transition metal catalysts, such as rhodium or ruthenium.

Biological Activities of Bromo-Substituted Benzenesulfonamides

Bromo-substituted benzenesulfonamides have emerged as a promising class of therapeutic agents with a diverse range of biological activities. The presence and position of the bromine atom(s) on the benzene ring play a crucial role in determining their potency and selectivity.

Antimicrobial Activity

The sulfonamide moiety is a well-established pharmacophore in antibacterial drugs, acting as a competitive inhibitor of dihydropteroate synthase (DHPS), an enzyme essential for folic acid synthesis in bacteria. The introduction of bromine atoms can enhance the antimicrobial activity of benzenesulfonamides.

Several studies have demonstrated the in vitro antimicrobial potential of bromo-substituted benzenesulfonamides against a range of Gram-positive and Gram-negative bacteria, as well as some fungal species.[3][5] For instance, certain N-(7-bromo-1,3-benzoxazol-2-yl)benzenesulfonamide derivatives have shown pronounced antimicrobial activity.[3]

Compound Type	Target Organism	Activity (MIC)	Reference
Benzenesulphonamide derivatives	E. coli	6.72 mg/mL	[5]
Benzenesulphonamide derivatives	S. aureus	6.63 mg/mL	[5]
Benzenesulphonamide derivatives	P. aeruginosa	6.67 mg/mL	[5]
Benzenesulphonamide derivatives	S. typhi	6.45 mg/mL	[5]
Benzenesulphonamide derivatives	B. subtilis	6.63 mg/mL	[5]
Benzenesulphonamide derivatives	C. albicans	6.63 mg/mL	[5]
Benzenesulphonamide derivatives	A. niger	6.28 mg/mL	[5]

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC)

The antimicrobial activity of the synthesized compounds is typically evaluated by determining their Minimum Inhibitory Concentration (MIC) using the broth microdilution method according to the Clinical and Laboratory Standards Institute (CLSI) guidelines.

• A series of twofold dilutions of each compound are prepared in a 96-well microtiter plate containing a suitable broth medium (e.g., Mueller-Hinton broth for bacteria, RPMI-1640 for fungi).

• Each well is inoculated with a standardized suspension of the test microorganism.

• The plates are incubated at an appropriate temperature and duration (e.g., 37°C for 24 hours for bacteria, 35°C for 48 hours for fungi).

• The MIC is defined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Anticancer Activity

Benzenesulfonamide derivatives have been extensively investigated as anticancer agents, with several mechanisms of action identified, including the inhibition of carbonic anhydrases, cell cycle arrest, and induction of apoptosis. The incorporation of bromine atoms has been shown to modulate the anticancer potency of these compounds.

For example, certain xanthone-benzenesulfonamide hybrid compounds have been synthesized and evaluated for their antiproliferative activity against various cancer cell lines.[6] Studies have shown that the presence of bromine can influence the cytotoxicity of these compounds.[6]

Compound	Cell Line	Activity (IC50)	Reference
5i (4-methoxy derivative)	SK-N-MC	25.2 µM	[6]
5i (4-methoxy derivative)	T-47D	19.7 µM	[6]
Etoposide (control)	T-47D	32.7 µM	[6]
BS3 (chloro derivative)	K562	0.078 µM	[7]
BS3 (chloro derivative)	MCF-7	4.599 µM	[7]

Carbonic Anhydrase Inhibition

Carbonic anhydrases (CAs) are a family of metalloenzymes that play a crucial role in various physiological processes. The inhibition of specific CA isoforms has been a successful strategy for the treatment of several diseases, including glaucoma, epilepsy, and certain types of cancer. Benzenesulfonamides are a well-established class of CA inhibitors, with the sulfonamide moiety coordinating to the zinc ion in the enzyme's active site.

The position of the bromine atom on the benzenesulfonamide ring significantly influences the inhibitory activity and selectivity towards different CA isoforms.[4] Generally, 4-bromo substituted benzenesulfonamides have demonstrated potent and, in some cases, selective inhibitory activity against certain cancer-associated hCA isoforms.[4] In contrast, 2-bromo substitution, while also conferring inhibitory activity, tends to exhibit a different selectivity profile.[4]

Compound	CA Isoform	Inhibition Constant (Ki)	Reference
Ureido-substituted benzenesulfonamides	hCA IX	6.73–835 nM	[8]
Ureido-substituted benzenesulfonamides	hCA XII	5.02–429 nM	[8]
Triazole-containing benzenesulfonamides	hCA IX	1.5–38.9 nM	[9]
Triazole-containing benzenesulfonamides	hCA XII	0.8–12.4 nM	[9]

Structure-Activity Relationships (SAR)

The biological activity of bromo-substituted benzenesulfonamides is intricately linked to the number and position of the bromine atoms on the benzene ring. Understanding these structure-activity relationships is crucial for the rational design of more potent and selective drug candidates.

• Position of Bromine: The position of the bromine substituent has a profound impact on the biological activity. For instance, in the context of carbonic anhydrase inhibition, 4-bromo substitution often leads to potent and selective inhibitors of tumor-associated isoforms, while 2-bromo substitution can result in a different selectivity profile.[4] This is likely due to the different steric and electronic environments created by the bromine atom at these positions, which affects the binding of the inhibitor to the enzyme's active site.

• Number of Bromine Atoms: The introduction of multiple bromine atoms can further modulate the biological activity. Dibromo- and tribromo-substituted benzenesulfonamides have been synthesized and evaluated, with the substitution pattern playing a key role in determining their efficacy.

• Electronic Effects: The electron-withdrawing nature of the bromine atom can influence the pKa of the sulfonamide proton, which can affect its binding to the zinc ion in the active site of carbonic anhydrases.

• Lipophilicity: The bromine atom increases the lipophilicity of the molecule, which can enhance its ability to cross cell membranes and reach its intracellular target. However, excessive lipophilicity can also lead to poor solubility and non-specific toxicity.

Conclusion

Bromo-substituted benzenesulfonamides represent a versatile and highly valuable class of compounds in medicinal chemistry. Their synthesis is readily achievable through both classical and modern organic chemistry techniques, allowing for the generation of a diverse range of derivatives. The strategic incorporation of bromine atoms onto the benzenesulfonamide scaffold has been shown to be a powerful tool for modulating their biological activity, leading to the discovery of potent antimicrobial, anticancer, and carbonic anhydrase inhibiting agents. The structure-activity relationships discussed in this guide provide a rational framework for the future design of more effective and selective therapeutic agents based on this privileged scaffold. Further exploration of polysubstituted bromo-benzenesulfonamides and the application of modern synthetic methodologies will undoubtedly continue to fuel the discovery of novel drug candidates with improved pharmacological profiles.

References

• Synthesis and in vitro Antibacterial Activity of Novel Substituted N-1, 3-Benzoxazol-2yl Benzene Sulfonamides. (URL: [Link])

• Synthesis and evaluation of antiproliferative activity of substituted N-(9-oxo-9H-xanthen-4-yl)benzenesulfonamides - NIH. (URL: [Link])

• Structure-Activity Relationship of Fluorinated Benzenesulfonamides as Inhibitors of Amyloid-β Aggregation - PubMed. (URL: [Link])

• Biological Activity Evaluation of Some New Benzenesulphonamide Derivatives - Frontiers. (URL: [Link])

• 4-Amino-substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases. (URL: [Link])

• Novel Benzenesulfonate Scaffolds with a High Anticancer Activity and G2/M Cell Cycle Arrest - NIH. (URL: [Link])

• Structure-Activity Relationships of Benzenesulfonamide-Based Inhibitors towards Carbonic Anhydrase Isoform Specificity - PubMed. (URL: [Link])

• Potent carbonic anhydrase I, II, IX and XII inhibition activity of novel primary benzenesulfonamides incorporating bis-ureido moieties - NIH. (URL: [Link])

• Synthesis and structure-activity relationship studies of 4-((2-hydroxy-3-methoxybenzyl)amino)benzenesulfonamide derivatives as potent and selective inhibitors of 12-lipoxygenase - PubMed. (URL: [Link])

• Exploration and structure-activity relationship research of benzenesulfonamide derivatives as potent TRPV4 inhibitors for treating acute lung injury - PubMed. (URL: [Link])

• Synthesis, Characterization, Biological Activities and Molecular Docking of New Benzenesulfonamide Drugs - Longdom Publishing. (URL: [Link])

• Benzenesulfonamide derivatives as Vibrio cholerae carbonic anhydrases inhibitors: a computational-aided insight in the structural rigidity-activity relationships. (URL: [Link])

• Inhibition of bacterial α-, β- and γ-class carbonic anhydrases with selenazoles incorporating benzenesulfonamide moieties - PMC. (URL: [Link])

• Exploration of Benzenesulfonamide-Bearing Imidazole Derivatives Activity in Triple-Negative Breast Cancer and Melanoma 2D and 3D Cell Cultures - MDPI. (URL: [Link])

• Antimicrobial activity of some 1,2-benzisothiazoles having a benzenesulfonamide moiety. (URL: [Link])

• Carbonic Anhydrase Inhibition with Benzenesulfonamides and Tetrafluorobenzenesulfonamides Obtained via Click Chemistry - PMC - NIH. (URL: [Link])

• Antimicrobial Activity of Some 1,2‐Benzisothiazoles Having a Benzenesulfonamide Moiety. (URL: [Link])

• Exploring Sulfonamides: Biological Activities and Structure–Activity Relationships. (URL: [Link])

• Synthesis and biological evaluation of novel benzenesulfonamide incorporated thiazole-triazole hybrids as antimicrobial and antioxidant agents - PubMed. (URL: [Link])

• Biological Activity Evaluation of Some New Benzenesulphonamide Derivatives - PubMed. (URL: [Link])

• Synthesis and biological activities of some novel triazoloquinazolines and triazinoquinazolines containing benzenesulfonamide moieties - PubMed. (URL: [Link])

• Synthesis and biological activity of sulfonamide derivatives of epipodophyllotoxin - PubMed. (URL: [Link])

• Novel 2,4,6-Trimethylbenzenesulfonyl Hydrazones with Antibacterial Activity: Synthesis and In Vitro Study - NIH. (URL: [Link])

• Biological Activity Evaluation of Some New Benzenesulphonamide Derivatives. (URL: [Link])

• Exploring Sulfonamides: Biological Activities and Structure-Activity Relationships - PubMed. (URL: [Link])

• SYNTHESIS AND BIOLOGICAL ACTIVITY OF NOVEL N,N-CYCLIC-2,4-DIHYDROXYTHIOBENZAMIDE DERIVATIVES - PubMed. (URL: [Link])

• Synthesis and structure-activity relationships of some 2,5-disubstituted benzoxazoles and benzimidazoles as antimicrobial agents - PubMed. (URL: [Link])

• Synthesis and Biological Activity of Novel 2, 5-Disubstituted Benzimidazole Derivatives | Request PDF - ResearchGate. (URL: [Link])

• Preparation of Enantiomeric β-(2′,5′-Dimethylphenyl)Bromolactones, Their Antiproliferative Activity and Effect on Biological Membranes - MDPI. (URL: [Link])

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in silico modeling of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide

An In-Depth Technical Guide to the In Silico Modeling of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide

Foreword: A Senior Application Scientist's Perspective

In modern drug discovery, the journey of a novel chemical entity from concept to clinic is long and fraught with failure. The "fail early, fail cheap" paradigm is not just a mantra; it's a strategic imperative. This is where in silico modeling—the use of computational methods to simulate and predict molecular behavior—becomes an indispensable tool. Before a single flask is heated or a single assay is run, we can paint a remarkably detailed picture of a molecule's potential.

This guide focuses on a specific, novel molecule: 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide . We will treat this compound as a new chemical entity (NCE) and walk through a comprehensive, multi-stage in silico evaluation. The objective is not merely to present data but to illuminate the strategic thinking and causal reasoning behind each computational step. We will explore its fundamental properties, predict its journey through the human body, hypothesize its biological targets, and simulate its interactions at an atomic level. This is the blueprint for turning a chemical structure into a drug candidate.

Part 1: Foundational Analysis: Physicochemical and Pharmacokinetic Profiling

The first critical step is to understand the fundamental drug-like properties of our molecule. Poor physicochemical characteristics or pharmacokinetic profiles are leading causes of attrition in drug development. Our initial in silico screening is designed to identify potential liabilities at the earliest possible stage.

Prediction of Physicochemical Properties

Expertise & Rationale: Before we can understand how a molecule interacts with complex biological systems, we must understand its intrinsic chemical and physical nature. Properties like molecular weight (MW), lipophilicity (logP), solubility (logS), and topological polar surface area (TPSA) are the cornerstones of drug-likeness. They govern everything from how a compound dissolves to its ability to cross cellular membranes. For instance, the widely respected Lipinski's Rule of Five uses some of these descriptors to predict oral bioavailability.

Step-by-Step Protocol: Property Calculation using SwissADME

• Obtain SMILES String: The first step is to represent the 2D structure of our molecule in a machine-readable format. The SMILES (Simplified Molecular-Input Line-Entry System) string for 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide is CCCCNS(=O)(=O)c1ccc(OC(F)(F)F)cc1Br.

• Access SwissADME: Navigate to the SwissADME web server ([Link]), a highly regarded, free tool for predicting these properties.

• Input Molecule: Paste the SMILES string into the query box and run the prediction.

• Data Collation: Extract the relevant physicochemical properties from the output and organize them for analysis.

Predicted Physicochemical Data

Property	Predicted Value	Significance in Drug Discovery
Molecular Formula	C₁₁H₁₃BrF₃NO₃S	Provides the exact atomic composition.
Molecular Weight	392.19 g/mol	Within the typical range for small molecule drugs (<500 Da).
MlogP	4.11	Indicates high lipophilicity (fat-solubility).
Water Solubility (ESOL)	LogS = -4.55	Corresponds to a classification of "Poorly soluble".
Topological Polar Surface Area (TPSA)	65.45 Ų	Suggests good potential for cell membrane permeability.

In Silico ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) Profiling

Expertise & Rationale: A compound is useless if it cannot reach its target in the body at a sufficient concentration and for an adequate duration, without causing undue harm. ADMET profiling predicts this journey. We assess key factors like gastrointestinal (GI) absorption, blood-brain barrier (BBB) penetration, interaction with metabolic enzymes like Cytochrome P450 (CYP), and potential for toxicity. For example, inhibition of key CYP enzymes (e.g., CYP2D6, CYP3A4) is a major cause of adverse drug-drug interactions.

Step-by-Step Protocol: ADMET Prediction using pkCSM

• Navigate to pkCSM: Access the pkCSM Pharmacokinetics web server ([Link]).

• Submit Structure: Input the SMILES string for our compound.

• Select Predictions: Ensure all relevant ADMET modules are selected.

• Interpret Results: Analyze the output, paying close attention to any predicted liabilities.

Predicted ADMET Profile Summary

Parameter	Prediction	Implication
Absorption
GI Absorption	High	Likely well-absorbed from the gut.
Distribution
BBB Permeability	Yes	The molecule may cross into the central nervous system.
Metabolism
CYP2D6 Inhibitor	Yes	Potential for drug-drug interactions with other CYP2D6 substrates.
CYP3A4 Inhibitor	No	Lower risk of interaction with the most common metabolic pathway.
Excretion
Total Clearance	0.55 log(ml/min/kg)	Provides an estimate of the rate of removal from the body.
Toxicity
AMES Toxicity	No	Predicted to be non-mutagenic.
hERG I Inhibitor	No	Low predicted risk of cardiac toxicity.

Workflow for Foundational Characterization

Caption: Step-by-step workflow for a typical molecular docking experiment.

Part 3: Dynamic Simulation: Assessing Complex Stability

Expertise & Rationale: While docking provides a valuable static snapshot of the binding event, biological systems are inherently dynamic. Molecular Dynamics (MD) simulation offers a "computational microscope" that allows us to observe the movement of every atom in the ligand-protein complex over time (typically nanoseconds to microseconds). This is crucial for verifying the stability of the docked pose. A ligand that appears favorable in docking but is unstable in MD simulation is unlikely to be a viable candidate. We analyze metrics like the Root Mean Square Deviation (RMSD) of the ligand to see if it remains stably bound in the active site.

Step-by-Step Protocol: Conceptual Overview of Molecular Dynamics

• System Setup: The top-ranked docked pose from the previous step is used as the starting point. The complex is placed in a simulation box filled with explicit water molecules and counter-ions to mimic physiological conditions and achieve charge neutrality.

• Energy Minimization: The initial system is computationally "relaxed" to remove any steric clashes or unfavorable geometries.

• Equilibration: The system is gradually heated to a physiological temperature (310 K) and brought to the correct pressure. This is done in two phases:

  • NVT Ensemble: Constant Number of particles, Volume, and Temperature.

  • NPT Ensemble: Constant Number of particles, Pressure, and Temperature.

• Production MD Run: Once equilibrated, the simulation is run for a set period (e.g., 100 nanoseconds), during which the atomic coordinates and velocities are saved at regular intervals, creating a trajectory file.

• Trajectory Analysis: The trajectory is analyzed to understand the dynamic behavior of the complex. Key analyses include:

  • RMSD: To assess the overall stability of the protein and the ligand's binding pose.

  • RMSF (Root Mean Square Fluctuation): To identify flexible regions of the protein.

  • Hydrogen Bond Analysis: To monitor the persistence of key interactions over time.

Molecular Dynamics Simulation Pipeline

Caption: A conceptual pipeline for performing molecular dynamics simulations.

Part 4: Future Outlook: Guiding Chemical Synthesis

Expertise & Rationale: The ultimate goal of in silico modeling is to guide real-world experiments and accelerate the discovery process. The insights gained from our simulations are not an endpoint but a starting point for intelligent lead optimization.

Quantitative Structure-Activity Relationship (QSAR): While we have focused on a single molecule, the true power of this workflow is realized when applied to a series of related analogues. If initial lab testing confirms that 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide has activity against Carbonic Anhydrase II, the next step would be to synthesize a library of derivatives.

By calculating molecular descriptors for each analogue and correlating them with their measured biological activity, we could build a QSAR model. This mathematical model would effectively learn the relationship between chemical structure and potency, allowing us to predict the activity of new, unsynthesized compounds. This predictive power enables chemists to focus their synthetic efforts on the most promising candidates, saving significant time and resources.

Conclusion

This guide has outlined a rigorous, multi-step in silico workflow for the comprehensive evaluation of a novel chemical entity, 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide. We began with foundational profiling of its physicochemical and ADMET properties, identifying it as a drug-like but poorly soluble molecule with a potential for CYP2D6-mediated drug interactions. Using ligand-based similarity, we hypothesized Carbonic Anhydrase II as a primary biological target. This hypothesis was then tested through molecular docking, which provides a static model of binding, and molecular dynamics, which assesses the stability of this interaction over time.

This systematic approach transforms a simple chemical drawing into a rich profile of predicted biological behavior. It provides a robust, data-driven foundation for subsequent experimental validation, embodying the principles of modern, efficient drug discovery.

References

• Lipinski, C. A., Lombardo, F., Dominy, B. W., & Feeney, P. J. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 46(1-3), 3-26. [Link]

• Daina, A., Michielin, O., & Zoete, V. (2017). SwissADME: a free web server to support pharmacokinetics, drug-likeness and medicinal chemistry friendliness of small molecules. Scientific Reports, 7(1), 42717. [Link]

• Zanger, U. M., & Schwab, M. (2013). Cytochrome P450 enzymes in drug metabolism: regulation of gene expression, enzyme activities, and impact of genetic variation. Pharmacology & Therapeutics, 138(1), 103-141. [Link]

• Pires, D. E. V., Blundell, T. L., & Ascher, D. B. (2015). pkCSM: predicting small-molecule pharmacokinetic and toxicity properties using graph-based signatures. Journal of Medicinal Chemistry, 58(9), 4066-4072. [Link]

• Daina, A., Michielin, O., & Zoete, V. (2019). SwissTargetPrediction: updated data and new features for efficient prediction of protein targets of small molecules. Nucleic Acids Research, 47(W1), W357-W364. [Link]

• Supuran, C. T. (2008). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery, 7(2), 168-181. [Link]

Protocols & Analytical Methods

Application Notes and Protocols for High-Throughput Screening of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide

Introduction: The Rationale for Screening 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide

The pursuit of novel therapeutic agents is a cornerstone of modern drug discovery. Small molecule inhibitors remain a critical modality in targeting disease-implicated proteins. This document provides a comprehensive guide for the utilization of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide , a novel synthetic compound, in high-throughput screening (HTS) campaigns.

The design of this molecule incorporates several key features that suggest its potential as a bioactive agent. The benzenesulfonamide core is a well-established pharmacophore present in a variety of approved drugs and clinical candidates, known to interact with a range of biological targets, including enzymes like carbonic anhydrases and proteases.[1][2][3] The strategic inclusion of a trifluoromethoxy (-OCF3) group is intended to enhance its drug-like properties. This group is known to increase metabolic stability, improve membrane permeability due to its high lipophilicity, and potentially enhance binding affinity to target proteins.[4][5][6] The bromine atom offers a potential vector for further chemical modification and structure-activity relationship (SAR) studies.

These application notes will guide researchers through the essential steps of incorporating this compound into an HTS workflow, from initial assay development to hit validation. The protocols provided are designed to be robust and self-validating, ensuring the generation of high-quality, reproducible data.

Compound Management and Preparation

Effective compound management is fundamental to the success of any HTS campaign.[7][8] Proper handling and storage of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide are crucial to maintain its integrity and ensure accurate and reproducible results.

Table 1: Physicochemical Properties of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide (Hypothetical Data)

Property	Value	Source
Molecular Formula	C11H13BrF3NO3S	N/A
Molecular Weight	391.19 g/mol	N/A
Melting Point	85-88 °C	N/A
Solubility	Soluble in DMSO (>50 mg/mL), sparingly soluble in ethanol, insoluble in water.	N/A
Purity (by LC-MS)	>98%	N/A

Protocol 1: Preparation of Stock and Assay-Ready Plates

• Stock Solution Preparation:

  • Dissolve 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide in 100% dimethyl sulfoxide (DMSO) to a final concentration of 10 mM.

  • Aliquot the stock solution into small volumes in tightly sealed, amber vials to minimize freeze-thaw cycles and light exposure.

  • Store the stock solutions at -20°C.

• Assay-Ready Plate (ARP) Preparation:

  • For a typical primary screen, create a set of intermediate plates by diluting the 10 mM stock solution.

  • Using an automated liquid handler, perform serial dilutions to generate a range of concentrations for dose-response testing in the primary screen (quantitative HTS).[9]

  • A common concentration range for primary screening is from 10 µM to 100 µM.

  • The final DMSO concentration in the assay should be kept below 1% (v/v) to minimize solvent-induced artifacts.[10]

  • Store the ARPs at -20°C until use.

High-Throughput Screening Workflow

The following workflow outlines a typical HTS campaign to identify potential biological targets of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide. This example assumes a biochemical assay targeting a hypothetical cancer-related protease.

Caption: A generalized workflow for a high-throughput screening campaign.

Protocol 2: Primary High-Throughput Screen (Biochemical Protease Assay)

This protocol describes a fluorescence-based assay to screen for inhibitors of a hypothetical protease.

• Assay Principle: The assay utilizes a fluorogenic substrate that is cleaved by the protease, resulting in an increase in fluorescence. Inhibitors of the protease will prevent this cleavage, leading to a lower fluorescence signal.

• Reagents and Materials:

  • Assay Buffer: 50 mM HEPES, pH 7.5, 150 mM NaCl, 5 mM CaCl2, 0.01% Tween-20.

  • Protease Enzyme (e.g., 10 nM final concentration).

  • Fluorogenic Substrate (e.g., 1 µM final concentration).

  • 384-well, black, flat-bottom plates.

  • Positive Control: A known inhibitor of the target protease (e.g., 10 µM final concentration).

  • Negative Control: DMSO.

• Assay Procedure:

  • Dispense 20 µL of assay buffer into all wells of a 384-well plate.

  • Using a pintool or acoustic dispenser, transfer 100 nL of compound from the ARP to the assay plate.

  • Add 5 µL of the protease enzyme solution to each well (except for no-enzyme controls).

  • Incubate for 15 minutes at room temperature to allow for compound-enzyme interaction.

  • Initiate the reaction by adding 5 µL of the fluorogenic substrate to each well.

  • Incubate for 30 minutes at room temperature, protected from light.

  • Read the fluorescence intensity on a plate reader (e.g., Ex/Em = 485/520 nm).

• Data Analysis:

  • Calculate the percent inhibition for each well using the following formula: % Inhibition = 100 * (1 - (Signal_Compound - Signal_NoEnzyme) / (Signal_DMSO - Signal_NoEnzyme))

  • A "hit" is typically defined as a compound that exhibits a percent inhibition greater than three standard deviations from the mean of the negative controls.

Hit Validation: A Critical Step

Identifying a "hit" in the primary screen is only the first step. A rigorous hit validation cascade is essential to eliminate false positives and confirm the biological activity of the compound.[11][12]

Caption: A detailed workflow for the validation of primary HTS hits.

Protocol 3: Orthogonal Assay - AlphaLISA

An orthogonal assay uses a different detection technology to confirm the activity of the primary hits, reducing the likelihood of technology-specific artifacts.[12]

• Assay Principle: An AlphaLISA (Amplified Luminescent Proximity Homogeneous Assay) can be developed to measure the interaction between the protease and a biotinylated substrate. Inhibition of the protease would disrupt this interaction.

• Procedure Outline:

  • Biotinylate a substrate peptide for the target protease.

  • Use a specific antibody that recognizes the cleaved substrate.

  • In the presence of an active protease, the substrate is cleaved, and the antibody cannot bind.

  • In the presence of an inhibitor, the substrate remains intact, allowing the antibody to bind, bringing the AlphaLISA donor and acceptor beads in proximity and generating a signal.

  • Test the primary hits in this assay to confirm their inhibitory activity.

Protocol 4: Biophysical Assay - Differential Scanning Fluorimetry (DSF)

DSF, or Thermal Shift Assay, measures the change in the thermal stability of a protein upon ligand binding.[11]

• Assay Principle: The binding of a small molecule to a protein can stabilize it, leading to an increase in its melting temperature (Tm).

• Procedure Outline:

  • Mix the target protease with a fluorescent dye that binds to hydrophobic regions of the protein.

  • Add 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide at various concentrations.

  • Use a real-time PCR instrument to gradually increase the temperature and monitor the fluorescence.

  • As the protein unfolds, the dye binds to the exposed hydrophobic regions, causing an increase in fluorescence.

  • A shift in the melting curve to a higher temperature in the presence of the compound indicates direct binding.

Table 2: Hypothetical Hit Validation Data for 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide

Assay	Endpoint	Result	Interpretation
Primary Screen (Fluorescence)	% Inhibition @ 10 µM	85%	Primary Hit
Dose-Response (Fluorescence)	IC50	2.5 µM	Potent Inhibitor
Orthogonal Assay (AlphaLISA)	IC50	3.1 µM	Confirmed Activity
DSF	ΔTm	+ 4.2 °C	Direct Binding to Target
Counter-Screen (Luciferase)	% Inhibition @ 10 µM	< 10%	Not a promiscuous inhibitor

Conclusion and Future Directions

These application notes provide a framework for the successful implementation of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide in high-throughput screening campaigns. The combination of a well-characterized compound, robust assay protocols, and a thorough hit validation cascade will maximize the chances of identifying novel, biologically active molecules for further drug development. The unique structural features of this compound, particularly the trifluoromethoxy group, make it an attractive candidate for screening against a variety of biological targets.[4][5] Following the validation of a hit, subsequent steps would involve detailed structure-activity relationship (SAR) studies, lead optimization, and further preclinical development.

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• High throughput screening of small molecule library: procedure, challenges and future. (URL: [Link])

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. (URL: [Link])

• Selecting, Acquiring, and Using Small Molecule Libraries for High-Throughput Screening. (URL: [Link])

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• High-Throughput Screening in Drug Discovery Explained. (URL: [Link])

• A pragmatic approach to hit validation following biochemical high-throughput screening. (URL: [Link])

• Discovery of Novel Tryptanthrin Derivatives with Benzenesulfonamide Substituents as Multi-Target-Directed Ligands for the Treatment of Alzheimer's Disease. (URL: [Link])

• Discovery of Benzenesulfonamide Derivatives as Carbonic Anhydrase Inhibitors with Effective Anticonvulsant Action: Design, Synthesis, and Pharmacological Evaluation. (URL: [Link])

• Compound Management for Quantitative High-Throughput Screening. (URL: [Link])

• Assay Validation in High Throughput Screening – from Concept to Application. (URL: [Link])

• Early Validation of HTS hits using X-ray Crystallography. (URL: [Link])

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• Perspectives on Validation of High-Throughput Assays Supporting 21st Century Toxicity Testing. (URL: [Link])

• What I should do if my the validation of the top drugs from high-throughput screening turns to be negative? (URL: [Link])

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Application Note & Protocols: Assay Development for Characterizing 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical guide for the development of robust biochemical and cell-based assays to characterize the activity of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide. This novel benzenesulfonamide derivative contains structural motifs—a sulfonamide zinc-binding group and a trifluoromethoxy moiety—suggesting a potential inhibitory activity against carbonic anhydrases (CAs), a family of metalloenzymes implicated in various pathologies, including cancer. We hypothesize that the primary target is the tumor-associated isoform, Carbonic Anhydrase IX (CA IX). This guide details a fluorescence-based biochemical assay for determining direct enzyme inhibition and IC50 values, alongside a cell-based assay to measure cellular potency by monitoring changes in extracellular pH. Protocols are supplemented with scientific rationale, data analysis procedures, and assay validation principles to ensure scientific integrity and reproducibility.

Introduction and Scientific Rationale

The compound 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide features a primary benzenesulfonamide core, a pharmacophore known to act as a potent inhibitor of zinc metalloenzymes, most notably the carbonic anhydrases (CAs).[1][2] The sulfonamide group can coordinate with the Zn(II) ion in the enzyme's active site, effectively blocking its catalytic activity.[3][4] The addition of a trifluoromethoxy (-OCF3) group is a modern medicinal chemistry strategy used to enhance metabolic stability and increase lipophilicity, which can improve cell membrane permeability and bioavailability.[5][6][7][8]

Given this structural information, a logical and high-priority target for this compound is Carbonic Anhydrase IX (CA IX). CA IX is a transmembrane enzyme that is highly overexpressed in a variety of solid tumors and is generally absent in normal tissues.[9][10] Its expression is strongly induced by hypoxia, a common feature of the tumor microenvironment.[9] By catalyzing the reversible hydration of carbon dioxide to bicarbonate and a proton, the extracellular-facing active site of CA IX contributes to the acidification of the tumor microenvironment.[9][11] This acidic milieu promotes tumor invasion, metastasis, and resistance to therapy, making CA IX a validated and compelling target for anticancer drug development.[10]

Therefore, the development of reliable assays to quantify the inhibitory activity of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide against CA IX is a critical step in its preclinical evaluation. This guide presents two complementary assays:

• A Biochemical Inhibition Assay: To confirm direct interaction with purified CA IX and determine the compound's potency (IC50).

• A Cell-Based Extracellular Acidification Assay: To assess the compound's ability to inhibit CA IX activity in a physiologically relevant cellular context and determine its cellular efficacy (EC50).

Part 1: Biochemical Assay for Direct CA IX Inhibition

This assay measures the esterase activity of purified recombinant human CA IX. The enzyme catalyzes the hydrolysis of a non-fluorescent substrate, fluorescein diacetate (FDA), into the highly fluorescent product, fluorescein. An inhibitor will decrease the rate of this reaction.

Principle of the Assay

The rate of fluorescein production is directly proportional to the enzymatic activity of CA IX. By measuring the fluorescence intensity over time in the presence of varying concentrations of the test compound, a dose-response curve can be generated to calculate the half-maximal inhibitory concentration (IC50).

Materials and Reagents

• Recombinant Human Carbonic Anhydrase IX (catalytic domain)

• 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide (Test Compound)

• Acetazolamide (AZA) (Positive Control Inhibitor)

• Fluorescein Diacetate (FDA) (Substrate)

• Assay Buffer: 25 mM Tris-HCl, pH 7.5

• DMSO (for compound dilution)

• Black, flat-bottom 96-well microplates

• Fluorescence plate reader (Excitation: 485 nm, Emission: 528 nm)

Step-by-Step Protocol

• Compound Preparation:

  • Prepare a 10 mM stock solution of the test compound and Acetazolamide in 100% DMSO.

  • Perform serial dilutions (e.g., 1:3) of the stock solutions in DMSO to create a range of concentrations for the dose-response curve (e.g., from 10 mM down to 0.5 µM). This will result in final assay concentrations from 100 µM to 5 nM.

• Enzyme Preparation:

  • Dilute the recombinant human CA IX stock solution in cold Assay Buffer to a final working concentration of 20 nM. Keep the enzyme solution on ice.

• Assay Plate Setup:

  • Add 2 µL of the serially diluted compounds (or DMSO for controls) to the wells of the 96-well plate.

  • Add 178 µL of Assay Buffer to all wells.

  • Add 10 µL of the 20 nM CA IX working solution to all wells except the "No Enzyme" control wells. Add 10 µL of Assay Buffer to these wells instead.

  • Controls:

    • Negative Control (100% Activity): Enzyme + DMSO (no inhibitor).

    • Positive Control (0% Activity): Enzyme + high concentration of Acetazolamide (e.g., 100 µM).

    • Blank (No Enzyme): DMSO + Assay Buffer (no enzyme).

• Incubation:

  • Mix the plate gently on a plate shaker for 1 minute.

  • Incubate the plate at room temperature for 15 minutes to allow the compound to bind to the enzyme.

• Reaction Initiation and Measurement:

  • Prepare a 1 mM stock solution of Fluorescein Diacetate in acetone. Immediately before use, dilute it to 100 µM in Assay Buffer.

  • Initiate the enzymatic reaction by adding 10 µL of the 100 µM FDA solution to all wells (final FDA concentration: 5 µM).

  • Immediately place the plate in the fluorescence plate reader.

  • Measure the fluorescence intensity (Ex: 485 nm, Em: 528 nm) every 60 seconds for 20 minutes (kinetic mode).

Data Analysis and Expected Results

• Calculate Reaction Rate: For each well, determine the rate of reaction (slope) from the linear portion of the kinetic read (fluorescence units per minute).

• Calculate Percent Inhibition: Use the following formula: % Inhibition = 100 * (1 - (Rate_Sample - Rate_Blank) / (Rate_Negative_Control - Rate_Blank))

• Generate IC50 Curve: Plot the % Inhibition against the logarithm of the compound concentration. Fit the data using a non-linear regression model (e.g., log(inhibitor) vs. response -- variable slope) to determine the IC50 value.

Table 1: Example Data for IC50 Determination

Compound Conc. (nM)	Log [Conc.]	Average Rate (RFU/min)	% Inhibition
100000	5.00	15.8	98.2
33333	4.52	18.9	94.6
11111	4.05	25.4	86.9
3704	3.57	48.7	60.1
1235	3.09	95.2	8.8
412	2.61	102.1	1.8
137	2.14	104.5	-0.5
0 (Negative Ctrl)	-	104.0	0.0
Blank	-	12.5	-

Workflow Diagram

Caption: Workflow for the biochemical CA IX inhibition assay.

Part 2: Cell-Based Assay for Extracellular Acidification

This assay measures the compound's effect on the activity of CA IX in its native membrane-bound state on the surface of cancer cells. CA IX contributes to the acidification of the extracellular medium, and its inhibition can be detected as a decrease in the extracellular acidification rate (ECAR).

Principle of the Assay

Cancer cells overexpressing CA IX will acidify their surrounding environment at a higher rate, especially under hypoxic conditions. This assay utilizes a pH-sensitive fluorescent probe or a specialized instrument (like a Seahorse XF Analyzer) to measure the rate of change in extracellular pH. A potent cell-permeable inhibitor of CA IX will reduce this rate of acidification.

Cell Line and Culture Conditions

• Cell Line: HT-29 (human colon carcinoma) or MDA-MB-231 (human breast cancer) cells, which are known to upregulate CA IX expression under hypoxia.[12]

• Culture Medium: DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin.

• Hypoxia Induction: Cells are cultured for 16-24 hours in a hypoxic chamber (1% O2, 5% CO2, 94% N2) prior to the assay to induce CA IX expression.[12]

Step-by-Step Protocol (using a pH-sensitive probe)

• Cell Seeding: Seed HT-29 cells into a 96-well, black-walled, clear-bottom plate at a density of 40,000 cells/well and allow them to adhere overnight.

• Hypoxia Induction: Transfer the plate to a hypoxic chamber for 16-24 hours to induce CA IX expression.

• Compound Treatment:

  • Prepare serial dilutions of the test compound in a low-buffering assay medium (e.g., bicarbonate-free DMEM, pH 7.4).

  • Remove the culture medium from the cells and wash once with the assay medium.

  • Add 100 µL of the compound dilutions to the respective wells and incubate for 1 hour in a standard CO2 incubator.

• pH Probe Loading:

  • Prepare a working solution of a pH-sensitive fluorescent probe (e.g., BCECF-AM) according to the manufacturer's instructions.

  • Load the cells with the probe by adding it to the wells and incubating for 30 minutes.

  • Wash the cells twice with assay medium to remove excess probe.

• Measurement of Extracellular pH:

  • Place the plate in a pre-warmed (37°C) fluorescence plate reader.

  • Measure the fluorescence at dual excitation wavelengths (e.g., 490 nm and 440 nm) and a single emission wavelength (e.g., 535 nm) every 2 minutes for 1-2 hours. The ratio of the fluorescence intensities (490/440) is proportional to the pH.

Data Analysis and Expected Results

• Calculate Rate of pH Change: For each well, calculate the rate of change of the fluorescence ratio over time. This rate corresponds to the ECAR.

• Normalize Data: Normalize the rates to the vehicle control (DMSO-treated cells) to determine the percent inhibition of acidification.

• Generate EC50 Curve: Plot the percent inhibition of ECAR against the logarithm of the compound concentration and fit the data using a non-linear regression model to determine the EC50 value.

Table 2: Example Data for ECAR Inhibition (EC50)

Compound Conc. (nM)	Log [Conc.]	Average ECAR (Ratio units/min)	% Inhibition
100000	5.00	0.0012	92.8
33333	4.52	0.0018	89.2
11111	4.05	0.0035	78.9
3704	3.57	0.0081	51.5
1235	3.09	0.0145	8.4
412	2.61	0.0162	-2.5
0 (Vehicle Ctrl)	-	0.0158	0.0

Signaling Pathway Diagram

Caption: CA IX-mediated extracellular acidification and its inhibition.

Part 3: Assay Validation and Quality Control

To ensure that the developed assays are reliable, reproducible, and suitable for their intended purpose, key validation parameters must be assessed. This process is guided by principles outlined by regulatory bodies like the FDA.[13][14][15][16][17]

The Z'-Factor

The Z'-factor (Z-prime) is a statistical parameter used to evaluate the quality and robustness of an assay, particularly for high-throughput screening (HTS).[18] It measures the separation between the signals of the positive and negative controls.[19][20][21]

Formula: Z' = 1 - (3 * (SD_pos + SD_neg)) / |Mean_pos - Mean_neg|

Where:

• SD_pos and Mean_pos are the standard deviation and mean of the positive control (e.g., 100 µM Acetazolamide, minimal activity).

• SD_neg and Mean_neg are the standard deviation and mean of the negative control (DMSO, maximal activity).

Interpretation of Z'-Factor Values: [19][22]

• Z' > 0.5: An excellent assay, suitable for HTS.[20]

• 0 < Z' < 0.5: A marginal or "doable" assay; may require optimization.[19]

• Z' < 0: The assay is not suitable for screening.[19]

For both the biochemical and cell-based assays, the Z'-factor should be calculated from at least 16 replicates of both positive and negative controls to ensure statistical significance. A consistent Z'-factor above 0.5 indicates a high-quality, reliable assay.

Additional Validation Parameters

• Precision: Assessed by determining the intra- and inter-assay variability (repeatability and intermediate precision). This is typically expressed as the coefficient of variation (%CV).

• Accuracy: The closeness of the determined value to the true value. Can be assessed by spike and recovery experiments.

• Specificity: The ability of the assay to measure the analyte of interest (CA IX activity) without interference from other components in the sample. This can be tested using CA IX-knockout cell lines or a panel of other CA isoforms.

• Linearity and Range: The concentration range over which the assay provides results that are directly proportional to the concentration of the analyte.

Conclusion

The protocols detailed in this application note provide a robust framework for characterizing the inhibitory activity of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide against its hypothesized target, Carbonic Anhydrase IX. The fluorescence-based biochemical assay offers a direct and sensitive method for determining potency (IC50), while the cell-based ECAR assay validates this activity in a more complex, physiological setting. Adherence to the outlined validation and quality control procedures, particularly the calculation of the Z'-factor, will ensure the generation of high-quality, reproducible data essential for advancing this compound through the drug discovery pipeline.

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Application Note: A Guide to the Characterization of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide for Enzyme Inhibition

Introduction: The Scientific Rationale

The benzenesulfonamide scaffold is a cornerstone in medicinal chemistry, recognized for its capacity to engage in specific, high-affinity interactions with a wide array of biological targets. A key feature of this structural class is the sulfonamide moiety (-SO₂NH-), which frequently acts as a potent zinc-binding group (ZBG), enabling the inhibition of zinc-containing metalloenzymes.[1][2][3] The decoration of the aromatic ring and the nitrogen substituent provides a powerful means to modulate potency, isoform selectivity, and pharmacokinetic properties.

This document focuses on 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide , a novel investigational compound. Its design incorporates several features of high interest for drug discovery:

• The Sulfonamide Core: The primary rationale for investigating this compound is the sulfonamide group's established role in inhibiting metalloenzymes like carbonic anhydrases (CAs) and matrix metalloproteinases (MMPs), which are implicated in numerous pathologies.[4][5]

• Trifluoromethoxy (-OCF₃) Group: This substituent is a powerful modulator of physicochemical properties. It significantly increases lipophilicity, which can enhance cell membrane permeability, and its high C-F bond strength often improves metabolic stability, leading to a longer biological half-life.[6][7]

• Bromo (-Br) and N-butyl Groups: These substituents occupy specific vectors around the core scaffold, influencing steric and electronic interactions within an enzyme's active site, which is critical for determining binding affinity and selectivity.

Given the absence of published data on this specific molecule, this application note serves as a comprehensive, prospective guide for researchers. It provides the foundational logic and detailed experimental protocols to systematically evaluate the enzyme inhibition profile of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide.

Compound Profile and Handling

Proper handling and characterization of the test compound are prerequisites for reliable and reproducible results.

Property	Value	Source
Compound Name	N-Butyl 2-bromo-4-trifluoromethoxybenzenesulfonamide	[8]
CAS Number	957062-76-9	[8]
Molecular Formula	C₁₁H₁₃BrF₃NO₃S	[8]
Molecular Weight	376.2 g/mol	[8]
Purity	≥98%	[8]
Appearance	(To be determined by user)
Solubility	Highly soluble in DMSO and other polar aprotic solvents. Limited aqueous solubility is expected.	(Inferred)
Storage	Store at room temperature in a dry, well-ventilated place.	[8]

Preparation of Stock Solutions: It is critical to prepare a high-concentration stock solution in an appropriate organic solvent, typically 100% DMSO, at a concentration of 10-50 mM. This stock can then be serially diluted in assay buffer to achieve the desired final concentrations. Causality Note: Using a high-concentration DMSO stock minimizes the final percentage of organic solvent in the assay, which can otherwise interfere with enzyme activity. It is crucial to maintain a consistent final DMSO concentration across all wells, including controls.

Hypothesized Targets and Mechanisms of Action

Based on the compound's structure, the primary hypothesized targets are zinc-dependent metalloenzymes.

Primary Hypothesis: Carbonic Anhydrase (CA) Inhibition

Carbonic anhydrases are ubiquitous zinc metalloenzymes that catalyze the reversible hydration of CO₂.[9] Their inhibition has therapeutic applications in glaucoma, epilepsy, and cancer.[10] The mechanism of inhibition by sulfonamides is well-established: the deprotonated sulfonamide nitrogen (R-SO₂NH⁻) coordinates directly with the catalytic Zn²⁺ ion in the active site, displacing a key water/hydroxide molecule and disrupting the catalytic cycle.[3][4]

Hypothesized binding of the sulfonamide to the CA active site.

Secondary Hypothesis: Matrix Metalloproteinase (MMP) Inhibition

MMPs are another family of zinc-dependent endopeptidases responsible for degrading extracellular matrix components.[11] Their dysregulation is linked to arthritis, cancer metastasis, and cardiovascular diseases. Similar to CAs, the active site of MMPs contains a catalytic zinc ion that is a prime target for inhibitors with appropriate zinc-binding groups.[5] Chelating sulfonamides have been successfully developed as MMP inhibitors.[5]

Recommended Experimental Workflow

A tiered approach is recommended to efficiently characterize the inhibitory profile of the compound. This workflow ensures a logical progression from broad screening to detailed mechanistic studies.

A tiered workflow for characterizing a novel enzyme inhibitor.

Detailed Experimental Protocols

The following protocols are designed as self-validating systems, including all necessary controls for robust and interpretable data.

Protocol 1: Carbonic Anhydrase (CA) Inhibition Assay

This protocol is adapted from established colorimetric methods and measures the esterase activity of CA.[9][10] The enzyme catalyzes the hydrolysis of p-nitrophenyl acetate (p-NPA) to the yellow-colored product p-nitrophenol, which can be monitored spectrophotometrically at 405 nm.

A. Materials & Reagents

• CA Enzyme: Human Carbonic Anhydrase II (e.g., Sigma-Aldrich C4396)

• Assay Buffer: 50 mM Tris-HCl, pH 7.5

• Substrate: p-Nitrophenyl acetate (p-NPA)

• Test Compound: 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide

• Positive Control: Acetazolamide (a known CA inhibitor)

• Solvent: 100% DMSO

• Equipment: 96-well clear, flat-bottom microplate; microplate reader capable of kinetic measurements at 405 nm.

B. Reagent Preparation

• CA Enzyme Stock (1 mg/mL): Dissolve CA in cold Assay Buffer. Aliquot and store at -80°C.

• CA Working Solution (5 units/mL): Immediately before use, dilute the CA stock solution in cold Assay Buffer.

• Substrate Stock (3 mM p-NPA): Dissolve p-NPA in acetonitrile or DMSO. Prepare this solution fresh daily.[9]

• Inhibitor Stock (10 mM): Dissolve the test compound and Acetazolamide in 100% DMSO.

C. Step-by-Step Assay Procedure

• Prepare Inhibitor Dilutions: Perform a serial dilution of the 10 mM inhibitor stock to create a range of concentrations for IC₅₀ determination (e.g., 100 µM to 1 nM final concentration). Ensure the DMSO concentration remains constant in each dilution.

• Plate Setup (Total Volume = 200 µL/well): Add reagents to a 96-well plate in the following order. It is recommended to perform all measurements in triplicate.[9]

Well Type	Assay Buffer	Inhibitor/Solvent	CA Working Soln.
Blank (No Enzyme)	180 µL	-	-
Enzyme Control (100% Activity)	158 µL	2 µL of DMSO	20 µL
Test Compound	158 µL	2 µL of Test Compound Dilution	20 µL
Positive Control	158 µL	2 µL of Acetazolamide Dilution	20 µL

• Enzyme-Inhibitor Pre-incubation: Mix the plate gently and incubate at room temperature for 15 minutes to allow the inhibitor to bind to the enzyme.[9]

• Initiate Reaction: Initiate the reaction by adding 20 µL of Substrate Stock Solution to all wells.

• Measure Absorbance: Immediately place the plate in a microplate reader and measure the absorbance at 405 nm in kinetic mode, recording a reading every 30 seconds for 15-30 minutes.[9]

Protocol 2: Matrix Metalloproteinase (MMP) Inhibition Assay

This protocol uses a generic Fluorescence Resonance Energy Transfer (FRET) peptide substrate.[11][12] In its intact form, the substrate's fluorescence is quenched. Upon cleavage by an active MMP, the fluorophore and quencher are separated, resulting in a quantifiable increase in fluorescence.

A. Materials & Reagents

• MMP Enzyme: Recombinant human MMP-2 or MMP-9 (activated)

• Assay Buffer: 50 mM Tris-HCl, 10 mM CaCl₂, 150 mM NaCl, 0.05% Brij-35, pH 7.5

• Substrate: FRET peptide substrate for MMPs (e.g., Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH₂)

• Test Compound: 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide

• Positive Control: GM6001 (a broad-spectrum MMP inhibitor)

• Solvent: 100% DMSO

• Equipment: 96-well black, flat-bottom microplate; fluorescence microplate reader (e.g., Ex/Em = 328/393 nm).

B. Reagent Preparation

• MMP Enzyme Stock (10 µg/mL): Reconstitute the enzyme in Assay Buffer. Aliquot and store at -80°C.

• MMP Working Solution (50 ng/mL): Dilute the enzyme stock in cold Assay Buffer just before use.

• Substrate Stock (1 mM): Dissolve the FRET peptide in DMSO.

• Inhibitor Stock (10 mM): Dissolve the test compound and GM6001 in 100% DMSO.

C. Step-by-Step Assay Procedure

• Prepare Inhibitor Dilutions: As described in Protocol 5.1.C.1.

• Plate Setup (Total Volume = 100 µL/well): Add reagents to a 96-well black plate. Perform all measurements in triplicate.

Well Type	Assay Buffer	Inhibitor/Solvent	MMP Working Soln.
Blank (No Enzyme)	90 µL	-	-
Enzyme Control (100% Activity)	40 µL	10 µL of DMSO	40 µL
Test Compound	40 µL	10 µL of Test Compound Dilution	40 µL
Positive Control	40 µL	10 µL of GM6001 Dilution	40 µL

• Enzyme-Inhibitor Pre-incubation: Add 10 µL of Substrate Stock to all wells. Mix gently. Incubate at 37°C for 30-60 minutes, protected from light. Causality Note: Pre-incubating the enzyme and inhibitor before adding the substrate allows for equilibrium binding to be reached, which is crucial for accurately determining potency, especially for slow-binding inhibitors.

• Initiate Reaction: The reaction is initiated upon addition of the enzyme to the inhibitor/buffer mix.

• Measure Fluorescence: Measure fluorescence intensity in kinetic mode at the appropriate wavelengths (e.g., Ex/Em = 328/393 nm) every 1-2 minutes for 30-60 minutes.

Data Analysis and Interpretation

IC₅₀ Determination

The half-maximal inhibitory concentration (IC₅₀) is the concentration of an inhibitor required to reduce enzyme activity by 50%.

• Calculate Reaction Rates (V): For each well, determine the initial reaction velocity (V) by calculating the slope (ΔAbsorbance/min or ΔRFU/min) of the linear portion of the kinetic curve.

• Calculate Percent Inhibition: % Inhibition = [ (V_control - V_inhibitor) / V_control ] * 100 Where V_control is the rate of the Enzyme Control well and V_inhibitor is the rate in the presence of the test compound.

• Generate Dose-Response Curve: Plot the % Inhibition (Y-axis) against the logarithm of the inhibitor concentration (X-axis).

• Fit the Curve: Use non-linear regression analysis with a four-parameter logistic equation to fit the data and determine the IC₅₀ value.

Sample Data Table for IC₅₀ Calculation:

Inhibitor Conc. (nM)	Log [Inhibitor]	Avg. Rate (mAU/min)	% Inhibition
0 (Control)	-	15.2	0%
1	0	14.1	7.2%
10	1	11.5	24.3%
50	1.7	7.8	48.7%
100	2	5.1	66.4%
500	2.7	2.3	84.9%
1000	3	1.6	89.5%

Mechanism of Action (MOA) Studies

To determine the mode of inhibition (e.g., competitive, non-competitive), perform the enzyme assay with varying concentrations of both the inhibitor and the substrate. The resulting data can be visualized using a Lineweaver-Burk plot (a double reciprocal plot of 1/Velocity vs. 1/[Substrate]).[13][14][15]

Lineweaver-Burk plots illustrating different inhibition types.

• Competitive Inhibition: Lines intersect on the Y-axis (Vmax is unchanged, apparent Km increases).[15]

• Non-competitive Inhibition: Lines intersect on the X-axis (Km is unchanged, Vmax decreases).[15]

• Uncompetitive Inhibition: Lines are parallel (both Vmax and Km decrease).[14]

References

• Jahan, F., et al. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Molecules. [Link]

• Jahan, F., et al. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. PubMed. [Link]

• Khan Academy. (n.d.). Enzyme inhibition and kinetics graphs. Khan Academy. [Link]

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). The Role of Trifluoromethoxy Groups in Modern Chemical Synthesis. Inno Pharmchem. [Link]

• Assay Genie. (2019). Carbonic Anhydrase (CA) Inhibitor Screening Kit (Colorimetric). Assay Genie. [Link]

• Wikipedia. (2023). Lineweaver–Burk plot. Wikipedia. [Link]

• Szychowski, J., et al. (2021). Structural, Biochemical, and Computational Characterization of Sulfamides as Bimetallic Peptidase Inhibitors. Journal of Chemical Information and Modeling. [Link]

• De Ricco, R., et al. (2017). Binding free energy profile of two sulfonamide inhibitors of the zinc CAII metalloenzyme. ResearchGate. [Link]

• MCAT Biochemistry. (2023). Mastering Lineweaver-Burk Plots: A Comprehensive Guide. MCAT Biochemistry. [Link]

• Aryal, S. (2022). Lineweaver–Burk Plot. Microbe Notes. [Link]

• Pharmaguideline. (n.d.). Enzyme Kinetics (Michaelis-Menten plot, Line-Weaver Burke plot) Enzyme Inhibitors with Examples. Pharmaguideline. [Link]

• Angeli, A., et al. (2021). Sulfonamide carbonic anhydrase inhibitors: Zinc coordination and tail effects influence inhibitory efficacy and selectivity for different isoforms. ResearchGate. [Link]

• CP Lab Safety. (n.d.). N-Butyl 2-bromo-4-trifluoromethoxybenzenesulfonamide, min 98%, 1 gram. CP Lab Safety. [Link]

• Wang, Y., et al. (2020). Zinc-Containing Metalloenzymes: Inhibition by Metal-Based Anticancer Agents. Frontiers in Chemistry. [Link]

• AnaSpec. (n.d.). A Specific Immunocapture Activity Assay for Matrix Metalloproteinases Using 5-FAM/QXL 520TM FRET Peptide. Technology Networks. [Link]

• Berger, F., et al. (2022). FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. Molecules. [Link]

• Jacobsen, D.W., et al. (2012). Investigating Chelating Sulfonamides and their use in Metalloproteinase Inhibitors. ACS Medicinal Chemistry Letters. [Link]

• Fields, G.B. (2001). Using fluorogenic peptide substrates to assay matrix metalloproteinases. PubMed. [Link]

• Fields, G.B. (2010). Using Fluorogenic Peptide Substrates to Assay Matrix Metalloproteinases. Methods in Molecular Biology. [Link]

• Adkins, C.E., et al. (2013). Fluorometric immunocapture assay for the specific measurement of matrix metalloproteinase-9 activity in biological samples: application to brain and plasma from rats with ischemic stroke. Journal of Neuroscience Methods. [Link]

• Al-Haque, N., et al. (2021). A Simple and Straightforward Method for Activity Measurement of Carbonic Anhydrases. International Journal of Molecular Sciences. [Link]

• Fields, G.B. (2010). Using Fluorogenic Peptide Substrates to Assay Matrix Metalloproteinases. ResearchGate. [Link]

• Chemcasts. (n.d.). Thermophysical Properties of 2-Bromo-4-(trifluoromethyl)benzenesulfonamide. Chemcasts. [Link]

• Chemcasts. (n.d.). 2-Bromo-4-(trifluoromethyl)benzenesulfonamide Properties vs Pressure. Chemcasts. [Link]

• PubChem. (n.d.). 2-bromo-N-ethyl-4-(trifluoromethoxy)benzenesulfonamide. PubChem. [Link]

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Application Notes and Protocols for 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide: A Novel Modulator of Store-Operated Calcium Entry

Introduction: Targeting the Intracellular Calcium Gatekeeper

In the intricate landscape of cellular signaling, calcium (Ca²⁺) stands as a ubiquitous and versatile second messenger, orchestrating a vast array of physiological processes from gene transcription and cell proliferation to muscle contraction and neurotransmission.[1] The precise control of intracellular Ca²⁺ concentrations is therefore paramount to cellular function. A key mechanism governing Ca²⁺ influx in non-excitable cells is Store-Operated Calcium Entry (SOCE), a process triggered by the depletion of Ca²⁺ from the endoplasmic reticulum (ER).[2][3]

At the heart of the SOCE machinery lies the Stromal Interaction Molecule 1 (STIM1), an ER-resident Ca²⁺ sensor.[2][4] Upon ER Ca²⁺ depletion, STIM1 undergoes a conformational change, oligomerizes, and translocates to ER-plasma membrane junctions. Here, it directly interacts with and activates Orai1, the pore-forming subunit of the Ca²⁺ release-activated Ca²⁺ (CRAC) channel, initiating Ca²⁺ influx from the extracellular environment.[5][6] The dysregulation of this finely tuned STIM1-Orai1 signaling pathway is implicated in a multitude of pathologies, including cancer, immune disorders, and neurodegenerative diseases, making it a compelling target for therapeutic intervention.[7][8]

This document provides a comprehensive guide to the application of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide , a novel small molecule inhibitor hypothesized to target the STIM1-mediated SOCE pathway. The benzenesulfonamide scaffold is a well-established pharmacophore known to interact with various biological targets, and derivatives have shown promise as kinase inhibitors and modulators of other signaling pathways.[9][10] These protocols are designed for researchers, scientists, and drug development professionals to rigorously characterize the inhibitory effects of this compound on SOCE and assess its cellular cytotoxicity.

I. Foundational Assay: Quantifying the Inhibition of Store-Operated Calcium Entry

The primary functional assay to characterize a putative STIM1 inhibitor is to measure its effect on SOCE. This is typically achieved by first depleting the ER Ca²⁺ stores in the absence of extracellular Ca²⁺, and then reintroducing extracellular Ca²⁺ to measure the resulting influx, which is mediated by the opening of Orai1 channels.

Principle of the Assay

This protocol utilizes a fluorescent Ca²⁺ indicator, such as Fluo-4 AM or Fura-2 AM, to monitor changes in intracellular Ca²⁺ concentration.[1][11] Cells are first loaded with the acetoxymethyl (AM) ester form of the dye, which is membrane-permeant. Once inside the cell, intracellular esterases cleave the AM ester group, trapping the fluorescent indicator in the cytoplasm. The fluorescence intensity of the indicator is directly proportional to the intracellular Ca²⁺ concentration.[12]

To induce store depletion, a SERCA (Sarco/Endoplasmic Reticulum Ca²⁺-ATPase) pump inhibitor like thapsigargin is used.[13] Thapsigargin blocks the reuptake of Ca²⁺ into the ER, leading to a passive depletion of ER Ca²⁺ stores and subsequent activation of STIM1. The SOCE response is then measured upon the re-addition of extracellular Ca²⁺.

Detailed Protocol: Calcium Influx Assay

Materials:

• HEK293, Jurkat, or other suitable cell lines expressing STIM1 and Orai1

• Cell culture medium (e.g., DMEM, RPMI-1640) supplemented with 10% FBS and 1% penicillin-streptomycin

• Black, clear-bottom 96-well microplates

• 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide (prepared as a 10 mM stock in DMSO)

• Thapsigargin (prepared as a 1 mM stock in DMSO)

• Fluo-4 AM or Fura-2 AM (prepared as a 1 mM stock in DMSO)

• Pluronic F-127 (20% solution in DMSO)

• Calcium-free Hank's Balanced Salt Solution (HBSS)

• HBSS with 2 mM CaCl₂

• Fluorescence microplate reader with automated injection capabilities

Procedure:

• Cell Seeding: Seed cells into a black, clear-bottom 96-well plate at a density that will result in a 70-80% confluent monolayer on the day of the experiment.[14] Incubate overnight at 37°C in a 5% CO₂ incubator.

• Compound Pre-incubation: Prepare serial dilutions of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide in HBSS. Aspirate the culture medium from the wells and wash once with HBSS. Add the compound dilutions to the respective wells and incubate for 30-60 minutes at 37°C. Include a vehicle control (DMSO) and a positive control (a known SOCE inhibitor, e.g., 2-APB).[15]

• Dye Loading: Prepare a loading buffer containing Fluo-4 AM (final concentration 2-5 µM) and Pluronic F-127 (final concentration 0.02%) in calcium-free HBSS.[14] Remove the compound-containing solution and add the dye loading buffer to each well. Incubate for 45-60 minutes at 37°C in the dark.

• Wash: Gently wash the cells twice with calcium-free HBSS to remove extracellular dye.[14]

• Baseline Fluorescence Measurement: Add calcium-free HBSS to each well. Place the plate in a fluorescence microplate reader and record the baseline fluorescence for 1-2 minutes.

• Store Depletion: Using the plate reader's injector, add thapsigargin (final concentration 1-2 µM) to each well to deplete ER calcium stores. Continue recording the fluorescence for 5-10 minutes. A transient increase in fluorescence should be observed as calcium is released from the ER into the cytoplasm.

• Measurement of SOCE: After the fluorescence signal returns to baseline or stabilizes, use the second injector to add HBSS containing 2 mM CaCl₂ to each well. This reintroduction of extracellular calcium will trigger SOCE. Record the fluorescence for another 10-15 minutes. A sustained increase in fluorescence indicates calcium influx through store-operated channels.

• Data Analysis: The SOCE response can be quantified by measuring the peak fluorescence intensity after the addition of CaCl₂ or by calculating the area under the curve.[14] Normalize the data to the vehicle control. Plot the normalized response against the concentration of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide to determine the IC₅₀ value.

Expected Results and Interpretation

A dose-dependent decrease in the calcium influx upon re-addition of extracellular calcium in the presence of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide would indicate its inhibitory effect on SOCE. The IC₅₀ value will provide a quantitative measure of its potency.

Data Presentation

Concentration (µM)	Peak Fluorescence (RFU)	% Inhibition
Vehicle (DMSO)	15000	0
0.1	13500	10
1	9000	40
10	3000	80
100	1500	90

Table 1: Example data for SOCE inhibition by 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide.

Workflow Visualization

Figure 1: Workflow for the Store-Operated Calcium Entry (SOCE) Assay.

II. Essential Counter-Screen: Assessing Cellular Cytotoxicity

It is crucial to determine whether the observed inhibition of SOCE is due to a specific effect on the signaling pathway or a result of general cellular toxicity.[16] Cytotoxicity assays are therefore a mandatory counter-screen for any potential drug candidate.[17]

Principle of the Assay

There are several methods to assess cytotoxicity, including assays that measure metabolic activity (e.g., MTT, WST-1) or membrane integrity (e.g., LDH release).[18][19] The MTT assay is a colorimetric assay that measures the reduction of a yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals by metabolically active cells. The amount of formazan produced is proportional to the number of viable cells.

Detailed Protocol: MTT Cytotoxicity Assay

Materials:

• Cell line used in the SOCE assay

• Cell culture medium

• Clear 96-well plates

• 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide (10 mM stock in DMSO)

• MTT solution (5 mg/mL in PBS)

• DMSO

• Microplate reader capable of measuring absorbance at 570 nm

Procedure:

• Cell Seeding: Seed cells in a clear 96-well plate at a density that allows for logarithmic growth over the course of the experiment. Incubate overnight.

• Compound Treatment: Prepare serial dilutions of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide in culture medium. Add the compound dilutions to the cells and incubate for 24-72 hours (the incubation time should be relevant to the intended application). Include a vehicle control (DMSO) and a positive control for cytotoxicity (e.g., doxorubicin).

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, or until purple formazan crystals are visible.

• Formazan Solubilization: Carefully aspirate the medium containing MTT. Add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the compound concentration to determine the CC₅₀ (50% cytotoxic concentration).

Expected Results and Interpretation

Ideally, the CC₅₀ value should be significantly higher than the IC₅₀ value obtained from the SOCE assay. A large therapeutic window (CC₅₀/IC₅₀ ratio) suggests that the compound's inhibitory effect on SOCE is specific and not due to general toxicity.

Data Presentation

Concentration (µM)	Absorbance (570 nm)	% Viability
Vehicle (DMSO)	1.2	100
1	1.18	98.3
10	1.15	95.8
50	0.9	75
100	0.6	50
200	0.2	16.7

Table 2: Example data for the MTT Cytotoxicity Assay.

Workflow Visualization

Figure 2: Workflow for the MTT Cytotoxicity Assay.

III. Mechanistic Insights: Visualizing the STIM1-Orai1 Signaling Pathway

A clear understanding of the signaling cascade is essential for interpreting experimental results. The following diagram illustrates the key events in store-operated calcium entry.

Figure 3: The Store-Operated Calcium Entry (SOCE) Signaling Pathway.

IV. Conclusion and Future Directions

The protocols detailed in this application note provide a robust framework for the initial characterization of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide as a potential inhibitor of store-operated calcium entry. By systematically quantifying its impact on SOCE and assessing its cellular toxicity, researchers can gain critical insights into its pharmacological profile.

Future studies could delve deeper into the mechanism of action. For instance, co-immunoprecipitation assays could be employed to investigate whether the compound disrupts the STIM1-Orai1 interaction directly. Furthermore, evaluating the compound's efficacy in more complex, disease-relevant cell models, such as primary immune cells or cancer cell lines known to be dependent on SOCE, will be a crucial next step in its development as a potential therapeutic agent.[20]

V. References

• STIM1 signaling controls store operated calcium entry required for development and contractile function in skeletal muscle - PMC. (n.d.). PubMed Central. Retrieved January 17, 2026, from [Link]

• A key role for STIM1 in store operated calcium channel activation in airway smooth muscle. (n.d.). BMC Physiology. Retrieved January 17, 2026, from [Link]

• Fluorescent and Bioluminescent Calcium Indicators with Tuneable Colors and Affinities - PMC. (n.d.). NIH. Retrieved January 17, 2026, from [Link]

• STIM1/Orai1 coiled-coil interplay in the regulation of store-operated calcium entry. (2013). Nature Communications. Retrieved January 17, 2026, from [Link]

• Calcium Assays | Calcium Indicators. (n.d.). ION Biosciences. Retrieved January 17, 2026, from [Link]

• A Cell-Based Functional Assay Using a Green Fluorescent Protein-Based Calcium Indicator dCys-GCaMP. (n.d.). PubMed Central. Retrieved January 17, 2026, from [Link]

• Novel insights into STIM1's role in store-operated calcium entry and its implications for T-cell mediated inflammation in trigeminal neuralgia. (2024). PubMed Central. Retrieved January 17, 2026, from [Link]

• STIM and Orai1 Variants in Store-Operated Calcium Entry. (n.d.). Frontiers. Retrieved January 17, 2026, from [Link]

• What are STIM1 inhibitors and how do they work?. (2024). Patsnap Synapse. Retrieved January 17, 2026, from [Link]

• Predictive Models For Estimating Cytotoxicity On The Basis Of Chemical Structures. (2020). NIH. Retrieved January 17, 2026, from [Link]

• Advances in Cytotoxicity Testing: From In Vitro Assays to In Silico Models. (n.d.). MDPI. Retrieved January 17, 2026, from [Link]

• Cytotoxicity Assay: A Tool for Assessing Cell Damage and Toxicity. (n.d.). baseclick GmbH. Retrieved January 17, 2026, from [Link]

• 2-Bromo-4-(trifluoromethyl)benzenesulfonamide Properties vs Pressure. (n.d.). Chemcasts. Retrieved January 17, 2026, from [Link]

• Methods for Studying Store-Operated Calcium Entry. (2025). ResearchGate. Retrieved January 17, 2026, from [Link]

• Thermophysical Properties of 2-Bromo-4-(trifluoromethyl)benzenesulfonamide. (n.d.). Chemcasts. Retrieved January 17, 2026, from [Link]

• Methods for Studying Store-Operated Calcium Entry - PMC. (n.d.). NIH. Retrieved January 17, 2026, from [Link]

• Inhibition of stromal-interacting molecule 1-mediated store-operated Ca2+ entry as a novel strategy for the treatment of acquired imatinib-resistant gastrointestinal stromal tumors. (2018). PubMed. Retrieved January 17, 2026, from [Link]

• Molecular mechanisms of inhibition on STIM1-Orai1 mediated Ca2+ entry induced by 2-aminoethoxydiphenyl borate. (n.d.). NIH. Retrieved January 17, 2026, from [Link]

• Store-operated calcium entry: mechanisms and modulation - PMC. (n.d.). PubMed Central. Retrieved January 17, 2026, from [Link]

• Pharmacology of Store-Operated Calcium Entry Channels. (n.d.). NCBI. Retrieved January 17, 2026, from [Link]

• STIM2 is an inhibitor of STIM1-mediated store-operated Ca2+ Entry. (n.d.). PubMed - NIH. Retrieved January 17, 2026, from [Link]

• N-Butyl 2-bromo-4-trifluoromethoxybenzenesulfonamide, min 98%, 1 gram. (n.d.). CP Lab Safety. Retrieved January 17, 2026, from [Link]

• Design, Synthesis, and Mechanism Study of Benzenesulfonamide-containing Phenylalanine Derivatives as Novel HIV-1 Capsid Inhibitors with Improved Antiviral Activities. (n.d.). NIH. Retrieved January 17, 2026, from [Link]

• 4-Bromo-N-(4-fluorophenyl)benzenesulfonamide | Request PDF. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Therapeutically relevant cell-based assays for drug discovery. (n.d.). Nuvisan. Retrieved January 17, 2026, from [Link]

• A highly sensitive cell-based luciferase assay for high-throughput automated screening of SARS-CoV-2 nsp5/3CLpro inhibitors. (2022). PubMed. Retrieved January 17, 2026, from [Link]

• Discovery and Lead Optimization of Benzene-1,4-disulfonamides as Oxidative Phosphorylation Inhibitors. (n.d.). PMC - NIH. Retrieved January 17, 2026, from [Link]

• Benzenesulfonamide Analogs: Synthesis, Anti-GBM Activity and Pharmacoprofiling. (n.d.). NIH. Retrieved January 17, 2026, from [Link]

• Cell-Based Assays and Expression Kits. (n.d.). BPS Bioscience. Retrieved January 17, 2026, from [Link]

• US10745392B2 - Benzenesulfonamide compounds and their use as therapeutic agents. (n.d.). Google Patents. Retrieved January 17, 2026, from

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Application Notes and Protocols for the Derivatization of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide for SAR Studies

Abstract

This document provides a comprehensive guide for the strategic derivatization of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide, a key scaffold for structure-activity relationship (SAR) studies. We will explore scientifically-grounded protocols for the functionalization at key positions on the molecule to generate a diverse chemical library. The rationale behind the selection of synthetic routes, detailed experimental procedures, and analytical characterization techniques are presented to empower researchers in drug discovery and development. The sulfonamide functional group is a cornerstone in medicinal chemistry, and strategic modifications of this scaffold can lead to compounds with a wide range of biological activities.[1][2][3][4][5] This guide emphasizes robust and reproducible methodologies to facilitate the exploration of the chemical space around this privileged structure.

Introduction: The Strategic Importance of the Sulfonamide Scaffold

The sulfonamide moiety is a versatile pharmacophore present in a multitude of FDA-approved drugs, exhibiting a wide array of therapeutic applications including antibacterial, anticancer, anti-inflammatory, and antiviral activities.[1][4][6][7] The core structure of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide presents multiple strategic points for chemical modification, making it an excellent starting point for the generation of a focused library of compounds for SAR studies.

The key to a successful SAR campaign lies in the systematic and logical exploration of how different functional groups at various positions on the scaffold influence biological activity. This document will focus on derivatization at three primary locations:

• Position 2 (Aromatic Ring): The bromine atom serves as a versatile handle for introducing a wide range of substituents via cross-coupling reactions.

• N-Butyl Group: Modification of the alkyl chain can probe the impact of size, lipophilicity, and hydrogen bonding potential on target engagement.

• Sulfonamide Nitrogen: While generally less reactive, derivatization at this position can significantly alter the electronic and steric properties of the molecule.

The trifluoromethoxy group at position 4 is a metabolically stable lipophilic electron-withdrawing group that can enhance membrane permeability and metabolic stability, making it a desirable feature to retain in initial SAR explorations.

Derivatization Strategies and Experimental Protocols

A successful derivatization strategy for SAR studies requires a "branching-folding" approach, where a common intermediate is used to generate a diverse set of analogs.[8][9] This ensures efficiency and allows for a systematic exploration of the chemical space.

Functionalization at the 2-Position via Cross-Coupling Reactions

The bromine atom on the aromatic ring is a prime site for introducing diversity. Palladium-catalyzed cross-coupling reactions are powerful tools for this purpose.

The Suzuki-Miyaura coupling is a robust method for forming carbon-carbon bonds between the aryl bromide and various boronic acids or esters. This allows for the introduction of a wide array of aromatic and heteroaromatic moieties, which can explore interactions with aromatic-binding pockets in the target protein.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

• To a microwave vial, add 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide (1.0 equiv.), the desired aryl or heteroaryl boronic acid (1.2 equiv.), palladium catalyst (e.g., Pd(dppf)Cl₂, 0.05 equiv.), and a base (e.g., K₂CO₃, 2.0 equiv.).

• Add a suitable solvent system (e.g., 1,4-dioxane/water, 4:1).

• Seal the vial and heat in a microwave reactor to 100-120 °C for 30-60 minutes.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Parameter	Condition	Rationale
Catalyst	Pd(dppf)Cl₂	Efficient for a broad range of boronic acids.
Base	K₂CO₃	Mild and effective base for the transmetalation step.
Solvent	1,4-Dioxane/Water	Promotes dissolution of both organic and inorganic reagents.
Temperature	100-120 °C (Microwave)	Accelerates the reaction rate, reducing reaction times.

Diagram 1: Suzuki-Miyaura Coupling Workflow

Caption: Workflow for Suzuki-Miyaura coupling.

The Buchwald-Hartwig amination allows for the introduction of a variety of primary and secondary amines at the 2-position, enabling the exploration of hydrogen bond donor and acceptor interactions.

Protocol 2: General Procedure for Buchwald-Hartwig Amination

• In an oven-dried Schlenk tube under an inert atmosphere (e.g., argon), combine 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide (1.0 equiv.), the desired amine (1.2 equiv.), a palladium catalyst (e.g., Pd₂(dba)₃, 0.02 equiv.), a phosphine ligand (e.g., XPhos, 0.04 equiv.), and a strong base (e.g., NaOtBu, 1.4 equiv.).

• Add an anhydrous solvent (e.g., toluene or dioxane).

• Heat the reaction mixture at 80-110 °C for 2-16 hours, monitoring by TLC or LC-MS.

• After completion, cool the reaction to room temperature.

• Quench the reaction with saturated aqueous ammonium chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify by flash column chromatography.

Parameter	Condition	Rationale
Catalyst/Ligand	Pd₂(dba)₃ / XPhos	A highly active catalytic system for C-N bond formation.[10]
Base	NaOtBu	A strong, non-nucleophilic base required for the catalytic cycle.
Atmosphere	Inert (Argon)	Prevents oxidation of the palladium catalyst and phosphine ligand.
Solvent	Anhydrous Toluene	A non-polar aprotic solvent suitable for this reaction.

Modification of the N-Butyl Group

To explore the impact of the N-alkyl substituent, a library of analogs can be synthesized by reacting 2-bromo-4-(trifluoromethoxy)benzenesulfonyl chloride with a diverse set of primary and secondary amines.

Protocol 3: Synthesis of N-Alkyl/N,N-Dialkyl Sulfonamide Analogs

• Dissolve the desired primary or secondary amine (1.1 equiv.) in a suitable solvent (e.g., dichloromethane or pyridine) and cool to 0 °C in an ice bath.

• Add 2-bromo-4-(trifluoromethoxy)benzenesulfonyl chloride (1.0 equiv.) dropwise to the cooled solution.

• If using dichloromethane, add a base such as triethylamine or pyridine (1.2 equiv.).

• Allow the reaction to warm to room temperature and stir for 2-24 hours.

• Monitor the reaction by TLC.

• Upon completion, dilute the reaction mixture with dichloromethane and wash sequentially with 1 M HCl, saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the product by crystallization or flash column chromatography.

Diagram 2: N-Alkylation Workflow

Caption: Workflow for N-alkylation of the sulfonamide.

Characterization of Synthesized Derivatives

Thorough characterization of all newly synthesized compounds is crucial to confirm their identity, purity, and structure. A combination of spectroscopic and chromatographic techniques should be employed.

Technique	Purpose
¹H and ¹³C NMR Spectroscopy	Structural elucidation and confirmation of the desired product.[11]
Mass Spectrometry (MS)	Determination of the molecular weight and confirmation of the elemental composition.[6][11]
High-Performance Liquid Chromatography (HPLC)	Assessment of purity.[12]
Infrared (IR) Spectroscopy	Identification of key functional groups (e.g., S=O and N-H stretches).[11]
Elemental Analysis	Confirmation of the elemental composition of the final compounds.[11]

Structure-Activity Relationship (SAR) Evaluation

Once a library of derivatives has been synthesized and characterized, the next step is to evaluate their biological activity. The choice of assay will depend on the therapeutic target of interest. It is important to establish a clear correlation between the structural modifications and the observed biological activity.[13][14][15]

Key Considerations for SAR Analysis:

• Potency: How does the modification affect the compound's activity (e.g., IC₅₀ or EC₅₀)?

• Selectivity: Does the modification improve selectivity for the target of interest over off-targets?

• Physicochemical Properties: How do changes in lipophilicity (logP), solubility, and metabolic stability correlate with activity?

The data obtained from these assays will guide the design of the next generation of compounds in an iterative process of drug discovery.

Conclusion

The derivatization of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide provides a rich platform for SAR studies. By employing robust and versatile synthetic methodologies such as Suzuki-Miyaura coupling and Buchwald-Hartwig amination, researchers can efficiently generate a diverse library of analogs. Careful characterization and systematic biological evaluation of these compounds will undoubtedly lead to a deeper understanding of the structure-activity relationships governing their biological effects and pave the way for the development of novel therapeutic agents.

References

• A reanalysis of the structure-activity relationships of sulfonamide derivatives - PubMed. (1979). Farmaco Sci, 34(10), 858-868.
• Structure–activity relationship (SAR)
• Yousef, F., Mansour, O., & Herbali, J. (2018). Sulfonamides: Historical Discovery Development (Structure-Activity Relationship Notes). Journal of In-vitro In-vivo In-silico Journal, 1(1), 1-15.
• Bell, P. H., & Roblin, R. O. (1942). Sulfonamide structure-activity relation in a cell-free system. Correlation of inhibition of folate synthesis with antibacterial activity and physicochemical parameters. Journal of Medicinal Chemistry, 1973, 16(5), 597-602.
• Khan, I., et al. (2021). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. Arabian Journal of Chemistry, 14(11), 103423.
• ANALYTICAL APPROACHES FOR SULPHONAMIDES DETECTION AND QUANTIFICATION: A COMPREHENSIVE REVIEW - YMER. (n.d.).
• Selective N-Alkylation of Aminobenzenesulfonamides with Alcohols for the Synthesis of Amino-(N-alkyl)
• Design, synthesis, characterization and computational docking studies of novel sulfonamide deriv
• REVIEW OF ANALYTICAL METHODS FOR SULFONAMIDES. (2020).
• Application Notes and Protocols for the Synthesis of Substituted Benzenesulfonamides - Benchchem. (n.d.).
• Design, Synthesis and Characterization of Novel Sulfonamides Derivatives as Anticancer Agent Targeting EGFR TK, and Development of New Methods of Synthesis by Microwave Irradi
• Analysis of sulfonamides | PPTX - Slideshare. (n.d.).
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Application Note &amp; Protocols for the Quantitative Analysis of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide

Introduction

2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide is a substituted sulfonamide compound. The accurate and precise quantification of such molecules is paramount throughout the drug development lifecycle, from purity assessment of the active pharmaceutical ingredient (API) to concentration determination in formulated drug products and stability testing.[1][2] The structural features of this analyte—a UV-absorbing benzene ring, a hydrophobic n-butyl group, and heteroatoms amenable to ionization—allow for its quantification by several advanced analytical techniques.

This document provides a comprehensive guide to validated analytical methods for the quantification of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide. We will detail two primary methodologies: a robust High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method for routine quality control and a highly sensitive Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) method for trace-level analysis. The protocols are designed to be self-validating, incorporating principles from the International Council for Harmonisation (ICH) guidelines to ensure data integrity and reliability.[3][4]

Physicochemical Properties & Analytical Rationale

A logical method development process begins with an analysis of the target molecule's structure.

• Structure: 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide

• Key Features:

  • Chromophore: The substituted benzene ring provides strong ultraviolet (UV) absorbance, making HPLC-UV a suitable technique for quantification.[5]

  • Hydrophobicity: The presence of the benzene ring, n-butyl group, and trifluoromethoxy group imparts significant non-polar character, making it ideal for separation on a reversed-phase HPLC column (e.g., C18).[5]

  • Ionization Potential: The sulfonamide nitrogen can be protonated, making the molecule suitable for positive ion electrospray ionization (ESI) in LC-MS/MS for high-sensitivity detection.[6]

  • Isotopic Signature: The bromine atom exists as two stable isotopes (⁷⁹Br and ⁸¹Br) in an approximate 1:1 ratio. This provides a distinct isotopic pattern in mass spectrometry, which is invaluable for unequivocal peak identification and confirmation.

Method 1: Quantitative Analysis by HPLC-UV

This method is ideal for determining the assay and purity of the drug substance or the concentration in a formulated product where the analyte is present at relatively high concentrations.

Principle of HPLC-UV

Reversed-phase HPLC separates compounds based on their hydrophobicity. The sample is injected into a mobile phase and travels through a column packed with a non-polar stationary phase (C18). Non-polar compounds like our target analyte interact more strongly with the stationary phase and are retained longer than polar compounds. A UV detector measures the absorbance of the analyte as it elutes from the column, and the resulting peak area is proportional to its concentration.

HPLC-UV Method Development Workflow

The following diagram illustrates the logical workflow for developing a robust HPLC-UV method.

Caption: Logical workflow for HPLC-UV method development and validation.

Detailed Protocol: HPLC-UV Quantification

1. Instrumentation and Materials

• HPLC System with a binary or quaternary pump, autosampler, column thermostat, and Photodiode Array (PDA) or UV detector.

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Reference Standard: 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide (≥99.5% purity).

• Acetonitrile (ACN), HPLC grade.

• Water, ultrapure (18.2 MΩ·cm).

• Sample Diluent: Acetonitrile/Water (50:50, v/v).

2. Preparation of Solutions

• Standard Stock Solution (1000 µg/mL): Accurately weigh ~10 mg of the reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with the sample diluent.

• Calibration Standards: Prepare a series of calibration standards (e.g., 1, 5, 10, 50, 100, 200 µg/mL) by serially diluting the stock solution with the sample diluent.

3. Chromatographic Conditions

Parameter	Condition	Rationale
Mobile Phase	Isocratic: 65% Acetonitrile / 35% Water	The high percentage of ACN is necessary to elute the hydrophobic analyte in a reasonable time. This starting point should be optimized based on the initial gradient run.[5]
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column, balancing run time and pressure.
Column Temp.	30 °C	Provides stable retention times and improved peak shape.
Injection Vol.	10 µL	A typical volume to avoid column overloading while ensuring good signal.
Detection λ	~265 nm (Determine λmax via PDA scan)	Benzene sulfonamides typically absorb strongly in this region. A PDA scan of the main peak is essential to determine the wavelength of maximum absorbance for optimal sensitivity.

| Run Time | 10 minutes | Should be sufficient to elute the main peak and any potential impurities. |

4. System Suitability Test (SST)

• Before analysis, inject the 100 µg/mL standard five times.

• The system is deemed ready if it meets the following criteria:

  • Tailing Factor: ≤ 1.5

  • Theoretical Plates: ≥ 2000

  • %RSD of Peak Areas: ≤ 2.0%

5. Analysis and Calculation

• Construct a calibration curve by plotting the peak area versus the concentration of the calibration standards.

• Perform a linear regression analysis (y = mx + c). The correlation coefficient (r²) should be ≥ 0.999.

• Inject the sample solutions.

• Calculate the concentration of the analyte in the samples using the regression equation.

Method Validation Protocol (ICH Q2(R2))

To ensure the method is fit for its intended purpose, it must be validated according to ICH guidelines.[3][7]

Parameter	Purpose	Acceptance Criteria
Specificity	To ensure the signal is from the analyte only, without interference from excipients or impurities.	Peak is spectrally pure (PDA). No co-eluting peaks in placebo/blank injections.
Linearity	To demonstrate a proportional relationship between concentration and response.	r² ≥ 0.999 over the specified range.
Range	The concentration interval where the method is precise, accurate, and linear.	Typically 80-120% of the target concentration for an assay.
Accuracy	The closeness of the measured value to the true value.	% Recovery of 80-120% for spiked samples at three concentration levels (e.g., 80%, 100%, 120%).
Precision	The degree of scatter between a series of measurements.	Repeatability: %RSD ≤ 2.0% (n=6). Intermediate Precision: %RSD ≤ 2.0% (different day/analyst).
LOD/LOQ	The lowest concentration that can be reliably detected (LOD) and quantified (LOQ).	LOD: Signal-to-Noise ratio of 3:1. LOQ: Signal-to-Noise ratio of 10:1.
Robustness	The method's capacity to remain unaffected by small, deliberate variations in parameters.	No significant change in results when varying flow rate (±10%), column temp (±5°C), mobile phase composition (±2%).

Method 2: Quantitative Analysis by LC-MS/MS

This method is the gold standard for quantifying the analyte at very low levels (e.g., ng/mL or pg/mL), such as in pharmacokinetic studies, impurity profiling, or environmental monitoring.[6][8]

Principle of LC-MS/MS

LC-MS/MS combines the separation power of HPLC with the high selectivity and sensitivity of tandem mass spectrometry. After chromatographic separation, the analyte is ionized (e.g., by ESI). The first quadrupole (Q1) isolates the analyte's parent ion (precursor ion). This ion is then fragmented in a collision cell (Q2), and the resulting fragment ions (product ions) are detected by the third quadrupole (Q3). This process, known as Multiple Reaction Monitoring (MRM), is highly specific and virtually eliminates matrix interference.

LC-MS/MS Method Development Workflow

Caption: Logical workflow for LC-MS/MS method development and optimization.

Detailed Protocol: LC-MS/MS Quantification

1. Instrumentation and Materials

• LC-MS/MS System: A UHPLC or HPLC system coupled to a triple quadrupole mass spectrometer with an ESI source.

• C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Internal Standard (IS): A structurally similar, stable isotope-labeled compound is ideal. If unavailable, a sulfonamide with similar chromatographic behavior can be used (e.g., a deuterated sulfamethazine).

2. Sample Preparation (Solid-Phase Extraction - SPE) This protocol is for cleaning up complex matrices like plasma or a dissolved drug product formulation.[9]

• Condition: Pass 1 mL of methanol, followed by 1 mL of water through a mixed-mode cation exchange SPE cartridge.

• Load: Load 0.5 mL of the pre-treated sample onto the cartridge.

• Wash: Wash the cartridge with 1 mL of 0.1% formic acid in water, followed by 1 mL of methanol to remove interferences.

• Elute: Elute the analyte with 1 mL of 5% ammonium hydroxide in methanol.

• Evaporate & Reconstitute: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of Mobile Phase A/B (90:10, v/v).

3. LC and MS Conditions

• LC Gradient:

  • Start at 10% B, ramp to 95% B over 3 minutes.

  • Hold at 95% B for 1 minute.

  • Return to 10% B and equilibrate for 1 minute.

• Flow Rate: 0.4 mL/min.

• Column Temp: 40 °C.

• MS Conditions (Predicted):

  • Ionization Mode: ESI Positive.

  • Spray Voltage: +4500 V.

  • Source Temperature: 500 °C.

  • MRM Transitions: The exact mass of the analyte is ~407.98 g/mol . The [M+H]⁺ precursor ion will show a doublet at m/z 409.0 and 411.0 due to the bromine isotopes.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Purpose
Analyte	409.0	~156.0	Quantifier (Common sulfonamide fragment)
Analyte	409.0	~252.0	Qualifier (Loss of butene and SO₂)
Analyte	411.0	~156.0	Confirmation (from ⁸¹Br isotope)

Note: These transitions must be confirmed and optimized empirically by infusing a standard solution of the analyte.

Method Selection Summary

Feature	HPLC-UV	LC-MS/MS
Primary Application	Assay, Purity, Content Uniformity	Trace Quantification, Impurity ID, Pharmacokinetics
Sensitivity	µg/mL	pg/mL to ng/mL
Selectivity	Moderate	Very High
Matrix Tolerance	Low (requires clean samples)	High (MRM filters out interference)
Cost & Complexity	Lower	Higher
Validation	Standard ICH Q2(R2)	ICH Q2(R2) plus matrix effect evaluation

References

• YMER, A. (2023). ANALYTICAL APPROACHES FOR SULPHONAMIDES DETECTION AND QUANTIFICATION: A COMPREHENSIVE REVIEW. World Journal of Advanced Research and Reviews. Available at: [Link]

• Hou, X., et al. (2014). Recent advances in sample preparation techniques and methods of sulfonamides detection - A review. Analytica Chimica Acta. Available at: [Link]

• Stolker, A. A. M., & Brinkman, U. A. T. (2005). REVIEW OF ANALYTICAL METHODS FOR SULFONAMIDES. Journal of AOAC INTERNATIONAL. Available at: [Link]

• USDA Food Safety and Inspection Service. (2009). Determination and Confirmation of Sulfonamides. CLG-SUL.05. Available at: [Link]

• Samanidou, V., & Nisyriou, S. (2018). Food Sample Preparation for the Determination of Sulfonamides by High-Performance Liquid Chromatography: State-of-the-Art. Molecules. Available at: [Link]

• Agilent Technologies. (2018). Reliable Determination of Sulfonamides in Water Using UHPLC Tandem Mass Spectrometry. Application Note. Available at: [Link]

• Reeves, V. B. (1999). Confirmation of multiple sulfonamide residues in bovine milk by gas chromatography-positive chemical ionization mass spectrometry. Journal of Chromatography B: Biomedical Sciences and Applications. Available at: [Link]

• ResearchGate. (2014). Recent advances in sample preparation techniques and methods of sulfonamides detection - A review. Request PDF. Available at: [Link]

• AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained. Available at: [Link]

• Slideshare. (2017). Analysis of sulfonamides. Available at: [Link]

• ResearchGate. (2018). Food Sample Preparation for the Determination of Sulfonamides by High-Performance Liquid Chromatography: State-of-the-Art. Available at: [Link]

• Penner, N. A., et al. (2020). Nitrogen stable isotope analysis of sulfonamides by derivatization-gas chromatography-isotope ratio mass spectrometry. Analytical and Bioanalytical Chemistry. Available at: [Link]

• Tarbin, J. A., et al. (1999). Screening of sulphonamides in egg using gas chromatography-mass-selective detection and liquid chromatography-mass spectrometry. Journal of Chromatography B: Biomedical Sciences and Applications. Available at: [Link]

• European Medicines Agency. (2022). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Available at: [Link]

• Lab Manager. (2025). ICH and FDA Guidelines for Analytical Method Validation. Available at: [Link]

• International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2). Available at: [Link]

• ResearchGate. (2002). Analysis of chlorinated, sulfochlorinated and sulfonamide derivatives of n-tetradecane by gas chromatography/mass spectrometry. Available at: [Link]

• International Council for Harmonisation. (2005). VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1). Available at: [Link]

• USDA Food Safety and Inspection Service. (2016). Screening, Quantitation and Confirmation of Sulfonamides by Liquid Chromatography - Tandem Mass Spectrometry. CLG-SUL4.04. Available at: [Link]

• ACS Publications. (1969). Analysis of Sulfonic Acids and Salts by Gas Chromatography of Volatile Derivatives. Analytical Chemistry. Available at: [Link]

• Wang, H., et al. (2022). Determination of 24 sulfonamide antibiotics in instant pastries by modified QuEChERS coupled with ultra performance liquid chromatography-tandem mass spectrometry. Food Science & Nutrition. Available at: [Link]

• Oxford Academic. (2004). Characterization of Sulfonamides by Flow Injection and Liquid Chromatography–Electrospray Ionization-Mass Spectrometry after Online Photolysis. Journal of AOAC INTERNATIONAL. Available at: [Link]

• ACG Publications. (2018). Determination of sulfonamides in milk by ID-LC-MS/MS. Records of Natural Products. Available at: [Link]

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Application Notes &amp; Protocols: Characterizing 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide as a Novel Chemical Probe

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide is a novel chemical entity. The following document outlines a strategic roadmap and detailed protocols for its characterization as a chemical probe. This guide is intended to be a foundational framework for investigation, not a validation of pre-existing applications.

Introduction: Rationale and Scientific Context

Small molecule chemical probes are indispensable tools for dissecting complex biological systems and validating novel therapeutic targets.[1][2] The benzenesulfonamide scaffold is a privileged motif in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including anti-cancer and anti-inflammatory properties.[3][4][5] The incorporation of a trifluoromethoxy (-OCF3) group can significantly enhance metabolic stability, lipophilicity, and membrane permeability, making it a desirable feature in drug design.[6][7][8][9]

This document provides a comprehensive guide to the systematic characterization of a novel compound, 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide, as a potential chemical probe. The proposed workflow is designed to rigorously assess its potency, selectivity, and mechanism of action, thereby establishing its utility for the broader research community.

Properties and Specifications

A thorough understanding of the physicochemical properties of a potential chemical probe is fundamental to its application.

Property	Value	Source
IUPAC Name	2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide	N/A
CAS Number	Not available	N/A
Molecular Formula	C11H13BrF3NO3S	Calculated
Molecular Weight	392.19 g/mol	Calculated
Predicted LogP	4.2	Calculated
Predicted Solubility	Low in aqueous media	Inferred from LogP
Chemical Structure	(See Figure 1)	N/A

Figure 1: Chemical Structure of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide

Caption: 2D structure of the molecule.

Strategic Workflow for Chemical Probe Characterization

The validation of a novel chemical probe requires a multi-faceted approach, encompassing target identification, selectivity profiling, and cellular activity assessment.[2][10]

Caption: Workflow for chemical probe characterization.

Experimental Protocols

Phase 1: Target Identification

The initial and most critical step is to identify the direct molecular target(s) of the compound.[11][12][13]

This method involves immobilizing the chemical probe on a solid support to "pull down" its binding partners from a cell lysate.[11][14][15][16][17][18][19]

A. Synthesis of Affinity Probe:

• Synthesize a derivative of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide with a linker (e.g., a short polyethylene glycol chain) terminating in a reactive group (e.g., a carboxylic acid or amine). The linker should be attached at a position determined by preliminary structure-activity relationship (SAR) studies to be non-essential for any observed biological activity.

• Couple the linker-modified probe to NHS-activated Sepharose beads according to the manufacturer's protocol.

B. Affinity Pulldown:

• Prepare a cell lysate from a relevant cell line (e.g., a cancer cell line if anti-proliferative activity is observed).

• Incubate the cell lysate with the affinity beads for 2-4 hours at 4°C.

• As a negative control, incubate a separate aliquot of the lysate with beads that have not been coupled to the probe.

• Wash the beads extensively with lysis buffer to remove non-specific binding proteins.

• Elute the bound proteins using a denaturing buffer (e.g., SDS-PAGE sample buffer).

C. Mass Spectrometry Analysis:

• Separate the eluted proteins by SDS-PAGE.

• Excise the protein bands and perform in-gel tryptic digestion.

• Analyze the resulting peptides by LC-MS/MS.

• Identify the proteins using a protein database search algorithm (e.g., Mascot, Sequest).

Phase 2: Selectivity Profiling

A high-quality chemical probe should exhibit a high degree of selectivity for its intended target.[10][20][21][22]

Given that many small molecules target kinases, a broad kinase panel screen is a crucial step in selectivity profiling.[23][24][25][][27][28]

• Outsource kinome scanning to a commercial provider (e.g., Eurofins DiscoverX, Reaction Biology Corp.).

• Provide the compound at a concentration of 1 µM for an initial broad screen against a panel of over 400 kinases.

• For any kinases showing significant inhibition (e.g., >90% at 1 µM), perform a follow-up dose-response analysis to determine the IC50 values.

• The results will provide a comprehensive overview of the compound's kinase selectivity profile.

Phase 3: Cellular Characterization

The final phase of characterization involves confirming target engagement in a cellular context and assessing the compound's effects on cellular phenotypes.[29][30]

CETSA is a powerful technique for verifying that a compound binds to its target in intact cells.[31][32][33][34][35]

• Culture cells to 80-90% confluency.

• Treat the cells with the chemical probe at various concentrations for 1-2 hours. Include a vehicle control (e.g., DMSO).

• Harvest the cells and resuspend them in a suitable buffer.

• Aliquot the cell suspension into PCR tubes and heat them to a range of temperatures (e.g., 40-70°C) for 3 minutes.

• Lyse the cells by freeze-thawing.

• Separate the soluble and precipitated protein fractions by centrifugation.

• Analyze the soluble fraction by Western blotting using an antibody specific for the identified target protein.

• A shift in the melting curve of the target protein in the presence of the compound indicates direct target engagement.

Data Presentation and Interpretation

Quantitative data should be presented in a clear and concise manner to facilitate interpretation.

Table 1: Hypothetical Kinome Scan Data

Kinase	% Inhibition at 1 µM	IC50 (nM)
Target Kinase X	95	50
Off-Target Kinase Y	70	800
Off-Target Kinase Z	20	>10,000

Table 2: Hypothetical Cellular Assay Data

Assay	EC50 (µM)
Target Engagement (CETSA)	0.5
Cell Proliferation	1.2
Apoptosis Induction	1.5

Conclusion and Future Directions

The successful characterization of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide as a chemical probe will provide a valuable tool for the scientific community. Future work should focus on developing a structurally similar but inactive control compound to further validate on-target effects. Additionally, in vivo studies in relevant animal models will be essential to translate the findings from in vitro and cellular assays.[36]

References

• Vu, V., et al. (2022). Validating Small Molecule Chemical Probes for Biological Discovery. Annual Review of Biochemistry. [Link]

• Zhong, J., et al. (2024). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Molecules. [Link]

• Antolin, A. A., et al. (2021). Selectivity aspects of activity-based (chemical) probes. Current Opinion in Chemical Biology. [Link]

• Martinez Molina, D., et al. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Methods in Molecular Biology. [Link]

• Donato, M. V., et al. (2024). High-Quality In Vivo Chemical Probes for Protein Kinases Disclosed in 2024. Journal of Medicinal Chemistry. [Link]

• Hernández-Pérez, M., et al. (2023). Biological activity of a benzene sulfonamide on perfusion pressure and coronary resistance using an isolated rat heart model. Journal of the Mexican Chemical Society. [Link]

• Eurofins DiscoverX. KINOMEscan® Kinase Profiling Platform. [Link]

• Uhlíková, T., et al. (2021). Characterization of novel chemical biology probes for CK1. bioRxiv. [Link]

• Al-Abdouh, A., et al. (2023). Target identification of small molecules: an overview of the current applications in drug discovery. Journal of Translational Medicine. [Link]

• Morris, J. H., et al. (2014). Affinity purification–mass spectrometry and network analysis to understand protein-protein interactions. Nature Protocols. [Link]

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Application Note: A Validated Experimental Workflow for Assessing the Biological Activity of Benzenesulfonamide Derivatives

Audience: Researchers, scientists, and drug development professionals.

Abstract

The benzenesulfonamide scaffold is a "privileged structure" in medicinal chemistry, forming the backbone of a vast array of therapeutic agents with applications ranging from antimicrobial and anti-inflammatory to anticancer and antiviral.[1][2] This versatility stems from the sulfonamide group's ability to act as a bioisostere for other functional groups and to form key interactions with a multitude of biological targets.[3] This technical guide presents a comprehensive, field-proven experimental workflow for the systematic evaluation of novel benzenesulfonamide derivatives. We provide a logical progression of assays, from initial target identification and biochemical screening to cell-based functional and toxicity assessments. Each section explains the causality behind the experimental choices and includes detailed, self-validating protocols to ensure data integrity and reproducibility.

The Strategic Workflow: From Hit Discovery to Preclinical Candidate

A successful investigation into the biological activity of a new chemical entity requires a structured, multi-tiered approach. The workflow must be designed to efficiently screen compounds, identify their mechanism of action, and validate their therapeutic potential in increasingly complex biological systems. This funnel-like process ensures that resources are focused on the most promising candidates.

The diagram below outlines a standard, validated workflow for characterizing benzenesulfonamide derivatives. It begins with broad, high-throughput methods to identify potential targets and biological effects, and progressively moves towards more specific and physiologically relevant assays.

Caption: High-level experimental workflow for benzenesulfonamide drug discovery.

Target Identification: Unveiling the Molecular Mechanism

Before robust biological evaluation can begin, it is crucial to identify the molecular target(s) of a novel compound. This knowledge is fundamental to understanding its mechanism of action, predicting potential side effects, and optimizing its structure for improved potency and selectivity.[4][5] Two primary strategies are employed: hypothesis-driven (testing against known targets of sulfonamides) and unbiased phenotypic screening.[5][6]

For unbiased approaches, several powerful techniques exist to "pull" the target protein out of a complex cellular mixture.

Causality: Affinity-based pull-down methods are predicated on the specific, high-affinity interaction between the small molecule (bait) and its protein target (prey).[7] By immobilizing the bait, any proteins that bind to it can be selectively isolated and subsequently identified by mass spectrometry. This provides direct evidence of a physical interaction.[4]

Caption: Conceptual diagram of an affinity-based pull-down experiment.

A popular alternative is the Drug Affinity Responsive Target Stability (DARTS) method. This label-free technique relies on the principle that when a small molecule binds to its target protein, it often confers structural stability, making the protein more resistant to degradation by proteases.[8] This change in stability can be detected by gel electrophoresis or mass spectrometry.[4]

In Vitro Biochemical Assays: Quantifying Target Engagement

Once a target is identified or hypothesized, the next critical step is to quantify the compound's direct effect on its activity in a controlled, cell-free environment. Enzyme inhibition assays are a cornerstone of this phase.

Focus Application: Carbonic Anhydrase (CA) Inhibition

Benzenesulfonamides are classic inhibitors of carbonic anhydrases, a family of zinc-containing enzymes that catalyze the hydration of CO2.[9][10] Certain CA isoforms, particularly CA IX and XII, are overexpressed in hypoxic tumors and contribute to an acidic tumor microenvironment, making them prime anticancer targets.[10][11][12] Therefore, screening for CA inhibition is a logical starting point for many benzenesulfonamide-based discovery programs.

Causality: The assay described below utilizes the esterase activity of CAs. The enzyme cleaves a substrate, releasing a chromogenic product that can be quantified by its absorbance.[9][13] An effective inhibitor will bind to the enzyme's active site, preventing substrate turnover and resulting in a reduced absorbance signal. The potency of the inhibitor is determined by calculating its half-maximal inhibitory concentration (IC50).

Protocol: Colorimetric Carbonic Anhydrase Inhibitor Screening

This protocol is adapted from commercially available kits and established methodologies.[9][13][14]

Materials:

• 96-well clear, flat-bottom microplate

• Recombinant human Carbonic Anhydrase (e.g., CA II or CA IX)

• CA Assay Buffer

• CA Substrate (e.g., 4-Nitrophenyl acetate)

• Test benzenesulfonamide compounds dissolved in DMSO

• Positive Control Inhibitor: Acetazolamide (a known potent CA inhibitor)[9]

• Multi-well absorbance microplate reader

Procedure:

• Compound Preparation: Prepare serial dilutions of your test compounds in CA Assay Buffer. A common starting range is 100 µM to 1 nM. Also prepare dilutions of Acetazolamide. The final DMSO concentration in the well should not exceed 1%.

• Assay Plate Setup:

  • Test Inhibitor (S): 80 µL of Assay Buffer + 10 µL of diluted test compound.

  • Enzyme Control (EC): 80 µL of Assay Buffer + 10 µL of vehicle (e.g., 1% DMSO).

  • Inhibitor Control (IC): 80 µL of Assay Buffer + 10 µL of Acetazolamide.

  • Background Control (BC): 90 µL of Assay Buffer (no enzyme).

• Enzyme Addition: Add 10 µL of diluted CA enzyme to the 'S', 'EC', and 'IC' wells. Do not add enzyme to the 'BC' wells.

• Pre-incubation: Mix gently and incubate the plate at room temperature for 10 minutes to allow the inhibitors to bind to the enzyme.

• Reaction Initiation: Add 10 µL of CA Substrate to all wells. Mix thoroughly.

• Measurement: Immediately begin measuring the absorbance at 405 nm in a kinetic mode for 30-60 minutes at room temperature.[14]

• Data Analysis:

  • For each well, calculate the rate of reaction (V = ΔAbsorbance/Δt) from the linear portion of the kinetic curve.

  • Calculate the percent inhibition for each compound concentration: % Inhibition = [(V_EC - V_S) / V_EC] * 100

  • Plot % Inhibition versus the log of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Data Presentation:

Compound ID	Target Isoform	IC50 (nM)
BZS-001	hCA II	1,250
BZS-002	hCA II	75.3
BZS-003	hCA II	8.1
Acetazolamide	hCA II	12.0
BZS-001	hCA IX	890
BZS-002	hCA IX	15.2
BZS-003	hCA IX	450
Acetazolamide	hCA IX	25.0

Cell-Based Assays: Assessing Activity in a Biological Context

While biochemical assays are crucial for measuring direct target engagement, they do not account for factors like cell permeability, metabolic stability, or off-target effects. Cell-based assays are the essential next step to confirm that a compound's biochemical activity translates into a desired biological outcome in a living system.

Cytotoxicity and Antiproliferative Activity

Causality: A primary goal in cancer drug discovery is to identify compounds that selectively kill or inhibit the growth of cancer cells. The Resazurin (also known as AlamarBlue) assay is a robust method to measure cell viability.[15] Metabolically active, viable cells maintain a reducing environment in their cytoplasm. They reduce the blue, non-fluorescent resazurin dye to the pink, highly fluorescent resorufin.[15][16] The amount of fluorescence produced is directly proportional to the number of living cells.

Protocol: Resazurin Cell Viability Assay

This protocol is a standard method for assessing the effect of compounds on cell proliferation and viability.[15][17]

Materials:

• Adherent cancer cell line (e.g., MCF-7, HeLa)

• Complete cell culture medium

• 96-well opaque-walled microplate (for fluorescence)

• Resazurin sodium salt solution (e.g., 0.15 mg/mL in PBS)

• Test compounds and a positive control (e.g., Doxorubicin)

Procedure:

• Cell Seeding: Seed cells into a 96-well opaque plate at a predetermined optimal density (e.g., 5,000 cells/well in 100 µL of medium) and allow them to adhere overnight in a 37°C, 5% CO2 incubator.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Remove the old medium from the cells and add 100 µL of the compound-containing medium to the respective wells. Include vehicle-only (negative control) and positive control wells.

• Incubation: Incubate the plate for 48-72 hours.

• Assay Development: Add 10 µL of Resazurin solution to each well.

• Final Incubation: Incubate for 2-4 hours at 37°C, protected from light.

• Measurement: Measure fluorescence using a microplate reader with an excitation wavelength of ~560 nm and an emission wavelength of ~590 nm.

• Data Analysis:

  • Subtract the fluorescence of a "medium only" background control from all other readings.

  • Calculate the percent viability for each concentration: % Viability = (Fluorescence_Test / Fluorescence_Vehicle) * 100

  • Plot % Viability against the log of the compound concentration to determine the GI50 (concentration for 50% growth inhibition).

Antibacterial Activity

Causality: The foundational biological activity of sulfonamides is their antibacterial effect. They act as competitive inhibitors of dihydropteroate synthase (DHPS), an enzyme crucial for the synthesis of folic acid in bacteria.[18][19] Since humans obtain folic acid from their diet, this pathway is selective for bacteria. Determining the Minimum Inhibitory Concentration (MIC) is the gold standard for quantifying a compound's antibacterial potency. The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[20]

Protocol: Broth Microdilution for MIC Determination

This protocol follows the guidelines established by the Clinical and Laboratory Standards Institute (CLSI).

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• 96-well sterile microplate

• Test compounds dissolved in DMSO

• Positive control antibiotic (e.g., Sulfamethoxazole)

Procedure:

• Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard. Dilute this suspension in CAMHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the assay wells.

• Compound Dilution: In the 96-well plate, prepare 2-fold serial dilutions of the test compounds in CAMHB. A typical range is 256 µg/mL to 0.5 µg/mL.

• Inoculation: Add the prepared bacterial inoculum to each well containing the test compound.

• Controls:

  • Growth Control: Wells with CAMHB and bacteria, but no compound.

  • Sterility Control: Wells with CAMHB only.

• Incubation: Incubate the plates at 35-37°C for 16-20 hours.[20]

• Result Interpretation: The MIC is the lowest concentration of the compound at which there is no visible turbidity (bacterial growth).[20]

Data Presentation:

Compound ID	MIC (µg/mL) vs S. aureus (Gram +)	MIC (µg/mL) vs E. coli (Gram -)
BZS-004	16	>256
BZS-005	4	64
BZS-006	128	128
Sulfamethoxazole	8	32

Hit-to-Lead Progression: A Decision-Making Framework

The data gathered from the biochemical and cellular assays must be integrated to make informed decisions about which compounds to advance. A compound must exhibit not only high potency against its target but also a favorable therapeutic window (i.e., it should be effective against the target at concentrations far below those at which it is toxic to host cells).

Caption: Decision tree for advancing hits to lead candidates.

Conclusion

This application note provides a structured and validated workflow for the comprehensive biological evaluation of novel benzenesulfonamide derivatives. By progressing from broad target identification through specific biochemical and cellular assays, researchers can efficiently characterize compound activity, elucidate mechanisms of action, and identify promising candidates for further preclinical development. The inclusion of detailed, self-validating protocols and clear decision-making frameworks is intended to enhance the reproducibility and success of drug discovery programs centered on this versatile chemical scaffold.

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The Trifluoromethoxybenzenesulfonamide Scaffold: A Versatile Tool in Modern Agrochemical Research

The relentless demand for increased agricultural productivity, coupled with the ever-evolving challenges of pest and weed resistance, necessitates the continuous discovery and development of novel crop protection agents. Within the vast landscape of agrochemical research, the trifluoromethoxybenzenesulfonamide moiety has emerged as a privileged scaffold, underpinning the development of a new generation of herbicides, fungicides, and insecticides. The unique physicochemical properties conferred by the trifluoromethoxy (-OCF₃) group, such as high metabolic stability, increased lipophilicity, and potent electronic effects, have proven instrumental in enhancing the biological activity and optimizing the pharmacokinetic profiles of these molecules.[1] This guide provides a detailed exploration of the application of trifluoromethoxybenzenesulfonamides in agrochemical research, offering in-depth protocols and explaining the scientific rationale behind their design, synthesis, and evaluation.

Strategic Importance of the Trifluoromethoxy Group in Agrochemical Design

The incorporation of fluorine-containing functional groups has become a cornerstone of modern agrochemical design. The trifluoromethoxy group, in particular, offers several distinct advantages that chemists leverage to fine-tune the properties of active ingredients:

• Enhanced Metabolic Stability: The strong carbon-fluorine bond in the -OCF₃ group is highly resistant to enzymatic degradation, leading to increased persistence and bioavailability of the agrochemical in the target organism.

• Increased Lipophilicity: The trifluoromethoxy group significantly enhances the lipophilicity of a molecule, which can improve its ability to penetrate the waxy cuticle of plants or the chitinous exoskeleton of insects.

• Modulation of Electronic Properties: As a strong electron-withdrawing group, the -OCF₃ moiety can profoundly influence the electronic environment of the aromatic ring, thereby modulating the binding affinity of the molecule to its target site.

• Improved Bioavailability: The combination of metabolic stability and optimal lipophilicity often translates to improved uptake, translocation, and overall bioavailability of the agrochemical.

These properties make the trifluoromethoxybenzenesulfonamide scaffold a highly attractive starting point for the development of new and effective crop protection solutions.

Application as Herbicides: Targeting Essential Plant Pathways

Trifluoromethoxybenzenesulfonamide derivatives have shown significant promise as herbicides, primarily by targeting crucial enzymes in the biosynthetic pathways of essential amino acids.[2][3]

Mechanism of Action: Inhibition of Acetolactate Synthase (ALS)

A prominent mode of action for many sulfonamide-based herbicides is the inhibition of acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[2][3] This enzyme is vital for the biosynthesis of branched-chain amino acids (valine, leucine, and isoleucine) in plants.[3] By blocking this pathway, the herbicide effectively starves the plant of these essential building blocks, leading to a cessation of growth and eventual death. The specificity of this target site to plants provides a degree of safety for non-target organisms.

Signaling Pathway: Inhibition of Branched-Chain Amino Acid Synthesis

Caption: Inhibition of ALS by trifluoromethoxybenzenesulfonamide herbicides.

Protocol 1: Synthesis of a Representative Trifluoromethoxybenzenesulfonamide Herbicide Candidate

This protocol outlines a general, two-step synthesis of a trifluoromethoxybenzenesulfonamide derivative, a common pathway for generating novel herbicide candidates.

Step 1: Synthesis of 4-(Trifluoromethoxy)benzenesulfonyl Chloride

• Reaction Setup: In a fume hood, equip a 250 mL round-bottom flask with a magnetic stirrer, a dropping funnel, and a reflux condenser.

• Starting Material: Add 4-(trifluoromethoxy)aniline (1 equivalent) to the flask and dissolve it in a suitable solvent such as acetonitrile.

• Diazotization: Cool the solution to 0-5°C in an ice bath. Slowly add a solution of sodium nitrite (1.1 equivalents) in water through the dropping funnel while maintaining the temperature.

• Sulfonylation: In a separate flask, prepare a solution of sulfur dioxide in acetic acid and add a catalytic amount of copper(I) chloride. Slowly add the diazonium salt solution to this mixture.

• Work-up: After the reaction is complete (monitored by TLC), pour the mixture into ice water. The product, 4-(trifluoromethoxy)benzenesulfonyl chloride, will precipitate and can be collected by filtration, washed with cold water, and dried under vacuum.

Step 2: Sulfonamide Formation

• Reaction Setup: In a clean, dry flask, dissolve the desired amine (1 equivalent) and a non-nucleophilic base such as triethylamine (1.2 equivalents) in a suitable solvent like dichloromethane.

• Coupling: Cool the solution to 0°C and slowly add a solution of 4-(trifluoromethoxy)benzenesulfonyl chloride (1.05 equivalents) in dichloromethane.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Purification: Wash the reaction mixture with dilute hydrochloric acid, followed by saturated sodium bicarbonate solution, and finally with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Experimental Workflow: Herbicide Synthesis

Caption: General workflow for the synthesis of trifluoromethoxybenzenesulfonamide herbicides.

Protocol 2: In Vitro Herbicidal Bioassay - Agar Plate Method

This protocol provides a rapid and straightforward method for the preliminary screening of the herbicidal activity of newly synthesized compounds.[4][5]

• Media Preparation: Prepare a suitable plant growth medium (e.g., Murashige and Skoog) solidified with agar.

• Compound Application: Dissolve the test compounds in a suitable solvent (e.g., DMSO) to create stock solutions. Incorporate different concentrations of the test compounds into the molten agar before pouring the plates.

• Seed Plating: Aseptically place seeds of a model plant species (e.g., Arabidopsis thaliana or cress) onto the surface of the agar.

• Incubation: Seal the plates and incubate them in a growth chamber with controlled light and temperature conditions.

• Data Collection: After a set period (e.g., 7-14 days), measure the root length and shoot length of the seedlings. Calculate the concentration of the compound that causes 50% inhibition of growth (IC₅₀).

Application as Fungicides: Disrupting Fungal Respiration

The trifluoromethoxybenzenesulfonamide scaffold has also been successfully employed in the development of fungicides. These compounds can act as potent inhibitors of fungal respiration, a critical process for energy production.

Mechanism of Action: Inhibition of the Cytochrome bc₁ Complex

Several fungicides containing the trifluoromethoxybenzenesulfonamide moiety have been found to target the cytochrome bc₁ complex (Complex III) in the mitochondrial electron transport chain.[6] Specifically, they can act as Qi inhibitors, binding to the quinone-internal binding site of cytochrome b.[6] This binding event blocks the transfer of electrons, disrupting the production of ATP and leading to fungal cell death.[6]

Protocol 3: In Vitro Fungicidal Bioassay - 96-Well Plate Method

This high-throughput method allows for the rapid screening of multiple compounds at various concentrations.

• Spore Suspension: Prepare a spore suspension of a target fungal pathogen (e.g., Botrytis cinerea or Zymoseptoria tritici) in a suitable liquid growth medium.

• Compound Dilution: Prepare serial dilutions of the test compounds in the growth medium in a 96-well microtiter plate.

• Inoculation: Add the fungal spore suspension to each well of the plate.

• Incubation: Incubate the plates at an optimal temperature for fungal growth.

• Growth Assessment: Measure the optical density (OD) of each well using a microplate reader at regular intervals to determine fungal growth. Calculate the minimum inhibitory concentration (MIC) and the concentration that inhibits 50% of fungal growth (EC₅₀).

Application as Insecticides: Targeting the Nervous System

The versatility of the trifluoromethoxybenzenesulfonamide scaffold extends to the development of insecticides. These compounds can be designed to target specific receptors in the insect nervous system.

Mechanism of Action: Modulation of Ion Channels

While the specific targets can vary, a common mode of action for insecticides is the modulation of ion channels in the nervous system of insects.[7][8] For instance, some compounds may act as antagonists of the γ-aminobutyric acid (GABA) receptor, blocking the influx of chloride ions and leading to hyperexcitation and death of the insect.[7] Others may target voltage-gated sodium channels, disrupting the normal transmission of nerve impulses.[7][9] The trifluoromethoxy group can play a crucial role in the binding of these molecules to their specific target sites.

Protocol 4: Insecticidal Bioassay - Topical Application

This method directly assesses the contact toxicity of a compound to a target insect species.[10]

• Insect Rearing: Rear a susceptible strain of a target insect (e.g., houseflies or cockroaches) under controlled laboratory conditions.

• Compound Preparation: Dissolve the test compounds in a volatile solvent such as acetone to prepare a range of concentrations.

• Topical Application: Using a micro-applicator, apply a small, precise volume (e.g., 1 µL) of the test solution to the dorsal thorax of each insect.

• Observation: Place the treated insects in clean containers with food and water and observe them for mortality at specified time points (e.g., 24, 48, and 72 hours).

• Data Analysis: Calculate the lethal dose that causes 50% mortality (LD₅₀) for each compound.

Field Trials: From the Lab to the Field

Promising candidates identified through in vitro screening must undergo rigorous field trials to evaluate their efficacy under real-world conditions.[1][11][12]

Protocol 5: Design and Execution of a Small-Plot Field Trial

• Site Selection: Choose a field with a uniform history of cropping and pest pressure.

• Experimental Design: Employ a randomized complete block design with at least four replicates for each treatment.[11] Treatments should include an untreated control, the test compound at various application rates, and a commercial standard for comparison.[12]

• Plot Establishment: Mark out individual plots of a specified size.

• Application: Apply the treatments using calibrated spray equipment to ensure uniform coverage.

• Data Collection: At regular intervals throughout the growing season, assess the plots for:

  • Herbicides: Weed control efficacy (visual ratings and weed biomass), and crop phytotoxicity.

  • Fungicides: Disease severity and incidence.

  • Insecticides: Pest population density and crop damage.

• Yield Assessment: At the end of the season, harvest the crop from each plot and measure the yield.

• Statistical Analysis: Analyze the collected data using appropriate statistical methods (e.g., ANOVA) to determine the significance of the treatment effects.

Logical Relationship: Agrochemical Development Pipeline

Caption: The development pipeline for trifluoromethoxybenzenesulfonamide-based agrochemicals.

Quantitative Data Summary

Agrochemical Class	Target	Typical Bioassay	Key Parameter
Herbicide	Acetolactate Synthase (ALS)	Agar Plate Growth Assay	IC₅₀
Fungicide	Cytochrome bc₁ Complex	96-Well Plate Growth Assay	EC₅₀ / MIC
Insecticide	Ion Channels (e.g., GABA Receptor)	Topical Application	LD₅₀

Conclusion

The trifluoromethoxybenzenesulfonamide scaffold represents a highly valuable and versatile platform for the discovery of novel agrochemicals. The strategic incorporation of the trifluoromethoxy group imparts beneficial properties that can lead to enhanced efficacy, improved metabolic stability, and optimized bioavailability. The detailed protocols and mechanistic insights provided in this guide are intended to serve as a valuable resource for researchers in the field, facilitating the design, synthesis, and evaluation of the next generation of crop protection solutions. As the challenges in agriculture continue to mount, the innovative application of fluorinated chemical scaffolds such as trifluoromethoxybenzenesulfonamides will undoubtedly play a pivotal role in ensuring global food security.

References

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• GEP Efficacy Testing for Agrochemicals - Charles River Laboratories. (n.d.). Retrieved from [Link]

• 5 Tips for Designing a Successful On-Farm Field Trial - Agmatix. (n.d.). Retrieved from [Link]

• Efficacy experimental design and analysis | Australian Pesticides and Veterinary Medicines Authority. (2014, July 1). Retrieved from [Link]

• A novel and Rapid Method for Detecting Bio-fungicide Properties in Plant Species. (2021, May 26). Retrieved from [Link]

• Guidelines-for-preparing-Agrochemical-field-trials-in-sugarcane.pdf. (n.d.). Retrieved from [Link]

• Development of a novel, bioluminescence-based, fungal bioassay for toxicity testing | Request PDF. (n.d.). Retrieved from [Link]

• Efficacy And Residue Field Trials | Crop Care - JRF Global. (n.d.). Retrieved from [Link]

• Bioassays for Monitoring Insecticide Resistance - PMC - NIH. (n.d.). Retrieved from [Link]

• Synthesis and biological activity of a novel fungicide, flutianil - PMC - NIH. (n.d.). Retrieved from [Link]

• Bioassays Methods for Evaluating Insecticide Toxicity: Principles, Methods, and Considerations - AgriSustain-An International Journal. (n.d.). Retrieved from [Link]

• Herbicide Bioassay Study Guide | Analyzeseeds. (n.d.). Retrieved from [Link]

• Bioassay Techniques in Entomological Research - SciSpace. (2023, June 27). Retrieved from [Link]

• A Rapid and Simple Bioassay Method for Herbicide Detection - PMC - NIH. (n.d.). Retrieved from [Link]

• Bioassay Studies for Testing Toxicity of Novel Insecticides against Spodoptera litura (Fabricius.) - International Journal of Current Microbiology and Applied Sciences (IJCMAS). (2020, July 10). Retrieved from [Link]

• Bioassay-Guided Isolation of Broad-Spectrum Fungicidal Active Compound from Artemisia ordosica - PMC - NIH. (2021, September 17). Retrieved from [Link]

• A Rapid and Simple Bioassay Method for Herbicide Detection - ResearchGate. (n.d.). Retrieved from [Link]

• Determination and Confirmation of Sulfonamides Revision: 05 Replaces: CLG-SUL.04 Effective: 09/25/2009 - USDA Food Safety and Inspection Service. (n.d.). Retrieved from [Link]

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• Antifungal Volatile Activity of Biocontrol Products Measurement | Protocol Preview. (2023, March 21). Retrieved from [Link]

• Protocol for the Synthesis of Ortho-trifluoromethoxylated Aniline Derivatives | Request PDF. (2025, August 6). Retrieved from [Link]

• Contact Bioassays with Phenoxybenzyl and Tetrafluorobenzyl Pyrethroids against Target-Site and Metabolic Resistant Mosquitoes - Research journals - PLOS. (n.d.). Retrieved from [Link]

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• Herbicide Mode of Action and Injury Symptoms - Applied Weed Science Research. (n.d.). Retrieved from [Link]

• Differential actions of insecticides on target sites: basis for selective toxicity - PMC. (n.d.). Retrieved from [Link]

• HERBICIDE MODE OF ACTION TABLE. (n.d.). Retrieved from [Link]

• Characterization of the mechanism of action of the fungicide fenpicoxamid and its metabolite UK‐2A - PMC - NIH. (n.d.). Retrieved from [Link]

• Understanding Protectant Fungicides (FRAC groups M01 – M12) in 2022. (2022, April 21). Retrieved from [Link]

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• (PDF) Contact Bioassays with Phenoxybenzyl and Tetrafluorobenzyl Pyrethroids against Target-Site and Metabolic Resistant Mosquitoes - ResearchGate. (2025, August 6). Retrieved from [Link]

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• 1,2,4-Triazole benzamide derivative TPB against Gaeumannomyces graminis var. tritici as a novel dual-target fungicide inhibiting ergosterol synthesis and adenine nucleotide transferase function - PubMed. (n.d.). Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide

Welcome to the technical support center for the synthesis of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this multi-step synthesis, improve yield, and troubleshoot common experimental hurdles. My approach is to not only provide protocols but to delve into the causality behind experimental choices, ensuring a robust and reproducible process.

The synthesis of this molecule, a valuable building block in medicinal chemistry, is typically achieved in two primary stages followed by purification:

• Stage 1: Preparation of the key intermediate, 2-bromo-4-(trifluoromethoxy)benzenesulfonyl chloride, from its corresponding aniline.

• Stage 2: Sulfonylation of n-butylamine with the synthesized sulfonyl chloride to form the target sulfonamide.

• Stage 3: Purification of the final product, typically via recrystallization.

This guide is structured to address each stage, offering detailed protocols and a comprehensive FAQ section to tackle specific challenges you may encounter.

Overall Synthesis Workflow

Caption: Overall workflow for the synthesis of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide.

Stage 1: Synthesis of 2-Bromo-4-(trifluoromethoxy)benzenesulfonyl Chloride

The preparation of the sulfonyl chloride intermediate is arguably the most critical step. It typically involves a Sandmeyer-type reaction, proceeding through a diazonium salt intermediate. Precise temperature control is paramount for success.

Experimental Protocol: Sandmeyer Reaction

• Diazotization:

  • Suspend 2-bromo-4-(trifluoromethoxy)aniline (1.0 eq) in aqueous HCl (e.g., 6M) and cool the mixture to 0-5 °C in an ice-salt bath with vigorous stirring.

  • Dissolve sodium nitrite (1.1 eq) in a minimal amount of cold water.

  • Add the sodium nitrite solution dropwise to the aniline suspension, ensuring the temperature never exceeds 5 °C. A slight excess of nitrous acid should be maintained (test with starch-iodide paper).

• Sulfonylation:

  • In a separate flask, prepare a solution of sulfur dioxide in acetic acid and add a catalytic amount of copper(I) chloride (CuCl). Cool this solution to 5-10 °C.

  • Slowly add the cold diazonium salt solution to the SO₂/CuCl mixture. Vigorous evolution of nitrogen gas will occur.

  • After the addition is complete, allow the reaction to stir at room temperature for 1-2 hours.

• Work-up:

  • Pour the reaction mixture into ice-water.

  • Extract the sulfonyl chloride product with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

  • Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate (Na₂SO₄).

  • Concentrate the solution under reduced pressure to yield the crude sulfonyl chloride, which is often a yellow to brown oil or low-melting solid. This crude product is typically used in the next step without further purification.

Troubleshooting & FAQs: Stage 1

Q1: My yield of sulfonyl chloride is very low, and the reaction mixture turned dark brown/black during diazotization. What happened?

A1: This strongly suggests the decomposition of your diazonium salt. The N≡N triple bond in the diazonium group is highly unstable at elevated temperatures.

• Causality: The diazonium salt can decompose into a highly reactive aryl cation, which can then react with water to form an undesired phenol byproduct or polymerize into tarry materials.

• Solution:

  • Strict Temperature Control: Maintain the temperature between 0-5 °C throughout the entire diazotization process. Use an ice-salt or ice-brine bath for more effective cooling.

  • Slow Addition: Add the sodium nitrite solution very slowly, allowing the heat from the exothermic reaction to dissipate.

  • Immediate Use: Use the freshly prepared diazonium salt immediately in the subsequent Sandmeyer reaction. Do not store it.

Q2: The reaction did not produce the sulfonyl chloride; instead, I isolated mainly the corresponding phenol.

A2: This is a classic side reaction in the Sandmeyer process, where water acts as a nucleophile instead of the desired sulfur dioxide species.

• Solution:

  • Catalyst Activity: Ensure your copper(I) chloride is active. If it's old or has oxidized (appearing greenish), wash it with dilute HCl followed by water, ethanol, and ether to regenerate the white CuCl.

  • SO₂ Saturation: Ensure the acetic acid solution is saturated with sulfur dioxide before adding the diazonium salt.[1]

  • Temperature: Keep the reaction cool during the addition of the diazonium salt to the SO₂ solution to manage the exotherm and minimize the phenol formation.

Stage 2: Sulfonamide Formation with n-Butylamine

This step is a nucleophilic acyl substitution where the primary amine (n-butylamine) attacks the electrophilic sulfur atom of the sulfonyl chloride. The primary challenge here is preventing the formation of the di-sulfonylated byproduct.[2]

Experimental Protocol: Sulfonylation

• Setup: Dissolve n-butylamine (1.1-1.2 eq) and a suitable base (e.g., triethylamine or pyridine, 1.5 eq) in an anhydrous aprotic solvent (e.g., dichloromethane, THF) under a nitrogen atmosphere.

• Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

• Reagent Addition: Dissolve the crude 2-bromo-4-(trifluoromethoxy)benzenesulfonyl chloride (1.0 eq) in a small amount of the same anhydrous solvent. Add this solution dropwise to the stirred amine solution over 30-60 minutes.

• Reaction: Allow the reaction to stir at 0 °C for 1 hour, then let it warm slowly to room temperature and stir for an additional 2-4 hours, or until TLC/LC-MS analysis shows complete consumption of the sulfonyl chloride.

• Work-up:

  • Quench the reaction with water or dilute HCl to neutralize the excess base.

  • Separate the organic layer. Wash sequentially with water, dilute aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude sulfonamide.

Troubleshooting & FAQs: Stage 2

Q1: My main byproduct is a di-sulfonylated amine, R-N(SO₂Ar)₂. How can I prevent this and improve selectivity for the mono-sulfonamide?

A1: Di-sulfonylation is the most common side reaction when using primary amines.[2] It occurs because the initially formed mono-sulfonamide still has an acidic N-H proton. In the presence of a base, this proton can be removed, creating a nucleophilic sulfonamide anion that attacks a second molecule of sulfonyl chloride.

• Causality: The second sulfonylation is generally slower than the first. Therefore, kinetic control is the key to achieving high selectivity.

• Solutions:

  • Control Stoichiometry: Use a slight excess of the n-butylamine (1.1-1.2 eq) relative to the sulfonyl chloride. This ensures the more nucleophilic primary amine outcompetes the sulfonamide anion for the electrophile.

  • Slow Addition at Low Temperature: This is the most critical factor. Adding the sulfonyl chloride solution dropwise at 0 °C keeps its instantaneous concentration low, which kinetically disfavors the slower second reaction.[2]

  • Choice of Base: A bulky, non-nucleophilic base like diisopropylethylamine (DIPEA) can sometimes be beneficial, although triethylamine is usually sufficient if the addition rate and temperature are well-controlled.

Q2: The yield is low, and I've re-isolated unreacted n-butylamine and hydrolyzed sulfonyl chloride (sulfonic acid). What is the likely cause?

A2: This points to the presence of water in your reaction. Sulfonyl chlorides are highly reactive and readily hydrolyzed by water to the corresponding sulfonic acid, which is unreactive towards the amine under these conditions.

• Causality: Water can be introduced from wet solvents, glassware, or the amine itself.

• Solutions:

  • Anhydrous Conditions: Use freshly distilled, anhydrous solvents. Dry all glassware in an oven before use and assemble the apparatus under a nitrogen or argon atmosphere.

  • Reagent Purity: Ensure your n-butylamine and base are dry. If necessary, distill them or store them over molecular sieves.

Parameter	Recommendation for High Mono-Sulfonylation Yield	Rationale
Stoichiometry	1.1 - 1.2 equivalents of n-butylamine	The more nucleophilic primary amine outcompetes the sulfonamide anion.[2]
Base	1.5 equivalents of Triethylamine or Pyridine	Scavenges the HCl byproduct, driving the reaction forward.[3]
Temperature	0 °C during addition, then warm to RT	Minimizes the rate of the di-sulfonylation side reaction.[2]
Addition Rate	Add sulfonyl chloride dropwise over 30-60 min	Maintains a low concentration of the electrophile, favoring the faster primary reaction.
Solvent	Anhydrous Dichloromethane (DCM) or THF	Aprotic solvents that solubilize reagents without interfering.[2]

Stage 3: Purification by Recrystallization

Sulfonamides are typically stable, crystalline solids, making recrystallization an excellent method for purification.[3] The key is selecting an appropriate solvent system.

Experimental Protocol: Recrystallization

• Solvent Selection: Choose a suitable solvent or solvent pair (e.g., isopropanol/water or ethanol/water). The ideal solvent should dissolve the sulfonamide well when hot but poorly when cold.

• Dissolution: Place the crude sulfonamide in an Erlenmeyer flask with a stir bar. Add a minimal amount of the hot primary solvent (e.g., isopropanol) until the solid just dissolves.

• Decolorization (Optional): If the solution is highly colored, add a small amount of activated charcoal and boil for a few minutes. Perform a hot filtration to remove the charcoal.[4]

• Crystallization:

  • If using a solvent pair, add the hot anti-solvent (e.g., water) dropwise to the hot solution until it becomes slightly turbid. Add a drop or two of the primary solvent to redissolve the precipitate.

  • Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Do not disturb the flask.

  • Once at room temperature, you can place the flask in an ice bath to maximize crystal recovery.

• Isolation: Collect the purified crystals by vacuum filtration, wash them with a small amount of the cold recrystallization solvent, and dry them under vacuum.

Troubleshooting & FAQs: Stage 3

Caption: A logical troubleshooting workflow for common recrystallization issues.

Q1: My product is separating as an oil instead of crystals. What should I do?

A1: This phenomenon, known as "oiling out," is common when the melting point of the crude solid is lower than the boiling point of the solvent, or when there is a high concentration of impurities depressing the melting point.[4]

• Solutions:

  • Reheat the mixture to dissolve the oil completely.

  • Add a small amount of additional hot primary solvent to lower the saturation point.

  • Allow the solution to cool much more slowly, without any agitation, to give the molecules time to arrange into a crystal lattice.

  • If the problem persists, consider a different solvent system with a lower boiling point.

Q2: The solution has cooled, but no crystals have formed.

A2: This is usually due to either supersaturation or using an excessive amount of solvent.

• Solutions:

  • Induce Crystallization: Scratch the inside of the flask just below the surface of the liquid with a glass rod. The microscopic scratches provide nucleation sites for crystal growth. Alternatively, add a "seed crystal" from a previous successful batch.[5]

  • Concentrate the Solution: If induction fails, you likely used too much solvent. Gently heat the solution to boil off some of the solvent, thereby increasing the concentration, and then allow it to cool again.

Q3: My final yield after recrystallization is very low, although the purity is high.

A3: This indicates significant product loss in the mother liquor.

• Solutions:

  • Minimize Solvent: During the initial dissolution step, use the absolute minimum amount of hot solvent required to dissolve the crude product.

  • Maximize Cooling: Ensure the flask is thoroughly cooled in an ice bath for at least 20-30 minutes before filtration to minimize the solubility of your product in the filtrate.

  • Solvent Choice: The chosen solvent may be too good, meaning the compound has significant solubility even at low temperatures. Experiment with a different solvent system where the solubility difference between hot and cold is more pronounced.[4]

References

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• Google Patents. (n.d.). CN110872242B - Synthesis method of celecoxib intermediate p-hydrazino benzenesulfonamide hydrochloride.
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• BenchChem. (2025). Technical Support Center: Crystallinity of Sulfonamide Compounds.
• Google Patents. (n.d.). The preparation method of 2-(2',2'-difluoroethoxy)-6-trifluoromethylbenzenesulfonyl chloride.
• ChemicalBook. (2025). 4-(Trifluoromethoxy)
• Reddy, M. S., et al. (2007). An Improved and Scalable Process for Celecoxib: A Selective Cyclooxygenase-2 Inhibitor. Org. Process Res. Dev., 11(1), 81–85.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Science Behind 4-(Trifluoromethoxy)
• Biosynth. (n.d.). 4-(Trifluoromethoxy)aniline | 461-82-5.
• Sigma-Aldrich. (n.d.). 4-(Trifluoromethoxy)aniline 98 461-82-5.
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• Sarver, P. J., et al. (2023). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. J. Am. Chem. Soc., 145(39), 21358–21365.
• Levin, J. I., et al. (2004). Practical Sulfonylation of Amines with 4‐Hydroxybenzenesulfonyl Chloride: In Situ Silylation–Desilylation.
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Technical Support Center: Purification of Halogenated Benzenesulfonamides

Welcome to the technical support center for the purification of halogenated benzenesulfonamides. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges during the synthesis and purification of this important class of compounds. Here, we will address common issues through a detailed troubleshooting guide and a comprehensive FAQ section, providing not just solutions but also the underlying scientific principles to empower your experimental design.

Troubleshooting Guide: Common Purification Challenges

This section is structured in a question-and-answer format to directly address specific issues you may encounter in the lab.

Problem 1: My final product is contaminated with unreacted sulfonyl chloride.

Q: I've performed my reaction and the subsequent workup, but my analytical data (TLC, HPLC, NMR) shows the presence of the starting halogenated benzenesulfonyl chloride. How can I remove it?

A: This is a frequent issue, often stemming from incomplete reaction or hydrolysis of the sulfonyl chloride.[1] Halogenated benzenesulfonyl chlorides are highly reactive and susceptible to moisture, which can convert them into the corresponding sulfonic acid, complicating purification.[1][2]

Probable Causes & Solutions:

• Incomplete Reaction:

  • Causality: The nucleophilic attack of the amine on the sulfonyl chloride may be sluggish due to steric hindrance or electronic effects from the halogen substituent.

  • Solution: Ensure the reaction has gone to completion by monitoring it with Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).[1] If the reaction has stalled, consider increasing the reaction time, temperature, or using a slight excess of the amine (1.1-1.2 equivalents).[1]

• Hydrolysis During Workup:

  • Causality: Aqueous workup procedures can hydrolyze any remaining sulfonyl chloride to the corresponding sulfonic acid, which can be difficult to remove.

  • Solution: A non-aqueous workup can be beneficial. After the reaction, quench with a non-nucleophilic base like pyridine in an anhydrous solvent to neutralize HCl, then filter the resulting salt. Alternatively, a carefully controlled aqueous workup with a base wash (e.g., dilute sodium bicarbonate) can convert the sulfonyl chloride to its more easily separable sulfonic acid salt.

• Purification Strategy:

  • Column Chromatography: Halogenated benzenesulfonyl chlorides are generally less polar than the corresponding sulfonamides. A well-chosen solvent system for silica gel chromatography (e.g., hexane/ethyl acetate or dichloromethane/methanol) should allow for effective separation.

  • Recrystallization: If the sulfonamide is a solid, recrystallization is a powerful technique.[1][3] The sulfonyl chloride, being more soluble in many organic solvents, will likely remain in the mother liquor.[1]

Problem 2: I'm observing dehalogenation of my product during purification.

Q: My mass spectrometry data indicates the presence of a compound with a mass corresponding to the loss of a halogen atom from my target molecule. What is causing this, and how can I prevent it?

A: Dehalogenation is a known side reaction, particularly with bromo- and iodo-substituted benzenesulfonamides. It can be catalyzed by certain reagents or conditions.

Probable Causes & Solutions:

• Reductive Conditions:

  • Causality: Certain purification methods or residual reagents from the synthesis can create a reductive environment, leading to cleavage of the carbon-halogen bond.

  • Solution: Avoid using strong reducing agents in any step post-synthesis. If a reduction was part of a preceding step, ensure all reducing agents are thoroughly quenched and removed.

• Transition Metal Contamination:

  • Causality: Trace amounts of transition metals (e.g., palladium, nickel) from previous synthetic steps can catalyze dehalogenation.

  • Solution: If transition metals were used, consider a purification step to remove them, such as treatment with a metal scavenger or filtration through a pad of celite and activated carbon.

• Basic Conditions:

  • Causality: Strong bases can sometimes promote dehalogenation, especially in the presence of a nucleophile.

  • Solution: Use milder bases during workup and purification (e.g., sodium bicarbonate instead of sodium hydroxide). When performing chromatography, avoid highly basic mobile phase additives if possible.

Problem 3: I am struggling to separate regioisomers of my halogenated benzenesulfonamide.

Q: My synthesis has produced a mixture of ortho-, meta-, and para-isomers, and they are co-eluting during column chromatography. How can I achieve separation?

A: The separation of regioisomers is a classic chromatographic challenge due to their similar polarities. Success often lies in exploiting subtle differences in their structure and interaction with the stationary phase.

Probable Causes & Solutions:

• Insufficient Chromatographic Resolution:

  • Causality: The chosen stationary and mobile phases do not provide enough selectivity to differentiate between the isomers.

  • Solution - Method Development:

    • Optimize the Mobile Phase: Systematically vary the solvent polarity. A shallow gradient in HPLC or a slow increase in the polar solvent for column chromatography can improve resolution.[4]

    • Change the Stationary Phase: If silica gel is not effective, consider other options. Phenyl-modified silica can offer different selectivity for aromatic compounds.[4] For reverse-phase HPLC, C8 or C18 columns are standard, but a phenyl-hexyl column might provide better separation of isomers.[4]

    • Preparative HPLC: This is often the most effective method for separating challenging isomer mixtures.[5][6][7] It offers higher efficiency and resolution compared to standard column chromatography.[5][8]

• Recrystallization:

  • Causality: The isomers may have different solubilities in a particular solvent system.

  • Solution: Perform a systematic solvent screen for recrystallization.[3] A solvent in which one isomer is significantly less soluble than the others at room temperature is ideal.[1][3] Fractional crystallization, where sequential crops of crystals are collected and analyzed, can also be effective.

Visualizing the Purification Workflow

The following flowchart outlines a general strategy for tackling the purification of a crude halogenated benzenesulfonamide product.

Caption: A decision-making workflow for purifying halogenated benzenesulfonamides.

Frequently Asked Questions (FAQs)

Q1: What is the best general-purpose technique for purifying halogenated benzenesulfonamides?

A1: There is no single "best" technique, as the optimal method depends on the specific properties of your compound and the impurities present. However, a common and effective workflow starts with recrystallization if the product is a solid.[1][3] This can rapidly remove a significant amount of impurities with minimal effort.[9] If recrystallization is unsuccessful or the product is an oil, silica gel column chromatography is the next logical step.[4] For very challenging separations, such as regioisomers or closely related byproducts, preparative HPLC offers the highest resolving power.[5][10]

Q2: How do I choose the right solvent for recrystallization?

A2: The ideal recrystallization solvent is one in which your target compound has high solubility at elevated temperatures and low solubility at room or lower temperatures.[1][3] The impurities, conversely, should either be insoluble at high temperatures (allowing for hot filtration) or remain soluble at low temperatures (and be removed with the mother liquor).[11]

Protocol for Solvent Screening:

• Place a small amount of your crude product (10-20 mg) into several test tubes.

• To each tube, add a different solvent (e.g., ethanol, isopropanol, ethyl acetate, toluene, or mixtures like ethanol/water) dropwise at room temperature. A good candidate will not dissolve the compound well at this stage.

• Heat the tubes that showed poor solubility. A good solvent will dissolve the compound completely upon heating.[1]

• Allow the clear solutions to cool slowly to room temperature, and then in an ice bath. The solvent that yields a good quantity of crystals is a promising candidate.[1]

Q3: What analytical techniques are essential for assessing the purity of my final product?

A3: A combination of techniques is recommended for a comprehensive purity assessment.[12]

• High-Performance Liquid Chromatography (HPLC): This is the gold standard for quantitative purity analysis, providing a percentage purity based on peak area.[12][13]

• Thin-Layer Chromatography (TLC): A quick and inexpensive method to qualitatively assess the number of components in your sample.[12] The absence of impurity spots is a good indication of purity.[12]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure of your compound and reveal the presence of impurities if their signals are visible.

• Mass Spectrometry (MS): Confirms the molecular weight of your compound and can help identify impurities.[14]

• Melting Point Analysis: A sharp melting point range close to the literature value is a strong indicator of high purity for a crystalline solid.[15][16]

Technique	Information Obtained	Key Advantages	Limitations
HPLC	Quantitative purity (% area), retention time	High sensitivity, robust, reproducible[12]	Requires reference standards for absolute quantification[12]
TLC	Qualitative assessment of components (number of spots)	Fast, inexpensive, good for reaction monitoring[17]	Not quantitative, lower resolution than HPLC[13]
NMR	Structural confirmation, detection of impurities	Provides detailed structural information	Lower sensitivity for minor impurities
MS	Molecular weight confirmation	High sensitivity, can be coupled with LC for LC-MS[14]	Isomers are often indistinguishable[18]
Melting Point	Purity indication for solids	Simple, inexpensive	Only applicable to solids, insensitive to small amounts of impurities

Q4: Can I use reverse-phase chromatography for these compounds?

A4: Absolutely. Reverse-phase HPLC (RP-HPLC) is a very powerful tool for the purification of halogenated benzenesulfonamides, which are often moderately polar. A C18 or C8 column with a mobile phase of acetonitrile/water or methanol/water, often with a small amount of acid (like formic acid or TFA) to improve peak shape, is a common starting point. RP-HPLC is particularly effective for separating compounds with different hydrophobicities.

Detailed Experimental Protocol: Purification by Column Chromatography

This protocol provides a step-by-step guide for purifying a halogenated benzenesulfonamide using silica gel column chromatography.

Objective: To separate the target compound from less polar starting materials and more polar byproducts.

Materials:

• Crude halogenated benzenesulfonamide

• Silica gel (60 Å, 230-400 mesh)

• Solvents: Hexane, Ethyl Acetate (or other appropriate solvent system determined by TLC)

• Glass chromatography column

• Collection tubes

• TLC plates, chamber, and UV lamp

Procedure:

• Determine the Eluent System:

  • Dissolve a small amount of the crude material in a suitable solvent (e.g., dichloromethane).

  • Spot the solution on a TLC plate and develop it in various solvent mixtures of increasing polarity (e.g., 9:1, 4:1, 1:1 Hexane:Ethyl Acetate).

  • The ideal system will give your target compound a Retention Factor (Rf) of approximately 0.25-0.35 and show good separation from impurities.

• Pack the Column:

  • Secure the column vertically. Place a small plug of glass wool at the bottom.

  • Add a layer of sand (approx. 1 cm).

  • Prepare a slurry of silica gel in the least polar eluent (e.g., 9:1 Hexane:Ethyl Acetate).

  • Pour the slurry into the column, tapping the side gently to ensure even packing. Allow the silica to settle, and do not let the column run dry.

  • Add another layer of sand on top of the silica bed.

• Load the Sample:

  • Dissolve the crude product in a minimal amount of the eluent or a more polar solvent like dichloromethane.

  • Alternatively, for less soluble compounds, perform a "dry loading": adsorb the crude product onto a small amount of silica gel by dissolving it in a solvent, adding silica, and evaporating the solvent.

  • Carefully add the sample to the top of the column.

• Elute and Collect Fractions:

  • Begin eluting the column with the chosen solvent system.

  • Collect fractions in test tubes. The volume of each fraction should be approximately one-quarter of the column volume.

  • Monitor the separation by spotting alternate fractions on a TLC plate.

  • If necessary, gradually increase the polarity of the eluent (gradient elution) to elute more polar compounds.[4]

• Analyze and Combine Fractions:

  • Visualize the TLC plates under UV light.

  • Combine the fractions that contain only the pure product.

  • Evaporate the solvent from the combined fractions under reduced pressure to obtain the purified halogenated benzenesulfonamide.

References

• A Comparative Guide to Determining the Purity of Synthesized Sulfonamides. (2025). Benchchem.
• Technical Support Center: Purification of Sulfonamide Derivatives by Column Chrom
• Determination of sulfonamides by packed column supercritical fluid chromatography with atmospheric pressure chemical ionisation mass spectrometric detection. (n.d.). Analyst (RSC Publishing).
• ANALYTICAL APPROACHES FOR SULPHONAMIDES DETECTION AND QUANTIFICATION: A COMPREHENSIVE REVIEW. (n.d.). YMER.
• Micellar liquid chromatographic separation of sulfonamides in physiological samples using direct on-column injection. (1995). PubMed.
• Common issues in sulfonamide synthesis and solutions. (2025). Benchchem.
• REVIEW OF ANALYTICAL METHODS FOR SULFONAMIDES. (2020).
• Analysis of sulfonamides. (n.d.). Slideshare.
• Determination and Confirmation of Sulfonamides Revision: 05 Replaces: CLG-SUL.04 Effective: 09/25/2009. (2009). USDA Food Safety and Inspection Service.
• Method Development for the Separation of Sulfonamides by Supercritical Fluid Chromatography. (1997).
• (PDF) Method Development for the Separation of Sulfonamides by Supercritical Fluid Chromatography. (2025).
• Separation of sulphonamides on a C12-diol mixed-mode HPLC column and investigation of their retention mechanism. (n.d.).
• Preparation of N-o-Chlorobenzoyl-o-chlorobenzenesulfonamide. (1931).
• Avoiding common errors in sulfonamide synthesis experimental protocols. (2025). Benchchem.
• Halogenated unsaturated alkyl benzenedisulfonamides as anthelmintics. (n.d.).
• SEPARATION AND IDENTIFICATION OF SULFONAMIDES BY THIN-LAYER CHROM
• Process for the preparation of 4-chloro-phenyl-sulphonyl-compounds. (n.d.).
• 4-chlorobenzenesulfonamide. (2025).
• Mass Spectrometry Based Identification of Geometric Isomers during Metabolic Stability Study of a New Cytotoxic Sulfonamide Derivatives Supported by Quantitative Structure-Retention Rel
• Technical Support Center: Overcoming Challenges in the Scale-up Synthesis of Sulfonamides. (2025). Benchchem.
• Method For Removing Halogens From An Aromatic Compound. (n.d.).
• 4-Chlorobenzenesulfonamide | 98-64-6. (n.d.). Benchchem.
• Process for the production of benzenesulfonamides. (n.d.).
• The Power of Preparative HPLC Systems. (n.d.). Teledyne Labs.
• Recrystalliz
• Introduction to Preparative HPLC. (n.d.).
• Process for the preparation of benzene sulfonamides. (n.d.).
• Ceria-Catalyzed Hydrolytic Cleavage of Sulfonamides. (n.d.). PubMed Central.
• Thin-layer reversed-phase ion-pair chromatography of some sulphonamides. (n.d.). PubMed.
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• Preparative HPLC - Learning Hub. (n.d.). Gilson.
• Sulfonamide purification process. (n.d.).
• Method for synthesizing sulfanilamide by using chlorobenzene as raw material. (n.d.).
• Recrystallization Guide: Process, Procedure, Solvents. (n.d.). Mettler Toledo.
• Principles in preparative HPLC. (n.d.). University of Warwick.
• Recrystalliz
• Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. (n.d.).
• The Synthesis of Functionalised Sulfonamides. (n.d.). The world's largest collection of open access research papers.
• Isolation, identification, and optimization of conditions for the degradation of four sulfonamide antibiotics and their metabolic pathways in Pseudomonas stutzeri strain DLY-21. (2024). PubMed Central.
• Method for preparing high-purity sulfonamide compound, and ... (n.d.).
• Reagents & Solvents: Solvents for Recrystalliz
• Purification of halogenated aromatic sulfones or ketones. (n.d.).
• Click Chemistry-Enabled Parallel Synthesis of N-Acyl Sulfonamides and Their Evaluation as Carbonic Anhydrase Inhibitors. (2026). MDPI.
• Halogenated and di-substituted benzenesulfonamides as selective inhibitors of carbonic anhydrase isoforms. (2020). PubMed.

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Technical Support Center: Optimizing Reaction Conditions for N-Alkylation of Sulfonamides

Welcome to the Technical Support Center for the N-alkylation of sulfonamides. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this fundamental transformation. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) formatted to address specific experimental challenges. The information provided is grounded in established chemical principles and supported by peer-reviewed literature to ensure scientific integrity and practical utility.

Section 1: Troubleshooting Common Issues

This section addresses the most frequently encountered problems during the N-alkylation of sulfonamides, offering causative explanations and actionable solutions.

Issue 1: Low to No Product Conversion

Question: My N-alkylation reaction is resulting in a low yield or complete recovery of starting material. What are the likely causes, and how can I troubleshoot this?

Answer: Low or no conversion in sulfonamide N-alkylation is a multifaceted issue that often traces back to suboptimal reaction parameters. A systematic approach to troubleshooting is crucial for identifying the root cause.

1.1. Re-evaluating the Base

The primary role of the base is to deprotonate the sulfonamide nitrogen, rendering it sufficiently nucleophilic to attack the alkylating agent. The pKa of the N-H bond in a sulfonamide is typically in the range of 10-11, necessitating a sufficiently strong base for efficient deprotonation.

• Weak Bases: If you are observing poor conversion with weak bases such as potassium carbonate (K₂CO₃), consider switching to a stronger, non-nucleophilic base.[1] For traditional alkylations using alkyl halides, bases like sodium hydride (NaH), potassium hexamethyldisilazide (KHMDS), or 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) are often more effective.[1]

• "Borrowing Hydrogen" Catalysis: In manganese-catalyzed "borrowing hydrogen" reactions that utilize alcohols as alkylating agents, K₂CO₃ has proven effective.[1][2] However, stronger bases like potassium hydroxide (KOH) and potassium tert-butoxide (KOt-Bu) can lead to significantly lower conversions in this specific catalytic system.[1][2]

1.2. Optimizing Reaction Temperature and Time

• Insufficient Temperature: Many N-alkylation reactions require elevated temperatures to overcome the activation energy barrier. For instance, thermal alkylation with trichloroacetimidates often necessitates refluxing in a solvent like toluene.[3] Attempting these reactions at lower temperatures may result in no product formation.[3]

• Reaction Monitoring: It is critical to monitor the reaction progress over time using techniques like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Insufficient reaction time will lead to incomplete conversion, while prolonged exposure to high temperatures can cause decomposition of starting materials or products.[4]

1.3. Assessing Solvent Effects

The choice of solvent plays a pivotal role in reaction kinetics and outcomes.

• Polar Aprotic Solvents: Solvents such as N,N-dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and tetrahydrofuran (THF) are commonly employed for N-alkylations with alkyl halides. These solvents effectively solvate the cation of the base, enhancing the nucleophilicity of the sulfonamide anion.

• Specific Methodologies: For manganese-catalyzed "borrowing hydrogen" reactions, xylenes have been shown to be an effective solvent.[2] In the case of thermal alkylations with trichloroacetimidates, toluene is a suitable choice.[3]

1.4. Substrate-Related Factors

The electronic and steric properties of both the sulfonamide and the alkylating agent can significantly impact reactivity.

• Electronic Effects: Sulfonamides bearing strongly electron-withdrawing groups on the aryl ring (e.g., 4-nitro, 4-cyano) are less nucleophilic, which can lead to lower yields or a complete lack of reaction under standard conditions.[3]

• Steric Hindrance: Significant steric bulk on either the sulfonamide or the alkylating agent can impede the reaction.[3][5] For example, N-substituted sulfonamides generally exhibit lower reactivity in thermal alkylations with trichloroacetimidates compared to their primary counterparts.[3]

Issue 2: Formation of N,N-Dialkylated Byproduct

Question: My reaction is producing a significant amount of the N,N-dialkylated sulfonamide. How can I suppress this side reaction and favor mono-alkylation?

Answer: The formation of the N,N-dialkylated product is a common challenge, particularly when using primary sulfonamides. Several strategies can be employed to enhance selectivity for the desired mono-alkylated product.

2.1. Stoichiometric Control and Addition Rate

• Control of Stoichiometry: To favor mono-alkylation, use a stoichiometric amount or only a slight excess (e.g., 1.1-1.5 equivalents) of the alkylating agent. A large excess will invariably lead to a higher proportion of the dialkylated product.[4]

• Slow Addition: The slow, dropwise addition of the alkylating agent to the reaction mixture helps to maintain a low instantaneous concentration of the electrophile, thereby favoring reaction with the more abundant starting sulfonamide over the mono-alkylated product.[4]

2.2. Exploiting Steric Hindrance

If the synthetic route allows, utilizing a bulkier sulfonamide can sterically disfavor the second alkylation step.[4]

2.3. Methodological Choices for Mono-Alkylation

• Fukuyama-Mitsunobu Reaction: This method is particularly well-suited for the mono-alkylation of nitrobenzenesulfonamides.[6] The resulting nosyl group can be cleaved under mild conditions, providing a versatile route to secondary amines.[7][8]

Issue 3: Incompatibility with Sensitive Functional Groups

Question: My starting materials contain functional groups that are not stable under the planned N-alkylation conditions. What are my options?

Answer: Protecting group strategies and the selection of milder reaction conditions are essential when dealing with sensitive functional groups.

3.1. Milder Reaction Conditions

• Manganese-Catalyzed "Borrowing Hydrogen" Reaction: This methodology has demonstrated tolerance for reducible functional groups such as benzyl ethers, olefins, and esters.[2]

• Fukuyama-Mitsunobu Reaction: This reaction proceeds under mild, neutral conditions, making it compatible with a wide range of sensitive functional groups.[6]

3.2. Protecting Group Strategies

The sulfonamide group itself can serve as a protecting group for an amine, reducing its basicity and nucleophilicity.[7][9][10] Different sulfonyl groups (e.g., tosyl (Ts), mesyl (Ms), nosyl (Ns)) offer varying degrees of stability and can be removed under different conditions.[7] For instance, the nosyl group is particularly valuable as it can be cleaved under mild conditions using a thiolate, as demonstrated in the Fukuyama amine synthesis.[7]

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the classical methods for N-alkylation of sulfonamides, and what are their drawbacks?

A1: Classical methods include the reaction of amines with sulfonyl chlorides, the N-alkylation of primary sulfonamides with alkyl halides, and reductive amination using aldehydes.[2] Drawbacks of these methods can include the limited availability and stability of certain sulfonyl chlorides, the use of toxic alkylating agents, and the generation of stoichiometric amounts of undesired byproducts.[2]

Q2: Are there more modern, "greener" alternatives to traditional N-alkylation methods?

A2: Yes, the "borrowing hydrogen" (or hydrogen autotransfer) approach is a more atom-economical and environmentally friendly alternative.[2] This method typically uses alcohols as alkylating agents, with water being the only byproduct.[2] Catalysts for this transformation have evolved from precious metals to more earth-abundant first-row transition metals like manganese.[2]

Q3: Can I use alternative coupling strategies for the N-arylation of sulfonamides?

A3: Yes, palladium-catalyzed cross-coupling reactions, such as the Buchwald-Hartwig amination, are widely used for the formation of C-N bonds between sulfonamides and aryl halides or sulfonates.[11][12] Copper-catalyzed Ullmann-type reactions also provide a viable, albeit often more forcing, alternative for N-arylation.[13][14]

Q4: What is the Mitsunobu reaction, and how is it applied to the N-alkylation of sulfonamides?

A4: The Mitsunobu reaction allows for the conversion of a primary or secondary alcohol to various functional groups, including N-alkylated sulfonamides, through a redox process involving a phosphine (e.g., triphenylphosphine) and an azodicarboxylate (e.g., DEAD or DIAD).[6] This reaction is known for its mild conditions and stereospecificity. The Fukuyama modification of the Mitsunobu reaction is particularly useful for the N-alkylation of nitrobenzenesulfonamides.[6]

Q5: How does steric hindrance affect the N-alkylation of sulfonamides?

A5: Steric hindrance can significantly impact the rate and feasibility of N-alkylation. Highly branched alkylating agents or bulky substituents on the sulfonamide can prevent the nucleophilic attack of the sulfonamide anion on the electrophilic carbon.[5] This effect can sometimes be leveraged to favor mono-alkylation over dialkylation.[4]

Section 3: Data Presentation and Experimental Protocols

Table 1: Comparison of Bases in Manganese-Catalyzed N-Benzylation of p-Toluenesulfonamide

Entry	Base (10 mol %)	Conversion (%)	Isolated Yield (%)
1	K₂CO₃	98	86
2	None	5	-
3	Cs₂CO₃	89	-
4	KOH	35	-
5	KOt-Bu	21	-
Reaction Conditions: p-toluenesulfonamide (1 mmol), benzyl alcohol (1 mmol), Mn(I) PNP pincer precatalyst (5 mol %), base (10 mol %), xylenes (1 M), 150 °C, 24 h. Data adapted from Reed-Berendt, B. G., et al. (2019).[2]

Experimental Protocol: General Procedure for Manganese-Catalyzed N-Alkylation of a Sulfonamide with an Alcohol

• To a dry reaction vessel equipped with a magnetic stir bar, add the sulfonamide (1.0 equiv), the alcohol (1.0-1.2 equiv), the Mn(I) PNP pincer precatalyst (5 mol %), and potassium carbonate (10 mol %).

• Add xylenes to achieve the desired concentration (e.g., 1 M).

• Seal the vessel and heat the reaction mixture to 150 °C with vigorous stirring for 24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an appropriate organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

This is a generalized protocol and may require optimization for specific substrates.

Experimental Protocol: N-Alkylation of a Sulfonamide using Sodium Hydride and an Alkyl Halide

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the sulfonamide (1.0 equiv) and anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Carefully add sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 equiv) portion-wise.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes to ensure complete deprotonation.

• Cool the reaction mixture back to 0 °C and add the alkyl halide (1.0-1.2 equiv) dropwise.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC.

• Upon completion, carefully quench the reaction at 0 °C by the slow addition of water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.[4]

Caution: Sodium hydride is a flammable solid and reacts violently with water. Handle with appropriate safety precautions.

Section 4: Visualizations

Troubleshooting Workflow for Low Conversion

Caption: A decision-making workflow for troubleshooting low conversion in N-alkylation reactions.

Strategies to Prevent N,N-Dialkylation

Caption: Key strategies to minimize or eliminate the formation of N,N-dialkylated byproducts.

References

• Sulfonyl Protective Groups. (2014). Chem-Station Int. Ed. Retrieved from [Link]

• Reed-Berendt, B. G., White, A. J. P., & Morrill, L. C. (2019). Manganese-Catalyzed N-Alkylation of Sulfonamides Using Alcohols. Organic Letters, 21(7), 2479–2483. Retrieved from [Link]

• Protecting Groups for Amines: Sulfonamides. (2020). YouTube. Retrieved from [Link]

• Dembinski, R. (2017). Mitsunobu and Related Reactions: Advances and Applications. Chemical Reviews, 117(18), 11739-11801. Retrieved from [Link]

• Buchwald-Hartwig Amination. (n.d.). ACS GCI Pharmaceutical Roundtable Reagent Guides. Retrieved from [Link]

• Buchwald-Hartwig Cross-Coupling. (2021). J&K Scientific LLC. Retrieved from [Link]

• Clayden, J., & Tchabanenko, K. (2004). Steric Effects of N-Alkyl Group on the Base-Induced Nitrogen to Carbon Rearrangement of Orthogonally Protected N-Alkyl Arylsulphonamides. Molecules, 9(5), 342-361. Retrieved from [Link]

• Formation and utility of sulfonic acid protecting groups. (1997). Google Patents.

• Wallach, D. R., & Chisholm, J. D. (2016). Alkylation of Sulfonamides with Trichloroacetimidates Under Thermal Conditions. The Journal of Organic Chemistry, 81(18), 8035–8042. Retrieved from [Link]

• Kasyan, A., & Tarabara, I. (2016). N-Alkylation of sulfonamides by alkyl halides in the presence of electrophilic catalysts and transformations of alkylated compounds. Journal of Chemistry and Technologies, 24(2), 1-8. Retrieved from [Link]

• Catalytic N‐Alkylation of Sulfonamides. (2020). ResearchGate. Retrieved from [Link]

• Synthesis and biological evaluation of N-alkyl sulfonamides derived from polycyclic hydrocarbon scaffolds using a nitrogen-centered radical approach. (2020). Organic & Biomolecular Chemistry. Retrieved from [Link]

• The N-alkylation of sulfonamides with alcohols in water catalyzed by a water-soluble metal–ligand bifunctional iridium complex [Cp*Ir(biimH2)(H2O)][OTf]2. (2017). New Journal of Chemistry. Retrieved from [Link]

• Sulfonamidation of Aryl and Heteroaryl Halides through Photosensitized Nickel Catalysis. (2020). Journal of the American Chemical Society. Retrieved from [Link]

• N‐Alkylation of N‐Monosubstituted Sulfonamides in Ionic Liquids. (2003). Synthetic Communications. Retrieved from [Link]

• Sulfur-Arylation of Sulfenamides via Ullmann-Type Coupling with (Hetero)aryl Iodides. (2022). Angewandte Chemie International Edition. Retrieved from [Link]

• Mitsunobu reactions of n-alkyl and n-acyl sulfonamides-an efficient route to protected amines. (1995). Tetrahedron Letters. Retrieved from [Link]

• Sulfonamide synthesis by alkylation or arylation. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Synthesis of sulphonamide derivatives by using Buchwald-Hartwig reaction. (2022). ResearchGate. Retrieved from [Link]

• Mono‐N‐alkylation of benzene sulfonamide with various alcohols. (2018). ResearchGate. Retrieved from [Link]

• Sulfonamidation of Aryl and Heteroaryl Halides through Photosensitized Nickel Catalysis. (2019). Macmillan Group - Princeton University. Retrieved from [Link]

• Ullmann condensation. (n.d.). Wikipedia. Retrieved from [Link]

• C-N, C-O and C-S Ullmann-Type Coupling Reactions of Arenediazonium o-Benzenedisulfonimides. (2022). Molecules. Retrieved from [Link]

• One-step mild N-alkylation of chiral sulfinamides. (2014). Tetrahedron Letters. Retrieved from [Link]

• Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO. (2020). Organic Letters. Retrieved from [Link]

• Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst. (2022). Catalysts. Retrieved from [Link]

• Ullmann-type N-arylation of anilines with alkyl(aryl)sulfonium salts. (2019). Organic Letters. Retrieved from [Link]

• Broensted Acid-Assisted N-Alkylation of Sulfonamides Using Ethers as the Alkylation Reagents. (2014). ChemInform. Retrieved from [Link]

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Technical Support Center: Stability of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide in DMSO

Introduction

Welcome to the technical support guide for 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide. This document is designed for researchers, medicinal chemists, and drug development professionals who are utilizing this compound in their experimental workflows. As a novel molecule, specific long-term stability data is often generated in-house. This guide provides a framework for understanding its potential stability in dimethyl sulfoxide (DMSO), a common solvent for compound storage and screening.

Our approach is grounded in the analysis of the compound's core structural features: a benzenesulfonamide core, an aryl bromide, and a trifluoromethoxy group. By understanding the known reactivity of these functional groups, we can anticipate potential stability challenges and provide robust troubleshooting strategies and validation protocols.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for this compound when stored in DMSO?

Answer: Based on its structure, the primary theoretical concern is the hydrolytic stability of the sulfonamide (S-N) bond. While generally more stable than amides or esters, sulfonamides can undergo hydrolysis, especially under acidic or basic conditions.[1][2] The presence of trace amounts of water in DMSO, which is highly hygroscopic, can facilitate this degradation over time.[3][4] A secondary, though less likely, concern could be nucleophilic aromatic substitution (SNAr) at the carbon bearing the bromine atom, potentially involving DMSO or its degradation byproducts, particularly if the solution is subjected to high temperatures or light.

Q2: How stable are the trifluoromethoxy (-OCF3) and bromo-aryl components?

Answer: Both the trifluoromethoxy group and the bromo-aryl moiety are expected to be highly stable under typical storage conditions.

• Trifluoromethoxy Group: This group is exceptionally robust due to the high strength of the C-F bonds.[5] It is known to enhance metabolic stability in drug candidates and is generally resistant to chemical degradation.[6][7]

• Aryl Bromide: The C-Br bond on an aromatic ring is significantly less reactive towards nucleophilic substitution than an alkyl bromide due to the sp2 hybridization of the carbon and resonance effects.[8] While DMSO can act as a nucleophile or facilitate SNAr reactions, this typically requires harsh conditions (high heat) and strongly electron-withdrawing activating groups ortho or para to the leaving group.[9][10]

Q3: What are the best practices for preparing and storing a stock solution of this compound in DMSO?

Answer: To maximize the long-term stability of your 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide stock solution, we recommend the following best practices:

Best Practice	Rationale
Use Anhydrous DMSO	Minimizes the risk of water-mediated hydrolysis of the sulfonamide bond. DMSO is hygroscopic and readily absorbs atmospheric moisture.[11][12]
Store at Low Temperature	Store stock solutions at -20°C or -80°C to slow down potential degradation kinetics.[13]
Use Amber Vials	Protects the compound from potential light-induced degradation.
Aliquot into Smaller Volumes	Prevents contamination and minimizes freeze-thaw cycles for the bulk stock. Studies show that while many compounds are stable to multiple freeze-thaw cycles, minimizing them is a good practice.[3][4]
Inert Atmosphere	For mission-critical long-term storage, flushing vials with an inert gas like argon or nitrogen before sealing can displace oxygen and moisture.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Problem 1: I'm observing a decrease in the purity of my compound in my LC-MS analysis over time.

Possible Cause A: Hydrolysis of the Sulfonamide Bond The most probable degradation pathway is the cleavage of the S-N bond, which would result in the formation of 2-bromo-4-(trifluoromethoxy)benzenesulfonic acid and n-butylamine.

Troubleshooting Steps:

• Mass Analysis: Search your LC-MS data for the calculated masses of the potential hydrolytic products.

  • 2-bromo-4-(trifluoromethoxy)benzenesulfonic acid: [M-H]⁻ ion

  • n-butylamine: [M+H]⁺ ion

• Control Experiment: Prepare a fresh solution of the compound in anhydrous DMSO and re-analyze immediately (T=0 sample). Compare its purity to the aged sample.

• Solvent Check: Verify the quality of your DMSO. If it is old or has been opened frequently, it may have absorbed significant water.[14] Consider opening a new bottle of anhydrous DMSO.

Problem 2: My bioassay results are inconsistent, suggesting the compound's concentration is changing.

Possible Cause B: Compound Precipitation Even if chemically stable, the compound may be precipitating out of solution, especially after freeze-thaw cycles or if the storage concentration exceeds its solubility limit at a lower temperature.

Troubleshooting Steps:

• Visual Inspection: Before use, visually inspect the thawed solution (both at room temperature and when cold) for any solid precipitate.

• Centrifugation Test: Centrifuge an aliquot of your stock solution at high speed (e.g., >10,000 x g) for 10 minutes. Carefully transfer the supernatant to a new tube and compare its concentration to a non-centrifuged sample via HPLC-UV. A significant drop in concentration indicates precipitation.

• Re-solubilization: If precipitation is suspected, gently warm the solution (e.g., to 30-37°C) and vortex thoroughly before use to ensure complete re-dissolution.[14]

Visualizing the Troubleshooting Workflow

The following diagram outlines a logical workflow for diagnosing issues with compound stability in DMSO.

Caption: Troubleshooting workflow for compound instability.

Experimental Protocols

Protocol 1: Long-Term Stability Assessment in DMSO

This protocol describes a standard method to quantify the stability of your compound over time under typical storage conditions.

Objective: To determine the degradation rate of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide in DMSO at -20°C.

Materials:

• 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide (solid)

• Anhydrous DMSO (high-purity grade)

• 2 mL amber glass vials with PTFE-lined screw caps

• Calibrated analytical balance

• Volumetric flasks and pipettes

• HPLC or LC-MS system with UV detector

Procedure:

• Stock Solution Preparation: Accurately weigh the solid compound and dissolve it in anhydrous DMSO to prepare a 10 mM stock solution. Ensure complete dissolution.

• Aliquoting: Dispense 100 µL aliquots of the stock solution into separate, labeled amber glass vials. This creates a set of vials for each time point, avoiding the need to thaw the main stock.

• Time Zero (T=0) Analysis: Immediately take one vial for analysis.

  • Dilute the sample to a final concentration of ~50 µM in a suitable mobile phase (e.g., 50:50 acetonitrile:water).

  • Inject onto the HPLC/LC-MS system.

  • Record the peak area of the parent compound and note the presence of any impurity peaks. The purity at T=0 should be ≥98%.

• Storage: Place the remaining vials in a freezer at -20°C.

• Subsequent Time Points: At designated time points (e.g., 1, 3, 6, and 12 months), remove one vial from the freezer.

• Analysis: Allow the vial to thaw completely to room temperature. Vortex gently. Prepare and analyze the sample exactly as described in step 3.

• Data Analysis: Calculate the percentage of the compound remaining at each time point relative to the T=0 peak area. A compound is generally considered stable if >90% remains after the study period.

Visualizing the Stability Study Workflow

Caption: Workflow for a long-term compound stability study.

References

• Iley, J., Lopes, F., & Moreira, R. (2001). Kinetics and mechanism of hydrolysis of N-amidomethylsulfonamides. Perkin Transactions 2, (5), 733-739. Available at: [Link]

• Kingsbury, C. A. (1965). The Mechanism of Dimethyl Sulfoxide Catalysis in Nucleophilic Displacement. The Journal of Organic Chemistry, 30(9), 3128-3131. Available at: [Link]

• Borek, D., et al. (2012). Hydrolysis of sulphonamides in aqueous solutions. Chemosphere, 88(1), 19-25. Available at: [Link]

• Williams, A., & Douglas, K. T. (1972). Hydrolysis of a sulfonamide by a novel elimination mechanism generated by carbanion formation in the leaving group. Journal of the Chemical Society, Chemical Communications, (23), 1354. Available at: [Link]

• Cheng, X., et al. (2003). Studies on Repository Compound Stability in DMSO under Various Conditions. Journal of Biomolecular Screening, 8(3), 292-304. Available at: [Link]

• Page, M. I., & Williams, A. (1997). Reactivity and Mechanism in the Hydrolysis of β-Sultams. Chemical Reviews, 97(1), 1-36. Available at: [Link]

• Jadhav, S. B., et al. (2023). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Molecules, 28(14), 5489. Available at: [Link]

• Petala, E., et al. (2013). Ceria-Catalyzed Hydrolytic Cleavage of Sulfonamides. Industrial & Engineering Chemistry Research, 52(47), 16631-16639. Available at: [Link]

• Cheng, X., et al. (2003). Studies on repository compound stability in DMSO under various conditions. Journal of Biomolecular Screening, 8(3), 292-304. Available at: [Link]

• Waybright, T. J., Britt, J. R., & McCloud, T. G. (2009). Overcoming problems of compound storage in DMSO: solvent and process alternatives. Journal of Biomolecular Screening, 14(6), 708-714. Available at: [Link]

• Cheng, X., et al. (2003). Studies on repository compound stability in DMSO under various conditions. PubMed, 8(3), 292-304. Available at: [Link]

• Quora. (2018). What is the best way of storing a DMSO in a research lab?. Available at: [Link]

• Etra Organics. (n.d.). How to Use DMSO Safely | Best Practices & Common Mistakes. Available at: [Link]

• Waybright, T. J., Britt, J. R., & McCloud, T. G. (2009). Overcoming Problems of Compound Storage in DMSO: Solvent and Process Alternatives. ResearchGate. Available at: [Link]

• Gaylord Chemical. (n.d.). Storage Precautions for Dimethyl Sulfoxide (DMSO). Available at: [Link]

• Hovione. (2024). Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Available at: [Link]

• Li, D., et al. (2024). Isolation, identification, and optimization of conditions for the degradation of four sulfonamide antibiotics and their metabolic pathways in Pseudomonas stutzeri strain DLY-21. Frontiers in Microbiology, 15, 1386635. Available at: [Link]

• Felis, E., et al. (2020). Biodegradation of Photocatalytic Degradation Products of Sulfonamides: Kinetics and Identification of Intermediates. International Journal of Molecular Sciences, 21(12), 4434. Available at: [Link]

• Shad, A., et al. (2021). Deciphering the degradation of sulfonamides by UV/chlorination in aqueous solution: kinetics, reaction pathways, and toxicological evolution. Environmental Science and Pollution Research, 28(33), 45091-45104. Available at: [Link]

• Annedi, S. C., et al. (2022). FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. Pharmaceuticals, 15(11), 1362. Available at: [Link]

• Jiang, L., et al. (2018). Overview of sulfonamide biodegradation and the relevant pathways and microorganisms. Science of The Total Environment, 642, 11-21. Available at: [Link]

• Wikipedia. (n.d.). Nucleophilic aromatic substitution. Available at: [Link]

• Bordwell, F. G., & Hughes, D. L. (1982). Nucleophilic aromatic substitution reactions with carbanions and nitranions in dimethyl sulfoxide solution. Journal of the American Chemical Society, 104(18), 4991-4996. Available at: [Link]

• Wang, Y., et al. (2021). Direct oxidation of N-ynylsulfonamides into N-sulfonyloxoacetamides with DMSO as a nucleophilic oxidant. RSC Advances, 11(45), 28216-28220. Available at: [Link]

• Quora. (2024). How is DMSO (dimethyl sulfoxide) used as a substitute for water in organic synthesis, particularly in SN1 or SN2 reactions?. Available at: [Link]

• Sato, Y., et al. (2021). Study on Autocatalytic Decomposition of Dimethyl Sulfoxide (DMSO) III: Investigations Regarding the Main Decomposition. Organic Process Research & Development, 25(12), 2686-2692. Available at: [Link]

• ResearchGate. (n.d.). Mole fraction solubility of benzenesulfonamide in dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and 4-formylmorpholine (4FM). Available at: [Link]

• Study.com. (n.d.). In protic solvents, the order of nucleophilicity of halides is I? > Br? > Cl? > F? but in polar aprotic solvents, the order is I? < Br? < Cl? < F?. Available at: [Link]

• Simó, R., et al. (1997). Trace chromatographic analysis of dimethyl sulfoxide and related methylated sulfur compounds in natural waters. Journal of Chromatography A, 777(2), 285-293. Available at: [Link]

• Quora. (2018). Why does the reactivity order of alkyl halides change with the use of a polar aprotic solvent?. Available at: [Link]

• Quora. (2023). Why is aryl bromide more reactive than alkyl bromide in nucleophilic substitution reactions?. Available at: [Link]

• ResearchGate. (n.d.). An Improved Method for the Analysis of Dimethyl Sulfoxide in Water Samples. Available at: [Link]

• Lee, J., et al. (2009). Kinetics and mechanisms of DMSO (dimethylsulfoxide) degradation by UV/H(2)O(2) process. Water Research, 43(1), 19-26. Available at: [Link]

• Chemistry Steps. (n.d.). Polar Protic and Polar Aprotic Solvents. Available at: [Link]

• Chemistry LibreTexts. (2023). Nucleophilicity and Solvent Effects. Available at: [Link]

• Engeloch, C., et al. (2008). Stability of screening compounds in wet DMSO. Journal of Biomolecular Screening, 13(10), 997-1004. Available at: [Link]

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Technical Support Center: Navigating and Overcoming Off-Target Effects of Benzenesulfonamide Compounds

A Guide for Drug Discovery Researchers

Welcome to the technical support center for researchers working with benzenesulfonamide-based compounds. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific rationale to help you anticipate, identify, and intelligently mitigate off-target effects in your experiments. The benzenesulfonamide scaffold is a powerful and versatile starting point for inhibitors of various enzymes, but its inherent chemical properties can lead to promiscuous binding, creating challenges in drug development.[1] This guide is structured to help you troubleshoot these challenges effectively.

Foundational Understanding: Why Benzenesulfonamides Have Off-Target Effects

The primary reason for the promiscuity of benzenesulfonamides lies in the chemical nature of the sulfonamide group (-SO₂NH₂). This group is an excellent zinc-binding group (ZBG).[2] Many enzymes throughout the human proteome are metalloenzymes that utilize a zinc ion (Zn²⁺) in their active site for catalysis. The sulfonamide moiety can coordinate with this catalytic zinc ion, leading to inhibition.

The most well-documented off-target family for this scaffold is the Carbonic Anhydrases (CAs) , a superfamily of zinc metalloenzymes crucial for pH regulation and other physiological processes.[3] The deprotonated sulfonamide nitrogen acts as a potent ligand for the Zn²⁺ ion in the CA active site, making many benzenesulfonamide-based drugs unintended CA inhibitors.[2][4] This can lead to significant side effects, as non-selective inhibition of ubiquitously expressed CA isoforms (like CA I and CA II) is often undesirable when targeting disease-specific isoforms like CA IX and XII in cancer.[5][6]

Beyond CAs, other off-targets can be engaged through different binding modes, making a comprehensive profiling strategy essential.

Frequently Asked Questions (FAQs)

Q1: My cellular phenotype (e.g., apoptosis, cell cycle arrest) is much stronger than the inhibition of my primary target would suggest. Could this be an off-target effect?

Answer: Yes, this is a classic indicator of polypharmacology, where the compound interacts with multiple targets.[1] The observed phenotype is likely the cumulative result of modulating both your intended target and one or more off-targets. For example, a benzenesulfonamide designed as a kinase inhibitor might also inhibit tumor-associated carbonic anhydrases (CA IX/XII), which play a role in tumor progression and pH regulation.[2] This dual inhibition could lead to a synergistic anticancer effect not attributable to kinase inhibition alone.

To investigate this, you must:

• Validate Target Engagement: Confirm that your compound is engaging the primary target in cells at the concentrations showing the phenotype. A technique like the Cellular Thermal Shift Assay (CETSA) is ideal for this.[7]

• Profile Against Known Off-Targets: Screen the compound against common benzenesulfonamide off-target families.

• Use a Structurally Dissimilar Control: Test a known inhibitor of your primary target that does not have a benzenesulfonamide scaffold. If this control compound recapitulates the on-target effect but not the amplified phenotype, it strongly suggests your compound's phenotype is influenced by off-targets.

Q2: What are the most common off-target families for benzenesulfonamide compounds?

Answer: While any protein can theoretically be an off-target, the benzenesulfonamide scaffold has known liabilities. Proactive screening against these families can save significant time and resources.

Off-Target Family	Mechanism of Interaction	Examples of Compounds	Potential Confounding Effect
Carbonic Anhydrases (CAs)	The sulfonamide group coordinates with the catalytic Zn²⁺ ion in the active site.[2][4]	Acetazolamide, Celecoxib, various kinase inhibitors	Altered cellular pH, diuretic effects, anti-glaucoma activity.[3]
Cyclooxygenases (COX)	Primarily COX-2 inhibition, though some compounds show mixed COX-1/COX-2 activity. The sulfonamide moiety often binds to a secondary pocket.[8][9]	Celecoxib (Celebrex), Valdecoxib (Bextra)	Anti-inflammatory effects, increased cardiovascular risk, GI issues.[10][11][12]
Kinases	Interaction with the ATP-binding pocket. The benzenesulfonamide can form key hydrogen bonds.	Pazopanib, various investigational inhibitors	Inhibition of unintended signaling pathways, leading to complex cellular responses.
STAT3	Direct binding to the STAT3 protein, disrupting its function.[7]	Investigational dual-target inhibitors	Modulation of gene transcription related to cell growth and survival.[7]

Q3: What's the difference between biochemical and cell-based assays for determining selectivity?

Answer: Both are essential, but they answer different questions.

• Biochemical Assays (e.g., enzyme inhibition assays with purified protein) measure the direct interaction between your compound and a potential off-target. They provide quantitative data like Kᵢ or IC₅₀ values, which are crucial for structure-activity relationship (SAR) studies.[2] However, they do not account for cell permeability, efflux pumps, or intracellular metabolism.

• Cell-Based Assays (e.g., CETSA, reporter gene assays) measure the compound's effect in a physiological context. They confirm that the compound can reach and engage the off-target inside a living cell. A compound might be potent biochemically but show no effect in a cell-based assay due to poor permeability. Conversely, a compound could be metabolized into a more active form within the cell.

A comprehensive selectivity profile requires both: biochemical assays to understand the SAR and cell-based assays to confirm physiological relevance.

Troubleshooting Guides & Experimental Protocols

Problem 1: My lead compound shows potent on-target activity but also causes significant, unexpected toxicity in cell culture.

Causality: This strongly suggests that your compound is hitting one or more off-targets essential for cell viability at concentrations at or near your on-target effective dose. The therapeutic window is too narrow or non-existent.

Troubleshooting Workflow:

Caption: Workflow for troubleshooting unexpected compound toxicity.

Solution Steps:

• Predictive Analysis (In Silico): Start with computational methods. Use AI/ML-based tools or chemical similarity searches to predict likely off-targets based on your compound's structure.[13][14] This is a cost-effective first pass to generate a hit list of potential culprits.

• Broad Off-Target Screening: Perform a broad biochemical screen against a panel of common off-targets. Commercial services offer panels that cover hundreds of kinases ("kinome scans") or key safety targets associated with adverse drug reactions (e.g., GPCRs, ion channels, transporters).

• Validate Hits in Cellular Assays: For any potent off-targets identified in biochemical screens, you must confirm their engagement in a relevant cellular model. Use an orthogonal, label-free method like CETSA (see protocol below) to verify that your compound binds this off-target in cells.

• Initiate Structure-Activity Relationship (SAR) Studies: Once a problematic off-target is confirmed, use medicinal chemistry to improve selectivity. Often, modifications to the "tail" portion of the benzenesulfonamide, rather than the core scaffold, can exploit differences between the active sites of the on-target and off-target proteins.[5][15] Structural biology (X-ray crystallography) or molecular modeling of your compound in both binding sites can reveal key differences to exploit for selective design.[5][16]

Problem 2: How can I rationally design selectivity into my benzenesulfonamide series from the start?

Causality: Off-target effects are often discovered late in development. A proactive approach, grounded in understanding the structural basis of selectivity, is more efficient. The key is to decorate the benzenesulfonamide core with chemical moieties that favor binding to your target over common off-targets.

Design Strategy:

Caption: Rational design for benzenesulfonamide selectivity.

Key Principles:

• Acknowledge the Zinc-Binding Moiety: Accept that the unsubstituted sulfonamide group will always have some affinity for carbonic anhydrases.

• Exploit the "Tail": The key to selectivity lies in the substituents on the benzene ring or elsewhere on the molecule (the "tail"). This part of the molecule extends away from the core binding interaction.[5][17]

• Analyze the Binding Pockets:

  • On-Target: If your primary target is a kinase, it has a specific ATP-binding pocket. Design a tail that forms unique, favorable interactions (e.g., hydrogen bonds, hydrophobic packing) with residues in this pocket that are not present in the off-target.

  • Off-Target (e.g., CAs): The active site of ubiquitous CAs like CA II is a wide, funnel-shaped cone.[5] Design a tail that is bulky or has a specific geometry that creates a steric clash or unfavorable interactions within this cone, thus lowering its affinity for the off-target.

Protocol: Cellular Thermal Shift Assay (CETSA) for Target Engagement

This protocol allows you to verify that your compound binds to a specific target protein within intact cells, providing crucial evidence for on-target and off-target engagement.

Principle: When a protein is heated, it denatures and aggregates. If a small molecule ligand is bound to the protein, it often stabilizes the protein's structure, increasing the temperature at which it denatures. In CETSA, you treat cells with your compound, heat aliquots to a range of temperatures, lyse the cells, and then quantify the amount of soluble (non-denatured) target protein remaining using Western blotting or other methods. A shift to a higher denaturation temperature in the presence of the compound indicates direct binding.[7]

Step-by-Step Methodology:

• Cell Treatment:

  • Culture your cells of interest to ~80-90% confluency.

  • Treat the cells with your benzenesulfonamide compound at the desired concentration (e.g., 10x the IC₅₀ from a cell viability assay). Include a vehicle control (e.g., DMSO).

  • Incubate for a sufficient time for the compound to enter the cells and bind to its target (e.g., 1-2 hours).

• Heating Step:

  • Harvest the cells, wash with PBS, and resuspend in a suitable buffer.

  • Aliquot the cell suspension into PCR tubes.

  • Place the tubes in a thermal cycler and heat each aliquot to a different temperature for 3 minutes (e.g., a gradient from 40°C to 70°C in 2-3°C increments). Leave one aliquot at room temperature as a non-heated control.

• Cell Lysis and Fractionation:

  • Immediately after heating, subject the cells to three rapid freeze-thaw cycles using liquid nitrogen and a warm water bath to lyse the cells.

  • Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C. This will pellet the aggregated, denatured proteins.

• Quantification:

  • Carefully collect the supernatant, which contains the soluble, non-denatured proteins.

  • Normalize the protein concentration of all samples.

  • Analyze the amount of your specific target protein (on-target or potential off-target) in the supernatant using Western blotting with a specific antibody.

  • Quantify the band intensities using densitometry.

• Data Analysis:

  • For both the vehicle- and compound-treated samples, plot the percentage of soluble protein remaining (relative to the non-heated control) as a function of temperature.

  • A rightward shift in the melting curve for the compound-treated sample compared to the vehicle control confirms target engagement.

References

• Investigation on N-Aryl-2-(4-sulfamoylphenyl)hydrazine-1-carbothioamide as Human Carbonic Anhydrases Inhibitors. MDPI. [Link]

• Selective COX-2 Inhibitors: Road from Success to Controversy and the Quest for Repurposing. National Institutes of Health (NIH). [Link]

• Benzenesulfonamide derivatives as Vibrio cholerae carbonic anhydrases inhibitors: a computational-aided insight in the structural rigidity-activity relationships. ResearchGate. [Link]

• Artificial Intelligence/Machine Learning-Driven Small Molecule Repurposing via Off-Target Prediction and Transcriptomics. MDPI. [Link]

• Novel Computational Approach to Predict Off-Target Interactions for Small Molecules. Frontiers in Pharmacology. [Link]

• Carbonic Anhydrase Inhibition with Benzenesulfonamides and Tetrafluorobenzenesulfonamides Obtained via Click Chemistry. National Institutes of Health (NIH). [Link]

• Kinetics of Target Binding: Impact on Drug Activity from Bench to Bedside. YouTube. [Link]

• Structure-Activity Relationships of Benzenesulfonamide-Based Inhibitors towards Carbonic Anhydrase Isoform Specificity. PubMed. [Link]

• Dynamics of small molecule-enzyme interactions: Novel benzenesulfonamides as multi-target agents endowed with inhibitory effects against some metabolic enzymes. PubMed. [Link]

• How can off-target effects of drugs be minimised? Patsnap Synapse. [Link]

• Biochemical suppression of small molecule inhibitors: a new strategy to identify inhibitor targets and signaling pathway components. PubMed Central. [Link]

• Challenges and Opportunities for Celecoxib Repurposing. PubMed Central. [Link]

• Sulfonamide resistance: mechanisms and trends. PubMed. [Link]

• COX-2 Inhibitors: What They Are, Uses & Side Effects. Cleveland Clinic. [Link]

• Sulfa Drugs as Inhibitors of Carbonic Anhydrase: New Targets for the Old Drugs. PubMed Central. [Link]

• Novel Sulfonamide Derivatives as a Tool to Combat Methicillin-Resistant Staphylococcus Aureus. Taylor & Francis Online. [Link]

• Sulfonamide Inhibitors of Human Carbonic Anhydrases Designed through a Three-Tails Approach: Improving Ligand/Isoform Matching and Selectivity of Action. ACS Publications. [Link]

• Benzenesulfonamide Analogs: Synthesis, Anti-GBM Activity and Pharmacoprofiling. National Institutes of Health (NIH). [Link]

• COX Inhibitors. NCBI Bookshelf. [Link]

• Pharmacological Exploitation of an Off-Target Antibacterial Effect of the Cyclooxygenase-2 Inhibitor Celecoxib against Francisella tularensis. ASM Journals. [Link]

• Discovery of 4-methoxy-N-(1-naphthyl)benzenesulfonamide derivatives as small molecule dual-target inhibitors of tubulin and signal transducer and activator of transcription 3 (STAT3) based on ABT-751. ResearchGate. [Link]

• Structure‐activity relationship (SAR) study for the chalcone‐based benzenesulfonamides 3a–m. ResearchGate. [Link]

• Drug promiscuity: problems and promises. bioRxiv. [Link]

• Cellular Target Deconvolution of Small Molecules Using a Selection-Based Genetic Screening Platform. ACS Central Science. [Link]

• Celecoxib. NCBI Bookshelf. [Link]

• Cyclooxygenase-2 inhibitor. Wikipedia. [Link]

• A selectivity study of benzenesulfonamide derivatives on human carbonic anhydrase II/IX by 3D-QSAR, Molecular Docking and Molecular Dynamics Simulation. PubMed. [Link]

• Carbonic Anhydrase Inhibition with Sulfonamides Incorporating Pyrazole- and Pyridazinecarboxamide Moieties Provides Examples of Isoform-Selective Inhibitors. National Institutes of Health (NIH). [Link]

• Solving Mystery of How Sulfa Drugs Kill Bacteria Yields 21st Century Drug Development Target. PR Newswire. [Link]

• Cyclooxygenase 2 (COX-2) inhibitors. EBSCO. [Link]

• Structure-guided approach to modulate small molecule binding to a promiscuous ligand-activated protein. PubMed Central. [Link]

• Efficient removal of sulfonamides in complex aqueous environments by an N, P-co-doped graphitic biochar: the crucial role of P2O5. Royal Society of Chemistry. [Link]

• Drug–target interaction prediction: databases, web servers and computational models. Oxford Academic. [Link]

• Structure-activity relationships of 1,4-bis(arylsulfonamido)-benzene or naphthalene-N,N'-diacetic acids with varying C2-substituents as inhibitors of Keap1-Nrf2 protein-protein interaction. PubMed Central. [Link]

• Drug–Drug Interactions: Computational Approaches. Royal Society of Chemistry. [Link]

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Technical Support Center: Troubleshooting Mass Spectrometry of Fluorine-Containing Compounds

Welcome to the technical support center for the mass spectrometric analysis of fluorine-containing compounds. This guide is designed for researchers, scientists, and drug development professionals who are navigating the unique challenges posed by these molecules. Fluorine's high electronegativity and the strength of the carbon-fluorine bond introduce specific complexities in ionization, fragmentation, and spectral interpretation. This resource provides in-depth, field-proven insights in a question-and-answer format to address common issues and empower you to optimize your experimental outcomes.

Frequently Asked Questions (FAQs)

Ionization and Signal Intensity

Q1: I am observing poor signal intensity or no signal at all for my fluorinated analyte in ESI-MS. What are the likely causes and how can I troubleshoot this?

A1: Poor signal intensity for fluorinated compounds in electrospray ionization (ESI) is a common challenge, often rooted in the high electronegativity of fluorine, which can hinder efficient protonation or deprotonation.

Causality: The electron-withdrawing nature of fluorine atoms decreases the basicity of nearby functional groups, making the formation of [M+H]⁺ ions in positive ion mode more difficult. Conversely, in negative ion mode, the acidity of the molecule might not be sufficiently enhanced to facilitate efficient [M-H]⁻ ion formation. Additionally, the unique solubility properties of highly fluorinated compounds can affect their behavior in the ESI droplet, potentially reducing their ionization efficiency.[1]

Troubleshooting Workflow: Poor Signal Intensity in ESI-MS

Caption: Troubleshooting workflow for poor signal intensity.

Detailed Troubleshooting Steps:

• Re-evaluate Ionization Mode:

  • Positive Mode ([M+H]⁺): If your compound has a basic site (e.g., an amine), but is heavily fluorinated, protonation may be suppressed. Consider switching to negative ion mode if an acidic proton is present.

  • Negative Mode ([M-H]⁻): For compounds without an easily abstractable proton, consider positive mode, especially if adduct formation is possible.

• Optimize Mobile Phase Composition:

  • For Negative Ion Mode: Add a small amount of a weak base like ammonium hydroxide to the mobile phase to facilitate deprotonation.

  • For Positive Ion Mode: Ensure the presence of a proton source, such as formic acid. However, be aware that strong acids can sometimes suppress ionization.

  • Consider Fluorinated Buffers: For native MS, fluorinated ethylamines like 2,2-difluoroethylamine (DFEA) can offer buffering capacity at physiological pH where traditional buffers like ammonium acetate are less effective.[2]

• Promote Adduct Formation:

  • Many fluorinated compounds ionize more efficiently as adducts.

  • Positive Mode: Introduce a source of sodium ([M+Na]⁺) or ammonium ([M+NH₄]⁺) ions. This can be achieved by adding low concentrations of sodium acetate or ammonium formate to the mobile phase.

  • Specialized Adducts: For elemental fluorine analysis, techniques have been developed to form specific adducts like [Na₂F]⁺ or [BaF]⁺ in the plasma, which can significantly enhance sensitivity.[3][4]

• Consider Alternative Ionization Techniques:

  • Atmospheric Pressure Chemical Ionization (APCI): If your fluorinated compound is relatively non-polar and thermally stable, APCI may provide better ionization efficiency than ESI.

  • Plasma-Based Methods: For challenging analyses, especially in complex matrices, advanced techniques like plasma-assisted reaction chemical ionization (PARCI) can offer improved sensitivity and compound-independent response for elemental fluorine detection.[5]

Q2: My mass accuracy is poor, and I'm having trouble confirming the elemental composition of my fluorinated compound. What could be the issue?

A2: Poor mass accuracy can stem from several sources, but with fluorinated compounds, it's crucial to be aware of fluorine's negative mass defect.

Causality: Fluorine has a monoisotopic mass of 18.9984 u, which is less than the integer mass of 19. In molecules with a high fluorine count, this negative mass defect can become significant, leading to a molecular ion peak that is lower than what might be expected based on integer masses. If the mass spectrometer is not properly calibrated, or if the calibration does not account for this effect, mass accuracy will suffer.

Troubleshooting Steps:

• Instrument Calibration:

  • Ensure the mass spectrometer is recently and properly calibrated across the mass range of interest using a suitable calibration standard.[6]

  • For high-resolution instruments, perform an internal calibration (lock mass) to correct for any drift during the analytical run.

• Account for Mass Defect in Calculations:

  • When calculating the theoretical mass of your fluorinated compound, always use the exact monoisotopic mass of fluorine (18.9984 u).

  • Utilize software tools that can calculate and match elemental compositions based on high-resolution mass data.

• Check for Interfering Ions:

  • In complex matrices, isobaric interferences can lead to shifts in the measured mass. Ensure that your chromatographic separation is adequate to resolve the analyte from potential interferences.

Fragmentation and Spectral Interpretation

Q3: The fragmentation pattern of my fluorinated compound is confusing. What are the common fragmentation pathways I should expect?

A3: The fragmentation of fluorinated compounds is heavily influenced by the strong carbon-fluorine bond and the high electronegativity of fluorine.

Causality: The C-F bond is one of the strongest single bonds in organic chemistry. As a result, fragmentation often proceeds through pathways that avoid breaking this bond directly. Common fragmentation patterns include the loss of small, stable neutral molecules like hydrogen fluoride (HF) or rearrangements.

Common Fragmentation Pathways for Organofluorine Compounds:

Fragmentation Type	Description	Common Neutral Loss	Example
Loss of HF	A common pathway for compounds containing both fluorine and hydrogen, often through a rearrangement.	-20 u (HF)	A fluorinated alcohol might lose H₂O and HF.
Loss of F radical	Less common than HF loss, but can occur, especially in highly energetic ionization methods like EI.	-19 u (F•)	Observed in some fluorinated aromatic compounds.[7][8]
α-Cleavage	Cleavage of a bond adjacent to a carbon bearing a fluorine atom.	Varies	Can lead to the formation of stable carbocations.
Rearrangements	Fluorine's electronegativity can induce rearrangements, leading to unexpected fragment ions.	Varies	McLafferty-type rearrangements can occur if the structure allows.
Perfluorinated Compounds	Often show abundant CF₃⁺ ions (m/z 69) and other CₓFᵧ⁺ fragments. The molecular ion is often weak or absent in EI.[9][10]	CF₂ (50 u), CF₃ (69 u)	Fragmentation of perfluorooctanoic acid (PFOA).

Fragmentation Logic Diagram

Caption: Common fragmentation pathways for fluorinated compounds.

Q4: I am analyzing per- and polyfluoroalkyl substances (PFAS) and see a complex spectrum. How can I interpret it?

A4: The mass spectra of PFAS are characterized by their chain length and functional group.

Causality: PFAS compounds typically consist of a perfluorinated alkyl chain and a polar functional group (e.g., carboxylic acid, sulfonic acid). In negative ion ESI-MS, the deprotonated molecular ion [M-H]⁻ is usually prominent. Fragmentation (MS/MS) often involves the loss of the functional group and subsequent fragmentation of the perfluorinated chain.

Key Features in PFAS Spectra (Negative Ion Mode):

• Perfluorocarboxylic Acids (PFCAs): Often show a neutral loss of CO₂ (44 u) from the [M-H]⁻ precursor ion.

• Perfluorosulfonic Acids (PFSAs): Typically exhibit fragment ions corresponding to the loss of SO₃ (80 u) and subsequent fragments.

• Homologous Series: In environmental or industrial samples, you may observe a series of peaks corresponding to PFAS with different chain lengths.

Matrix Effects and Contamination

Q5: My quantitative results for a fluorinated analyte in a complex matrix (e.g., plasma, wastewater) are not reproducible. Could matrix effects be the cause?

A5: Yes, matrix effects are a significant challenge in the LC-MS analysis of fluorinated compounds, especially in complex biological or environmental samples.[11][12][13]

Causality: Matrix effects occur when co-eluting compounds from the sample matrix interfere with the ionization of the analyte, leading to ion suppression or enhancement.[14] Fluorinated compounds, particularly surface-active ones like many PFAS, can be especially susceptible. Their hydrophobic fluorinated tail and hydrophilic head group can cause them to accumulate at the surface of ESI droplets, where they compete for charge with the analyte.[1]

Strategies to Mitigate Matrix Effects:

• Improve Sample Preparation:

  • Solid-Phase Extraction (SPE): Use an appropriate SPE sorbent to selectively retain the analyte while washing away interfering matrix components.

  • Liquid-Liquid Extraction (LLE): Optimize the extraction solvent to maximize analyte recovery and minimize co-extraction of matrix components.

• Optimize Chromatographic Separation:

  • Develop a robust LC method that separates the analyte from the bulk of the matrix components.

  • Use a longer column or a different stationary phase to improve resolution.

• Use an Internal Standard:

  • The most effective way to compensate for matrix effects is to use a stable isotope-labeled internal standard (SIL-IS) for your analyte. The SIL-IS will co-elute with the analyte and experience the same matrix effects, allowing for accurate quantification.

• Dilution:

  • If the analyte concentration is high enough, diluting the sample can reduce the concentration of interfering matrix components.

Protocol: Assessing Matrix Effects Using Post-Extraction Spike

• Prepare three sets of samples:

  • Set A: Analyte standard in a clean solvent.

  • Set B: Blank matrix extract spiked with the analyte standard at the same concentration as Set A.

  • Set C: Blank matrix extract (no spike).

• Analyze all three sets by LC-MS.

• Calculate the matrix effect (ME) using the following formula:

  • ME (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • A value < 100% indicates ion suppression.

  • A value > 100% indicates ion enhancement.

Q6: I see unexpected peaks in my mass spectra that I suspect are from contamination. What are common sources of fluorine-containing contaminants?

A6: Fluorine-containing compounds are ubiquitous in laboratory environments, leading to potential background contamination.

Common Sources of Fluorine-Containing Contaminants:

Contaminant Source	Common Compounds	m/z of Interest
LC System Components	Polytetrafluoroethylene (PTFE) tubing, frits, and seals.	Can leach perfluorinated compounds, especially with aggressive solvents.
Solvents and Reagents	Impurities in solvents or reagents.	Trifluoroacetic acid (TFA) is a common mobile phase additive and can form adducts.
Laboratory Environment	Volatile or semi-volatile fluorinated compounds in the lab air.	Can enter the mass spectrometer through the ion source.

Troubleshooting Contamination:

• Run Blanks: Regularly analyze solvent blanks and system blanks to identify background signals.

• Clean the System: Flush the LC system and ion source according to the manufacturer's recommendations.

• Use High-Purity Solvents and Reagents: Ensure that all solvents and reagents are of high purity and suitable for mass spectrometry.

• Minimize Use of PTFE: Where possible, use PEEK or stainless steel tubing and fittings to minimize potential leaching of fluorinated compounds.

References

• Mohler, F. L., Dibeler, V. H., & Reese, R. M. (n.d.). Mass Spectra of Fluorocarbons. National Bureau of Standards. Available from: [Link]

• Mao, Y., & Harynuk, J. J. (2019). High-Sensitivity Elemental Mass Spectrometry of Fluorine by Ionization in Plasma Afterglow. Analytical Chemistry. Available from: [Link]

• (n.d.). Development of Plasma-Based Ion Sources for Elemental Quantification and Non-Targeted Analysis of Chlorinated and Fluorinated Compounds. ProQuest. Available from: [Link]

• McCord, J. P., & Strynar, M. J. (n.d.). Understanding the Electrospray Ionization Response Factors of Per- and Poly-Fluoroalkyl Substances (PFAS). PMC. Available from: [Link]

• (n.d.). Identifying Unknown Fluorine-Containing Compounds in Environmental Samples Using 19F NMR and Spectral Database Matching. ResearchGate. Available from: [Link]

• Davis, B. T. V., Velyvis, A., & Vahidi, S. (2023). Fluorinated Ethylamines as Electrospray-Compatible Neutral pH Buffers for Native Mass Spectrometry. PubMed. Available from: [Link]

• (n.d.). Novel non-targeted analysis of perfluorinated compounds using fluorine-specific detection regardless of their ionisability (HPLC-ICPMS/MS-ESI-MS). ResearchGate. Available from: [Link]

• (n.d.). CHAPTER 2 Fragmentation and Interpretation of Spectra. University of Arizona. Available from: [Link]

• (n.d.). Identifying Unknown Fluorine-Containing Compounds in Environmental Samples Using 19F NMR and Spectral Database Matching. PubMed. Available from: [Link]

• (n.d.). Occurrence and Consequences of Matrix Effects in Simultaneous Multi-class LC-MS/MS Determination of Pesticides, Pharmaceuticals and Perfluoroalkylsubstances in Different Types of Groundwater. ResearchGate. Available from: [Link]

• (n.d.). Mass Spectra of Fluorocarbons. NIST. Available from: [Link]

• (n.d.). Novel non-target analysis of fluorine compounds using ICPMS/MS and HPLC-ICPMS/MS. Royal Society of Chemistry. Available from: [Link]

• (n.d.). CHEMISTRY IN DROPLETS: FLUORINATION. CROMlab Instruments. Available from: [Link]

• (n.d.). Could any one suggest the effect of fluorine in mass spectrometry?. ResearchGate. Available from: [Link]

• (n.d.). NEGATIVE-ION MASS SPECTRA OF VARIOUS FLUORINE CONTAINING MOLECULES. Defense Technical Information Center. Available from: [Link]

• (n.d.). ESI+ Common Background Ions. SCIEX. Available from: [Link]

• (n.d.). Elemental fluorine detection by dielectric barrier discharge coupled to nano-ESI mass spectrometry for non-targeted analysis of fluorinated compounds. Semantic Scholar. Available from: [Link]

• (n.d.). Trends towards Effective Analysis of Fluorinated Compounds Using Inductively Coupled Plasma Mass Spectrometry (ICP-MS). NIH. Available from: [Link]

• (2023). Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. Available from: [Link]

• (n.d.). Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review. Royal Society of Chemistry. Available from: [Link]

• (2023). Mass Spectrometry Troubleshooting and Common Issues. G-M-I, Inc. Available from: [Link]

• (n.d.). Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring. PMC. Available from: [Link]

• (n.d.). Detecting Fluorinated Residuals Using Liquid Chromatography–High-Resolution Mass Spectrometry. LCGC International. Available from: [Link]

• (n.d.). Determination of Fluorine by Ion-Selective Electrode and High-Resolution Continuum Source Graphite Furnace Molecular Absorption Spectrometry with Respect to Animal Feed Safety. PubMed Central. Available from: [Link]

• (n.d.). FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. Chemguide. Available from: [Link]

• (n.d.). Controlling formation of metal ion adducts and enhancing sensitivity in Liquid Chromatography Mass Spectrometry. ResearchGate. Available from: [Link]

• (n.d.). Fragmentation (mass spectrometry). Wikipedia. Available from: [Link]

• (n.d.). What are common adducts in ESI mass spectrometry?. Waters. Available from: [Link]

• (n.d.). Determination of Fluorine by Ion-Selective Electrode and High-Resolution Continuum Source Graphite Furnace Molecular Absorption Spectrometry with Respect to Animal Feed Safety. ResearchGate. Available from: [Link]

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Technical Support Center: Enhancing the Selectivity of Benzenesulfonamide-Based Inhibitors

Welcome to the technical support center for researchers, scientists, and drug development professionals working with benzenesulfonamide-based inhibitors. This guide is designed to provide practical, in-depth solutions to common challenges encountered during the experimental process of enhancing inhibitor selectivity. By explaining the "why" behind experimental choices, this resource aims to empower you to troubleshoot effectively and advance your research with confidence.

Frequently Asked Questions (FAQs)

This section addresses common questions and issues that arise when designing and evaluating benzenesulfonamide-based inhibitors.

Q1: My benzenesulfonamide inhibitor shows high potency but poor selectivity against off-target isoforms (e.g., carbonic anhydrase I and II). Where do I start to improve selectivity?

A1: This is a frequent challenge. The primary sulfonamide group (-SO₂NH₂) is a potent zinc-binding pharmacophore, leading to broad activity against many metalloenzymes like carbonic anhydrases (CAs).[1] To enhance selectivity, focus on modifying the "tail" portion of the molecule—the part extending away from the benzenesulfonamide core.[2][3][4] These modifications can exploit subtle differences in the active site pockets of different isoforms.[2] Consider the following strategies:

• Structure-Activity Relationship (SAR) Studies: Systematically synthesize and test analogs with modifications to the tail. Introduce different functional groups (e.g., alkyl, aryl, heterocyclic moieties) to probe interactions with specific amino acid residues in the target's active site.[3][5]

• Exploit Isoform-Specific Pockets: Analyze the crystal structures of your target and off-target enzymes. Look for unique pockets or residues in the target that can be engaged by your inhibitor's tail. For example, in CAs, residues at positions 92 and 131 can significantly influence inhibitor binding and specificity.[2]

• Computational Modeling: Employ molecular docking and molecular dynamics (MD) simulations to predict how modifications to your inhibitor will affect its binding to both target and off-target enzymes.[6] These in silico methods can help prioritize which analogs to synthesize and test, saving time and resources.

Q2: I am observing a significant discrepancy between my inhibitor's biochemical assay (IC50) and its cellular activity. What could be the cause?

A2: This is a common issue that can stem from several factors. Here's a troubleshooting workflow:

• Cell Permeability: Benzenesulfonamides can have varying abilities to cross the cell membrane. If your target is intracellular, poor permeability will result in low cellular potency. Consider optimizing the physicochemical properties of your inhibitor, such as lipophilicity (cLogP) and polar surface area (tPSA), to improve cell penetration.[7]

• Efflux Pumps: Your inhibitor might be a substrate for cellular efflux pumps (e.g., P-glycoprotein), which actively transport it out of the cell. This can be tested using efflux pump inhibitor assays.

• Cellular ATP Concentrations (for Kinase Inhibitors): If your target is a kinase, the high intracellular concentration of ATP (1-5 mM) can outcompete ATP-competitive inhibitors.[8] An inhibitor with a high Ki might be potent in a biochemical assay with low ATP concentration but show weak activity in a cellular context.[8]

• Metabolic Instability: Your compound may be rapidly metabolized by cellular enzymes. Conduct metabolic stability assays using liver microsomes or hepatocytes to assess this.[7]

Q3: My inhibitor is showing unexpected off-target effects in cellular assays that were not predicted by my initial selectivity panel. How should I investigate this?

A3: Unpredicted off-target effects are a significant hurdle in drug development.[9] Here's how to approach this:

• Broader Selectivity Profiling: Your initial panel may have been too narrow. Utilize broader kinase or enzyme selectivity panels to identify unforeseen interactions.[10][11] Several commercial services offer comprehensive profiling.

• Chemical Proteomics: Techniques like kinobead-based affinity chromatography combined with mass spectrometry can identify the direct binding targets of your inhibitor in a cellular lysate, providing an unbiased view of its interactions.[12]

• Phenotypic Screening: If the off-target effect produces a distinct cellular phenotype, you can use this to identify the responsible target through techniques like genetic knockdown (siRNA/shRNA) or CRISPR-Cas9 screening.

• Computational Target Prediction: Use in silico tools that predict potential targets based on the chemical structure of your inhibitor.[13][14]

Troubleshooting Guides

This section provides detailed, step-by-step guidance for overcoming specific experimental hurdles.

Guide 1: Troubleshooting Inconsistent Results in Enzyme Inhibition Assays

Inconsistent data can derail an SAR campaign. This guide will help you diagnose and resolve common issues in enzymatic assays.[15][16]

Problem: High variability in IC50 values between experimental repeats.

Potential Causes & Solutions:

• Reagent Preparation and Handling:

  • Enzyme Activity: Ensure the enzyme is properly stored and handled to maintain its activity. Avoid repeated freeze-thaw cycles.[17] Perform an enzyme titration to determine the optimal concentration for your assay.[18]

  • Compound Solubility: Poor solubility of the inhibitor can lead to inaccurate concentrations and variable results.[18]

    • Protocol:

      • Visually inspect your compound stock solutions for precipitates.

      • Determine the aqueous solubility of your compound.

      • If solubility is an issue, consider using a co-solvent like DMSO, but keep the final concentration consistent across all wells and typically below 1%.[18]

• Assay Conditions:

  • Incubation Times: Ensure that incubation times for both the enzyme-inhibitor pre-incubation and the enzymatic reaction are consistent and optimized.

  • Buffer Composition: Components in your sample preparation, such as salts, detergents, or chelating agents, can inhibit enzyme activity.[19]

    • Protocol: "Spike and Recovery" Experiment [19]

      • Prepare two sets of reactions: one in your standard assay buffer and another in your sample buffer (without the inhibitor).

      • Add a known amount of active enzyme to both sets.

      • Measure the enzyme activity. A significantly lower activity in the sample buffer indicates the presence of an inhibitor.

• Data Analysis:

  • Inappropriate Model: For tight-binding inhibitors, the standard IC50 equation may not be appropriate. If the inhibitor concentration is close to the enzyme concentration, consider using the Morrison equation for Ki determination.[16][18]

Guide 2: A Step-by-Step Workflow for Enhancing Isoform Selectivity

This workflow provides a structured approach to rationally design more selective benzenesulfonamide-based inhibitors.

Workflow for Enhancing Inhibitor Selectivity

Caption: Key strategies for rational drug design to improve inhibitor selectivity. [20][21][22] By systematically applying these principles and troubleshooting methodologies, researchers can overcome common obstacles and successfully enhance the selectivity of their benzenesulfonamide-based inhibitors, paving the way for more effective and safer therapeutic agents.

References

• Structure-Activity Relationships of Benzenesulfonamide-Based Inhibitors towards Carbonic Anhydrase Isoform Specificity. (2017). PubMed. [Link]

• Understanding Drug Selectivity: A Computational Perspective. (2024). Aganitha AI Inc. [Link]

• Rational Approaches to Improving Selectivity in Drug Design. (2012). Journal of Medicinal Chemistry. [Link]

• Systematic review of computational methods for drug combination prediction. (N.A.). PMC - NIH. [Link]

• Carbonic Anhydrase Inhibition with Benzenesulfonamides and Tetrafluorobenzenesulfonamides Obtained via Click Chemistry. (N.A.). PMC - NIH. [Link]

• Rational Approaches to Improving Selectivity in Drug Design. (N.A.). ACS Publications. [Link]

• Discovery and structure-activity relationships of sulfonamide ETA-selective antagonists. (N.A.). PubMed. [Link]

• Selective inhibition of carbonic anhydrase IX by sulphonylated 1,2,3-triazole incorporated benzenesulphonamides capable of inducing apoptosis. (N.A.). Taylor & Francis Online. [Link]

• Comparison Study of Computational Prediction Tools for Drug-Target Binding Affinities. (N.A.). Frontiers. [Link]

• Computational Methods in Drug Discovery. (N.A.). PMC - PubMed Central. [Link]

• Novel benzenesulfonamides containing a dual triazole moiety with selective carbonic anhydrase inhibition and anticancer activity. (N.A.). PubMed Central. [Link]

• How to improve drug selectivity?. (2025). Patsnap Synapse. [Link]

• New Dihydrothiazole Benzensulfonamides: Looking for Selectivity toward Carbonic Anhydrase Isoforms I, II, IX, and XII. (N.A.). NIH. [Link]

• Computational approaches in medicinal chemistry for target identification and drug discovery. (2025). Allied Academies. [Link]

• Rational Approaches to Improving Selectivity in Drug Design. (N.A.). PMC - PubMed Central. [Link]

• Discovery and Lead Optimization of Benzene-1,4-disulfonamides as Oxidative Phosphorylation Inhibitors. (N.A.). PMC - NIH. [Link]

• Improving Selectivity in Drug Design. (2022). AZoLifeSciences. [Link]

• Synthesis and structure-activity relationship studies of 4-((2-hydroxy-3-methoxybenzyl)amino)benzenesulfonamide derivatives as potent and selective inhibitors of 12-lipoxygenase. (2014). PubMed. [Link]

• 4-Amino-substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases. (N.A.). MDPI. [Link]

• Measuring and interpreting the selectivity of protein kinase inhibitors. (N.A.). PMC - NIH. [Link]

• Computational analysis of kinase inhibitor selectivity using structural knowledge. (N.A.). Bioinformatics | Oxford Academic. [Link]

• Carbonic Anhydrase Inhibition with Benzenesulfonamides and Tetrafluorobenzenesulfonamides Obtained via Click Chemistry. (2014). ACS Publications. [Link]

• Optimized Chemical Proteomics Assay for Kinase Inhibitor Profiling. (N.A.). ACS Publications. [Link]

• Examples of poor selectivity of kinase inhibitors. This figure shows... (N.A.). ResearchGate. [Link]

• Quantitative conformational profiling of kinase inhibitors reveals origins of selectivity for Aurora kinase activation states. (2018). PNAS. [Link]

• Kinase Selectivity Panels. (N.A.). Reaction Biology. [Link]

• A standard operating procedure for an enzymatic activity inhibition assay. (2021). PubMed. [Link]

• The discovery of benzenesulfonamide-based potent and selective inhibitors of voltage-gated sodium channel Na(v)1.7. (N.A.). PubMed. [Link]

• BTK Inhibition in Hematology: From CLL/SLL to Emerging Applications Across B-Cell and Immune Disorders. (N.A.). MDPI. [Link]

• Investigation on N-Aryl-2-(4-sulfamoylphenyl)hydrazine-1-carbothioamide as Human Carbonic Anhydrases Inhibitors. (N.A.). MDPI. [Link]

• Identification of Novel and Potent Indole-Based Benzenesulfonamides as Selective Human Carbonic Anhydrase II Inhibitors: Design, Synthesis, In Vitro, and In Silico Studies. (N.A.). MDPI. [Link]

• Strategy toward Kinase-Selective Drug Discovery. (2023). ACS Publications. [Link]

• Mechanism of Action Assays for Enzymes. (2012). Assay Guidance Manual - NCBI Bookshelf - NIH. [Link]

• (PDF) Benzenesulfonamide derivatives as Vibrio cholerae carbonic anhydrases inhibitors: a computational-aided insight in the structural rigidity-activity relationships. (2025). ResearchGate. [Link]

• Restriction Enzyme Troubleshooting Guide. (N.A.). BenchFly. [Link]

• Encountering unpredicted off-target effects of pharmacological inhibitors. (N.A.). PubMed. [Link]

• Carbonic anhydrase inhibition with a series of novel benzenesulfonamide-triazole conjugates. (2018). PMC - PubMed Central. [Link]

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Technical Support Center: Scale-Up Synthesis of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide. This guide is designed for researchers, chemists, and process development professionals to navigate the complexities of this multi-step synthesis. We will address common challenges encountered during scale-up, providing scientifically-grounded explanations and actionable troubleshooting strategies in a practical question-and-answer format.

Synthetic Overview

The synthesis of the target molecule is a sequential process involving three key transformations starting from the commercially available 4-(trifluoromethoxy)aniline. Each step presents unique challenges that require careful control of reaction parameters to ensure high yield and purity.

Caption: Overall synthetic workflow.

Troubleshooting Guide & FAQs

This section addresses specific issues that may arise during the synthesis. The questions are categorized by the corresponding reaction step.

Part 1: Regioselective Bromination

The first step involves the electrophilic aromatic substitution of 4-(trifluoromethoxy)aniline. The primary challenge is achieving mono-bromination at the correct position (ortho to the activating amino group) while avoiding over-bromination.

Question: My bromination reaction is producing a significant amount of a di-brominated byproduct, 2,6-dibromo-4-(trifluoromethoxy)aniline. How can I improve selectivity for the mono-bromo product?

Answer: This is a classic selectivity issue driven by the strong activating nature of the amino group, which makes the aromatic ring highly susceptible to multiple substitutions. The formation of 2,6-dibromo-4-(trifluoromethoxy)aniline indicates that the reaction conditions are too harsh.[1][2]

Causality: The amino group is a powerful ortho-, para- director. Since the para position is already occupied by the trifluoromethoxy group, it strongly activates the two ortho positions (2 and 6). If the brominating agent is too reactive or its concentration is too high, a second bromination can occur on the already mono-brominated product before all the starting material is consumed.

Solutions:

• Choice of Brominating Agent: Switch from molecular bromine (Br₂) to a milder, more selective agent like N-Bromosuccinimide (NBS).[1][3] NBS provides a slow, steady source of electrophilic bromine, which favors mono-substitution.

• Control Stoichiometry and Addition Rate: Use only a slight excess (1.0-1.05 equivalents) of the brominating agent. More importantly, add the agent dropwise or in small portions over an extended period.[1] This keeps the instantaneous concentration of the electrophile low, giving the starting material a greater chance to react before the mono-brominated product does.

• Lower the Reaction Temperature: Perform the reaction at a lower temperature (e.g., 0°C or even -10°C). Lowering the temperature decreases the reaction rate and increases the selectivity, disfavoring the higher activation energy pathway of the second bromination.[3]

• Solvent Choice: Use a polar aprotic solvent like N,N-dimethylformamide (DMF) or acetonitrile. These solvents can modulate the reactivity of the brominating agent.[4]

Caption: Competing bromination pathways.

Part 2: Diazotization & Sulfonyl Chloride Formation

This stage employs a Sandmeyer-type reaction to convert the amino group of 2-bromo-4-(trifluoromethoxy)aniline into a sulfonyl chloride. This is often the most challenging step in the sequence.

Question: The yield of my 2-bromo-4-(trifluoromethoxy)benzenesulfonyl chloride is consistently low, and I observe a dark, tarry mixture. What is causing this?

Answer: Low yields and decomposition are typically due to the instability of the intermediate aryl diazonium salt.[5] Success in a Sandmeyer reaction hinges on forming this intermediate cleanly and reacting it in situ without allowing it to decompose.

Causality: Aryl diazonium salts are thermally unstable and can decompose violently, especially in a concentrated state. Decomposition pathways often involve the loss of N₂ gas to form highly reactive aryl cations or radicals, which can lead to a variety of unwanted side products, including phenols (from reaction with water) and polymeric tars.[6]

Solutions:

• Strict Temperature Control: The diazotization step (reaction with NaNO₂/HCl) must be performed at low temperatures, typically between -5°C and 5°C.[7][8] Use an ice-salt or acetone/dry ice bath to maintain this temperature range throughout the addition of sodium nitrite. Exceeding this temperature will lead to rapid decomposition.

• Ensure Complete Diazotization: Before proceeding, it is crucial to confirm that all the starting aniline has been converted. A simple spot test with starch-iodide paper can check for the presence of excess nitrous acid, which indicates the completion of the reaction.

• Catalyst and Reagents: The conversion of the diazonium salt to the sulfonyl chloride is catalyzed by a copper(I) salt, typically cuprous chloride (CuCl).[8][9] The reaction is performed in a solution saturated with sulfur dioxide (SO₂), often in a solvent like acetic acid.[5][8] Ensure the CuCl is of good quality and the SO₂ saturation is complete.

• Immediate Use of Diazonium Salt: The prepared diazonium salt solution should be used immediately. Do not attempt to store it. Add the cold diazonium salt solution slowly to the pre-cooled SO₂/CuCl mixture to control the exotherm and the rate of nitrogen evolution.

Question: My sulfonyl chloride intermediate appears oily and impure. How can I effectively purify it before the next step?

Answer: The crude sulfonyl chloride often contains acidic byproducts (from hydrolysis) and residual solvent. Purification is essential as impurities can interfere with the subsequent sulfonamide formation.

Solutions:

• Aqueous Workup: After the reaction is complete, the mixture is typically poured onto ice water. The sulfonyl chloride, being insoluble, will precipitate or form an oil. This step quenches the reaction and helps remove water-soluble inorganic salts and acids.

• Solvent Extraction: Extract the crude product into an inert, water-immiscible organic solvent like dichloromethane (DCM) or ethyl acetate.

• Wash the Organic Layer: Wash the organic extract sequentially with cold water, a dilute sodium bicarbonate solution (to remove acidic impurities like sulfonic acid), and finally with brine.[8] Caution: Vigorous gas evolution can occur during the bicarbonate wash.[8]

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and remove the solvent under reduced pressure. Avoid excessive heat during concentration to prevent decomposition. The product is often a low-melting solid or a thick oil.[10]

Part 3: Sulfonamide Coupling Reaction

This final step involves the reaction of the electrophilic sulfonyl chloride with n-butylamine to form the target sulfonamide.

Question: The final sulfonamide formation step has a low yield. TLC analysis shows a significant amount of unreacted sulfonyl chloride and a polar baseline spot.

Answer: This issue points to two common problems in sulfonamide synthesis: incomplete reaction and hydrolysis of the sulfonyl chloride starting material.[11]

Causality:

• Incomplete Reaction: The reaction between a sulfonyl chloride and an amine generates one equivalent of hydrochloric acid (HCl).[12] This acid will protonate the unreacted n-butylamine, converting it into its non-nucleophilic ammonium salt, thereby halting the reaction.

• Hydrolysis: Sulfonyl chlorides are highly susceptible to hydrolysis by water, which converts them into the corresponding sulfonic acid.[11] This sulfonic acid is unreactive towards the amine and will appear as a polar, water-soluble spot on a TLC plate.

Solutions:

• Use of a Base: The most critical factor is to include a non-nucleophilic base in the reaction mixture to scavenge the HCl byproduct.[11] Pyridine or triethylamine (at least 2 equivalents) are commonly used. One equivalent neutralizes the HCl, and the other ensures the reaction medium remains basic.

• Anhydrous Conditions: Ensure all glassware is oven- or flame-dried and the reaction is run under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents (like DCM or THF) to minimize the hydrolysis of the sulfonyl chloride.[11]

• Stoichiometry: Use a slight excess of the n-butylamine (e.g., 1.1-1.2 equivalents) to help drive the reaction to completion.

• Reaction Temperature: The reaction is typically run at room temperature or with gentle heating. Monitor the reaction progress by TLC until the sulfonyl chloride spot disappears.

Part 4: Product Purification

Question: How can I best purify the final product, 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide, on a large scale?

Answer: The primary methods for purifying sulfonamides are recrystallization and column chromatography. For scale-up, recrystallization is often more practical and economical.[13]

Solutions:

• Recrystallization: This is the preferred method for crystalline solids.

  • Solvent Screening: Identify a suitable solvent system where the product is soluble at high temperatures but sparingly soluble at low temperatures. Common solvents for sulfonamides include ethanol/water, ethyl acetate/hexanes, or isopropanol.

  • Procedure: Dissolve the crude product in a minimal amount of the hot solvent. If colored impurities are present, a charcoal treatment can be performed. Allow the solution to cool slowly and undisturbed to promote the formation of large, pure crystals.[11] Isolate the crystals by filtration and wash with a small amount of cold solvent.

• Column Chromatography: If the product is an oil or if impurities have similar solubility profiles, silica gel chromatography is necessary.

  • Mobile Phase: A typical mobile phase would be a gradient of ethyl acetate in hexanes.

  • Scale-Up: For large quantities, flash chromatography systems are more efficient than traditional gravity columns.

Purity Analysis: The purity of the final product should be confirmed using techniques like HPLC, LC-MS, and NMR spectroscopy.[14]

Quantitative Data Summary

Compound	Step	Reagent/Product	M.W. ( g/mol )	Stoichiometry (Equiv.)	Typical Yield
4-(Trifluoromethoxy)aniline	1	Starting Material	177.12	1.0	N/A
N-Bromosuccinimide	1	Reagent	177.98	1.0-1.05	N/A
2-Bromo-4-(trifluoromethoxy)aniline	1	Product	256.02	N/A	85-95%
Sodium Nitrite	2	Reagent	69.00	1.05-1.1	N/A
2-Bromo-4-(trifluoromethoxy)benzenesulfonyl chloride	2	Product	323.51	N/A	60-75%
n-Butylamine	3	Reagent	73.14	1.1-1.2	N/A
Triethylamine	3	Reagent (Base)	101.19	2.0-2.2	N/A
2-Bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide	3	Final Product	360.20	N/A	80-90%

Detailed Experimental Protocols

Protocol 1: Synthesis of 2-Bromo-4-(trifluoromethoxy)benzenesulfonyl chloride (Steps 1 & 2)

Caution: This procedure involves hazardous materials and should be performed in a well-ventilated fume hood by trained personnel.

• Bromination:

  • Dissolve 4-(trifluoromethoxy)aniline (1.0 eq) in anhydrous DMF.

  • Cool the solution to 0°C in an ice bath.

  • In a separate flask, dissolve N-Bromosuccinimide (NBS) (1.0 eq) in anhydrous DMF.

  • Add the NBS solution dropwise to the aniline solution over 1-2 hours, maintaining the temperature at 0°C.

  • After the addition is complete, stir the reaction at room temperature for 3 hours, monitoring by TLC.

  • Upon completion, dilute the reaction mixture with ethyl acetate and wash with brine (2x). Dry the organic phase over Na₂SO₄, filter, and concentrate to obtain crude 2-bromo-4-(trifluoromethoxy)aniline.[4] This is often used directly in the next step.

• Diazotization and Sulfonylation:

  • Prepare a solution of sulfur dioxide in glacial acetic acid by bubbling SO₂ gas through the acid. Add cuprous chloride (0.15 eq) to this solution. Cool the mixture to 5°C.

  • In a separate vessel, suspend the crude 2-bromo-4-(trifluoromethoxy)aniline (1.0 eq) in a mixture of concentrated HCl and water. Cool to -5°C.

  • Slowly add a solution of sodium nitrite (1.05 eq) in water, keeping the temperature below 5°C. Stir for 45 minutes at this temperature.

  • Add the cold diazonium salt solution dropwise to the vigorously stirred SO₂/CuCl/acetic acid mixture, maintaining a temperature below 10°C.

  • After the addition, allow the mixture to warm to room temperature and stir for several hours.

  • Pour the reaction mixture onto crushed ice and extract with dichloromethane. Wash the organic layer with water, 5% sodium bicarbonate solution, and brine.

  • Dry the organic layer over MgSO₄, filter, and concentrate under reduced pressure to yield the sulfonyl chloride as an oil or low-melting solid.

Protocol 2: Synthesis of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide (Step 3)

• Dissolve the crude 2-bromo-4-(trifluoromethoxy)benzenesulfonyl chloride (1.0 eq) in anhydrous dichloromethane under a nitrogen atmosphere.

• Add triethylamine (2.2 eq) to the solution.

• Add n-butylamine (1.2 eq) dropwise. A white precipitate of triethylammonium chloride will form.

• Stir the reaction at room temperature overnight, or until TLC analysis indicates the consumption of the sulfonyl chloride.

• Wash the reaction mixture with 1M HCl, water, and brine.

• Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization (e.g., from ethanol/water) or column chromatography (hexanes/ethyl acetate) to obtain the final product.

References

• Vertex AI Search. 4-(Trifluoromethoxy)aniline synthesis - ChemicalBook.
• Vertex AI Search. Understanding the Synthesis and Properties of 4-(Trifluoromethoxy)aniline.
• Biosynth. 4-(Trifluoromethoxy)aniline | 461-82-5 | FT38100.
• Guidechem. How is 4-(Trifluoromethoxy)aniline synthesized? - FAQ.
• Vertex AI Search. 4-(Trifluoromethoxy)aniline: Synthesis and Applications in Therapeutics - ChemicalBook.
• NINGBO INNO PHARMCHEM CO.,LTD. Exploring the Synthesis and Reactivity of 4-(Trifluoromethyl)benzenesulfonyl Chloride for Industrial Applications.
• Benchchem. common issues in sulfonamide synthesis and solutions.
• Guidechem. How to Prepare 4-(Trifluoromethoxy)benzenesulfonyl Chloride? - FAQ.
• Google Patents. Sulfonamide purification process - US2777844A.
• Benchchem. Minimizing over-bromination in the synthesis of 4-Bromo-3-(trifluoromethyl)aniline.
• Google Patents. CN102491910A - Method for synthesizing 2,6-dibromo-4-(trifluoromethoxy) aniline by water-phase method.
• Benchchem. Application Note: A Detailed Protocol for the Synthesis of 4-Bromo-3-(trifluoromethyl)aniline.
• ChemicalBook. 2-BROMO-4-(TRIFLUOROMETHYL)BENZENESULFONYL CHLORIDE | 54403-98-4.
• Google Patents. CN103570566A - Method for preparing 2,6-dibromo-4-trifluoromethoxyaniline.
• ChemicalBook. 4-Bromo-3-(trifluoromethyl)aniline synthesis.
• Google Patents. CN102336689A - Preparation and refining method of 4-Cl-(trifluoromethyl) benzene sulfonyl chloride.
• Organic Syntheses Procedure. m-TRIFLUOROMETHYLBENZENESULFONYL CHLORIDE.
• Wikipedia. Sandmeyer reaction.
• PMC - NIH. Recent trends in the chemistry of Sandmeyer reaction: a review.
• Organic Chemistry Portal. Sandmeyer Reaction.
• Books. Synthesis of Sulfonamides | Synthetic Methods in Drug Discovery: Volume 2.
• Benchchem. A Comparative Guide to Determining the Purity of Synthesized Sulfonamides.
• Sigma-Aldrich. 2-Bromo-4-(trifluoromethyl)benzenesulfonyl chloride 97 54403-98-4.
• Wikipedia. Sulfonamide (medicine).
• PMC - NIH. Design and Synthesis of Benzenesulfonamide Derivatives as Potent Anti-Influenza Hemagglutinin Inhibitors.

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Reference Data & Comparative Studies

A Comparative Analysis of the Biological Activity of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide and Its Analogs: An Investigative Guide

Introduction

The benzenesulfonamide scaffold is a cornerstone in medicinal chemistry, giving rise to a wide array of therapeutic agents with diverse pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1] This guide focuses on 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide, a compound of interest due to its unique substitution pattern which is hypothesized to modulate its biological profile. While specific experimental data for this molecule is not extensively available in the public domain, this document serves as an in-depth technical guide for researchers, scientists, and drug development professionals to investigate its potential activities in comparison to structurally related analogs. We will explore potential biological activities, outline detailed experimental protocols for their assessment, and present a framework for a comprehensive comparative analysis.

The core structure of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide features a trifluoromethoxy group, known for its ability to enhance metabolic stability and cell permeability, a bromo substituent that can influence binding interactions, and an N-butyl group that contributes to its lipophilicity. These features suggest that the compound may exhibit interesting biological properties. This guide will focus on two potential and well-documented activities of benzenesulfonamide derivatives: anticancer and antimicrobial activity.

Selection of Analog Compounds for Comparative Analysis

To effectively evaluate the activity of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide (from here on referred to as Compound A ), a logical selection of analog compounds is crucial. The chosen analogs allow for a systematic exploration of the structure-activity relationship (SAR), providing insights into the contribution of each functional group to the overall biological effect. For this investigative guide, we propose the synthesis and evaluation of the following analogs:

• Compound B: N-butyl-4-(trifluoromethoxy)benzenesulfonamide: This analog lacks the 2-bromo substituent, allowing for a direct assessment of the bromine atom's influence on activity.

• Compound C: 2-bromo-N-butylbenzenesulfonamide: This analog is devoid of the 4-trifluoromethoxy group, enabling an evaluation of this group's contribution to the compound's efficacy and cellular uptake.

• Compound D: 2-bromo-4-(trifluoromethoxy)benzenesulfonamide: The absence of the N-butyl group in this analog will help in understanding the role of this aliphatic chain in the compound's interaction with its biological targets.

Anticancer Activity Evaluation

Benzenesulfonamide derivatives have been extensively investigated for their anticancer properties, often linked to the inhibition of carbonic anhydrases (CAs), particularly the tumor-associated isoforms CA IX and CA XII.[2][3] These enzymes play a crucial role in regulating tumor pH, contributing to cancer cell survival and proliferation in the hypoxic and acidic tumor microenvironment.[4]

Hypothesized Mechanism of Action: Carbonic Anhydrase Inhibition

The sulfonamide moiety is a well-established zinc-binding group that can effectively inhibit carbonic anhydrases.[2] We hypothesize that Compound A and its analogs may act as inhibitors of CA IX, a transmembrane enzyme overexpressed in many types of solid tumors. By inhibiting CA IX, these compounds could disrupt pH regulation in cancer cells, leading to increased intracellular acidification and subsequent apoptosis.

Diagram: Hypothesized Inhibition of Carbonic Anhydrase IX

Caption: Hypothesized inhibition of CAIX by Compound A and its analogs.

Experimental Protocols

This colorimetric assay measures the esterase activity of purified human carbonic anhydrase isoforms (hCA II and hCA IX) to determine the inhibitory potential of the test compounds.[5]

• Enzyme and Inhibitor Preparation: Prepare stock solutions of purified hCA II and hCA IX in a suitable buffer (e.g., 10 mM Tris-HCl, pH 7.4). Prepare serial dilutions of Compound A and its analogs.

• Reaction Setup: In a 96-well microplate, add the assay buffer, the CA enzyme solution, and the test compounds at various concentrations. Include a positive control (Acetazolamide) and a no-inhibitor control.

• Pre-incubation: Incubate the plate for 15 minutes at room temperature to allow for inhibitor-enzyme binding.

• Substrate Addition and Measurement: Initiate the reaction by adding p-nitrophenyl acetate (p-NPA) as the substrate. Immediately measure the change in absorbance at 400 nm over time using a microplate reader.

• Data Analysis: Calculate the rate of p-NPA hydrolysis for each condition. Determine the IC50 value for each compound, which is the concentration required to inhibit 50% of the enzyme activity.

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.[6][7]

• Cell Culture: Culture a human cancer cell line known to overexpress CA IX (e.g., MDA-MB-231 breast cancer cells) in an appropriate medium.

• Compound Treatment: Seed the cells in 96-well plates and allow them to adhere overnight. Treat the cells with various concentrations of Compound A and its analogs for 48-72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Determine the IC50 value for each compound.

Comparative Data Summary (Hypothetical)

Compound	hCA II Inhibition (IC50, µM)	hCA IX Inhibition (IC50, µM)	MDA-MB-231 Cytotoxicity (IC50, µM)
Compound A	15.2	0.8	5.1
Compound B	25.8	2.5	12.3
Compound C	18.5	1.2	8.7
Compound D	>50	15.6	28.4
Acetazolamide	0.5	0.025	35.0

Antimicrobial Activity Evaluation

Sulfonamides were the first class of synthetic antibiotics and function by inhibiting dihydropteroate synthase (DHPS), a key enzyme in the bacterial folic acid synthesis pathway.[8] This pathway is essential for the synthesis of nucleotides and ultimately bacterial DNA and RNA.[9]

Hypothesized Mechanism of Action: Inhibition of Dihydropteroate Synthase

Sulfonamides act as competitive inhibitors of DHPS, mimicking the natural substrate, para-aminobenzoic acid (PABA).[6] We hypothesize that Compound A and its analogs may inhibit bacterial growth by targeting DHPS.

Diagram: Inhibition of Bacterial Folate Synthesis

Caption: Inhibition of the bacterial folate synthesis pathway by sulfonamides.

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Determination

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in vitro.[6] The broth microdilution method is a standard procedure for determining MIC values.

• Inoculum Preparation: Prepare a standardized bacterial suspension (e.g., Staphylococcus aureus, Escherichia coli) equivalent to a 0.5 McFarland standard.

• Serial Dilution: In a 96-well microtiter plate, perform serial two-fold dilutions of Compound A and its analogs in a suitable broth medium (e.g., Mueller-Hinton Broth).

• Inoculation: Inoculate each well with the prepared bacterial suspension. Include a positive control (e.g., Sulfamethoxazole), a growth control (no compound), and a sterility control (no bacteria).

• Incubation: Incubate the plates at 37°C for 16-20 hours.

• Result Interpretation: The MIC is determined as the lowest concentration of the compound at which no visible bacterial growth is observed.

Comparative Data Summary (Hypothetical)

Compound	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)
Compound A	16	32
Compound B	32	64
Compound C	32	64
Compound D	>128	>128
Sulfamethoxazole	8	16

Experimental Workflow Visualization

Diagram: General Experimental Workflow

Caption: General workflow for the comparative biological evaluation.

Discussion and Future Directions

This guide provides a comprehensive framework for the comparative evaluation of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide and its analogs. The proposed experiments are designed to elucidate the structure-activity relationships and to identify the key structural motifs responsible for potential anticancer and antimicrobial activities.

Based on the hypothetical data presented, the presence of both the 2-bromo and 4-trifluoromethoxy groups in Compound A appears to be crucial for potent activity. The N-butyl group also seems to play a significant role, as its absence in Compound D leads to a substantial loss of activity.

Future investigations should aim to confirm these hypotheses through the synthesis and rigorous biological testing of the proposed compounds. Further studies could include in vivo efficacy models, such as xenograft models for anticancer activity and murine infection models for antimicrobial activity, to validate the in vitro findings.[10] Additionally, mechanistic studies, including enzyme kinetics and molecular docking, would provide deeper insights into the interactions of these compounds with their molecular targets.

By systematically applying the principles and protocols outlined in this guide, researchers can effectively navigate the early stages of drug discovery and contribute to the development of novel benzenesulfonamide-based therapeutics.

References

• Benchchem. (n.d.). Application Notes and Protocols for Testing the Efficacy of Sulfonamide-Based Drugs.
• Benchchem. (n.d.). Application Notes and Protocols for In Vivo Studies of Sulfonamide-Based Compounds.
• Benchchem. (n.d.). Protocol for Assessing the Antibacterial Activity of Sulfonamides.
• Ghamdi, M. A., et al. (2021). Design, synthesis and mechanistic study of new benzenesulfonamide derivatives as anticancer and antimicrobial agents via carbonic anhydrase IX inhibition. RSC Advances.
• Supuran, C. T., et al. (2014). Carbonic Anhydrase Inhibition with Benzenesulfonamides and Tetrafluorobenzenesulfonamides Obtained via Click Chemistry. ACS Medicinal Chemistry Letters.
• Cakir, U., et al. (2004). In vitro inhibition effects of some new sulfonamide inhibitors on human carbonic anhydrase I and II. Journal of Enzyme Inhibition and Medicinal Chemistry.
• Miran, H. N., et al. (2025). Investigating the anti-proliferative effects of benzenesulfonamide derivatives on human lung cancer cells.
• Benchchem. (n.d.). Application Notes and Protocols for Testing N-(2,5-dichlorophenyl)benzenesulfonamide Cytotoxicity.
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A Senior Application Scientist's Guide to the Validation of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide as a Hit Compound

In the landscape of early-stage drug discovery, the transition from a high-throughput screen (HTS) "hit" to a chemically and biologically validated starting point for a lead optimization campaign is a critical juncture.[1] This guide provides an in-depth, technical framework for the validation of a novel benzenesulfonamide, 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide. As direct experimental data for this specific molecule is not yet prevalent in public literature, we will proceed with a rigorous, hypothesis-driven validation cascade.[2]

The benzenesulfonamide scaffold is a cornerstone in medicinal chemistry, renowned for its inhibitory activity against a key family of metalloenzymes: the Carbonic Anhydrases (CAs).[2] Specifically, the overexpression of isoform IX (CA-IX) in various hypoxic tumors has established it as a high-value oncology target. CA-IX contributes to the acidification of the tumor microenvironment, promoting cancer cell survival, proliferation, and metastasis. Therefore, we posit that 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide is a putative inhibitor of Carbonic Anhydrase IX, and this guide will outline the necessary experiments to validate this hypothesis, comparing its performance against established inhibitors.

The Hit Validation Workflow: A Phased Approach

A robust hit validation strategy is not a single experiment but a multi-step process designed to build confidence in the hit compound while systematically eliminating artifacts and false positives.[3] Our approach is structured to confirm direct target engagement, verify the mechanism of action, and establish a preliminary profile of selectivity and cellular activity.

Caption: The Hit Validation Cascade for 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide.

Phase 1: Foundational Confirmation - Is the Hit Real?

Before committing resources to extensive biological characterization, it is imperative to confirm the identity, purity, and integrity of the hit compound. A significant portion of initial hits from HTS campaigns can be false positives arising from compound impurities or non-specific assay interference.

Protocol 1: Compound Identity and Purity Analysis

• Objective: To confirm the chemical structure and assess the purity of the synthesized batch of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide.

• Methodology:

  • LC-MS (Liquid Chromatography-Mass Spectrometry):

    • Prepare a 1 mg/mL stock solution of the compound in DMSO.

    • Inject 1-5 µL onto a C18 reverse-phase column.

    • Run a gradient of mobile phase A (water + 0.1% formic acid) and mobile phase B (acetonitrile + 0.1% formic acid).

    • Monitor the UV absorbance at 254 nm to assess purity (ideally >95%).

    • Analyze the eluent by mass spectrometry to confirm the molecular weight (Expected [M+H]⁺ for C₁₁H₁₃BrF₃NO₂S).

  • ¹H NMR (Proton Nuclear Magnetic Resonance):

    • Dissolve ~5 mg of the compound in 0.75 mL of deuterated chloroform (CDCl₃) or DMSO-d₆.

    • Acquire the proton NMR spectrum.

    • Confirm that the observed chemical shifts, splitting patterns, and integrations are consistent with the proposed structure of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide.

Phase 2: Target Engagement - Does the Compound Bind its Intended Target?

With a confirmed, pure compound in hand, the next critical step is to demonstrate direct, physical binding to the putative target, CA-IX. We will employ a "gold standard" biophysical technique for in-solution affinity measurement and a cellular assay to confirm target engagement in a more physiologically relevant context.[3][4]

Isothermal Titration Calorimetry (ITC): Quantifying the Binding Interaction

ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction (K D, ΔH, and ΔS) in a single, label-free experiment.[5]

Protocol 2: Isothermal Titration Calorimetry (ITC)

• Objective: To quantify the binding affinity (K D) and thermodynamics of the compound to recombinant human CA-IX.

• Instrumentation: An automated microcalorimeter (e.g., Malvern Panalytical MicroCal PEAQ-ITC).

• Materials:

  • Recombinant human CA-IX (catalytic domain), dialyzed extensively against the assay buffer.

  • Compound: 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide.

  • Assay Buffer: 50 mM Phosphate buffer, 150 mM NaCl, pH 7.4.

• Methodology:

  • Prepare a 20 µM solution of CA-IX in the assay buffer and load it into the sample cell.

  • Prepare a 200 µM solution of the compound in the same assay buffer and load it into the injection syringe.

  • Set the instrument temperature to 25°C.

  • Perform a series of 19 injections (2 µL each) of the compound solution into the protein solution at 150-second intervals.

  • Record the heat change after each injection.

  • Analyze the resulting binding isotherm by fitting the data to a single-site binding model to determine the dissociation constant (K D), stoichiometry (n), and enthalpy change (ΔH).

Cellular Thermal Shift Assay (CETSA): Proving Target Engagement in Cells

CETSA leverages the principle that a protein becomes more thermally stable when bound to a ligand.[3] This assay provides crucial evidence that the compound can penetrate the cell membrane and engage with CA-IX in its native environment.

Protocol 3: Cellular Thermal Shift Assay (CETSA)

• Objective: To demonstrate target engagement of the compound with endogenous CA-IX in intact cells.

• Cell Line: HT-29 human colorectal adenocarcinoma cells (known to express CA-IX, especially under hypoxia).

• Methodology:

  • Culture HT-29 cells to ~80% confluency. For enhanced CA-IX expression, incubate cells under hypoxic conditions (1% O₂) for 16-24 hours prior to the experiment.

  • Harvest the cells and resuspend them in PBS containing a protease inhibitor cocktail.

  • Divide the cell suspension into two aliquots: one treated with the compound (e.g., 30 µM final concentration) and one with vehicle (DMSO). Incubate for 1 hour at 37°C.

  • Aliquot the treated cell suspensions into PCR tubes.

  • Heat the tubes at a range of temperatures (e.g., 40°C to 70°C) for 3 minutes using a thermal cycler, followed by cooling at 4°C for 3 minutes.

  • Lyse the cells by three freeze-thaw cycles (liquid nitrogen and a 25°C water bath).

  • Pellet the precipitated proteins by centrifugation at 20,000 x g for 20 minutes at 4°C.

  • Collect the supernatant (containing soluble protein) and analyze by Western blot using a primary antibody specific for CA-IX.

  • Quantify the band intensities. A positive result is a shift in the melting curve to a higher temperature in the compound-treated sample compared to the vehicle control, indicating stabilization of CA-IX.

Orthogonal Validation and Comparative Analysis

To further build confidence, the hit should be validated in a functional assay that is mechanistically distinct from the primary screen.[3] An enzyme inhibition assay serves this purpose perfectly. We will also compare its potency to two known CA inhibitors.

• Acetazolamide: A non-selective, first-generation CA inhibitor.

• U-104: A well-characterized, potent, and selective CA-IX inhibitor.

Protocol 4: CA-IX Enzyme Inhibition Assay

• Objective: To determine the IC₅₀ value of the compound against CA-IX and compare it with known inhibitors.

• Principle: This assay measures the esterase activity of CA-IX, which catalyzes the hydrolysis of 4-nitrophenyl acetate (4-NPA) to 4-nitrophenol, a yellow product that can be monitored spectrophotometrically at 400 nm.

• Methodology:

  • Prepare a serial dilution of the test compound, Acetazolamide, and U-104 in the assay buffer (e.g., 25 mM Tris-SO₄, pH 7.6).

  • In a 96-well plate, add 10 µL of each compound dilution.

  • Add 170 µL of assay buffer to each well.

  • Add 10 µL of a 100 nM solution of recombinant human CA-IX. Incubate for 15 minutes at room temperature.

  • Initiate the reaction by adding 10 µL of a 10 mM 4-NPA solution (in acetonitrile).

  • Immediately measure the absorbance at 400 nm every 30 seconds for 10 minutes using a plate reader.

  • Calculate the rate of reaction (V) for each concentration.

  • Plot the percentage of inhibition versus the log of the inhibitor concentration and fit the data using a four-parameter logistic equation to determine the IC₅₀ value.

Comparative Performance Data (Hypothetical)

Compound	Target Engagement (K D, ITC)	Enzymatic Potency (IC₅₀)
2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide	55 nM	85 nM
Acetazolamide (Non-selective control)	250 nM	320 nM
U-104 (Selective control)	25 nM	40 nM

This hypothetical data positions our hit compound as a potent inhibitor, significantly more powerful than the non-selective control and approaching the potency of the selective comparator, making it a highly attractive candidate for further development.

Phase 3: Selectivity and Cellular Function

A good hit must be selective. Inhibition of other proteins, particularly closely related isoforms or common off-targets like kinases, can lead to toxicity.

Selectivity Profiling

• CA Isoform Selectivity: The compound should be tested against other prominent CA isoforms (e.g., the cytosolic CA-I and CA-II, and the transmembrane CA-XII) using the enzyme inhibition assay described in Protocol 4. High selectivity for CA-IX over other isoforms is a desirable trait.

• Kinome Profiling: To rule out broad kinase inhibition, the compound should be screened against a panel of representative kinases.[6][7] This is typically performed as a service by specialized vendors who offer panels of hundreds of kinases.[8][9] A "clean" profile with minimal off-target kinase activity at 1 µM is a strong indicator of a specific hit.

Cell-Based Functional Assay

The ultimate goal is to show that target engagement translates into a desired biological outcome. For a CA-IX inhibitor, this means demonstrating anti-proliferative or cytotoxic effects, particularly under hypoxic conditions where cancer cells are most dependent on CA-IX activity.

Caption: Mechanism of Action for a CA-IX Inhibitor in a Hypoxic Tumor Cell.

Protocol 5: Hypoxia-Induced Cell Viability Assay

• Objective: To assess the selective cytotoxicity of the compound on cancer cells under hypoxic versus normoxic conditions.

• Cell Line: HT-29 or MDA-MB-231.

• Methodology:

  • Seed cells in two sets of 96-well plates.

  • Allow cells to adhere for 24 hours.

  • Place one set of plates in a standard incubator (normoxia: 21% O₂) and the other set in a hypoxic incubator (1% O₂).

  • After 24 hours of pre-incubation, treat the cells in both sets of plates with a serial dilution of the compound.

  • Incubate for an additional 72 hours under their respective atmospheric conditions.

  • Assess cell viability using a standard method such as the CellTiter-Glo® Luminescent Cell Viability Assay, which measures ATP levels.[10][11][12]

  • Plot cell viability versus log concentration for both normoxic and hypoxic conditions and determine the respective IC₅₀ values. A potent hit will show a significantly lower IC₅₀ under hypoxic conditions, demonstrating target-dependent cellular activity.

Phase 4: Early Assessment of Drug-like Properties

Finally, a preliminary check for potential liabilities that could terminate a program later is a prudent investment. Early ADME/Tox (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling helps to de-risk the hit compound.

Cytochrome P450 (CYP) Inhibition

Inhibition of major CYP enzymes (e.g., 3A4, 2D6, 2C9) is a primary cause of adverse drug-drug interactions.[13][14]

Protocol 6: CYP450 Inhibition Assay

• Objective: To determine the IC₅₀ of the compound against major human CYP isoforms.

• Methodology: This is typically a fluorescence-based assay using human liver microsomes and isoform-specific substrates.[13]

  • Incubate human liver microsomes with a CYP isoform-specific probe substrate and NADPH in the presence of varying concentrations of the test compound.

  • After incubation, measure the formation of the fluorescent metabolite.

  • Calculate the percent inhibition at each concentration and determine the IC₅₀ value. An IC₅₀ > 10 µM is generally considered low risk.

hERG Channel Inhibition

Blockade of the hERG potassium channel is linked to a high risk of cardiac arrhythmia (QT prolongation).[15] Early assessment is mandated by regulatory agencies.

Protocol 7: hERG Channel Inhibition Assay

• Objective: To evaluate the inhibitory activity of the compound on the hERG potassium channel.

• Methodology: The gold standard is automated patch-clamp electrophysiology on a cell line stably expressing the hERG channel (e.g., HEK293).[15][16][17]

  • Cells are captured on a planar patch-clamp chip.

  • A whole-cell recording configuration is established.

  • A specific voltage protocol is applied to elicit hERG currents.

  • The compound is applied at several concentrations, and the reduction in the hERG current is measured to determine an IC₅₀ value. An IC₅₀ > 30 µM is often considered a safe starting point.

Conclusion

The validation of a hit compound is a systematic process of evidence-building. By following the workflow outlined in this guide—confirming identity and purity, demonstrating direct and cellular target engagement, quantifying potency and selectivity, and establishing a functional cellular effect—researchers can confidently advance 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide from a preliminary "hit" to a "validated hit." The comparative data against known standards and the early safety profiling provide the critical context needed to justify the significant investment required for a full-fledged hit-to-lead and lead optimization campaign. This rigorous, multi-faceted approach ensures that resources are focused on chemical matter with the highest probability of success in the long and challenging path of drug discovery.

References

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• National Institutes of Health. Discovery and Lead Optimization of Benzene-1,4-disulfonamides as Oxidative Phosphorylation Inhibitors. Available from: [Link]

• Festus, C. et al. Biological Activity Evaluation of Some New Benzenesulphonamide Derivatives. Frontiers in Chemistry. Available from: [Link]

• National Institutes of Health. Design, Synthesis, and Mechanism Study of Benzenesulfonamide-containing Phenylalanine Derivatives as Novel HIV-1 Capsid Inhibitors with Improved Antiviral Activities. Available from: [Link]

• Martin, A. et al. A pragmatic approach to hit validation following biochemical high-throughput screening. Drug Discovery World. Available from: [Link]

• National Institutes of Health. Benzenesulfonamide Analogs: Synthesis, Anti-GBM Activity and Pharmacoprofiling. Available from: [Link]

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A Technical Guide to the Structure-Activity Relationship of 2-Bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide Derivatives

For Researchers, Scientists, and Drug Development Professionals

The benzenesulfonamide scaffold is a cornerstone in medicinal chemistry, serving as the foundation for a multitude of therapeutic agents with diverse biological activities, including antimicrobial, anti-inflammatory, anticancer, and antiviral properties.[1][2][3] This guide provides an in-depth analysis of the structure-activity relationship (SAR) of a specific class of these compounds: 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide derivatives. We will dissect the role of each substituent on the core scaffold, propose a strategic approach for analog synthesis and biological evaluation, and present hypothetical comparative data to guide future research in this area.

The Core Scaffold and Key Substituents: A Strategic Design

The selection of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide as a lead structure is based on the unique physicochemical properties imparted by each of its functional groups. Understanding the individual contribution of each component is crucial for predicting and optimizing the biological activity of its derivatives.

• The Benzenesulfonamide Core: This pharmacophore is known to interact with a variety of biological targets, often through hydrogen bonding with the sulfonamide moiety.[4] Its rigid structure provides a stable platform for the precise spatial arrangement of its substituents.

• The 2-Bromo Substituent: The placement of a bromine atom at the ortho position can significantly influence the compound's conformation and electronic properties.[5] This halogen can participate in halogen bonding, an important non-covalent interaction in drug-receptor binding. Furthermore, its steric bulk can orient the sulfonamide group in a specific manner, potentially enhancing selectivity for a particular target.

• The N-Butyl Group: The N-alkyl substituent on the sulfonamide is critical for modulating lipophilicity and, consequently, the compound's pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME). The n-butyl group provides a balance of flexibility and lipophilicity.[6][7][8][9]

• The 4-Trifluoromethoxy Group: This group is a powerful tool in modern medicinal chemistry.[10][11] The trifluoromethoxy (-OCF3) group is highly lipophilic and electron-withdrawing, which can enhance metabolic stability and cell permeability.[10][11] Its presence can significantly impact the pKa of the sulfonamide proton, thereby influencing its binding characteristics.

Proposed Structure-Activity Relationship and Comparative Analysis

While direct experimental data for a wide range of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide derivatives is not extensively available in the public domain, we can construct a hypothetical SAR based on established principles in medicinal chemistry. The following sections outline key areas for structural modification and the anticipated impact on biological activity.

Variation of the N-Alkyl Substituent

Modification of the N-butyl group is a primary strategy to fine-tune the lipophilicity and steric profile of the molecule.

Compound ID	N-Substituent	Predicted LogP	Anticipated Biological Activity
Lead	n-Butyl	4.2	Baseline
1a	Ethyl	3.7	Potentially reduced potency due to decreased hydrophobic interactions.
1b	Isobutyl	4.1	Similar potency to lead, with potential for altered selectivity due to steric bulk.
1c	Cyclohexyl	4.8	Increased potency in targets with a large hydrophobic pocket.
1d	Benzyl	4.5	Potential for π-π stacking interactions, possibly leading to increased potency.

Experimental Protocols

To validate the proposed SAR, a systematic approach to synthesis and biological evaluation is required.

General Synthesis of 2-Bromo-N-alkyl-4-(trifluoromethoxy)benzenesulfonamide Derivatives

The synthesis of the target compounds can be achieved through a straightforward sulfonylation reaction.

Step 1: Synthesis of 2-Bromo-4-(trifluoromethoxy)benzenesulfonyl chloride

This key intermediate can be synthesized from commercially available starting materials.

Step 2: Sulfonylation of Primary Amines

To a solution of 2-bromo-4-(trifluoromethoxy)benzenesulfonyl chloride in a suitable solvent (e.g., dichloromethane), the desired primary amine (1.1 equivalents) and a non-nucleophilic base (e.g., triethylamine, 1.5 equivalents) are added at 0 °C. The reaction is stirred at room temperature until completion, as monitored by thin-layer chromatography. The reaction mixture is then washed with dilute acid, saturated sodium bicarbonate solution, and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography to yield the desired N-alkylated benzenesulfonamide derivative.[12][13]

Biological Evaluation: A Multi-Target Approach

Given the broad spectrum of activities associated with benzenesulfonamides, a panel of assays is recommended to comprehensively profile the synthesized derivatives.[1][14]

• Antimicrobial Assays: Minimum Inhibitory Concentration (MIC) determination against a panel of Gram-positive and Gram-negative bacteria.[2][15]

• Anticancer Assays: Cytotoxicity screening against various cancer cell lines (e.g., MCF-7, A549, HCT116) using an MTT or similar cell viability assay.[16]

• Enzyme Inhibition Assays: Evaluation of inhibitory activity against specific enzymes, such as carbonic anhydrases, which are known targets of sulfonamides.[14]

Visualizing the Workflow and Rationale

The following diagrams illustrate the proposed research workflow and the underlying logic of the SAR exploration.

Caption: A streamlined workflow for the synthesis, biological evaluation, and SAR analysis of novel benzenesulfonamide derivatives.

Caption: The logical relationship between structural modifications and their impact on biological activity.

Conclusion and Future Directions

The 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide scaffold represents a promising starting point for the development of novel therapeutic agents. The strategic combination of a halogen atom, a lipophilic alkyl chain, and a metabolically robust trifluoromethoxy group provides a rich platform for SAR exploration. The systematic synthesis and evaluation of analogs, as outlined in this guide, will be instrumental in elucidating the key structural features required for potent and selective biological activity. Future work should focus on expanding the diversity of the N-substituents and exploring alternative halogenation patterns on the aromatic ring to further optimize the pharmacological profile of this exciting class of compounds.

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A Senior Application Scientist's Guide to Cross-Reactivity Profiling: A Case Study with 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide

Introduction: The Imperative of Selectivity in Drug Discovery

In the journey from a chemical hit to a clinical candidate, understanding a molecule's interaction landscape is paramount. Efficacy is only half the story; safety, largely dictated by a compound's selectivity, is the other. Off-target interactions can lead to unforeseen toxicities, derailing promising therapeutic programs and posing risks to patients.[1][2][3] This guide provides a comprehensive, technically-grounded framework for the cross-reactivity profiling of a novel small molecule, using the hypothetical compound 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide (hereafter referred to as "Compound-X") as a case study.

The benzenesulfonamide scaffold is a privileged structure in medicinal chemistry, known to interact with a variety of enzymes, notably protein kinases. Assuming Compound-X was identified in a primary screen targeting a specific protein kinase (let's call it "Kinase-A"), our immediate and critical next step is to determine its selectivity across the human kinome and assess its potential for other, non-kinase off-target liabilities. This guide outlines a tiered, logical workflow, explaining not just the "how" but the "why" behind each experimental choice.

The Profiling Strategy: A Tiered Approach to De-risking

A robust profiling strategy does not assess all possible interactions at once. It follows a logical progression from broad, high-throughput methods to more focused, physiologically relevant assays. This conserves resources and builds a comprehensive understanding of the compound's behavior. Our approach is divided into two main stages:

• Primary Profiling: Kinome-wide Selectivity Assessment. The initial and most critical screen to understand the on- and off-target kinase activity.

• Secondary Profiling: Broad Safety Pharmacology Assessment. A wider screen against a panel of receptors, ion channels, transporters, and other enzymes known to be implicated in adverse drug reactions.[1][4][5]

Figure 1. Tiered workflow for cross-reactivity profiling of a novel kinase inhibitor.

Part 1: Primary Profiling - Defining the Kinome Interaction Landscape

The primary goal is to understand the breadth and potency of Compound-X's interactions across the human kinome. For this, a competition binding assay is superior to enzymatic assays for an initial screen. It measures direct physical interaction (affinity) and is independent of substrate, cofactors, or ATP concentration, providing a cleaner, more comparable dataset across hundreds of diverse kinases.[6]

Chosen Platform: Eurofins DiscoverX KINOMEscan®

This platform employs a proprietary active site-directed competition binding assay.[7][8] Test compounds are quantified by their ability to displace an immobilized, active-site directed ligand. The amount of kinase captured on a solid support is measured via quantitative PCR (qPCR), offering high sensitivity.[6]

Experimental Protocol: scanMAX Kinase Panel Screen

• Compound Preparation: Solubilize Compound-X, and comparator compounds (Staurosporine, Dasatinib) in 100% DMSO to a stock concentration of 100 mM. Serially dilute to the required concentration for the assay.

• Assay Execution (as performed by service provider):

  • A DNA-tagged kinase, an immobilized ligand, and the test compound are combined.

  • The mixture is allowed to reach equilibrium.

  • The amount of kinase bound to the immobilized ligand is quantified using qPCR. The signal is inversely proportional to the test compound's binding affinity.

• Screening Concentration: A single high concentration of 1 µM is chosen for the initial screen. This concentration is high enough to detect even weak interactions, providing a comprehensive view of potential off-targets.[9]

• Data Output: Results are reported as Percent of Control (%Ctrl) , where a lower number indicates stronger binding. %Ctrl = (test compound signal - positive control signal) / (negative control signal - positive control signal) * 100

Comparative Data Analysis

To contextualize the selectivity of Compound-X, we compare its hypothetical results against two well-characterized kinase inhibitors:

• Staurosporine: A natural product known for its potent but broad, non-selective inhibition of a vast number of kinases.[10][11]

• Dasatinib: A clinically approved multi-kinase inhibitor, targeting BCR-ABL and SRC family kinases, but with a known spectrum of additional off-targets.[12][13]

Table 1: Hypothetical Primary Kinome Screen Results (%Ctrl at 1 µM)

Kinase Target	Compound-X (%Ctrl)	Dasatinib (%Ctrl)	Staurosporine (%Ctrl)	Kinase Family	Rationale for Inclusion
Kinase-A (Target)	0.5	45.2	0.1	TK	Primary Target
ABL1	88.1	0.2	0.3	TK	Key Dasatinib target
SRC	92.4	0.4	1.5	TK	Key Dasatinib target
LCK	85.3	0.3	0.8	TK	SRC Family Kinase
EGFR	75.6	15.8	2.1	TK	Major oncology target
VEGFR2 (KDR)	68.9	38.7	4.5	TK	Key angiogenesis kinase
p38α (MAPK14)	99.2	5.5	1.1	CMGC	Off-target liability
ROCK1	95.1	70.1	3.3	AGC	Cardiovascular liability
PKA (PRKACA)	98.7	91.0	0.9	AGC	Broadly expressed kinase
CDK2	96.4	65.3	2.8	CMGC	Cell cycle kinase

Data is hypothetical for illustrative purposes. Hits indicating significant binding are highlighted in bold (e.g., <10% Ctrl).

Follow-up Protocol: Kd Determination for Primary Hits

A single concentration screen identifies potential hits; it does not quantify binding affinity. The next logical step is to generate dissociation constants (Kd) for the primary target and any significant off-targets to understand the true selectivity window.

• Assay Selection: Use the KdELECT™ service from the same platform for consistency.

• Execution: A 10-point dose-response curve is generated for each selected kinase-inhibitor pair.

• Data Analysis: The Kd value is calculated by fitting the binding data to a standard sigmoidal dose-response model.

Table 2: Hypothetical Binding Affinity (Kd) Profile

Kinase Target	Compound-X (Kd, nM)	Dasatinib (Kd, nM)	Staurosporine (Kd, nM)
Kinase-A (Target)	1.2	480	0.9
ABL1	>10,000	0.3	1.8
SRC	>10,000	0.5	3.0
p38α (MAPK14)	>10,000	8.1	2.5

Interpretation: The Kd data confirms the high potency and selectivity of Compound-X for Kinase-A. A selectivity window of >8,000-fold against other kinases like ABL1 and SRC provides strong evidence for a favorable kinase profile, a critical step in de-risking the compound for further development.[15]

Part 2: Secondary Profiling - Broad Safety Pharmacology

While kinase selectivity is crucial, a compound can still fail due to interactions with entirely different protein classes. Early assessment of these liabilities is a regulatory expectation and a cornerstone of proactive safety de-risking.[2][3]

Chosen Platform: Eurofins SafetyScreen44™ Panel

This panel assesses compound interactions against 44 targets, including GPCRs, ion channels, and transporters, that have been historically implicated in adverse drug reactions.[16][17][18] The assays are typically radioligand binding assays.

Experimental Protocol: SafetyScreen44™ Panel

• Compound Preparation: Compound-X is prepared in 100% DMSO.

• Screening Concentration: A standard concentration of 10 µM is used. This concentration is considered high enough to flag clinically relevant off-target interactions.[16]

• Assay Execution (as performed by service provider): The ability of Compound-X to displace a specific, high-affinity radioligand from each of the 44 targets is measured in duplicate.

• Data Output: Results are reported as percent inhibition of radioligand binding. A result >50% is generally considered a significant "hit" requiring further investigation.[17]

Figure 2. Principle of a competitive radioligand binding assay for safety screening.

Hypothetical Safety Panel Results

Table 3: Selected Results from SafetyScreen44™ Panel (% Inhibition at 10 µM)

Target	Target Class	Compound-X (% Inhibition)	Potential Adverse Effect
hERG	Ion Channel	8%	Critical CV Liability (QT Prolongation)
5-HT₂₋ Receptor	GPCR	12%	CNS, Cardiovascular effects
Dopamine Transporter	Transporter	4%	CNS, Abuse potential
Adrenergic α1 Receptor	GPCR	65%	Hypotension, Dizziness
Muscarinic M1 Receptor	GPCR	-5%	Anticholinergic effects (dry mouth, etc.)
L-type Ca²⁺ Channel	Ion Channel	15%	Cardiovascular effects

Interpretation and Next Steps:

The hypothetical data shows that Compound-X is remarkably clean against most targets, including the critical hERG channel, a major hurdle in drug development.[2] However, it flags a significant interaction (>50% inhibition) with the Adrenergic α1 Receptor .

This single hit does not mean the compound is unsafe, but it requires immediate, focused follow-up:

• Determine Potency (IC₅₀): Run a full dose-response curve for Compound-X against the Adrenergic α1 receptor to determine the IC₅₀ value.

• Assess Functional Activity: The binding assay doesn't distinguish between an antagonist and an agonist. A functional assay (e.g., measuring calcium flux or IP1 accumulation in a cell line expressing the receptor) is required to determine the mode of action.

• Calculate Safety Margin: Compare the IC₅₀ for the Adrenergic α1 receptor with the on-target potency (Kd for Kinase-A). If there is a >100-fold window between the desired therapeutic activity and the off-target liability, the risk may be manageable. This data is critical for making an informed "Go/No-Go" decision for the lead optimization phase.

Conclusion

This guide has outlined a systematic, data-driven approach to characterizing the cross-reactivity profile of a novel compound, 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide. Through a tiered strategy employing state-of-the-art platforms, we moved from a broad kinome-wide assessment to a focused safety pharmacology screen.

Our hypothetical results portray Compound-X as a highly potent and selective inhibitor of its primary target, Kinase-A, with a single, identifiable off-target liability that can be further investigated and potentially mitigated through medicinal chemistry. This rigorous, self-validating process of profiling and comparison is not merely a data collection exercise; it is a fundamental component of modern drug discovery that enables the selection of safer, more effective clinical candidates.

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A Tale of Two Fluorines: A Comparative Guide to Trifluoromethoxy and Trifluoromethyl Benzenesulfonamides in Drug Discovery

In the intricate world of medicinal chemistry, the strategic incorporation of fluorine atoms can dramatically alter a molecule's destiny, transforming a simple scaffold into a potent therapeutic agent. Among the most powerful tools in this arsenal are the trifluoromethyl (-CF3) and trifluoromethoxy (-OCF3) groups. While chemically similar, the subtle addition of an oxygen atom creates a world of difference in physicochemical properties, target engagement, and metabolic fate. This guide provides an in-depth, data-driven comparison of these two critical moieties when appended to the benzenesulfonamide scaffold, a pharmacophore renowned for its role in targeting enzymes like carbonic anhydrases.

The Physicochemical Dichotomy: Decoding the Impact of -CF3 vs. -OCF3

The choice between a trifluoromethyl and a trifluoromethoxy group is a pivotal decision in drug design, directly influencing a compound's journey through the body. Their effects on lipophilicity and electronic character are paramount.

Lipophilicity (LogP): A Gateway to Permeability

Lipophilicity, often measured as the logarithm of the partition coefficient (LogP), dictates a drug's ability to cross cellular membranes. While both groups increase lipophilicity compared to a simple proton, the -OCF3 group imparts a greater lipophilic character than the -CF3 group. This is attributed to the overall electronic and conformational effects of the oxygen atom.

Compound	Substituent	LogP (Calculated)	Implication
p-Toluenesulfonamide	-CH3	0.82[1]	Baseline lipophilicity
4-(Trifluoromethyl)benzenesulfonamide	-CF3	1.9	Increased lipophilicity
4-(Trifluoromethoxy)benzenesulfonamide	-OCF3	1.7[2]	Significantly increased lipophilicity

Note: LogP values for fluorinated compounds are calculated (XLogP3). Experimental values can vary.

Electronic Effects (pKa): Tuning the Interaction

The acidity of the sulfonamide proton (pKa) is critical for its biological activity, particularly for inhibitors that bind to metalloenzymes. The deprotonated, anionic form is often the active species. The powerful electron-withdrawing nature of both -CF3 and -OCF3 groups increases the acidity (lowers the pKa) of the sulfonamide N-H compared to non-fluorinated analogs like p-toluenesulfonamide.

The -CF3 group exerts a potent, purely inductive electron-withdrawing effect. In contrast, the -OCF3 group presents a more complex electronic profile: a strong inductive withdrawal (-I) due to the fluorine atoms is partially counteracted by a resonance donating effect (+M) from the oxygen lone pairs. However, the inductive effect dominates, making it a net electron-withdrawing group. This nuanced electronic difference directly impacts the pKa.

Compound	Substituent	pKa (Experimental)	Implication
p-Toluenesulfonamide	-CH3	10.17[1]	Weakly acidic
4-(Trifluoromethyl)benzenesulfonamide	-CF3	9.64[3]	More acidic, higher % ionized at physiological pH
4-(Trifluoromethoxy)benzenesulfonamide	-OCF3	Not available	Expected to be acidic, similar to -CF3 analog

The lower pKa of the fluorinated analogs means that a greater fraction of the molecules will exist in the active, deprotonated state at physiological pH (~7.4), which can lead to more potent target engagement.

Impact on Biological Activity: A Carbonic Anhydrase Case Study

Benzenesulfonamides are classic inhibitors of Carbonic Anhydrases (CAs), a family of zinc-containing metalloenzymes crucial in various physiological processes.[4] The sulfonamide moiety coordinates directly to the Zn²⁺ ion in the enzyme's active site. The inhibitory potency (often measured as Ki or IC50) is directly influenced by the physicochemical properties governed by the aromatic substituents.

While a direct, side-by-side comparative study of the Ki values for 4-(trifluoromethyl)benzenesulfonamide and 4-(trifluoromethoxy)benzenesulfonamide against a specific CA isoform was not identified in the surveyed literature, we can infer the expected behavior. The increased acidity (lower pKa) of both fluorinated compounds compared to their non-fluorinated counterparts generally leads to enhanced inhibitory activity against isoforms like CA II.[5] The precise difference in potency between the -CF3 and -OCF3 analogs would depend on the subtle interplay of their electronic effects, lipophilicity, and potential steric interactions within the active site. Numerous studies confirm that benzenesulfonamides act as potent inhibitors of various CA isoforms, with activities often in the nanomolar range.[4][5]

Figure 1. Simplified binding of a benzenesulfonamide inhibitor to the Carbonic Anhydrase II active site.

Metabolic Stability: The Fluorine Shield

A primary reason for introducing fluorinated groups is to enhance metabolic stability by blocking sites susceptible to oxidation by cytochrome P450 (CYP) enzymes. The carbon-fluorine bond is exceptionally strong, making both -CF3 and -OCF3 groups highly resistant to metabolic degradation.

• Trifluoromethyl (-CF3): This group is exceptionally stable and effectively blocks aromatic hydroxylation at the position it occupies. Its strong electron-withdrawing nature also deactivates the aromatic ring, further reducing its susceptibility to oxidative metabolism.

• Trifluoromethoxy (-OCF3): This group is a robust bioisostere of the metabolically labile methoxy (-OCH3) group. It is highly resistant to the O-dealkylation that readily cleaves methoxy ethers, a common and rapid metabolic pathway.

Both moieties significantly increase a drug candidate's half-life and bioavailability by fortifying it against metabolic attack.

Experimental Protocols for Comparative Analysis

To empower researchers to conduct their own comparative studies, we provide the following validated, step-by-step protocols for key experiments.

Protocol 1: Determination of Lipophilicity (LogP) by HPLC

This method offers a rapid and reliable alternative to the traditional shake-flask method for determining LogP. It relies on the correlation between a compound's retention time on a reverse-phase HPLC column and its known LogP value.

• System Preparation: Use a C18 reverse-phase HPLC column. The mobile phase is typically a buffered aqueous solution and an organic modifier like methanol or acetonitrile.

• Calibration: Prepare a set of standard compounds with known LogP values that span the expected range of your test compounds. Inject each standard and record its retention time (t_R). Calculate the retention factor k' for each standard.

• Sample Analysis: Dissolve the test compounds (e.g., 4-(trifluoromethyl)benzenesulfonamide and 4-(trifluoromethoxy)benzenesulfonamide) in a suitable solvent and inject them onto the column under the same conditions as the standards. Record their retention times.

• Calculation: Create a calibration curve by plotting the log(k') of the standards against their known LogP values. Use the linear regression equation of this curve to calculate the LogP of the test compounds from their measured log(k') values.

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A Comparative Benchmarking Guide to 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide and Known Inhibitors of 15-Hydroxyprostaglandin Dehydrogenase (15-PGDH)

This guide provides a comprehensive framework for benchmarking the novel compound 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide against established inhibitors of 15-hydroxyprostaglandin dehydrogenase (15-PGDH), a critical enzyme in prostaglandin metabolism and a promising therapeutic target for tissue regeneration and oncology.[1][2] This document is intended for researchers, scientists, and drug development professionals, offering an objective comparison supported by detailed experimental protocols.

Introduction: The Therapeutic Potential of Targeting 15-PGDH

15-Hydroxyprostaglandin dehydrogenase (15-PGDH) is the primary enzyme responsible for the catabolism and inactivation of prostaglandins, most notably prostaglandin E2 (PGE2).[1][3] PGE2 is a pivotal lipid signaling molecule that modulates a wide array of physiological processes, including inflammation, cell proliferation, and tissue homeostasis.[1][4] By degrading PGE2, 15-PGDH acts as a crucial negative regulator.[5]

Emerging research has highlighted the therapeutic potential of inhibiting 15-PGDH. Elevated levels of 15-PGDH are associated with aging-related tissue decline, while its downregulation is observed in several cancers, where increased PGE2 levels can promote tumorigenesis.[1][6] Consequently, inhibition of 15-PGDH, which leads to a localized increase in PGE2, has been shown to promote tissue regeneration in various organs, including bone marrow, colon, and liver, and may enhance the efficacy of cancer therapies.[2][5][7][8] This has spurred the development of potent and selective 15-PGDH inhibitors.

This guide focuses on the characterization of a novel benzenesulfonamide derivative, 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide, and its comparison with well-established 15-PGDH inhibitors. The benzenesulfonamide scaffold is a well-known pharmacophore present in a multitude of clinically approved drugs and is known to interact with various enzymes.[9]

Compounds for Comparison

This guide will focus on a comparative analysis of our lead compound against a panel of known 15-PGDH inhibitors with varying potencies and mechanisms of action.

Compound	Structure	Known Activity
2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide	Chemical Formula: C11H13BrF3NO3S[10]	Putative 15-PGDH inhibitor
SW033291	Chemical Formula: C21H20N2OS3[3][11]	Potent, high-affinity, non-competitive inhibitor of 15-PGDH with a Ki of approximately 0.1 nM.[3][12]
ML148	Not available	Potent and selective 15-PGDH inhibitor with an IC50 of 56 nM.[5]
15-PGDH-IN-1	Not available	Potent and orally active 15-PGDH inhibitor with an IC50 of 3 nM.[5]

Experimental Workflows for Comparative Benchmarking

To thoroughly evaluate the inhibitory potential of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide against 15-PGDH, a multi-tiered experimental approach is proposed. This includes in vitro enzymatic assays to determine direct inhibitory activity and cell-based assays to assess cellular potency.

In Vitro Enzymatic Inhibition Assay

The primary objective of this assay is to determine the half-maximal inhibitory concentration (IC50) of the test compounds against recombinant human 15-PGDH.

Protocol:

• Reagents and Materials:

  • Recombinant human 15-PGDH enzyme

  • Prostaglandin E2 (substrate)

  • NAD+ (cofactor)

  • Assay buffer (e.g., 100 mM Tris-HCl, pH 7.4)

  • Test compounds (2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide, SW033291, ML148, 15-PGDH-IN-1) dissolved in DMSO.

  • 96-well microplate

  • Microplate reader capable of measuring absorbance at 340 nm.

• Assay Procedure:

  • A dilution series of each test compound is prepared in DMSO.

  • In a 96-well plate, add assay buffer, NAD+, and the test compound or DMSO (vehicle control).

  • Initiate the reaction by adding PGE2.

  • Immediately after adding the enzyme, initiate kinetic readings by measuring the increase in absorbance at 340 nm over time, which corresponds to the formation of NADH.[1]

  • Calculate the initial reaction rates (V) from the linear portion of the kinetic curves.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a four-parameter logistic equation.

Rationale for Experimental Choices: This spectrophotometric assay provides a direct and quantitative measure of enzyme activity by monitoring the production of NADH, a product of the 15-PGDH-catalyzed oxidation of PGE2.[1] The use of a dilution series allows for the determination of a dose-response curve and a precise IC50 value.

Cell-Based Assay for PGE2 Levels

This assay will determine the ability of the test compounds to increase endogenous PGE2 levels in a cellular context by inhibiting intracellular 15-PGDH.

Protocol:

• Cell Culture:

  • Use a human cell line known to express 15-PGDH, such as A549 lung carcinoma cells.[12]

  • Culture the cells in appropriate media and conditions until they reach 80-90% confluency.

• Compound Treatment:

  • Treat the cells with varying concentrations of the test compounds or DMSO (vehicle control) for a predetermined time (e.g., 24 hours).

• PGE2 Measurement:

  • Collect the cell culture supernatant.

  • Quantify the concentration of PGE2 in the supernatant using a commercially available Prostaglandin E2 ELISA kit, following the manufacturer's instructions.

• Data Analysis:

  • Plot the measured PGE2 concentrations against the logarithm of the inhibitor concentration.

  • Determine the EC50 value, the concentration of the compound that results in a half-maximal increase in PGE2 levels.

Rationale for Experimental Choices: This cell-based assay provides a more physiologically relevant measure of the compound's efficacy. It assesses the ability of the compound to penetrate the cell membrane and inhibit the target enzyme in its native environment, leading to a measurable downstream effect (increased PGE2 levels).[12]

Visualizing the Experimental Workflow and Signaling Pathway

Hypothetical Comparative Data

The following tables present hypothetical data to illustrate the expected outcomes of the proposed experiments.

Table 1: In Vitro Inhibitory Activity against 15-PGDH

Compound	IC50 (nM)	Mechanism of Inhibition
2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide	25	Competitive (Hypothesized)
SW033291	1.5[13]	Non-competitive[12]
ML148	56[5]	Uncompetitive
15-PGDH-IN-1	3[5]	Not Reported

Table 2: Cellular Potency in A549 Cells

Compound	EC50 for PGE2 Increase (nM)
2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide	150
SW033291	75[12][13]
ML148	350
15-PGDH-IN-1	100

Discussion and Future Directions

The benzenesulfonamide moiety of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide is a key structural feature that suggests its potential as an enzyme inhibitor. Based on the known interactions of other benzenesulfonamides with various enzymes, it is plausible that this compound could act as a competitive inhibitor, binding to the active site of 15-PGDH. The N-butyl and trifluoromethoxy substitutions will likely influence its potency and selectivity.

The hypothetical data presented above position 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide as a moderately potent inhibitor of 15-PGDH, with an IC50 in the low nanomolar range. While not as potent as the benchmark compound SW033291, its distinct chemical structure may offer advantages in terms of pharmacokinetic properties or off-target effects.

Future studies should focus on:

• Kinetic analysis: To definitively determine the mechanism of inhibition (competitive, non-competitive, or uncompetitive).

• Selectivity profiling: To assess the inhibitory activity against a panel of other dehydrogenases and related enzymes.

• In vivo studies: To evaluate the compound's efficacy in animal models of tissue injury or cancer, similar to the studies conducted with SW033291.[8][13]

Conclusion

This guide outlines a comprehensive strategy for benchmarking 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide against known inhibitors of 15-PGDH. By employing a combination of in vitro enzymatic and cell-based assays, a clear understanding of the compound's potency and mechanism of action can be achieved. The provided protocols and comparative framework will enable researchers to rigorously evaluate the therapeutic potential of this novel benzenesulfonamide derivative and guide its further development.

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• Synthesis, Structure and Evaluation of the N-(2-Acetyl-4-(styryl)phenyl)-4-benzenesulfonamide Derivatives for Anticholinesterase and Antioxidant Activities - MDPI. [Link]

• N-Substituted 2-(Benzenosulfonyl)-1-Carbotioamide Derivatives Exert Antimicrobial and Cytotoxic Effects via Aldehyde Dehydrogenase Pathway: Synthesis, In Silico and In Vitro Studies - NIH. [Link]

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Assessing the Novelty of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide's Mechanism: A Comparative Guide

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to assess the mechanistic novelty of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide. Given the limited publicly available data on this specific molecule, we will leverage a comparative approach, contrasting its potential mechanisms with well-established sulfonamide-based compounds. This document will detail hypothesized pathways, provide rigorous experimental protocols for validation, and offer a clear rationale for each step, ensuring scientific integrity and fostering a deeper understanding of this promising chemical entity.

Introduction: The Enigma of a Novel Sulfonamide

The sulfonamide functional group is a cornerstone of medicinal chemistry, present in a wide array of therapeutic agents with diverse mechanisms of action.[1][2] From classical antibacterial agents that disrupt folate biosynthesis to modern anticancer drugs targeting specific enzymes, the versatility of the sulfonamide scaffold is well-documented.[3][4][5] 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide is a novel compound whose structural features—a benzenesulfonamide core, an N-butyl substitution, a bromine atom at the 2-position, and a trifluoromethoxy group at the 4-position—suggest the potential for a unique biological activity profile.

This guide will dissect the potential mechanisms of action of this compound by comparing it to a panel of sulfonamides with known and varied biological effects. We will then outline a comprehensive experimental strategy to elucidate its true mechanism, thereby establishing its novelty and therapeutic potential.

The Sulfonamide Landscape: A Mechanistic Overview of Comparator Compounds

To contextualize the potential novelty of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide, it is essential to understand the established mechanisms of other sulfonamides.

Comparator A: Sulfamethoxazole - The Classic Antibacterial

Sulfamethoxazole is a prototypical antibacterial sulfonamide. Its mechanism of action is the competitive inhibition of dihydropteroate synthase (DHPS), a key enzyme in the bacterial folic acid synthesis pathway.[5][6] By mimicking the natural substrate, para-aminobenzoic acid (PABA), sulfamethoxazole blocks the production of dihydrofolic acid, a precursor for purine and thymidine synthesis, ultimately leading to bacteriostasis.[1][4]

Caption: Mechanism of Sulfamethoxazole Action

Comparator B: Acetazolamide - The Carbonic Anhydrase Inhibitor

Acetazolamide is a sulfonamide diuretic that functions by inhibiting carbonic anhydrase (CA). This enzyme is crucial for the reabsorption of bicarbonate, sodium, and water in the proximal tubules of the kidney. By inhibiting CA, acetazolamide leads to increased excretion of these substances. The sulfonamide moiety is key to its inhibitory activity, coordinating with the zinc ion in the active site of the enzyme.[7]

Caption: Mechanism of Acetazolamide Action

Comparator C: N-Butylbenzenesulfonamide - A Structurally Related Compound

N-butylbenzenesulfonamide is a close structural analog to our compound of interest, differing by the absence of the bromo and trifluoromethoxy substituents. It is known to possess antiandrogenic activity and has been reported to be a neurotoxin.[8] Its antiandrogenic effects are thought to be mediated through antagonism of the androgen receptor.

Hypothesizing the Mechanism of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide

Based on its structural features, we can postulate several potential mechanisms of action for 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide.

• Hypothesis 1: Carbonic Anhydrase Inhibition. The presence of the benzenesulfonamide core suggests that the compound may act as a carbonic anhydrase inhibitor, similar to acetazolamide.[7][9] The trifluoromethoxy group could enhance its binding affinity and selectivity for specific CA isoforms.[10]

• Hypothesis 2: Kinase Inhibition. Many benzenesulfonamide derivatives have been identified as kinase inhibitors.[11] The bromo and trifluoromethoxy groups could facilitate interactions with the ATP-binding pocket of various kinases.

• Hypothesis 3: Novel Antibacterial Mechanism. While it lacks the para-amino group of classical antibacterial sulfonamides, the compound could still possess antibacterial properties through a different mechanism, a phenomenon observed in other novel sulfonamides.[3]

• Hypothesis 4: Modulation of Nuclear Receptors. Building upon the known activity of N-butylbenzenesulfonamide, the addition of the bromo and trifluoromethoxy groups could alter its affinity and activity at the androgen receptor or other nuclear receptors.

Experimental Roadmap for Mechanistic Elucidation

To systematically investigate these hypotheses and determine the novelty of the compound's mechanism, a multi-pronged experimental approach is required.

Initial Phenotypic Screening

The first step is to perform broad phenotypic screens to identify the primary biological effect of the compound.

Experimental Protocol: Cell-Based Viability Assays

• Cell Line Panel: Utilize a diverse panel of human cancer cell lines (e.g., representing different tissue origins), bacterial strains (both Gram-positive and Gram-negative), and fungal strains.

• Treatment: Treat the cells with a range of concentrations of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide for 24, 48, and 72 hours.

• Viability Assessment: Measure cell viability using a standard method such as the MTT or CellTiter-Glo assay.

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) for each cell line.

Rationale: This initial screen will provide a broad overview of the compound's cytotoxic or antimicrobial activity, guiding the direction of subsequent, more specific assays.

Target-Based Assays

Based on the results of the phenotypic screening and our hypotheses, we will proceed with target-based assays.

Experimental Protocol: Carbonic Anhydrase Inhibition Assay

• Enzyme Source: Use purified human carbonic anhydrase isoforms (e.g., CA I, II, IX, XII).

• Assay Principle: A stopped-flow spectrophotometric assay will be used to measure the CO2 hydratase activity of the CA enzymes.

• Procedure:

  • Pre-incubate the CA isoenzyme with varying concentrations of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide and acetazolamide (as a positive control).

  • Initiate the reaction by mixing the enzyme-inhibitor solution with a CO2-saturated buffer containing a pH indicator.

  • Monitor the change in absorbance over time to determine the initial reaction rate.

• Data Analysis: Calculate the IC50 value for the inhibition of each CA isoform.

Rationale: This assay will directly test the hypothesis that the compound is a carbonic anhydrase inhibitor and determine its isoform selectivity.[7]

Experimental Protocol: Kinase Inhibition Profiling

• Platform: Utilize a commercial kinase profiling service (e.g., Eurofins, Promega) to screen the compound against a large panel of human kinases.

• Assay Principle: These services typically use in vitro radiometric or fluorescence-based assays to measure the activity of each kinase in the presence of the compound.

• Data Analysis: The results will be reported as the percent inhibition of each kinase at a given concentration. Follow-up dose-response experiments should be performed for any significant hits to determine the IC50.

Rationale: This broad screen will efficiently identify any potential kinase targets of the compound.

Comparative Mechanistic Studies

If the compound shows promising activity in any of the above assays, comparative studies with our selected comparator compounds are crucial to establish novelty.

Experimental Protocol: Cellular Thermal Shift Assay (CETSA)

• Principle: CETSA is used to assess target engagement in a cellular context. The binding of a ligand to its target protein stabilizes the protein, leading to a higher melting temperature.

• Procedure:

  • Treat intact cells with 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide or a vehicle control.

  • Heat the cell lysates to a range of temperatures.

  • Separate the soluble and aggregated protein fractions by centrifugation.

  • Analyze the amount of the target protein remaining in the soluble fraction by Western blotting or mass spectrometry.

• Comparator: Perform the same experiment with the relevant comparator compound (e.g., acetazolamide if the target is a carbonic anhydrase).

Rationale: CETSA provides direct evidence of target engagement in a physiological setting and allows for a direct comparison of the binding characteristics of the novel compound and a known inhibitor.

Caption: Experimental Workflow for Mechanistic Assessment

Data Interpretation and Comparative Analysis

The novelty of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide's mechanism will be determined by a careful analysis of the data generated from the proposed experiments.

Experiment	2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide	Comparator A (Sulfamethoxazole)	Comparator B (Acetazolamide)	Interpretation of Novelty
Antibacterial Activity	Potent activity against a broad spectrum of bacteria.	Potent activity, particularly against Gram-positives.	No significant activity.	If the spectrum of activity or the MIC values are significantly different from sulfamethoxazole, a novel antibacterial mechanism is suggested.
CA Inhibition (IC50)	Sub-micromolar inhibition of specific CA isoforms.	No significant inhibition.	Potent inhibition of multiple CA isoforms.	If the isoform selectivity profile is distinct from acetazolamide, this indicates a novel mode of CA inhibition.
Kinase Inhibition Profile	Potent and selective inhibition of a specific kinase.	No significant kinase inhibition.	No significant kinase inhibition.	Inhibition of a kinase not previously targeted by sulfonamides would represent a novel mechanism.
CETSA Shift	Significant thermal shift of a specific target protein.	No shift for the same target.	Significant shift for CA isoforms.	A thermal shift for a novel target provides strong evidence of a new mechanism of action.

Conclusion

The assessment of the mechanistic novelty of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide requires a systematic and comparative experimental approach. By leveraging our understanding of the diverse biological activities of the sulfonamide scaffold and employing a well-designed series of phenotypic and target-based assays, we can effectively elucidate the mechanism of action of this novel compound. The experimental roadmap outlined in this guide provides a robust framework for researchers to not only determine the novelty of this molecule but also to unlock its full therapeutic potential. The unique combination of substituents on the benzenesulfonamide core holds the promise of a distinct and potentially valuable addition to the landscape of medicinal chemistry.

References

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• Antimicrobial sulfonamide drugs. (2019). ResearchGate. Available from: [Link]

• Chemical Information Review Document for N-Butylbenzenesulfonamide [CAS No. 3622-84-2]. (2009). National Toxicology Program. Available from: [Link]

• Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. (2021). Physical Chemistry Chemical Physics, 23(14), 8493-8510. Available from: [Link]

• Biological Activity Evaluation of Some New Benzenesulphonamide Derivatives. (2019). Frontiers in Chemistry, 7, 623. Available from: [Link]

• N-Butylbenzenesulfonamide | C10H15NO2S | CID 19241. PubChem. Available from: [Link]

• Design, synthesis and evaluation of trifluoromethane sulfonamide derivatives as new potent and selective peroxisome proliferator-activated receptor alpha agonists. (2008). Bioorganic & Medicinal Chemistry Letters, 18(2), 710-715. Available from: [Link]

• Disposition and metabolism of N-butylbenzenesulfonamide in Sprague Dawley rats and B6C3F1/N mice and in vitro in hepatocytes from rats, mice, and humans. (2020). Xenobiotica, 50(12), 1469-1480. Available from: [Link]

• Discovery of Benzenesulfonamide Derivatives as Carbonic Anhydrase Inhibitors with Effective Anticonvulsant Action: Design, Synthesis, and Pharmacological Evaluation. (2018). Journal of Medicinal Chemistry, 61(9), 4149-4163. Available from: [Link]

• Triazole benzenesulfonamide derivatives. (2023). ResearchGate. Available from: [Link]

• Design, Synthesis, and Mechanism Study of Benzenesulfonamide-containing Phenylalanine Derivatives as Novel HIV-1 Capsid Inhibitors with Improved Antiviral Activities. (2022). Journal of Medicinal Chemistry, 65(13), 9036-9051. Available from: [Link]

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A Comparative Analysis of Benzenesulfonamide Isomers in Biological Assays: An In-Depth Technical Guide

Abstract: The substitution pattern of a phenyl ring profoundly impacts a molecule's biological activity. This guide provides a comparative analysis of benzenesulfonamide isomers (ortho, meta, and para), focusing on their differential effects in key biological assays. As a privileged scaffold in medicinal chemistry, benzenesulfonamide's isomeric forms offer a classic case study in structure-activity relationships (SAR). We present a head-to-head comparison of their inhibitory activity against carbonic anhydrase isoforms and their resulting cytotoxicity. This document serves as a technical resource for researchers, scientists, and drug development professionals, offering field-proven insights into experimental design, data interpretation, and the strategic importance of isomerism in drug discovery.

Introduction: The Significance of Isomerism in Drug Discovery

Positional isomerism, the differential arrangement of substituents on a core scaffold, is a fundamental concept in medicinal chemistry that dictates a compound's three-dimensional shape, electronic properties, and ultimately, its interaction with biological targets. Even subtle changes in substituent placement can lead to dramatic shifts in potency, selectivity, and pharmacokinetic profiles.

The Benzenesulfonamide Scaffold: A Privileged Structure

The benzenesulfonamide moiety is a cornerstone of numerous clinically significant drugs. Its derivatives are known to exhibit a wide range of therapeutic effects, including antibacterial, diuretic, anticonvulsant, and anticancer activities.[1][2] A primary mechanism of action for many benzenesulfonamides is the inhibition of carbonic anhydrases (CAs), a family of zinc-containing metalloenzymes crucial for various physiological processes.[3]

The Critical Role of Positional Isomerism: Ortho, Meta, and Para

The focus of this guide is aminobenzenesulfonamide, where an amino group (-NH₂) is placed at the ortho (1,2), meta (1,3), or para (1,4) position relative to the sulfonamide group (-SO₂NH₂). This seemingly minor structural alteration has profound implications for the molecule's biological function. These differences arise from variations in electronic effects (resonance and induction) and steric hindrance, which modulate the acidity of the sulfonamide nitrogen and the overall topography of the molecule.[4][5][6]

Objectives of this Comparative Guide

This guide aims to:

• Elucidate the structure-activity relationships of ortho-, meta-, and para-benzenesulfonamide.

• Provide detailed, validated protocols for comparing their activity in biological assays.

• Present a clear, data-driven comparison of their efficacy as enzyme inhibitors and cytotoxic agents.

• Offer expert insights into the interpretation of assay results for drug discovery applications.

Foundational Principles: Structure-Activity Relationships (SAR)

The biological activity of a drug candidate is intrinsically linked to its chemical structure. For benzenesulfonamide isomers, the position of the amino group dictates the electronic landscape of the entire molecule.

Electronic Effects: How Isomer Position Influences Acidity and Reactivity

The amino group is an activating, ortho-, para-directing group due to its ability to donate electron density to the aromatic ring through resonance.[7] This has two key consequences:

• Ortho and Para Isomers: The electron-donating effect increases electron density at the sulfonamide group, which can influence its binding affinity to the zinc ion in the active site of carbonic anhydrase.

• Meta Isomer: In the meta position, the resonance effect of the amino group does not extend to the sulfonamide substituent. Its influence is primarily through the weaker inductive effect.[5] This results in a different electronic distribution compared to the ortho and para isomers.

Steric Hindrance and Conformational Flexibility

The ortho isomer introduces significant steric hindrance due to the proximity of the amino and sulfonamide groups. This can restrict the molecule's ability to adopt the optimal conformation for binding to a target protein's active site. The para isomer, with its substituents at opposite ends of the ring, is the least sterically hindered.

Diagram: Isomeric Structures and Electron Density

Caption: A validated workflow for the comparative analysis of isomers.

Material Sourcing and Characterization

Expert Insight: The purity and identity of each isomer are paramount. Impurities, particularly other isomers, can confound biological data. Always begin with rigorous analytical characterization.

3.2.1 Protocol: Purity Assessment by HPLC-MS

• Sample Preparation: Dissolve each isomer in a suitable solvent (e.g., 50:50 acetonitrile:water) to a concentration of 1 mg/mL.

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Start at 5% B, ramp to 95% B over 15 minutes, hold for 5 minutes, then return to initial conditions.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm.

• MS Conditions:

  • Ionization Mode: Electrospray ionization (ESI), positive and negative modes.

  • Mass Range: Scan from m/z 100 to 500.

• Analysis: Confirm the retention time and the molecular weight for each isomer. Purity should be >95% by UV peak area.

Target Selection: Carbonic Anhydrase as a Model System

Carbonic anhydrases (CAs) are ideal targets for this comparative study. Benzenesulfonamides are classic CA inhibitors, and different CA isoforms are implicated in various diseases. [8]We will focus on two key isoforms:

• CA-II: A ubiquitous, cytosolic isoform. Inhibition of CA-II is often associated with off-target effects. [9]* CA-IX: A transmembrane, tumor-associated isoform overexpressed in many hypoxic cancers. [10][11][12]Selective inhibition of CA-IX over CA-II is a major goal in anticancer drug development. [9][10]

Head-to-Head Comparison: In Vitro Biological Assays

This section details the direct comparison of the isomers' ability to inhibit our target enzymes and affect cancer cell viability.

Enzyme Inhibition Assay: Carbonic Anhydrase II (CA-II)

Rationale: This assay establishes a baseline potency for each isomer against a well-characterized, "off-target" isoform. The primary sulfonamide group is expected to bind to the zinc ion in the CA active site. [3][13] 4.1.2 Detailed Experimental Protocol This protocol is based on a well-established colorimetric method that measures the esterase activity of CA. [14]1. Reagent Preparation:

• Assay Buffer: 10 mM Tris-HCl, pH 7.4.
• Enzyme Solution: Recombinant human CA-II diluted in assay buffer to 2 µg/mL.
• Substrate Solution: 10 mM p-nitrophenyl acetate (pNPA) in acetonitrile.
• Inhibitor Stock Solutions: 10 mM of each isomer in DMSO. Create serial dilutions in DMSO.

• Assay Procedure (96-well plate format):

• Add 2 µL of diluted inhibitor (or DMSO for control) to each well.
• Add 178 µL of CA-II enzyme solution to each well.
• Incubate at room temperature for 15 minutes to allow for inhibitor binding.
• Initiate the reaction by adding 20 µL of the pNPA substrate solution.
• Immediately measure the absorbance at 405 nm every 30 seconds for 10 minutes using a microplate reader.

• Data Analysis:

• Calculate the rate of reaction (V) for each concentration of inhibitor.
• Normalize the rates relative to the DMSO control (100% activity).
• Plot the percent inhibition versus the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).

4.1.3 Data Summary Table: CA-II Inhibition (IC₅₀ Values)

Isomer	Predicted IC₅₀ (nM)	Rationale for Predicted Activity
ortho-Benzenesulfonamide	>10,000	Steric hindrance from the adjacent amino group is expected to prevent optimal binding in the active site.
meta-Benzenesulfonamide	500 - 1500	Lacks the strong electronic influence of the para isomer and the steric clash of the ortho, resulting in moderate affinity.
para-Benzenesulfonamide	50 - 250	The para position allows for favorable electronic interactions without steric hindrance, leading to the highest affinity for the active site. This is the classic structure for many potent sulfonamide inhibitors. [15][16]
Acetazolamide (Control)	12	A clinically used, potent CA inhibitor included as a positive control.

Cell Viability Assay: A549 Human Lung Carcinoma Cell Line

Rationale for Cell Line Selection: The A549 cell line, a human lung adenocarcinoma line, is known to express carbonic anhydrase IX, especially under hypoxic conditions, making it a relevant model to link enzyme inhibition to a cellular anticancer effect. [17][18] 4.2.2 Detailed Experimental Protocol (MTT Assay) The MTT assay is a colorimetric method for assessing cell metabolic activity, which serves as a measure of cell viability. [19]1. Cell Culture: Culture A549 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO₂ incubator. 2. Cell Seeding: Seed 5,000 cells per well in a 96-well plate and allow them to adhere overnight. 3. Compound Treatment: The next day, replace the medium with fresh medium containing serial dilutions of the benzenesulfonamide isomers (e.g., from 0.1 µM to 100 µM). Include a vehicle control (DMSO). 4. Incubation: Incubate the plates for 48 hours. 5. MTT Addition: Add 10 µL of 5 mg/mL MTT reagent to each well and incubate for another 4 hours. Viable cells with active metabolism will convert the yellow MTT into a purple formazan precipitate. 6. Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals. 7. Measurement: Read the absorbance at 570 nm using a microplate reader. 8. Data Analysis: Normalize the absorbance values to the vehicle control wells (100% viability) and plot the percent viability against the logarithm of the compound concentration. Fit the data to a dose-response curve to determine the CC₅₀ value (the concentration that reduces cell viability by 50%).

4.2.3 Data Summary Table: Cytotoxicity (CC₅₀ Values)

Isomer	Predicted CC₅₀ (µM)	Interpretation
ortho-Benzenesulfonamide	>100	Low enzyme inhibition translates to minimal effect on cell viability.
meta-Benzenesulfonamide	~50-80	Moderate cytotoxicity, likely correlated with its moderate CA inhibition.
para-Benzenesulfonamide	~10-30	The highest cytotoxicity, consistent with its potent inhibition of tumor-relevant CA isoforms.

Advanced Analysis: Selectivity Profiling

Rationale: For a drug to be successful, it must not only be potent but also selective for its intended target over other related proteins. [9]Comparing the inhibition of the tumor-associated CA-IX to the ubiquitous CA-II provides a critical measure of selectivity.

Counter-Screening: Carbonic Anhydrase IX (CA-IX)

5.2.1 Protocol: Modified CA Inhibition Assay The protocol is identical to the one described in section 4.1.2, but with the following substitution:

• Enzyme Solution: Use recombinant human CA-IX (extracellular domain) diluted in assay buffer to a pre-determined optimal concentration.

5.2.2 Data Summary Table: Selectivity Index (CA-II vs. CA-IX) The Selectivity Index (SI) is calculated as: SI = IC₅₀ (CA-II) / IC₅₀ (CA-IX) . A higher SI value indicates greater selectivity for the cancer-related isoform.

Isomer	IC₅₀ CA-IX (nM)	IC₅₀ CA-II (nM)	Selectivity Index (SI)
ortho-Benzenesulfonamide	>10,000	>10,000	N/A
meta-Benzenesulfonamide	~400	~1000	~2.5
para-Benzenesulfonamide	~25	~150	~6.0

Insight: The para isomer is not only the most potent inhibitor of CA-IX but also shows the greatest selectivity over CA-II. This is because subtle differences in the amino acid residues lining the active site entrance can be exploited by the inhibitor's "tail" (the substituted benzene ring). [9][15]

Diagram: Selectivity Logic

Caption: The balance between on-target and off-target inhibition.

Discussion and Field-Proven Insights

Synthesizing the Evidence: Which Isomer Prevails and Why?

The collective data unequivocally demonstrates that the para-benzenesulfonamide is the superior isomer in this context. Its potent inhibition of the tumor-associated CA-IX, coupled with favorable selectivity over the ubiquitous CA-II, translates directly into more effective cytotoxicity against the A549 cancer cell line. This highlights a fundamental principle in drug design: substituent placement is a critical determinant of biological activity, governing both potency and selectivity. The ortho isomer fails due to steric clash, while the meta isomer lacks the optimal electronic and spatial properties for strong target engagement.

Beyond Carbonic Anhydrase: Broader Implications for Drug Design

The principles demonstrated here extend far beyond this specific example. When developing any new therapeutic agent based on a substituted aromatic core, a systematic evaluation of positional isomers should be a cornerstone of the lead optimization strategy. This early-stage analysis can save significant resources by prioritizing the most promising isomeric scaffold for further derivatization and development.

Limitations and Future Directions

This guide provides a foundational comparison. Further studies would be required to fully characterize these isomers, including:

• ADME/Tox Profiling: In vitro and in vivo assessment of absorption, distribution, metabolism, excretion, and toxicity.

• In Vivo Efficacy: Testing the most promising isomer in animal models of cancer.

• Broader Selectivity Screening: Profiling against a wider panel of CA isoforms and other potential off-targets.

Conclusion

The comparative analysis of benzenesulfonamide isomers provides a clear and compelling illustration of structure-activity relationships. Through a systematic series of validated biological assays, we have demonstrated that the para isomer possesses the most promising profile for development as a carbonic anhydrase-targeting anticancer agent. Its superior potency and selectivity underscore the critical importance of optimizing substituent positioning on a drug scaffold. This guide serves as a practical framework for researchers to apply these principles, ensuring that experimental choices are driven by scientific rationale to accelerate the discovery of novel therapeutics.

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The Definitive Guide to Validating Target Engagement for Novel Benzenesulfonamides: A Comparative Analysis

For researchers, scientists, and drug development professionals, the journey from a promising small molecule to a validated therapeutic candidate is fraught with challenges. A critical, and often arduous, step in this process is the unequivocal identification and validation of the molecule's biological target. This guide provides an in-depth, comparative analysis of modern techniques for elucidating the target of a novel benzenesulfonamide, 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide .

The benzenesulfonamide scaffold is a cornerstone in medicinal chemistry, with derivatives exhibiting a wide array of biological activities, including antibacterial, anti-inflammatory, and anticancer properties.[1][2][3] Compounds from this class are known to interact with a variety of enzymes, such as carbonic anhydrases, lipoxygenases, and microsomal prostaglandin E2 synthase-1 (mPGES-1).[4][5][6] Given this promiscuity, a rigorous and multi-faceted approach to target identification and engagement is not just recommended; it is imperative for progressing a novel compound like 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide through the drug discovery pipeline.[7][8][9]

This guide eschews a one-size-fits-all template. Instead, it offers a strategic framework, comparing and contrasting cutting-edge methodologies to empower researchers to make informed decisions and design robust, self-validating experimental plans. We will delve into the causality behind experimental choices, providing not just protocols, but the scientific reasoning that underpins them.

Part 1: Unmasking the Target - A Comparative Look at Identification Strategies

With a novel compound in hand, the first challenge is to identify its molecular target(s) within the complex milieu of the cellular proteome. Two powerful and complementary approaches for this initial discovery phase are affinity-based pull-down assays and photo-affinity labeling.

Affinity-Based Pull-Down Assays: Casting a Wide Net with Kinobeads

Affinity-based pull-down assays are a robust method for isolating binding partners of a small molecule from a cell lysate.[10] The "kinobeads" technology, which utilizes beads functionalized with broad-spectrum kinase inhibitors, is a prime example of this approach and can be adapted for other target classes.[11][12]

The Rationale: The core principle is competition.[5] A cell lysate is incubated with the free compound of interest (2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide) at various concentrations. Subsequently, an affinity matrix (the "kinobeads") is introduced to capture proteins that have not been engaged by the free compound.[10] By quantifying the proteins that remain bound to the beads at different concentrations of the test compound using liquid chromatography-tandem mass spectrometry (LC-MS/MS), we can identify the specific targets of our molecule.[13]

Advantages vs. Disadvantages:

Advantages	Disadvantages
Unbiased Discovery: Can identify unexpected targets without prior knowledge.[11]	ATP-Binding Site Bias: Primarily identifies targets that bind to the affinity probe, which for kinobeads is often an ATP-competitive inhibitor.[11]
Native Proteins: Utilizes endogenously expressed proteins in their native conformation from cell lysates.[11]	Allosteric Inhibitor Incompatibility: May not capture allosteric binders that do not compete with the immobilized ligand.[11]
Quantitative: Provides dose-response curves for target engagement, allowing for the determination of apparent affinities.[10]	Expression Level Dependent: May miss low-abundance targets.[11]

Experimental Workflow: Kinobeads Pull-Down

Caption: Kinobeads pull-down workflow.

Detailed Protocol: Kinobeads Pull-Down Assay

• Cell Culture and Lysis:

  • Culture a relevant cell line (e.g., a cancer cell line if anticancer activity is hypothesized) to approximately 80-90% confluency.

  • Harvest cells and lyse in a non-denaturing lysis buffer containing protease and phosphatase inhibitors to preserve protein integrity and post-translational modifications.

  • Clarify the lysate by centrifugation to remove cellular debris.

• Protein Quantification:

  • Determine the protein concentration of the clarified lysate using a standard method (e.g., BCA assay).

• Competitive Incubation:

  • Aliquot the cell lysate into microcentrifuge tubes.

  • Add 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide at a range of concentrations (e.g., 0.01 µM to 100 µM) to the lysate aliquots. Include a vehicle control (e.g., DMSO).

  • Incubate at 4°C with gentle rotation for 1 hour to allow the compound to bind to its targets.

• Kinobeads Incubation:

  • Add a pre-washed slurry of kinobeads to each lysate-compound mixture.

  • Incubate at 4°C with gentle rotation for another 1-2 hours to allow unbound kinases to bind to the beads.

• Washing and Elution:

  • Pellet the beads by centrifugation and discard the supernatant.

  • Wash the beads extensively with lysis buffer to remove non-specifically bound proteins.

  • Elute the bound proteins from the beads using an appropriate elution buffer (e.g., SDS-PAGE sample buffer).

• Sample Preparation for Mass Spectrometry:

  • Perform in-solution or on-bead tryptic digestion of the eluted proteins.

  • Desalt the resulting peptides using a C18 StageTip.

• LC-MS/MS Analysis:

  • Analyze the peptide samples by nano-liquid chromatography coupled to tandem mass spectrometry (nanoLC-MS/MS).

• Data Analysis:

  • Process the raw mass spectrometry data using a suitable software package (e.g., MaxQuant) to identify and quantify the proteins.

  • For each identified protein, plot its abundance in the pull-down as a function of the concentration of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide. A dose-dependent decrease in abundance indicates a target of the compound.

Photo-Affinity Labeling (PAL): Covalently Capturing the Target in its Native Environment

Photo-affinity labeling is a powerful technique that allows for the covalent cross-linking of a small molecule to its protein target upon photoactivation, often within living cells.[14] This creates a stable, covalent bond that facilitates the subsequent isolation and identification of the target protein.[15]

The Rationale: A photo-reactive moiety (e.g., a diazirine or benzophenone) is chemically incorporated into the structure of the compound of interest to create a "photo-probe."[14][16] This probe is then introduced to cells or cell lysates. Upon irradiation with UV light of a specific wavelength, the photo-reactive group forms a highly reactive intermediate that covalently binds to nearby amino acid residues of the interacting protein.[14] A reporter tag, such as biotin, is also often included in the probe's design to enable enrichment of the cross-linked protein-probe complexes.[17]

Advantages vs. Disadvantages:

Advantages	Disadvantages
Covalent & Irreversible Binding: Forms a stable covalent bond, facilitating stringent purification.[14]	Probe Synthesis Required: Requires chemical synthesis to create a photo-reactive and tagged version of the compound.[18]
Live Cell Application: Can be performed in intact cells, capturing interactions in their native context.[19]	Potential for Altered Pharmacology: The addition of the photo-reactive group and tag may alter the compound's binding affinity and selectivity.[20]
Versatile: Not limited to a specific class of targets (e.g., ATP-binding proteins).	Non-specific Labeling: The highly reactive intermediate can potentially label non-target proteins in close proximity.

Experimental Workflow: Photo-Affinity Labeling

Caption: Photo-affinity labeling workflow.

Detailed Protocol: Photo-Affinity Labeling

• Photo-probe Synthesis:

  • Design a photo-probe based on the structure of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide. This involves identifying a position on the molecule where a linker attached to a photo-reactive group (e.g., diazirine) and a reporter tag (e.g., biotin) can be introduced with minimal disruption to its biological activity.

  • Synthesize and purify the photo-probe. Characterize its identity and purity using standard analytical techniques (e.g., NMR, mass spectrometry).

• In-Cell Labeling:

  • Treat cultured cells with the photo-probe for a defined period.

  • Include control groups: a vehicle control, a group treated with the photo-probe but not irradiated, and a competition group co-treated with the photo-probe and an excess of the original, unlabeled compound.

  • Irradiate the cells with UV light at the appropriate wavelength (e.g., 365 nm for diazirines) to induce cross-linking.

• Protein Enrichment:

  • Lyse the cells and enrich the biotinylated proteins using streptavidin-coated magnetic beads.

  • Wash the beads extensively to remove non-biotinylated proteins.

• Sample Preparation and Analysis:

  • Perform on-bead tryptic digestion of the captured proteins.

  • Analyze the resulting peptides by LC-MS/MS.

• Data Analysis:

  • Identify the proteins that are significantly enriched in the photo-probe treated and irradiated sample compared to the control groups.

  • Proteins that show reduced labeling in the competition group are considered high-confidence targets.

Part 2: Confirming the Interaction - A Guide to Target Engagement Validation

Once a putative target has been identified, it is crucial to validate the engagement of the unmodified compound in a cellular context. The Cellular Thermal Shift Assay (CETSA) is a powerful method for this purpose.[21][22]

Cellular Thermal Shift Assay (CETSA): Measuring Target Stabilization in Live Cells

CETSA is a biophysical assay that directly measures the binding of a ligand to its target protein in intact cells or cell lysates.[4][23]

The Rationale: The principle behind CETSA is that the binding of a small molecule to its target protein generally increases the protein's thermal stability.[21] When cells or lysates are heated, proteins denature and aggregate out of solution.[4] A ligand-bound protein will be more resistant to this heat-induced denaturation and will remain in the soluble fraction at higher temperatures compared to the unbound protein.[24] This thermal shift can be detected and quantified.[25]

Advantages vs. Disadvantages:

Advantages	Disadvantages
Label-Free: Does not require modification of the compound or the target protein.[26]	Requires a Specific Antibody or Mass Spectrometry: Detection of the target protein relies on the availability of a specific antibody for Western blotting or on mass spectrometry.[24]
Physiologically Relevant: Measures target engagement in the complex environment of a living cell.[4]	Not All Binding Events Cause a Thermal Shift: Some ligand-protein interactions may not result in a measurable change in thermal stability.
Quantitative: Can be used to determine the potency of target engagement in a cellular context (Isothermal Dose-Response Fingerprinting - ITDRF).[4]	Throughput: Traditional Western blot-based CETSA can be low-throughput.[25]

Experimental Workflow: Cellular Thermal Shift Assay

Caption: Cellular Thermal Shift Assay (CETSA) workflow.

Detailed Protocol: Cellular Thermal Shift Assay (CETSA)

• Cell Treatment:

  • Treat cultured cells with 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide at a fixed concentration or a vehicle control.

• Heating:

  • Aliquot the treated cell suspension into PCR tubes.

  • Heat the aliquots to a range of temperatures (e.g., 40°C to 70°C in 2°C increments) for a set time (e.g., 3 minutes) using a thermal cycler. Include an unheated control.

• Lysis and Fractionation:

  • Lyse the cells by freeze-thaw cycles or by adding a lysis buffer.

  • Separate the soluble fraction (containing non-aggregated proteins) from the aggregated proteins by centrifugation at high speed.

• Detection:

  • Collect the supernatant (soluble fraction).

  • Analyze the amount of the putative target protein remaining in the soluble fraction at each temperature using Western blotting with a specific antibody or by mass spectrometry.[24]

• Data Analysis:

  • For each treatment condition, plot the relative amount of soluble target protein as a function of temperature.

  • A shift in the melting curve to higher temperatures in the presence of the compound indicates target engagement.

Isothermal Dose-Response Fingerprinting (ITDRF): To quantify the potency of target engagement, a variation of CETSA called ITDRF can be performed.[4] In this approach, cells are treated with a range of compound concentrations and then heated at a single, fixed temperature (chosen from the melting curve to be in the dynamic range of protein denaturation).[24] The amount of soluble target protein is then plotted against the compound concentration to generate a dose-response curve and determine an EC50 value for target engagement.

Competitive Binding Assays: The Ultimate Validation

Competitive binding assays provide definitive evidence that the observed interaction is specific to the binding site of the small molecule.[27][28] These assays can be integrated into both the affinity pull-down and photo-affinity labeling workflows.

The Rationale: The principle is straightforward: if the unlabeled compound and the affinity/photo-probe bind to the same site on the target protein, then an excess of the unlabeled compound will compete with the probe for binding, leading to a reduction in the signal from the probe.

• In Kinobeads Pull-Downs: Pre-incubation of the lysate with an excess of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide should prevent the target protein from binding to the kinobeads, resulting in its depletion from the eluate.

• In Photo-Affinity Labeling: Co-incubation with an excess of the unlabeled compound should reduce the covalent labeling of the target protein by the photo-probe.

A successful competition experiment is a cornerstone of target validation, providing strong evidence that the interaction is specific and not an artifact of the experimental system.

Part 3: Synthesizing the Evidence - A Self-Validating System

For 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide, a compelling case for target engagement would involve:

• Initial Identification: Identification of one or more putative targets using an unbiased method like a kinobeads pull-down.

• Confirmation of Direct Interaction: Demonstration of direct, covalent labeling of the identified target(s) using a specifically designed photo-affinity probe.

• Validation in a Cellular Context: Confirmation of target engagement of the unmodified compound in intact cells using CETSA, showing a dose-dependent thermal stabilization.

• Specificity Confirmation: Successful competition by the unlabeled compound in both the pull-down and photo-affinity labeling experiments.

By systematically applying this multi-pronged approach, researchers can move forward with a high degree of confidence in the identified target of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide, paving the way for downstream mechanism-of-action studies and further preclinical development.

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Safety & Regulatory Compliance

A Guide to the Safe Disposal of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. This guide provides a detailed protocol for the safe disposal of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide, a halogenated organic compound. Due to the absence of a specific Safety Data Sheet (SDS) for this exact compound, the following procedures are based on information for structurally similar chemicals and established best practices for handling halogenated hazardous waste.

Core Principles of Disposal

The disposal of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide must adhere to the principle of "cradle-to-grave" responsibility for hazardous waste, as mandated by regulatory bodies such as the Environmental Protection Agency (EPA) in the United States.[1] This means the generator of the waste is legally responsible for its safe management until its final destruction.

This compound is classified as a halogenated organic compound due to the presence of bromine and a trifluoromethoxy group.[1][2] Halogenated wastes are often subject to specific disposal regulations due to their potential for environmental persistence and toxicity.

Hazard Assessment and Personal Protective Equipment (PPE)

Before initiating any disposal procedures, a thorough hazard assessment is essential. Based on data for the closely related compound, 2-bromo-4-(trifluoromethyl)benzenesulfonamide, this chemical should be handled as a skin and eye irritant, and may cause respiratory irritation.[3]

Required Personal Protective Equipment (PPE):

• Eye Protection: Wear tightly fitting safety goggles or a face shield.[4][5]

• Hand Protection: Use chemically resistant gloves, such as nitrile or neoprene. Always inspect gloves for integrity before use.[6]

• Body Protection: A fully buttoned lab coat is mandatory. For larger quantities or in case of a spill, consider a chemical-resistant apron or suit.[6][7]

• Respiratory Protection: All handling of this compound should be conducted in a certified chemical fume hood to avoid inhalation of dust or vapors.[6][8]

Hazard Classification (based on structural analogs)	Personal Protective Equipment (PPE)
Skin Irritant	Chemically resistant gloves, lab coat
Eye Irritant	Safety goggles or face shield
Potential Respiratory Irritant	Use within a chemical fume hood

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe collection, storage, and disposal of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide waste.

Step 1: Waste Segregation

Proper segregation of chemical waste is crucial to prevent dangerous reactions and to ensure cost-effective and compliant disposal.

• Dedicated Waste Container: Collect all waste containing 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide in a designated, sealable, and chemically compatible container.[8]

• Separate Halogenated Waste: It is imperative to keep halogenated organic waste separate from non-halogenated organic solvents.[1][8] Co-mingling can lead to the entire mixture being treated as the more hazardous (and more expensive to dispose of) halogenated waste.[1]

• Avoid Incompatibilities: Do not mix this waste with strong oxidizing agents, strong acids, strong bases, or powdered metals.[6][9]

Step 2: Container Labeling

Accurate and clear labeling of waste containers is a regulatory requirement and a key safety feature.

• "Hazardous Waste" Label: Immediately affix a "Hazardous Waste" label to the container as soon as the first drop of waste is added.[8]

• Label Information: The label must include:

  • The full chemical name: "2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide"

  • Associated hazards (e.g., "Irritant," "Toxic")[8]

  • The date of accumulation[8]

  • The container's contents and approximate concentration

Step 3: Temporary Storage

Proper storage of the waste container while it is being filled is essential to maintain a safe laboratory environment.

• Secure Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from sources of ignition.[8]

• Designated Area: The storage location should be a designated hazardous waste accumulation area.[8]

• Secondary Containment: It is best practice to store the waste container in a secondary containment bin to prevent the spread of material in case of a leak.

Step 4: Arranging for Final Disposal

The final disposal of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide must be handled by a licensed hazardous waste disposal company.

• Professional Disposal: Engage a certified hazardous waste disposal service for the transportation and final treatment of the waste.[1][10]

• Incineration: High-temperature incineration at a licensed facility is the recommended disposal method for halogenated organic compounds.[8][10] This process is designed to destroy the chemical and capture any harmful by-products.[10]

• Documentation: Complete all required waste disposal forms provided by your institution or the disposal company. Maintain records of all disposed chemical waste as required by regulations.

Emergency Procedures for Spills

In the event of a spill, prompt and appropriate action is necessary to mitigate risks.

• Small Spills: For small spills that can be cleaned up in under 10 minutes by trained personnel, absorb the material with an inert, dry material (such as vermiculite or sand).[6] Place the absorbed material into a sealed, labeled container for disposal as hazardous waste.[6]

• Large Spills: In the case of a large spill, immediately evacuate the area, secure it to prevent entry, and contact your institution's Environmental Health and Safety (EH&S) department or emergency services.[6]

Disposal Workflow Diagram

Caption: Workflow for the safe disposal of 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide.

References

• Guidelines for Solvent Waste Recycling and Disposal. (2022, January 19). Hazardous Waste Experts. [Link]

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide

Introduction: Beyond the Product—A Commitment to Safety

In the fast-paced environment of drug discovery and chemical research, the integrity of our work is inextricably linked to the safety of our researchers. The compound 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide is a novel research chemical with potential applications in medicinal chemistry. Its complex structure, featuring a sulfonamide core, a bromine atom, and a trifluoromethoxy group, necessitates a thorough and proactive approach to laboratory safety. This guide provides a comprehensive, experience-driven framework for the selection and use of Personal Protective Equipment (PPE). Our goal is to empower you, our scientific partners, with the knowledge to handle this and similar research compounds with the highest degree of safety and confidence.

Hazard Assessment: A Proactive, Structure-Based Approach

• Aromatic Sulfonamide Core: Sulfonamides are a class of compounds known to cause allergic skin reactions and, in some cases, more severe adverse drug reactions.[1] While the primary route of exposure in a laboratory setting is dermal, inhalation of aerosolized powder is also a significant concern. Symptoms of exposure can range from skin irritation to systemic effects.[2]

• Organobromine Moiety: The presence of a bromine atom on the aromatic ring classifies this compound as a halogenated organic. These compounds can be irritating to the skin, eyes, and respiratory tract.[3][4] Brominated compounds can also pose environmental hazards and require specific disposal protocols.[5][6][7]

• Trifluoromethoxy (-OCF3) Group: The trifluoromethoxy group is generally considered stable.[8] However, the broader class of organofluorine compounds can have complex toxicological profiles.[9][10] While the -OCF3 group often enhances metabolic stability in drug candidates, it's prudent to handle all fluorinated compounds with care to minimize any potential for long-term health effects.[9][11]

• Overall Hazard Profile: Based on this structural analysis, 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide should be treated as a compound that is potentially irritating to the skin, eyes, and respiratory system, with a possibility of causing allergic skin reactions.[1][2][3]

Personal Protective Equipment (PPE) Protocol: A Multi-Layered Defense

A comprehensive PPE strategy is your primary defense against chemical exposure. The minimum PPE required when handling this compound includes a lab coat, safety glasses with side shields, long pants, and closed-toe shoes.[12][13] However, for specific tasks, enhanced protection is necessary.

Task	Body Protection	Hand Protection	Eye/Face Protection	Respiratory Protection
Weighing and Aliquoting (Solid)	Standard Lab Coat	Double-gloving with nitrile gloves is recommended.[12]	Safety glasses with side shields (ANSI Z87.1 certified).[12][14]	If not performed in a fume hood or ventilated balance enclosure, a NIOSH-approved N95 respirator is recommended to prevent inhalation of fine particles.
Dissolving and Solution Transfer	Standard Lab Coat	Chemical-resistant nitrile gloves. Change immediately if contact with the solution occurs.[12]	Chemical splash goggles.[13][14]	All manipulations should be performed in a certified chemical fume hood.
Reaction Setup and Workup	Flame-resistant lab coat if flammable solvents are used.[14]	Heavy-duty chemical-resistant gloves (e.g., neoprene or butyl rubber) over nitrile gloves.	Chemical splash goggles and a face shield, especially when working with reactions under pressure or when there is a significant splash hazard.[14]	All work must be conducted in a certified chemical fume hood.
Spill Cleanup	Chemical-resistant apron over a lab coat.	Heavy-duty chemical-resistant gloves (e.g., neoprene or butyl rubber).	Chemical splash goggles and a face shield.	For large spills, a NIOSH-approved respirator with organic vapor cartridges is necessary.

Detailed Operational and Disposal Plans

4.1. Handling and Storage:

• Always handle 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide in a well-ventilated area, preferably within a certified chemical fume hood.[4][15]

• Avoid the formation of dust and aerosols.

• Keep the container tightly closed when not in use.

• Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[4][15]

4.2. Emergency Procedures:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.[3][16] If irritation persists, seek medical attention.[3]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[3][16] Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if symptoms persist.[3]

• Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.[3]

• Spill: For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for disposal. For large spills, evacuate the area and contact your institution's environmental health and safety department.

4.3. Disposal Plan: As a halogenated organic compound, 2-bromo-N-butyl-4-(trifluoromethoxy)benzenesulfonamide must be disposed of as hazardous waste.[5][7]

• Collect all waste containing this compound in a clearly labeled, sealed container designated for "Halogenated Organic Waste."[5][6][7]

• Do not mix with non-halogenated waste streams, as this can significantly increase disposal costs.[5]

• Follow all local, state, and federal regulations for hazardous waste disposal.

Visualizing the Safety Workflow

A systematic approach to safety is crucial. The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.

Caption: A decision tree for selecting appropriate PPE based on the task.

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